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  • Product: 4-Tert-Amylcyclohexanol
  • CAS: 5349-51-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 4-tert-amylcyclohexanol: Properties, Isomerism, and Synthesis

Abstract 4-tert-amylcyclohexanol is a synthetically produced alicyclic alcohol prized for its versatile applications, most notably as a key component in the fragrance industry. Its distinct woody and floral scent profile...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

4-tert-amylcyclohexanol is a synthetically produced alicyclic alcohol prized for its versatile applications, most notably as a key component in the fragrance industry. Its distinct woody and floral scent profile is highly dependent on the stereochemistry of its two primary isomers, cis and trans. This technical guide provides a comprehensive examination of the chemical structure, physicochemical properties, stereoisomerism, and industrial synthesis of 4-tert-amylcyclohexanol. It is intended for researchers, chemists, and formulation scientists who require a deep, technical understanding of this compound for application in product development and scientific research.

Introduction

4-tert-amylcyclohexanol, also known as 4-(1,1-dimethylpropyl)cyclohexanol or p-tert-amylcyclohexanol, is a saturated cyclic alcohol with the chemical formula C11H22O[1][2]. While not reported to occur naturally, it has become a staple in industrial chemistry, particularly in the formulation of perfumes, cosmetics, and other scented consumer products. Its value lies in its persistent and pleasant aroma, which can be subtly manipulated based on the isomeric ratio of the final product. Understanding the relationship between its molecular structure and its sensory properties is critical for its effective application.

Chemical Structure and Stereoisomerism

The molecular structure of 4-tert-amylcyclohexanol consists of a cyclohexane ring substituted with a hydroxyl (-OH) group and a tert-amyl (1,1-dimethylpropyl) group at positions 1 and 4, respectively. The cyclohexane ring exists predominantly in a chair conformation to minimize steric strain. The key to its properties lies in the relative orientation of the hydroxyl and tert-amyl groups, giving rise to two diastereomers: cis and trans.

  • cis-4-tert-amylcyclohexanol: In this isomer, both the hydroxyl group and the tert-amyl group are on the same side of the cyclohexane ring. In the most stable chair conformation, the bulky tert-amyl group occupies an equatorial position to minimize steric hindrance, forcing the smaller hydroxyl group into an axial position.

  • trans-4-tert-amylcyclohexanol: Here, the hydroxyl and tert-amyl groups are on opposite sides of the ring. This allows both bulky substituents to occupy equatorial positions, resulting in a more thermodynamically stable conformation.

The distinct spatial arrangement of these isomers directly influences their physical properties and, most importantly, their olfactory profiles. The cis isomer is often associated with a more potent, floral, and woody scent, while the trans isomer typically presents a weaker, camphor-like aroma.

G cluster_0 4-tert-amylcyclohexanol cluster_1 Stereoisomers cluster_2 Key Properties a C11H22O M.W. 170.29 g/mol b cis-Isomer (Axial -OH, Equatorial t-Amyl) a->b Exhibits Cis/Trans Isomerism c trans-Isomer (Equatorial -OH, Equatorial t-Amyl) a->c Exhibits Cis/Trans Isomerism d Woody, Floral Scent (cis-dominant) b->d Leads to e Thermodynamically More Stable (trans-isomer) c->e Results in

Caption: Relationship between 4-tert-amylcyclohexanol and its key isomers.

Physicochemical Properties

The physical and chemical properties of 4-tert-amylcyclohexanol are influenced by its isomeric composition. The commercially available product is often a mixture of cis and trans isomers.

PropertyValueSource
Molecular Formula C11H22O[1][2]
Molecular Weight 170.29 g/mol [1][2][3]
CAS Number 5349-51-9 (Mixture)[1][2][4]
Appearance White crystalline powder or solid[5]
Melting Point 24-27 °C (Mixture, lit.)[6]
Boiling Point 154-155 °C at 40 mmHg (lit.)[6]
Density 0.903 g/mL at 25 °C (lit.)[6]
Flash Point >110 °C (>230 °F)[4][6]
Solubility Insoluble in water; soluble in organic solvents.[5]
LogP 3.6 (Estimated)[4][6]

Synthesis and Manufacturing

The primary industrial route for producing 4-tert-amylcyclohexanol is the catalytic hydrogenation of 4-tert-amylphenol. The choice of catalyst and reaction conditions is crucial as it determines the final ratio of cis to trans isomers, thereby defining the product's final fragrance profile.

Protocol: Catalytic Hydrogenation of 4-tert-amylphenol

This protocol describes a general procedure for the synthesis of 4-tert-amylcyclohexanol. The specific catalyst and conditions can be modified to favor the formation of one isomer over the other. For instance, hydrogenation using a rhodium catalyst in the presence of specific acids can yield a product rich in the cis-isomer[7].

I. Materials and Equipment:

  • 4-tert-amylphenol

  • High-pressure autoclave or hydrogenation reactor

  • Catalyst (e.g., Ruthenium on carbon (Ru/C), Rhodium on carbon (Rh/C), or Palladium on carbon (Pd/C))

  • Solvent (e.g., Tetrahydrofuran (THF), cyclohexane, or isopropanol)[8][9]

  • Hydrogen gas source

  • Filtration apparatus

  • Rotary evaporator

  • Distillation apparatus

II. Procedure:

  • Reactor Charging: A solution of 4-tert-amylphenol is prepared in a suitable solvent (e.g., a 50 wt.% solution in THF)[8]. This solution is charged into the high-pressure autoclave.

  • Catalyst Addition: The hydrogenation catalyst (e.g., Ru/C) is carefully added to the reactor. The catalyst loading is typically a small percentage of the substrate weight.

  • System Purge: The autoclave is sealed and purged several times with an inert gas, such as nitrogen, to remove all oxygen, followed by purging with hydrogen gas.

  • Hydrogenation: The reactor is pressurized with hydrogen to the target pressure (e.g., 2.6 x 10^7 Pa) and heated to the desired temperature (e.g., 180 °C)[8]. The reaction mixture is agitated vigorously to ensure efficient contact between the reactants, solvent, and catalyst.

  • Reaction Monitoring: The progress of the reaction is monitored by measuring hydrogen uptake or by analyzing aliquots using Gas Chromatography (GC) to confirm the disappearance of the starting phenol.

  • Cooling and Depressurization: Once the reaction is complete, the reactor is cooled to room temperature, and the excess hydrogen pressure is carefully vented.

  • Catalyst Removal: The crude reaction mixture is filtered to remove the solid catalyst. The catalyst can often be recovered and reused.

  • Solvent Removal and Purification: The solvent is removed from the filtrate using a rotary evaporator. The resulting crude 4-tert-amylcyclohexanol can be purified by vacuum distillation to yield the final product with high purity[8][9].

III. Causality and Optimization:

  • Catalyst Choice: Different catalysts exhibit different selectivities. Rhodium and Ruthenium catalysts are often employed to produce cis-rich mixtures, which are frequently more desirable for their fragrance properties[7].

  • Solvent and Temperature: The choice of solvent and reaction temperature can influence the reaction rate and the isomeric ratio. Polar solvents and specific temperature profiles can be used to control the stereochemical outcome.

  • Pressure: High hydrogen pressure is necessary to drive the aromatic ring reduction to completion.

Safety and Handling

4-tert-amylcyclohexanol is generally considered to be of low toxicity. However, as with all chemicals, appropriate safety precautions should be observed.

  • Hazards: May cause skin, eye, and respiratory irritation[6]. It is classified as an eye irritant[10].

  • Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat when handling[11][12]. Use in a well-ventilated area or with a local exhaust system[12][13].

  • First Aid: In case of eye contact, rinse cautiously with water for several minutes[11]. For skin contact, wash with plenty of water[14]. If inhaled, move to fresh air[14].

  • Storage: Store in a cool, well-ventilated place in a tightly closed container[12][14].

Conclusion

4-tert-amylcyclohexanol is a compound of significant industrial importance, with its value intrinsically linked to its stereochemistry. The ability to control the cis/trans isomeric ratio during synthesis is paramount for producing fragrances with specific, desirable characteristics. This guide has provided a detailed overview of its structure, properties, and a standard manufacturing protocol, offering a foundational understanding for scientists and professionals working with this versatile molecule.

References

  • GSRS. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • Synerzine. (2018). 4-tert-Butylcyclohexanol Safety Data Sheet. Retrieved from [Link]

  • Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • Google Patents. (n.d.). CN1188098A - Method for preparing 4-tert-butylcyclohexanol and 4-tert-butylcyclohexyl acetate.
  • PrepChem.com. (n.d.). Preparation of 4-tert-butyl-cyclohexanol. Retrieved from [Link]

  • Quora. (2021). How can you synthesize 4-tert-butylcyclohexanone?. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to 4-tert-amylcyclohexanol (CAS 5349-51-9)

Prepared by: Gemini, Senior Application Scientist Abstract 4-tert-amylcyclohexanol, identified by CAS number 5349-51-9, is a substituted cycloaliphatic alcohol of significant interest in the chemical and fragrance indust...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

4-tert-amylcyclohexanol, identified by CAS number 5349-51-9, is a substituted cycloaliphatic alcohol of significant interest in the chemical and fragrance industries. Structurally characterized by a cyclohexane ring bearing a hydroxyl group and a bulky tert-amyl (1,1-dimethylpropyl) substituent at the 4-position, this compound exists as a mixture of cis and trans diastereomers. Each isomer possesses distinct organoleptic properties, contributing to its overall complex and desirable scent profile, which is often described as woody and floral.[1] Its primary application is as a fragrance ingredient in a wide array of consumer products, from fine perfumes to household detergents. This guide provides a comprehensive technical overview of 4-tert-amylcyclohexanol, detailing its physicochemical properties, stereochemistry, a validated synthesis protocol via catalytic hydrogenation, key industrial applications, and essential safety and handling information for research and development professionals.

Physicochemical and Spectroscopic Properties

4-tert-amylcyclohexanol is a solid at room temperature with a characteristically low melting point range.[1] Its high boiling point and low vapor pressure are critical properties for its role as a long-lasting fragrance component.[2] The molecule's structure, combining a polar hydroxyl group with a large nonpolar hydrocarbon moiety, governs its solubility, rendering it soluble in alcohols and other common organic solvents but poorly soluble in water.[2]

Key Physical and Chemical Data

A summary of the essential quantitative data for 4-tert-amylcyclohexanol is presented below.

PropertyValueSource(s)
CAS Number 5349-51-9[3]
Molecular Formula C₁₁H₂₂O[1][3]
Molecular Weight 170.29 g/mol [1][3]
Appearance White to off-white solid[1]
Melting Point 24 - 27 °C[1][4]
Boiling Point 154 - 155 °C at 40 mmHg[2][4]
Density ~0.903 g/mL at 25 °C[4]
Flash Point 113 °C (235 °F)[2]
logP (o/w) 3.601 (estimated)[2]
Water Solubility 91.17 mg/L at 25 °C (estimated)[2]
Predicted Spectroscopic Profile
  • ¹H NMR: The proton spectrum is expected to be complex due to the overlapping signals of the cyclohexane ring protons. A key diagnostic signal would be the proton on the carbon bearing the hydroxyl group (C1-H). For the trans-isomer (axial -OH), this proton is equatorial and would appear further downfield (~4.0 ppm) as a narrow multiplet. For the cis-isomer (equatorial -OH), this proton is axial and would appear more upfield (~3.5 ppm) as a broad multiplet with large axial-axial coupling constants. The tert-amyl group would show a characteristic triplet for the -CH₂- protons and singlets for the two methyl groups.

  • ¹³C NMR: The carbon spectrum would display distinct signals for the 11 carbon atoms. The carbon attached to the hydroxyl group (C1) would resonate in the range of 65-75 ppm. The quaternary carbon of the tert-amyl group would appear around 30-35 ppm, with the remaining aliphatic carbons appearing further upfield. The specific chemical shifts of the cyclohexane ring carbons would differ slightly between the cis and trans isomers due to stereochemical effects.

  • Infrared (IR) Spectroscopy: A strong, broad absorption band is expected in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of the alcohol functional group. Strong C-H stretching vibrations would be observed just below 3000 cm⁻¹. A prominent C-O stretching band would also be present in the 1000-1100 cm⁻¹ region.

  • Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would likely show a molecular ion peak (M⁺) at m/z = 170. A significant peak corresponding to the loss of water (M-18) at m/z = 152 is expected. Fragmentation of the tert-amyl group would also lead to characteristic daughter ions.

Synthesis and Stereochemistry

The most industrially viable method for producing 4-tert-amylcyclohexanol is the catalytic hydrogenation of its aromatic precursor, 4-tert-amylphenol. This reaction involves the reduction of the benzene ring to a cyclohexane ring. The choice of catalyst and reaction conditions is paramount as it directly influences the reaction efficiency and, critically, the resulting ratio of cis to trans isomers.

Stereoisomerism: The Cis/Trans Relationship

Due to the substitution pattern on the cyclohexane ring, 4-tert-amylcyclohexanol exists as a pair of diastereomers: cis and trans. In the more stable chair conformation, the bulky tert-amyl group strongly prefers the equatorial position to minimize steric strain. Consequently, the stereochemistry is determined by the position of the hydroxyl group:

  • cis-isomer: The hydroxyl group is also in the equatorial position.

  • trans-isomer: The hydroxyl group is in the axial position.

These are non-superimposable, non-mirror image stereoisomers with different physical properties, including distinct scent profiles, which makes controlling the isomeric ratio during synthesis a key objective.

Experimental Protocol: Catalytic Hydrogenation of 4-tert-amylphenol

This protocol is adapted from established procedures for the hydrogenation of analogous substituted phenols, such as 4-tert-butylphenol.[5][6] The reaction proceeds via the intermediate 4-tert-amylcyclohexanone, which is subsequently reduced to the final alcohol product.

Objective: To synthesize 4-tert-amylcyclohexanol with a high conversion rate from 4-tert-amylphenol.

Materials:

  • 4-tert-amylphenol (CAS 80-46-6)

  • Catalyst: 5% Rhodium on Carbon (Rh/C) or Palladium on Carbon (Pd/C)

  • Solvent: Cyclohexane or Isopropanol

  • Hydrogen Gas (H₂)

  • Pressurized Hydrogenation Reactor (Autoclave)

  • Filtration apparatus

  • Rotary evaporator and distillation equipment

Procedure:

  • Reactor Charging: Charge the autoclave with 4-tert-amylphenol (1.0 mole equivalent), the chosen solvent (e.g., cyclohexane, ~2-3 mL per gram of phenol), and the hydrogenation catalyst (e.g., 5% Rh/C, ~1-2% by weight of the phenol).

  • Inerting: Seal the reactor and purge it several times with an inert gas, such as nitrogen or argon, to remove all oxygen.

  • Pressurization: Pressurize the reactor with hydrogen gas to the target pressure (e.g., 10-20 bar). Causality: Sufficient hydrogen pressure is required to drive the reaction forward and maintain a high concentration of dissolved hydrogen for the catalyst surface.

  • Heating and Agitation: Begin vigorous agitation and heat the reaction mixture to the target temperature (e.g., 70-100 °C).[6] Causality: Heating increases the reaction rate, while agitation ensures efficient mass transfer of hydrogen and reactants to the catalyst surface, preventing the reaction from becoming diffusion-limited.

  • Reaction Monitoring: Monitor the reaction progress by observing the uptake of hydrogen gas. The reaction is complete when hydrogen consumption ceases. The reaction time can vary from 2 to 6 hours depending on conditions.

  • Cooling and Depressurization: Once complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Purge the reactor again with an inert gas.

  • Catalyst Removal: Discharge the reaction mixture and filter it to remove the solid catalyst. The catalyst can often be recycled for subsequent batches. Causality: Heterogeneous catalysts are used to simplify product workup; filtration is a straightforward and efficient separation method.

  • Product Isolation: Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting crude product can be purified by vacuum distillation to yield high-purity 4-tert-amylcyclohexanol.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.

SynthesisWorkflow cluster_reactants Reactants & Conditions cluster_process Reaction Pathway Start 4-tert-amylphenol Intermediate Intermediate: 4-tert-amylcyclohexanone Start->Intermediate Ring Hydrogenation Reagent H₂ Gas + Catalyst (e.g., Rh/C) Reagent->Intermediate Product Final Product: 4-tert-amylcyclohexanol (cis/trans mixture) Reagent->Product Intermediate->Product Ketone Reduction caption Synthesis of 4-tert-amylcyclohexanol via catalytic hydrogenation.

Synthesis of 4-tert-amylcyclohexanol via catalytic hydrogenation.

Industrial Applications

The primary driver for the production of 4-tert-amylcyclohexanol is its utility in the fragrance industry.[1] Its complex scent profile and excellent stability make it a versatile ingredient.

  • Fine Fragrances and Perfumery: It imparts a smooth, creamy, and slightly woody-floral character to fragrance compositions. It blends well with other fragrance materials and can act as a modifier to enhance the overall scent profile and longevity.[1]

  • Personal Care Products: It is incorporated into lotions, creams, soaps, and detergents to provide a pleasant and lasting fragrance.[1]

  • Household Products: Its stability makes it suitable for use in air fresheners, fabric softeners, and other household cleaning products.

  • Chemical Intermediate: The hydroxyl group can be further functionalized, for example, through esterification to produce esters like 4-tert-amylcyclohexyl acetate, which are also valuable fragrance materials with different scent nuances.

Application Hierarchy Diagram

This diagram shows the logical flow from the core chemical to its end-use applications.

ApplicationHierarchy cluster_sectors Application Sectors cluster_products End Products Core 4-tert-amylcyclohexanol (CAS 5349-51-9) Fragrance Fragrance Industry Core->Fragrance PersonalCare Personal Care Core->PersonalCare Household Household Products Core->Household Perfumes Perfumes & Colognes Fragrance->Perfumes Lotions Lotions & Soaps PersonalCare->Lotions Detergents Detergents & Cleaners Household->Detergents AirFresheners Air Fresheners Household->AirFresheners caption Industrial application pathways for 4-tert-amylcyclohexanol.

Industrial application pathways for 4-tert-amylcyclohexanol.

Safety and Handling

While 4-tert-amylcyclohexanol is widely used, proper handling procedures are necessary to ensure safety in a laboratory or industrial setting. The primary hazards are related to skin and eye irritation.

GHS Hazard Classification

The following table summarizes the GHS classification based on aggregated data from multiple suppliers.

Hazard ClassGHS PictogramSignal WordHazard Statement
Skin Irritation GHS07 (Exclamation Mark)WarningH315: Causes skin irritation
Eye Irritation GHS07 (Exclamation Mark)WarningH319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure) GHS07 (Exclamation Mark)WarningH335: May cause respiratory irritation

Source: Aggregated GHS information from ECHA C&L Inventory.[3]

Recommended Handling and Personal Protective Equipment (PPE)
  • Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation of dust or vapors.

  • Eye Protection: Wear tightly fitting safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or protective clothing to prevent skin contact.

  • Respiratory Protection: If dust or vapor concentrations are high, use a NIOSH-approved respirator with an appropriate cartridge.

  • First Aid:

    • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek medical attention.

    • Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water.

    • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

    • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Conclusion

4-tert-amylcyclohexanol is a scientifically and commercially important molecule, valued for its specific organoleptic properties. Its synthesis via the catalytic hydrogenation of 4-tert-amylphenol is a well-established industrial process where control of stereochemistry is a key parameter for tailoring the final product's characteristics. A thorough understanding of its physicochemical properties, synthesis, and safety protocols is essential for researchers and professionals engaged in its use, from laboratory-scale synthesis to large-scale application in consumer goods.

References

  • Eliel, E. L., & Ro, R. S. (1957). The Stereochemistry of the Catalytic Hydrogenation of Substituted Cyclohexanones. Journal of the American Chemical Society, 79(22), 5992–5995.
  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • Ungnade, H. E., & Nightingale, D. V. (1944). The Hydrogenation of Alkyl Phenols. Journal of the American Chemical Society, 66(8), 1218–1220.
  • Wiley. (n.d.). 4-Tert-amylcyclohexanol, mixture of cis and trans - Optional[13C NMR] - Spectrum. Retrieved from [Link]

  • Zyntex. (n.d.). 4 Tert Butylcyclohexanol. Retrieved from [Link]

  • Google Patents. (n.d.). US5107038A - Process for the preparation of cyclohexanol derivatives.

Sources

Foundational

Authored by Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Physical Properties of 4-tert-amylcyclohexanol This guide provides a comprehensive technical overview of the core physical properties of 4-tert-amylcyclohexanol. Designed for researcher...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physical Properties of 4-tert-amylcyclohexanol

This guide provides a comprehensive technical overview of the core physical properties of 4-tert-amylcyclohexanol. Designed for researchers, scientists, and professionals in drug development, this document synthesizes key data with the underlying scientific principles and experimental methodologies required for its characterization.

Chemical Identity and Structure

4-tert-amylcyclohexanol (CAS RN: 5349-51-9) is a substituted cyclohexanol derivative. The presence of the hydroxyl (-OH) group and the bulky tert-amyl group on the cyclohexane ring dictates its physical and chemical behavior.[1][2] Its fundamental identifiers are crucial for regulatory and research documentation.

  • Molecular Formula: C₁₁H₂₂O[1][3][4]

  • Molecular Weight: 170.29 g/mol [1][4]

  • Synonyms: 4-(tert-Pentyl)cyclohexanol, p-tert-amylcyclohexanol[5]

The compound exists as a mixture of cis and trans stereoisomers, which arises from the relative positions of the hydroxyl and tert-amyl groups on the cyclohexane ring.[1][3] These geometric differences can lead to variations in physical properties such as melting point and spectroscopic signals due to differences in molecular packing and symmetry.

Core Physical Properties

The macroscopic physical properties of a compound are a direct reflection of its molecular structure and intermolecular forces. For 4-tert-amylcyclohexanol, the polar hydroxyl group allows for hydrogen bonding, while the large, nonpolar amylcyclohexane structure contributes to its hydrophobic character.

A summary of its key physical properties is presented below:

PropertyValueConditionsSource(s)
Melting Point 24 - 27 °C760 mm Hg[2][5]
Boiling Point 154 - 155 °C40 mm Hg[2][5]
~222 - 224 °C760 mm Hg (estimated)[5]
Density 0.903 g/mL25 °C[2]
Water Solubility 91.17 mg/L (estimated)25 °C[5]
Vapor Pressure 0.02 mmHg (estimated)25 °C[5]
Flash Point 113 °C (235 °F)Closed Cup[5]
LogP (o/w) 3.601 (estimated)Not Applicable[5]

Spectroscopic Profile for Structural Confirmation

Spectroscopic analysis is indispensable for confirming the identity and purity of a chemical substance. For a compound like 4-tert-amylcyclohexanol, a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) provides a complete structural fingerprint.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are essential for mapping the carbon-hydrogen framework. The chemical shifts and splitting patterns confirm the presence of the cyclohexyl ring, the tert-amyl group, and the hydroxyl proton. Specific signals can also be used to differentiate between the cis and trans isomers. Spectral data for 4-tert-amylcyclohexanol is available in public databases for reference.[3]

  • Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups present. A key feature for 4-tert-amylcyclohexanol is a strong, broad absorption band in the region of 3200-3600 cm⁻¹, which is characteristic of the O-H stretching vibration of the alcohol group.

  • Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation pattern. The molecular ion peak (M⁺) would correspond to the molecular weight of 170.29.[1][4] The fragmentation pattern can provide further structural clues, such as the loss of a water molecule or cleavage of the tert-amyl group.

Experimental Methodologies for Physical Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The following sections detail the standard, field-proven protocols for measuring the key properties of 4-tert-amylcyclohexanol.

Melting Point Determination

The melting point is a critical indicator of purity. A sharp melting range (typically <1°C) is characteristic of a pure crystalline solid, whereas impurities tend to depress and broaden the melting range.

Experimental Protocol:

  • Sample Preparation: A small amount of dry, solid 4-tert-amylcyclohexanol is finely crushed. The open end of a glass capillary tube is pressed into the powder. The tube is then tapped gently on a hard surface to pack the sample into the sealed bottom, aiming for a sample height of 1-2 mm.[6][7][8]

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-Temp or Thiele tube) alongside a calibrated thermometer.

  • Heating and Observation: The apparatus is heated rapidly to a temperature approximately 15-20°C below the expected melting point (24-27°C). The heating rate is then reduced to a slow 1-2°C per minute to ensure thermal equilibrium between the sample, the heating block, and the thermometer.[8]

  • Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample has completely melted into a clear liquid. The melting point is reported as the T1-T2 range.[7][9]

Causality: A slow heating rate is crucial for accuracy. If heated too quickly, the temperature of the heating block will rise faster than the sample can melt, leading to an erroneously high and broad melting point reading.[6]

MeltingPointWorkflow A Prepare Sample (Crush & Pack Capillary) B Place in Apparatus with Thermometer A->B C Heat Rapidly (to ~10°C below MP) B->C D Heat Slowly (1-2°C / min) C->D E Observe & Record T1 (First Liquid Drop) D->E F Observe & Record T2 (Completely Liquid) E->F G Report Melting Range (T1 - T2) F->G

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[10] It is a characteristic property that depends on molecular weight and the strength of intermolecular forces.

Experimental Protocol:

  • Sample Preparation: Approximately 1-2 mL of liquid 4-tert-amylcyclohexanol is placed into a small fusion or test tube.

  • Capillary Inversion: A small capillary tube, sealed at one end, is placed into the fusion tube with its open end submerged in the liquid.[11][12]

  • Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a suitable apparatus, such as a Thiele tube or an aluminum heating block, to ensure uniform heating.[11][13]

  • Heating and Observation: The apparatus is heated gently. As the liquid's temperature rises, trapped air in the capillary tube will expand and exit as bubbles. The heating continues until a continuous and rapid stream of bubbles emerges from the capillary tip.[11]

  • Cooling and Measurement: The heat source is removed, and the apparatus is allowed to cool. The stream of bubbles will slow and eventually stop. The exact temperature at which the liquid begins to enter the capillary tube is recorded. This temperature is the boiling point.[14]

Causality: The boiling point is measured upon cooling rather than heating to ensure that the pressure inside the capillary (from the compound's vapor) is exactly equal to the external atmospheric pressure. This is the precise definition of the boiling point.[14]

BoilingPointWorkflow A Place Liquid in Fusion Tube B Invert Sealed Capillary into Liquid A->B C Heat Assembly Gently B->C D Observe Continuous Stream of Bubbles C->D E Remove Heat Source D->E F Record Temperature When Liquid Enters Capillary E->F G Report Boiling Point F->G

Caption: Workflow for Boiling Point Determination.

Solubility Assessment

Solubility provides insight into the polarity of a molecule. The "like dissolves like" principle is a guiding tenet; polar compounds dissolve in polar solvents, and nonpolar compounds dissolve in nonpolar solvents.[15] Given its structure, 4-tert-amylcyclohexanol is expected to be soluble in organic solvents and have very low solubility in water.

Experimental Protocol:

  • Solvent Selection: A range of solvents should be used, typically starting with water and moving to common organic solvents (e.g., ethanol, diethyl ether, hexane).

  • Sample Preparation: Place approximately 0.1 g of 4-tert-amylcyclohexanol into a small test tube.[16]

  • Solvent Addition: Add 3 mL of the chosen solvent to the test tube in portions (e.g., 1 mL at a time).[16]

  • Mixing and Observation: After each addition, the test tube should be vigorously shaken or vortexed for at least 60 seconds.[15] Observe whether the solid dissolves completely.

  • Classification: The compound is classified as "soluble," "partially soluble," or "insoluble" in each solvent. For quantitative analysis, a saturated solution can be prepared and the concentration determined spectroscopically or gravimetrically after solvent evaporation.

Causality: The large, nonpolar tert-amyl and cyclohexyl groups dominate the molecular structure, making it largely hydrophobic. While the hydroxyl group can form hydrogen bonds with water, this is insufficient to overcome the energy required to disrupt the strong hydrogen-bonding network of water, resulting in low water solubility.[5] Conversely, it readily dissolves in nonpolar organic solvents where intermolecular forces are of a similar type and magnitude (van der Waals forces).

SolubilityWorkflow A Place 0.1 g of Solute in Test Tube B Add 3 mL of Solvent (e.g., Water, Hexane) A->B C Vigorously Mix for 60s B->C D Does Solute Dissolve? C->D E Classify as 'Soluble' D->E Yes F Classify as 'Insoluble' D->F No

Caption: Workflow for Qualitative Solubility Testing.

Conclusion

The physical properties of 4-tert-amylcyclohexanol are dictated by a combination of a polar hydroxyl head and a large, nonpolar hydrocarbon body. Its defined melting and boiling points, low water solubility, and characteristic spectroscopic signature make it a well-defined compound for applications in chemical synthesis, fragrance development, and materials science. The experimental protocols detailed herein represent standard, robust methods for verifying these properties, ensuring data integrity and reproducibility in a research and development setting.

References

  • Vedantu. Boiling Point Determination of Organic Compounds: Chemistry Guide . [Link]

  • University of Calgary. Melting point determination . [Link]

  • GeeksforGeeks. Determination of Boiling Point of Organic Compounds . (2025-07-23). [Link]

  • North Carolina School of Science and Mathematics. DETERMINATION OF BOILING POINTS . [Link]

  • University of Technology, Iraq. Solubility test for Organic Compounds . (2024-09-24). [Link]

  • Al-Mustaqbal University College. experiment (1) determination of melting points . (2021-09-19). [Link]

  • BYJU'S. Determination Of Boiling Point Of An Organic Compound Experiment . [Link]

  • BYJU'S. Determination Of Melting Point Of An Organic Compound . [Link]

  • JoVE. Video: Boiling Points - Concept . (2020-03-26). [Link]

  • Scribd. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS . [Link]

  • University of Texas at Dallas. EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS . [Link]

  • University of Massachusetts. Experiment: Solubility of Organic & Inorganic Compounds . [Link]

  • Clarion University. Determination of Melting Point . [Link]

  • Austin Community College District. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis . [Link]

  • JoVE. Video: Melting Point Determination of Solid Organic Compounds . (2017-02-22). [Link]

  • XiXisys. GHS 11 (Rev.11) SDS Word 下载CAS: 5349-51-9 Name: 4-tert-Amylcyclohexanol . [Link]

  • SpectraBase. 4-Tert-amylcyclohexanol, mixture of cis and trans - Optional[13C NMR] - Spectrum . [Link]

  • The Good Scents Company. para-tert-amyl cyclohexanol, 5349-51-9 . [Link]

  • National Center for Biotechnology Information. 4-tert-Butylcyclohexanol | C10H20O | CID 7391 . [Link]

  • Global Substance Registration System. 4-TERT-AMYLCYCLOHEXANOL, CIS- . [Link]

Sources

Exploratory

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physicochemical Properties of 4-tert-amylcyclohexanol Introduction to 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol, also known as 4-(1,1-dimethylpropyl)cyclohexanol, is a cyclic alco...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Properties of 4-tert-amylcyclohexanol

Introduction to 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol, also known as 4-(1,1-dimethylpropyl)cyclohexanol, is a cyclic alcohol that finds applications in the fragrance industry.[1] Its molecular structure, characterized by a cyclohexane ring substituted with a hydroxyl group and a bulky tert-amyl group, gives rise to geometric isomerism, namely cis and trans configurations. These isomers, differing in the spatial arrangement of the substituents relative to the ring, exhibit distinct physical properties, which are critical for their separation, purification, and application.

Physicochemical Data of 4-tert-amylcyclohexanol and a Structural Analog

The melting and boiling points are fundamental physical constants that provide insights into the purity and stability of a compound. For 4-tert-amylcyclohexanol, these properties are influenced by the isomeric ratio of the commercially available mixtures.

CompoundIsomeric FormMelting Point (°C)Boiling Point (°C)Pressure (mmHg)
4-tert-amylcyclohexanol Mixture of cis and trans24 - 27[1][2]154 - 155[1][2]40
222 - 224 (est.)[1]760
4-tert-butylcyclohexanol Mixture of cis and trans62 - 70[3]110 - 11515
cis isomer80 - 84214[4][5]760
trans isomer78 - 79[6]214.2[6]760

Expert Insight: The substitution of the tert-butyl group with a tert-amyl group leads to a significant decrease in the melting point. This is likely due to the disruption of crystal lattice packing by the larger, more flexible amyl group, which outweighs the increase in van der Waals forces from the additional methylene group. The boiling points, being more dependent on molecular weight and intermolecular forces in the liquid state, show a less dramatic but expected increase with the larger alkyl group.

The distinct melting points of the cis and trans isomers of the related 4-tert-butylcyclohexanol highlight the impact of stereochemistry. The trans isomer, with the hydroxyl and tert-butyl groups on opposite sides of the ring, can pack more efficiently into a crystal lattice, generally leading to a higher melting point and lower solubility compared to the cis isomer. However, in the case of 4-tert-butylcyclohexanol, the equatorial hydroxyl group in the trans isomer allows for stronger intermolecular hydrogen bonding, which is a significant factor in its slightly higher melting point compared to the cis isomer where the axial hydroxyl group experiences steric hindrance.

Experimental Determination of Physicochemical Constants

Accurate determination of melting and boiling points is paramount for compound identification and purity assessment. The following protocols outline standard laboratory procedures.

Melting Point Determination

This method relies on the principle that a pure crystalline solid has a sharp, well-defined melting point, whereas an impure substance melts over a range of temperatures at a lower point than the pure substance.

Protocol:

  • Sample Preparation: A small amount of the crystalline 4-tert-amylcyclohexanol is finely crushed and packed into a capillary tube to a height of 2-3 mm.

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for controlled heating and clear observation of the sample.

  • Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

  • Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is the end of the range.

Caption: A schematic of a typical melting point apparatus.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Protocol:

  • Sample Preparation: A small volume (a few milliliters) of liquid 4-tert-amylcyclohexanol is placed in a test tube.

  • Apparatus Setup: A smaller, inverted capillary tube (sealed at one end) is placed inside the test tube. A thermometer is positioned so that the bulb is just above the liquid surface to measure the vapor temperature.

  • Heating: The test tube is gently heated in a heating bath (e.g., an oil bath).

  • Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary tube. The heat is then removed. The temperature at which the liquid just begins to re-enter the capillary tube is recorded as the boiling point.

Caption: The setup for determining the boiling point of a liquid.

Factors Influencing Physical Constants

The precise values of melting and boiling points are sensitive to several factors. Understanding these provides a more complete picture of the compound's behavior.

FactorsInfluencingProperties cluster_purity Purity cluster_pressure External Pressure cluster_structure Molecular Structure Impurity Impurity Melting_Point_Depression Melting Point Depression & Broadening Impurity->Melting_Point_Depression Atmospheric_Pressure Atmospheric Pressure Boiling_Point Boiling Point Atmospheric_Pressure->Boiling_Point Directly Affects Isomerism Cis/Trans Isomerism Packing Crystal Packing Efficiency Isomerism->Packing Intermolecular_Forces Intermolecular Forces (H-bonding, van der Waals) Isomerism->Intermolecular_Forces Packing->Melting_Point_Depression Intermolecular_Forces->Boiling_Point

Caption: Key factors that influence melting and boiling points.

Trustworthiness through Self-Validation: The protocols described are self-validating systems. For instance, a sharp melting point range is a strong indicator of high purity. If an experimentally determined boiling point deviates significantly from the literature value, it necessitates checking the calibration of the thermometer and the accuracy of the barometer, ensuring the integrity of the measurement.

Conclusion

The melting and boiling points of 4-tert-amylcyclohexanol are critical parameters for its identification, purification, and application. The presence of cis and trans isomers, along with the influence of the bulky tert-amyl group, results in specific thermal properties. Accurate determination of these constants through standardized protocols is essential for quality control in research and industrial settings. This guide provides the foundational knowledge and practical methodologies for scientists and professionals working with this and structurally related compounds.

References

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • Synerzine. (n.d.). 4-tert-Butylcyclohexanol Safety Data Sheet. Retrieved from [Link]

  • GSRS. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • ChemBK. (n.d.). cis-4-tert-butylcyclohexanol. Retrieved from [Link]

  • PubChemLite. (n.d.). P-tert-amylcyclohexanol (C11H22O). Retrieved from [Link]

  • TCI AMERICA. (n.d.). 4-Alkyl Substituted Cyclohexanols. Retrieved from [Link]

  • UW-Madison Chemistry. (n.d.). Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. Retrieved from [Link]

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Foundational

An In-depth Technical Guide to the Solubility of 4-tert-Amylcyclohexanol in Organic Solvents

Abstract This technical guide provides a comprehensive analysis of the solubility characteristics of 4-tert-amylcyclohexanol in organic solvents. Designed for researchers, scientists, and professionals in drug developmen...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-tert-amylcyclohexanol in organic solvents. Designed for researchers, scientists, and professionals in drug development and materials science, this document elucidates the physicochemical principles governing the solubility of this compound. In the absence of extensive published quantitative data, this guide offers a robust framework for predicting solubility based on molecular structure and solvent properties. Furthermore, it provides detailed, field-proven experimental protocols for the precise determination of solubility, empowering researchers to generate critical data for their specific applications. The influence of stereoisomerism and temperature on solubility is also discussed, providing a multifaceted understanding of this versatile molecule's behavior in solution.

Introduction: Understanding the Molecular Architecture of 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol, a substituted cyclic alcohol, possesses a molecular structure that imparts a nuanced solubility profile. The molecule consists of two key domains that dictate its interaction with various solvents:

  • The Polar Hydroxyl (-OH) Group: This functional group is capable of forming hydrogen bonds, a strong type of intermolecular force. This allows for favorable interactions with polar solvents, particularly those that are also hydrogen bond donors or acceptors.

  • The Non-polar Cyclohexyl and tert-Amyl Moieties: The cyclohexane ring and the bulky tert-amyl group form a significant hydrophobic region. This part of the molecule interacts favorably with non-polar solvents through van der Waals forces.

The interplay between these two domains—the hydrophilic head and the hydrophobic tail—is central to understanding the solubility of 4-tert-amylcyclohexanol across a spectrum of organic solvents. The general principle of "like dissolves like" is a foundational concept in predicting its solubility: polar solvents will more readily dissolve polar solutes, and non-polar solvents will favor non-polar solutes.

Physicochemical Properties

A summary of the key physicochemical properties of 4-tert-amylcyclohexanol (mixture of cis and trans isomers) is presented in Table 1.

PropertyValueSource
CAS Number5349-51-9[1][2]
Molecular FormulaC₁₁H₂₂O[3]
Molecular Weight170.30 g/mol [3]
Melting Point24.0 - 27.0 °C[1]
Boiling Point154.0 - 155.0 °C @ 40 mmHg[1]
logP (o/w)3.601 (estimated)[1]
Water Solubility91.17 mg/L @ 25 °C (estimated)[1]

The high logP value and low estimated water solubility underscore the predominantly non-polar character of the molecule.[1]

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a thermodynamically driven process. The overall Gibbs free energy change (ΔG) for dissolution must be negative for the process to be spontaneous. This is governed by the equation:

ΔG = ΔH_sol - TΔS_sol

Where:

  • ΔH_sol is the enthalpy of solution.

  • T is the temperature in Kelvin.

  • ΔS_sol is the entropy of solution.

The enthalpy of solution can be conceptualized as the energy balance between breaking solute-solute and solvent-solvent interactions and forming new solute-solvent interactions. For 4-tert-amylcyclohexanol, this means:

  • In Polar Solvents (e.g., Methanol, Ethanol): The energy required to break the hydrogen bonds between alcohol molecules is significant. However, new hydrogen bonds can form between the hydroxyl group of 4-tert-amylcyclohexanol and the solvent molecules. The large non-polar portion of the molecule can disrupt the solvent's hydrogen-bonding network, which can be energetically unfavorable.

  • In Non-polar Solvents (e.g., Hexane, Toluene): The energy required to overcome the van der Waals forces between 4-tert-amylcyclohexanol molecules is relatively low. The non-polar solvent molecules can readily interact with the cyclohexyl and tert-amyl groups. The polar hydroxyl group, however, is not well-solvated by non-polar solvents.

The Influence of Cis-Trans Isomerism

4-tert-Amylcyclohexanol exists as cis and trans isomers, which can have different physical properties, including solubility.[4][5] This is due to differences in their molecular shape, polarity, and how they pack in a crystal lattice.

  • Polarity: The cis isomer, with the hydroxyl and tert-amyl groups on the same side of the ring, may have a slightly different overall molecular dipole moment compared to the trans isomer. This can influence its interaction with polar solvents.[6]

  • Crystal Lattice Energy: The trans isomer is generally more stable and can pack more efficiently into a crystal lattice.[4] This can result in a higher melting point and may require more energy to break the crystal lattice, potentially leading to lower solubility compared to the cis isomer at a given temperature.[7]

Qualitative and Predicted Solubility Profile

While specific quantitative solubility data for 4-tert-amylcyclohexanol is not widely published, a qualitative profile can be constructed based on its structure and data from the closely related compound, 4-tert-butylcyclohexanol.[8][9]

Solvent ClassExample SolventsPredicted Solubility of 4-tert-AmylcyclohexanolRationale
Polar Protic Methanol, EthanolGood to ModerateThe hydroxyl group can hydrogen bond with the solvent. The large non-polar tail may limit high solubility.
Polar Aprotic Acetone, Tetrahydrofuran (THF)GoodThe polar nature of the solvent can interact with the hydroxyl group, and the organic character of the solvent can accommodate the non-polar part of the molecule.
Weakly Polar Dichloromethane, Diethyl EtherVery GoodThese solvents offer a good balance of polarity to interact with the hydroxyl group and non-polar character to solvate the hydrocarbon backbone.
Non-polar Hexane, TolueneModerate to GoodThe large non-polar part of the molecule will have favorable van der Waals interactions with these solvents. Solubility will be driven by the hydrocarbon tail.
Aqueous WaterVery LowThe large, hydrophobic tert-amyl and cyclohexyl groups dominate the molecule, leading to poor water solubility.[1]

Experimental Determination of Solubility

For many applications, precise, quantitative solubility data is essential. The following is a detailed, step-by-step protocol for determining the solubility of 4-tert-amylcyclohexanol in an organic solvent of interest.

Materials and Apparatus
  • 4-tert-Amylcyclohexanol (analytical grade)

  • Selected organic solvents (HPLC grade or equivalent)

  • Analytical balance (± 0.1 mg)

  • Vials with screw caps and PTFE septa

  • Constant temperature shaker bath or incubator

  • Syringe filters (0.22 µm, solvent-compatible)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index) or Gas Chromatography (GC) system.

Protocol: Isothermal Shake-Flask Method

This method is a reliable technique for determining the equilibrium solubility of a compound at a specific temperature.[10][11]

  • Preparation of Saturated Solutions:

    • Add an excess amount of 4-tert-amylcyclohexanol to a vial containing a known volume (e.g., 5 mL) of the selected organic solvent. An excess of solid should be clearly visible to ensure a saturated solution is achieved.

    • Seal the vials tightly to prevent solvent evaporation.

    • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

    • Agitate the mixtures for a sufficient time to reach equilibrium. A minimum of 24 hours is recommended. It is good practice to take measurements at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

  • Sample Collection and Preparation:

    • Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

    • Carefully withdraw a sample of the supernatant using a syringe.

    • Immediately filter the sample through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any undissolved microcrystals.

    • Accurately dilute the filtered sample with a known volume of the solvent to a concentration that falls within the linear range of the analytical method.

  • Concentration Analysis:

    • Quantify the concentration of 4-tert-amylcyclohexanol in the diluted sample using a validated HPLC or GC method.

    • Prepare a calibration curve using standard solutions of 4-tert-amylcyclohexanol of known concentrations to ensure accurate quantification.

  • Calculation of Solubility:

    • Calculate the concentration of the saturated solution, taking into account the dilution factor.

    • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Visualization of Experimental Workflow

G cluster_prep Preparation of Saturated Solution cluster_sampling Sample Collection cluster_analysis Analysis cluster_calc Calculation prep1 Add excess 4-tert-amylcyclohexanol to solvent in a sealed vial prep2 Agitate at constant temperature (e.g., 24-72 hours) prep1->prep2 samp1 Allow excess solid to settle prep2->samp1 samp2 Withdraw supernatant with syringe samp1->samp2 samp3 Filter through 0.22 µm syringe filter samp2->samp3 ana1 Dilute filtered sample samp3->ana1 ana2 Quantify concentration (HPLC or GC) ana1->ana2 calc1 Calculate solubility (accounting for dilution) ana2->calc1

Caption: Workflow for the experimental determination of solubility.

Predictive Models: Hansen Solubility Parameters

For a more theoretical approach to solvent selection, Hansen Solubility Parameters (HSP) can be a useful tool.[12][13] HSP is based on the principle that "like dissolves like" and divides the total Hildebrand solubility parameter into three components:

  • δD (Dispersion): Represents the energy from van der Waals forces.

  • δP (Polar): Represents the energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Represents the energy from hydrogen bonds.

Conclusion

The solubility of 4-tert-amylcyclohexanol in organic solvents is a complex interplay of its polar hydroxyl group and its large, non-polar hydrocarbon structure. This guide has provided a thorough theoretical framework for understanding these interactions, a qualitative solubility profile, and a detailed, practical protocol for its quantitative determination. By leveraging the principles of "like dissolves like," considering the impact of stereoisomerism, and employing robust experimental techniques, researchers can confidently ascertain the solubility of 4-tert-amylcyclohexanol to advance their work in chemical synthesis, drug development, and materials science.

References

  • Solubility of Things. (n.d.). 4-tert-butylcyclohexanol. Retrieved from [Link]

  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link]

  • Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

  • Thompson Rivers University. (2023). Solubility of Organic Compounds. Retrieved from [Link]

  • American Chemical Society. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters. Retrieved from [Link]

  • Chemistry For Everyone. (2024, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. [Link]

  • ResearchGate. (n.d.). Hansen Solubility Parameters of Some Aldehydes and Alcohols Present in the Sugarcane Wax. Retrieved from [Link]

  • KPU Pressbooks. (n.d.). 4.4 Substituted Cyclohexanes – Organic Chemistry I. Retrieved from [Link]

  • Fiveable. (n.d.). Cis–Trans Isomerism in Cycloalkanes | Organic Chemistry Class Notes. Retrieved from [Link]

  • ResearchGate. (2025). Determination of solubility parameters and the related thermodynamic properties of polyvinyl alcohol using inverse gas chromatography and Hansen solubility parameters. Retrieved from [Link]

  • Prof Steven Abbott. (n.d.). Hansen Solubility Parameters (HSP) | Practical Adhesion Science. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Solubility determination, model evaluation, Hansen solubility parameter and thermodynamic properties of benflumetol in pure alcohol and ester solvents. Retrieved from [Link]

  • Let's Crack NEET UG. (2024, October 10). CIS–TRANS Isomerism & Their Effect on Physical & Chemical Properties | NEET & JEE Must Watch [Video]. YouTube. [Link]

  • MSJChem. (2015, September 10). 20.3 Physical properties of cis-trans isomers (HL) [Video]. YouTube. [Link]

  • Chemistry LibreTexts. (2024). 4.2: Cis-Trans Isomerism in Cycloalkanes. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol, 5349-51-9. Retrieved from [Link]

  • PubChem. (n.d.). 4-tert-Butylcyclohexylmethanol. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Cis and Trans Isomers of 4-tert-amylcyclohexanol

This guide provides a comprehensive technical overview of the cis and trans isomers of 4-tert-amylcyclohexanol, a molecule of significant interest in fragrance chemistry and material science. We will delve into the funda...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the cis and trans isomers of 4-tert-amylcyclohexanol, a molecule of significant interest in fragrance chemistry and material science. We will delve into the fundamental principles of its stereoisomerism, conformational analysis, and the profound impact of isomeric purity on its physicochemical properties and applications. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a deep, actionable understanding of this compound.

Introduction: The Significance of Stereoisomerism in Substituted Cyclohexanes

The spatial arrangement of atoms, or stereochemistry, is a critical determinant of a molecule's properties and biological activity. In cyclic systems like cyclohexanes, the concepts of cis and trans isomerism, arising from the relative orientation of substituents on the ring, are of paramount importance. The large and sterically demanding tert-amyl group in 4-tert-amylcyclohexanol effectively "locks" the cyclohexane ring into a specific chair conformation, making it an excellent model for studying the distinct characteristics of axial and equatorial substituents.

The trans isomer, with both the hydroxyl and tert-amyl groups in equatorial positions, is generally the more thermodynamically stable conformer.[1][2] This arrangement minimizes steric strain, particularly the unfavorable 1,3-diaxial interactions that would occur if the bulky tert-amyl group were in an axial position.[1][2] Conversely, the cis isomer is compelled to have one substituent in an axial position and the other equatorial. Due to the significant steric bulk of the tert-amyl group, it will preferentially occupy the equatorial position, forcing the hydroxyl group into the less stable axial position.[1] This fundamental conformational difference between the cis and trans isomers gives rise to distinct physical and chemical properties.

Synthesis and Isomer Separation

The synthesis of 4-tert-amylcyclohexanol typically proceeds via the hydrogenation of 4-tert-amylphenol or the reduction of 4-tert-amylcyclohexanone. The choice of catalyst and reaction conditions plays a crucial role in determining the resulting ratio of cis and trans isomers.

Synthetic Pathways

Hydrogenation of 4-tert-amylphenol: This is a common industrial method for producing 4-tert-amylcyclohexanol. The reaction is typically carried out using a variety of catalysts, such as rhodium on carbon or ruthenium, under hydrogen pressure.[3] The stereochemical outcome of the hydrogenation is highly dependent on the catalyst and solvent system employed. For instance, using a rhodium catalyst in the presence of an acid can favor the formation of the cis isomer.

Reduction of 4-tert-amylcyclohexanone: The reduction of the corresponding ketone offers another versatile route to 4-tert-amylcyclohexanol. The choice of reducing agent significantly influences the cis/trans ratio of the product.

  • Sodium borohydride (NaBH4) or Lithium aluminum hydride (LiAlH4): These common reducing agents typically yield a mixture of cis and trans isomers. The trans isomer, being the thermodynamically more stable product, is often the major component.

  • Bulky reducing agents: The use of sterically hindered reducing agents, such as lithium tri-sec-butylborohydride (L-Selectride®), can favor the formation of the cis isomer through equatorial attack on the ketone, leading to the axial alcohol.

Isomer Separation

Obtaining pure cis or trans isomers often requires separation of the resulting mixture. Several techniques can be employed:

  • Fractional Distillation: Due to slight differences in their boiling points, fractional distillation can be used to enrich the mixture in one of the isomers. However, complete separation by this method is often challenging.

  • Crystallization: The trans isomer, being more symmetrical, often has a higher melting point and can sometimes be selectively crystallized from the mixture.

  • Chromatography: Column chromatography is a highly effective method for separating the cis and trans isomers on a laboratory scale.[4] The choice of stationary and mobile phases is critical for achieving good resolution. Gas chromatography (GC) is also an excellent analytical technique for determining the isomeric ratio.

Spectroscopic and Conformational Analysis

The distinct spatial arrangements of the cis and trans isomers of 4-tert-amylcyclohexanol give rise to unique spectroscopic signatures, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy.

¹H NMR Spectroscopy

The proton on the carbon bearing the hydroxyl group (the carbinol proton) is a key diagnostic signal in the ¹H NMR spectrum.

  • Trans Isomer: In the more stable diequatorial conformation of the trans isomer, the carbinol proton is in an axial position. It will therefore exhibit large axial-axial (J_ax-ax) coupling constants (typically 8-12 Hz) with the adjacent axial protons. This results in a signal that is a triplet of triplets or a more complex multiplet.

  • Cis Isomer: In the cis isomer, the hydroxyl group is axial, placing the carbinol proton in an equatorial position. This proton will have smaller axial-equatorial (J_ax-eq) and equatorial-equatorial (J_eq-eq) coupling constants (typically 2-5 Hz). Consequently, the signal for the carbinol proton in the cis isomer is typically a broad singlet or a narrow multiplet.

¹³C NMR Spectroscopy

The chemical shifts in the ¹³C NMR spectrum are also sensitive to the stereochemistry. The carbon atom bearing the axial hydroxyl group in the cis isomer will typically be shielded (appear at a lower chemical shift) compared to the carbon with the equatorial hydroxyl group in the trans isomer due to the gamma-gauche effect.

Conformational Analysis Workflow

The following diagram illustrates the workflow for the conformational analysis of 4-tert-amylcyclohexanol isomers.

G cluster_synthesis Synthesis cluster_separation Separation cluster_analysis Analysis cluster_interpretation Interpretation Syn Synthesis of 4-tert-amylcyclohexanol (e.g., reduction of ketone) Sep Isomer Separation (e.g., Column Chromatography) Syn->Sep NMR NMR Spectroscopy (¹H and ¹³C) Sep->NMR GC Gas Chromatography Sep->GC Conf Conformational Analysis (Chair Conformations) NMR->Conf Stab Thermodynamic Stability Assessment GC->Stab Conf->Stab

Caption: Workflow for the synthesis, separation, and analysis of 4-tert-amylcyclohexanol isomers.

Thermodynamic Stability

As previously mentioned, the trans isomer of 4-tert-amylcyclohexanol is thermodynamically more stable than the cis isomer. This can be attributed to the energetic penalty associated with the axial hydroxyl group in the cis isomer, which leads to unfavorable 1,3-diaxial interactions with the axial hydrogens on the same side of the ring.

The relative stability of the isomers can be quantified by determining the equilibrium constant (K_eq) between them. This can be achieved by equilibrating a sample of one isomer (or a mixture) in the presence of a catalyst, such as a strong acid or a base like aluminum isopropoxide, and then analyzing the composition of the mixture at equilibrium. The Gibbs free energy difference (ΔG°) can then be calculated using the equation:

ΔG° = -RT ln(K_eq)

Where:

  • R is the gas constant

  • T is the temperature in Kelvin

A larger K_eq in favor of the trans isomer will result in a more negative ΔG°, indicating greater thermodynamic stability.

Experimental Protocols

Synthesis of 4-tert-amylcyclohexanol via Reduction of 4-tert-amylcyclohexanone

Objective: To synthesize a mixture of cis- and trans-4-tert-amylcyclohexanol.

Materials:

  • 4-tert-amylcyclohexanone

  • Methanol

  • Sodium borohydride (NaBH₄)

  • Diethyl ether

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate

  • Hydrochloric acid (1 M)

Procedure:

  • Dissolve 4-tert-amylcyclohexanone in methanol in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

  • Slowly add sodium borohydride in small portions to the stirred solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 30 minutes.

  • Carefully quench the reaction by the slow addition of 1 M HCl until the effervescence ceases.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product.

Separation of Cis and Trans Isomers by Column Chromatography

Objective: To separate the cis and trans isomers of 4-tert-amylcyclohexanol.

Materials:

  • Crude 4-tert-amylcyclohexanol mixture

  • Silica gel (for column chromatography)

  • Hexanes

  • Ethyl acetate

  • Test tubes for fraction collection

Procedure:

  • Prepare a chromatography column with silica gel slurried in hexanes.

  • Dissolve the crude product in a minimal amount of the eluent (e.g., 10% ethyl acetate in hexanes).

  • Carefully load the sample onto the top of the column.

  • Elute the column with a gradient of ethyl acetate in hexanes, starting with a low polarity (e.g., 5% ethyl acetate) and gradually increasing the polarity.

  • Collect fractions and analyze them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify the fractions containing the pure isomers.

  • Combine the fractions containing each pure isomer and remove the solvent to obtain the isolated cis and trans isomers.

Data Presentation

PropertyCis-4-tert-amylcyclohexanolTrans-4-tert-amylcyclohexanol
Conformation Hydroxyl group is predominantly axialHydroxyl group is predominantly equatorial
¹H NMR (Carbinol H) Broad singlet or narrow multiplet (small J values)Triplet of triplets or complex multiplet (large J values)
Thermodynamic Stability Less stableMore stable
Boiling Point Generally slightly lowerGenerally slightly higher
Melting Point 24-27 °CNot readily available, expected to be higher

Conclusion

The cis and trans isomers of 4-tert-amylcyclohexanol provide a classic and instructive example of the profound influence of stereochemistry on molecular properties. A thorough understanding of their synthesis, separation, and characterization is essential for researchers and professionals working in fields where molecular shape and functionality are critical. The principles and techniques outlined in this guide offer a solid foundation for the investigation and application of these and other substituted cyclohexane derivatives.

References

  • Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Chegg. (2023, November 30). Explain why one diastereomer is thermodynamically more stable than the other. Retrieved from [Link]

  • Reddit. (2014, November 16). Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol. Retrieved from [Link]

  • Chegg. (2015, February 4). provide a method for separating cis and trans 4-t-butylcyclohexanols after reduction from 4-t-butylcyclohexanone. Retrieved from [Link]

Sources

Foundational

molecular weight and formula of 4-tert-amylcyclohexanol

An In-Depth Technical Guide to the Physicochemical Characterization of 4-tert-Amylcyclohexanol Abstract This technical guide provides a comprehensive overview of 4-tert-amylcyclohexanol, a key aliphatic alcohol utilized...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Characterization of 4-tert-Amylcyclohexanol

Abstract

This technical guide provides a comprehensive overview of 4-tert-amylcyclohexanol, a key aliphatic alcohol utilized primarily in the fragrance and flavor industries. The document is intended for researchers, chemists, and drug development professionals, offering an in-depth exploration of its core physicochemical properties, including its definitive molecular weight and chemical formula. We will delve into the primary analytical methodologies employed for its structural elucidation and confirmation, such as Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy. Each section explains the causality behind the choice of technique and presents self-validating protocols, ensuring scientific integrity. The guide also touches upon synthetic considerations and the importance of stereoisomerism in this molecule.

Introduction to 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol, also known as 4-tert-pentylcyclohexanol, is a saturated cyclic alcohol. Its molecular architecture consists of a cyclohexane ring substituted with a hydroxyl (-OH) group and a bulky tert-amyl (tert-pentyl) group at the 1 and 4 positions, respectively. The presence of these functional groups and its specific stereochemistry are critical to its characteristic properties, most notably its scent profile, which is often described as woody and floral. This has established its role as a valuable ingredient in perfumery.

The molecule exists as a mixture of two geometric isomers: cis and trans. The spatial arrangement of the hydroxyl and tert-amyl groups relative to the plane of the cyclohexane ring defines the isomer, which in turn influences the molecule's physical properties and sensory characteristics. A thorough understanding of its molecular formula and weight is the foundational step for any quantitative analysis, synthesis, or application development.

Core Physicochemical Properties

The fundamental identity of 4-tert-amylcyclohexanol is defined by its chemical formula and molecular weight. These values are crucial for stoichiometric calculations in synthesis, quantitative analysis, and formulation. The key properties are summarized below.

PropertyValueSource(s)
Chemical Formula C₁₁H₂₂O[1][2]
Molecular Weight 170.29 g/mol [1][2]
CAS Number 5349-51-9[3][4]
Common Synonyms p-tert-Amylcyclohexanol, 4-tert-Pentylcyclohexanol[3]
Melting Point 24.0 °C to 27.0 °C[3]
Boiling Point 154.0 °C - 155.0 °C @ 40.00 mm Hg[3]
Flash Point 113.0 °C (235.0 °F)[3]

Methodologies for Structural Elucidation and Molecular Weight Determination

A multi-faceted analytical approach is required for the unambiguous confirmation of the structure and molecular weight of 4-tert-amylcyclohexanol. The combination of mass spectrometry with spectroscopic techniques provides a self-validating system, where each method corroborates the findings of the others.

Mass Spectrometry (MS) for Molecular Weight and Formula Confirmation

Expertise & Causality: Mass spectrometry is the gold-standard technique for the direct determination of a molecule's molecular weight. The process involves ionizing the molecule and then measuring its mass-to-charge ratio (m/z). For 4-tert-amylcyclohexanol, the molecular ion peak (M⁺) would be expected at an m/z value corresponding to its molecular weight. High-Resolution Mass Spectrometry (HRMS) can provide an extremely precise mass measurement, which allows for the determination of the exact elemental formula (C₁₁H₂₂O), thereby distinguishing it from any isomers with different atomic compositions. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly effective as it separates the compound from any impurities or isomers before it enters the mass spectrometer.

Experimental Protocol: GC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of 4-tert-amylcyclohexanol in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Injection: Inject 1 µL of the prepared sample into the GC-MS instrument.

  • Gas Chromatography Separation: Utilize a non-polar capillary column (e.g., DB-5ms). Program the oven temperature to ramp from an initial temperature of 50°C to a final temperature of 250°C at a rate of 10°C/min to ensure separation of the cis and trans isomers and any potential impurities.

  • Ionization: As the compound elutes from the GC column, subject it to Electron Ionization (EI) at a standard energy of 70 eV.

  • Mass Analysis: Scan a mass range from m/z 40 to 300 to detect the molecular ion and characteristic fragment ions.

  • Data Analysis: Identify the peak corresponding to the molecular ion (M⁺) to confirm the molecular weight. Analyze the fragmentation pattern to further validate the structure (e.g., loss of a water molecule, or cleavage of the tert-amyl group).

Visualization: GC-MS Analytical Workflow

GCMS_Workflow Sample Sample Injection GC GC Separation (Isomer Resolution) Sample->GC Carrier Gas Ionization Electron Ionization (70 eV) GC->Ionization Analyzer Mass Analyzer (Quadrupole) Ionization->Analyzer Ions Detector Detector Analyzer->Detector Spectrum Mass Spectrum (m/z vs. Intensity) Detector->Spectrum Signal

Caption: Workflow for GC-MS analysis of 4-tert-amylcyclohexanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification

Expertise & Causality: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR identifies the chemical environment of each proton, while ¹³C NMR does the same for carbon atoms. For 4-tert-amylcyclohexanol, the integration of the proton signals should correspond to the 22 hydrogens in the formula. The splitting patterns (multiplicity) in the ¹H NMR spectrum arise from spin-spin coupling between adjacent, non-equivalent protons, which is invaluable for confirming the connectivity of the atoms. Crucially, the chemical shift and coupling constants of the proton on the carbon bearing the hydroxyl group (C1-H) are highly sensitive to its axial or equatorial position, allowing for the definitive assignment of the cis and trans isomers.

Experimental Protocol: NMR Sample Preparation and Acquisition

  • Sample Preparation: Dissolve 5-10 mg of the purified 4-tert-amylcyclohexanol sample in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Acquisition: Place the tube in the NMR spectrometer. Acquire the ¹H NMR spectrum using a standard pulse program. Subsequently, acquire the ¹³C NMR spectrum.

  • Data Analysis: Process the resulting Free Induction Decay (FID) with a Fourier transform. Calibrate the spectrum using the TMS peak at 0 ppm. Integrate the ¹H signals, and analyze the chemical shifts and coupling patterns to assign the structure.

Infrared (IR) Spectroscopy for Functional Group Identification

Expertise & Causality: IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups. The principle is that chemical bonds absorb infrared radiation at frequencies characteristic of their vibrational modes. For 4-tert-amylcyclohexanol, two key regions in the IR spectrum are diagnostic: the strong, broad absorption between 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol group, and the multiple sharp absorptions between 2850-3000 cm⁻¹ corresponding to the C-H stretching vibrations of the alkane structure. The presence of these peaks provides strong, direct evidence for the molecule's core functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

  • Instrument Preparation: Record a background spectrum on the clean ATR crystal.

  • Sample Application: Place a small amount of the solid or liquid 4-tert-amylcyclohexanol sample directly onto the ATR crystal.

  • Spectrum Acquisition: Apply pressure to ensure good contact and acquire the IR spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

  • Data Analysis: Identify the characteristic absorption bands for the O-H and C-H stretches to confirm the presence of the alcohol and alkyl functionalities.

Synthesis and Isomeric Considerations

A common and industrially relevant synthesis route for 4-tert-amylcyclohexanol is the catalytic hydrogenation of 4-tert-amylphenol. This reaction reduces the aromatic ring to a cyclohexane ring.

Causality: The choice of catalyst (e.g., Nickel or Palladium) and reaction conditions (temperature, pressure) can influence the ratio of cis to trans isomers produced. Typically, this synthesis results in a mixture of both isomers. The subsequent separation or characterization of this mixture is critical, as the stereochemistry significantly impacts the final application, particularly in fragrances where different isomers can possess distinct scent profiles.

Visualization: Synthesis and Isomer Formation

Synthesis cluster_reactants Reactants cluster_products Products (Isomeric Mixture) Start 4-tert-Amylphenol Cis cis-4-tert-Amylcyclohexanol Start->Cis H₂ / Catalyst (Hydrogenation) Trans trans-4-tert-Amylcyclohexanol Start->Trans H₂ / Catalyst (Hydrogenation)

Caption: Synthesis of 4-tert-amylcyclohexanol isomers from 4-tert-amylphenol.

Conclusion

The definitive characterization of 4-tert-amylcyclohexanol relies on a synergistic application of modern analytical techniques. Its molecular formula of C₁₁H₂₂O and molecular weight of 170.29 g/mol are best confirmed using mass spectrometry. Concurrently, NMR and IR spectroscopy provide an indispensable, detailed map of the molecular structure, confirming atomic connectivity and the presence of key functional groups. This rigorous, multi-technique approach ensures the identity, purity, and isomeric composition of the compound are accurately established, which is paramount for its successful application in scientific research and industrial formulations.

References

  • Title: 4-TERT-AMYLCYCLOHEXANOL, CIS- Source: GSRS (Global Substance Registration System) URL: [Link]

  • Title: para-tert-amyl cyclohexanol, 5349-51-9 Source: The Good Scents Company URL: [Link]

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Exploratory

Unlocking Therapeutic Potential: A Technical Guide to the Biological Activity of 4-tert-Amylcyclohexanol Derivatives

Abstract The cyclohexanol scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide provides an in-depth exploration of the potential biol...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The cyclohexanol scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This technical guide provides an in-depth exploration of the potential biological activities of a specific subclass: 4-tert-amylcyclohexanol derivatives. While direct research on this exact family of compounds is emerging, this document synthesizes existing knowledge on related cyclohexanol and cyclohexanone derivatives to build a strong scientific rationale for their investigation. We will delve into the prospective antimicrobial, anticancer, and anti-inflammatory properties of 4-tert-amylcyclohexanol derivatives. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, potential mechanisms of action, and a framework for advancing the study of these promising molecules.

Introduction: The Rationale for Investigating 4-tert-Amylcyclohexanol Derivatives

The search for novel therapeutic agents is a cornerstone of modern medicine. Cyclohexanol derivatives have garnered significant interest due to their diverse pharmacological profiles. The introduction of a bulky lipophilic group, such as the tert-amyl substituent at the 4-position of the cyclohexanol ring, is a strategic design element. This modification can significantly influence the compound's physicochemical properties, including its lipophilicity, membrane permeability, and interaction with biological targets. These changes can, in turn, modulate the compound's biological activity, potentially leading to enhanced potency and selectivity.

This guide will provide a prospective analysis, grounded in the established activities of structurally similar compounds, to outline the therapeutic potential of 4-tert-amylcyclohexanol derivatives. We will explore the synthesis of these novel compounds and provide a comprehensive roadmap for their biological evaluation.

Synthesis of 4-tert-Amylcyclohexanol Derivatives: A Proposed Pathway

The synthesis of 4-tert-amylcyclohexanol derivatives can be approached through established organic chemistry methodologies. A common starting material is 4-tert-amylphenol, which can be hydrogenated to yield 4-tert-amylcyclohexanol.[1] Further derivatization can be achieved by targeting the hydroxyl group to create a library of esters, ethers, and other analogs.

Experimental Protocol: Synthesis of 4-tert-Amylcyclohexanol
  • Hydrogenation of 4-tert-Amylphenol:

    • In a high-pressure autoclave, combine 4-tert-amylphenol with a suitable solvent such as cyclohexane.

    • Add a rhodium-based catalyst (e.g., Rh/C or Rh/Al₂O₃).[1]

    • Pressurize the autoclave with hydrogen gas to approximately 10-16 x 10⁵ Pa.[1]

    • Heat the reaction mixture to around 70-100°C and monitor the reaction progress using gas chromatography.[1]

    • Upon completion, cool the reaction, vent the hydrogen, and filter the catalyst.

    • Concentrate the filtrate under reduced pressure to obtain crude 4-tert-amylcyclohexanol.

    • Purify the product via column chromatography or distillation.

Workflow for Synthesis and Derivatization

G A 4-tert-Amylphenol B Hydrogenation (H₂, Rh/C) A->B C 4-tert-Amylcyclohexanol B->C D Derivatization Reactions (Esterification, Etherification, etc.) C->D E Library of 4-tert-Amylcyclohexanol Derivatives D->E

Caption: Proposed synthetic workflow for generating a library of 4-tert-amylcyclohexanol derivatives.

Prospective Antimicrobial Activity

Scientific Rationale

Derivatives of 4-tert-butylcyclohexanone, a structurally related compound, have demonstrated antibacterial activity, particularly against Gram-positive bacteria such as Bacillus subtilis and Staphylococcus aureus.[2][3][4] The lipophilic nature of the tert-butyl group is thought to facilitate the disruption of bacterial cell membranes. It is hypothesized that the slightly larger and similarly lipophilic tert-amyl group in 4-tert-amylcyclohexanol derivatives could lead to comparable or even enhanced antimicrobial effects.

Proposed Experimental Evaluation: Antimicrobial Susceptibility Testing

A standard method to assess antimicrobial activity is the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Step-by-Step Protocol:

  • Preparation of Compounds: Dissolve the synthesized 4-tert-amylcyclohexanol derivatives in dimethyl sulfoxide (DMSO) to create stock solutions.

  • Bacterial Strains: Utilize a panel of clinically relevant bacterial strains, including Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) organisms.

  • Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

  • Inoculation: Adjust the turbidity of an overnight bacterial culture to a 0.5 McFarland standard and further dilute to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

  • Controls: Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Hypothetical Quantitative Data: MIC Values (µg/mL)
Compound IDDerivative ClassS. aureusB. subtilisE. coliP. aeruginosa
4TACH-01 Parent Alcohol>256>256>256>256
4TACH-E1 Ester Derivative6432>256>256
4TACH-E2 Ether Derivative12864>256>256
Ampicillin (Control)0.50.258>256

Prospective Anticancer Activity

Scientific Rationale

Numerous heterocyclic compounds are known to possess anticancer properties.[5][6][7] While direct evidence for 4-tert-amylcyclohexanol is limited, the general principle of designing cytotoxic agents often involves creating molecules with specific lipophilicity and structural features that can interact with cellular targets involved in proliferation and survival. The bulky tert-amyl group could influence interactions with hydrophobic pockets in proteins that are crucial for cancer cell growth.

Proposed Experimental Evaluation: In Vitro Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess the cytotoxic effects of compounds on cancer cell lines.[8]

Step-by-Step Protocol:

  • Cell Culture: Seed human cancer cell lines (e.g., A549 - lung carcinoma, SH-SY5Y - neuroblastoma) in 96-well plates and allow them to adhere overnight.[5]

  • Compound Treatment: Treat the cells with various concentrations of the 4-tert-amylcyclohexanol derivatives for 24 to 48 hours.[5]

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

  • Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Hypothetical Quantitative Data: IC₅₀ Values (µM)
Compound IDDerivative ClassA549 (Lung Cancer)SH-SY5Y (Neuroblastoma)
4TACH-01 Parent Alcohol>100>100
4TACH-E1 Ester Derivative25.545.2
4TACH-E2 Ether Derivative52.178.9
Doxorubicin (Control)0.81.2
Potential Mechanism of Action: Apoptosis Induction

To investigate if the observed cytotoxicity is due to apoptosis, a caspase-3 activity assay can be performed.[5]

G A 4-tert-Amylcyclohexanol Derivative B Cancer Cell A->B C Induction of Apoptotic Pathway B->C D Activation of Caspase-3 C->D E Cell Death D->E

Caption: A simplified diagram illustrating the potential induction of apoptosis by a 4-tert-amylcyclohexanol derivative.

Prospective Anti-inflammatory Activity

Scientific Rationale

The anti-inflammatory potential of various cyclic compounds has been documented.[9][10][11][12][13][14][15][16] Inflammation is a complex biological process involving the production of inflammatory mediators like nitric oxide (NO) and cytokines. The structural features of 4-tert-amylcyclohexanol derivatives, particularly their lipophilicity, may allow them to modulate inflammatory signaling pathways. For instance, they could potentially interfere with the activity of enzymes like cyclooxygenases (COX) or inhibit the activation of transcription factors such as NF-κB, which are central to the inflammatory response.[10]

Proposed Experimental Evaluation: In Vitro Anti-inflammatory Assay

The anti-inflammatory activity can be assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[9]

Step-by-Step Protocol:

  • Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

  • Compound and LPS Treatment: Pre-treat the cells with different concentrations of the 4-tert-amylcyclohexanol derivatives for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

  • Nitrite Measurement: Collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.

  • Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control and determine the IC₅₀ value for each compound.

  • Cytotoxicity Assessment: Concurrently, perform a cell viability assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cytotoxicity.

Hypothetical Quantitative Data: NO Inhibition
Compound IDDerivative ClassNO Inhibition IC₅₀ (µM)Cell Viability at IC₅₀
4TACH-01 Parent Alcohol>100>95%
4TACH-E1 Ester Derivative15.8>90%
4TACH-E2 Ether Derivative32.4>90%
Dexamethasone (Control)0.5>95%
Potential Anti-inflammatory Signaling Pathway

G LPS LPS TLR4 TLR4 Receptor LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB iNOS iNOS Expression NFkB->iNOS NO Nitric Oxide Production iNOS->NO Compound 4-tert-Amylcyclohexanol Derivative Compound->NFkB Inhibition

Caption: A potential mechanism of anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

This technical guide has laid out a comprehensive, albeit prospective, framework for exploring the biological activities of 4-tert-amylcyclohexanol derivatives. By leveraging the known properties of structurally related compounds, we have established a strong rationale for investigating their potential as antimicrobial, anticancer, and anti-inflammatory agents. The detailed experimental protocols provided herein offer a clear path for the synthesis and biological evaluation of these novel molecules.

Future research should focus on the synthesis of a diverse library of 4-tert-amylcyclohexanol derivatives and their systematic screening using the outlined assays. Promising lead compounds should then be subjected to further mechanistic studies to elucidate their precise molecular targets and pathways of action. Structure-activity relationship (SAR) studies will be crucial in optimizing the potency and selectivity of these derivatives, ultimately paving the way for the development of new therapeutic agents.[15][16][17][18][19][20]

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Foundational

A Guide to the Spectroscopic Characterization of 4-tert-amylcyclohexanol

This technical guide provides an in-depth analysis of the spectroscopic data for 4-tert-amylcyclohexanol (C₁₁H₂₂O, Molar Mass: 170.29 g/mol ), a substituted cyclohexanol derivative of interest in materials science and fr...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides an in-depth analysis of the spectroscopic data for 4-tert-amylcyclohexanol (C₁₁H₂₂O, Molar Mass: 170.29 g/mol ), a substituted cyclohexanol derivative of interest in materials science and fragrance chemistry. A comprehensive understanding of its structure, purity, and stereochemistry is paramount for its application, and this is achieved through a multi-technique spectroscopic approach. This document outlines the core principles and detailed methodologies for characterizing 4-tert-amylcyclohexanol using Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy, focusing on the critical differentiation of its cis and trans isomers.

Molecular Structure and Stereoisomerism

4-tert-amylcyclohexanol possesses two geometric isomers, cis and trans, arising from the relative orientation of the hydroxyl (-OH) and tert-amyl groups on the cyclohexane ring. The large tert-amyl group acts as a conformational lock, forcing the cyclohexane ring into a stable chair conformation where this bulky group occupies an equatorial position to minimize steric strain. Consequently, the hydroxyl group will be in an axial position in the cis isomer and an equatorial position in the trans isomer. This stereochemical difference is the foundation for the distinct spectroscopic signatures observed, particularly in NMR.

Caption: Chair conformations of cis and trans-4-tert-amylcyclohexanol.

Integrated Spectroscopic Workflow

A robust characterization workflow integrates multiple techniques to build a complete profile of the molecule. Each method provides a unique piece of the puzzle, and together they offer a self-validating system for structural confirmation and purity assessment.

Workflow Sample Sample of 4-tert-amylcyclohexanol MS Mass Spectrometry (EI-MS) Sample->MS IR Infrared Spectroscopy (ATR-IR) Sample->IR NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR Confirm_MW Confirm Molecular Weight (170.29 g/mol) MS->Confirm_MW Confirm_FG Identify Functional Groups (-OH, C-H, C-O) IR->Confirm_FG Confirm_Structure Elucidate Detailed Structure & Isomer Ratio NMR->Confirm_Structure Final Confirmed Structure & Purity Confirm_MW->Final Confirm_FG->Final Confirm_Structure->Final

Caption: Integrated workflow for spectroscopic characterization.

Mass Spectrometry (MS)

Mass spectrometry is the first-line technique to confirm the molecular weight of the analyte and to gain initial structural insights through fragmentation analysis. Electron Ionization (EI) is a standard "hard" ionization technique that provides reproducible fragmentation patterns, creating a molecular fingerprint.[1]

Principle of Electron Ionization (EI-MS)

In the EI source, high-energy electrons (typically 70 eV) bombard the analyte molecules in the gas phase.[2] This process ejects an electron from the molecule, forming a radical cation known as the molecular ion (M⁺•).[3] The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic charged ions and neutral radicals.[4] Only the charged fragments are detected, and their mass-to-charge ratios (m/z) are plotted against their relative abundance to generate the mass spectrum.

Experimental Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal platform for this analysis, as it separates the cis and trans isomers before they enter the mass spectrometer.

  • Sample Preparation: Prepare a dilute solution of the 4-tert-amylcyclohexanol sample (approx. 1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

  • GC Separation: Inject 1 µL of the solution into a GC equipped with a nonpolar capillary column (e.g., DB-5ms). Use a temperature program that effectively separates the isomers (e.g., start at 100 °C, ramp to 250 °C at 10 °C/min).

  • MS Analysis: The column outlet is interfaced with the MS ion source. Acquire mass spectra over a range of m/z 40-250.

Data Interpretation

The mass spectrum of 4-tert-amylcyclohexanol is expected to show key fragments arising from predictable cleavage pathways. The molecular ion (M⁺•) at m/z = 170 should be observable, though it may be of low intensity due to extensive fragmentation.

  • Loss of Water: A peak at m/z 152 (M-18) is expected due to the facile loss of a water molecule from the alcohol.

  • Alpha-Cleavage: Cleavage of the bond between the tert-amyl substituent and the cyclohexane ring is highly probable. This would result in the loss of a tert-amyl radical (•C₅H₁₁) to give a prominent ion at m/z 99 .

  • tert-Amyl Cation: A very stable tertiary carbocation from the tert-amyl group itself will produce a strong signal at m/z 71 . This is often the base peak in the spectrum.

m/z ValueProposed Fragment IdentitySignificance
170[C₁₁H₂₂O]⁺•Molecular Ion (M⁺•)
152[M - H₂O]⁺•Loss of water
99 [M - C₅H₁₁]⁺Loss of the tert-amyl group (α-cleavage)
71 [C₅H₁₁]⁺Stable tert-amyl carbocation (often the base peak)
57[C₄H₉]⁺Further fragmentation of the tert-amyl group

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. Attenuated Total Reflectance (ATR) is a common sampling method that requires minimal sample preparation.[5]

Principle of ATR-IR

An infrared beam is passed through a crystal of high refractive index (e.g., diamond or zinc selenide).[6] The sample is placed in direct contact with the crystal. At the crystal-sample interface, an evanescent wave penetrates a few microns into the sample. The sample absorbs IR radiation at specific frequencies corresponding to the vibrational energies of its chemical bonds. The detector measures the attenuated radiation to produce the IR spectrum.

Experimental Protocol: ATR-IR
  • Background Scan: Record a background spectrum of the clean, empty ATR crystal to subtract atmospheric contributions (CO₂, H₂O).

  • Sample Application: Place a small amount of the solid 4-tert-amylcyclohexanol sample directly onto the ATR crystal.

  • Apply Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.[7]

  • Data Acquisition: Collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

  • Cleaning: Clean the crystal thoroughly with a solvent-moistened wipe (e.g., isopropanol) after analysis.

Data Interpretation

The IR spectrum provides clear evidence for the key functional groups in 4-tert-amylcyclohexanol. The spectra of the cis and trans isomers are expected to be very similar, with potential minor differences in the fingerprint region (below 1500 cm⁻¹).

Wavenumber (cm⁻¹)Vibration TypeFunctional Group Assignment
~3600-3200O-H Stretch (broad)Alcohol (-OH)
~2960-2850C-H StretchAlkyl groups (cyclohexyl and tert-amyl)
~1450C-H BendCH₂ scissoring
~1100-1000C-O StretchSecondary alcohol

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the complete structural elucidation of 4-tert-amylcyclohexanol, and it is the definitive method for distinguishing between the cis and trans isomers.[8] The analysis of chemical shifts, coupling constants, and signal multiplicities in both ¹H and ¹³C NMR spectra provides unambiguous stereochemical assignment.

Experimental Protocol: Solution-State NMR
  • Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (20-50 mg for ¹³C NMR) into a clean vial.[9]

  • Dissolution: Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). Ensure the sample is fully dissolved.

  • Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.[9]

  • Data Acquisition: Insert the sample into the spectrometer. The instrument will then perform locking (stabilizing the magnetic field using the deuterium signal) and shimming (optimizing magnetic field homogeneity) before acquiring the spectra.[9]

¹H NMR Data Interpretation: The Key to Isomer Differentiation

The most diagnostic signal in the ¹H NMR spectrum is the proton on the carbon bearing the hydroxyl group (H-1). The chemical shift and, more importantly, the multiplicity of this proton are highly dependent on its axial or equatorial orientation.[8]

  • cis Isomer (Axial -OH, Equatorial H-1): The H-1 proton is in an equatorial position. It experiences smaller couplings to its neighboring axial and equatorial protons. This results in a narrow multiplet that appears further downfield (higher ppm value, ~4.0 ppm) due to being in the deshielding plane of the C-C bonds of the ring.

  • trans Isomer (Equatorial -OH, Axial H-1): The H-1 proton is in an axial position. It has large axial-axial couplings (~10-13 Hz) to the two adjacent axial protons and smaller axial-equatorial couplings. This results in a broad multiplet (often appearing as a triplet of triplets) that is shifted upfield (lower ppm value, ~3.5 ppm) compared to its cis counterpart.

Proton AssignmentExpected Chemical Shift (δ, ppm)Expected MultiplicityKey Distinguishing Features
H-1 (CH-OH), cis ~4.0Narrow multipletEquatorial proton, appears downfield with small coupling constants.
H-1 (CH-OH), trans ~3.5Broad multiplet (tt)Axial proton, appears upfield with at least one large axial-axial coupling constant.
Cyclohexyl protons (CH₂) ~2.2 - 1.0Complex multipletsOverlapping signals from the rest of the ring protons.
t-Amyl (CH₂) ~1.3Quartet (q)Ethyl group methylene protons.
t-Amyl (C(CH₃)₂) ~0.85Singlet (s)Two equivalent methyl groups on the quaternary carbon.
t-Amyl (CH₃) ~0.8Triplet (t)Ethyl group methyl protons.
¹³C NMR Data Interpretation

The ¹³C NMR spectrum provides information on the carbon skeleton. The chemical shifts are sensitive to the stereochemistry, particularly for the carbons of the cyclohexane ring.

Carbon AssignmentExpected Chemical Shift (δ, ppm) - cisExpected Chemical Shift (δ, ppm) - trans
C-1 (CH-OH) ~66~71
C-2, C-6 ~33~36
C-3, C-5 ~26~26
C-4 (CH) ~48~47
C-tAmyl (quaternary) ~32~32
C-tAmyl (C(CH₃)₂) ~27~27
C-tAmyl (CH₂) ~34~34
C-tAmyl (CH₃) ~9~9

Note: The exact chemical shifts are based on data for the closely related 4-tert-butylcyclohexanol and predictive models. The key diagnostic feature is the relative shift of C-1, which is typically more shielded (lower ppm) in the cis isomer (axial -OH) than in the trans isomer (equatorial -OH).

Conclusion

The combination of Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy provides a comprehensive and definitive characterization of 4-tert-amylcyclohexanol. While MS confirms the molecular weight and IR identifies key functional groups, it is ¹H NMR that serves as the most powerful tool for unambiguously distinguishing between the cis and trans stereoisomers. The distinct chemical shift and coupling patterns of the C-1 proton provide a reliable spectroscopic fingerprint for each isomer, a critical piece of information for researchers in drug development and materials science who rely on precise stereochemical control for predictable function and performance.

References

  • Shimadzu Corporation. (n.d.). Please explain the principles, advantages, and disadvantages of EI. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, July 3). 3.1: Electron Ionization. Retrieved from [Link]

  • Wikipedia. (2023). Electron ionization. Retrieved from [Link]

  • Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

  • University of York. (n.d.). Chemistry Teaching Labs - Attenuated Total Reflectance (ATR). Retrieved from [Link]

  • ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

  • Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-Tert-amylcyclohexanol, mixture of cis and trans - Optional[13C NMR] - Spectrum. Retrieved from [Link]

  • Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

  • Chegg.com. (2020, October 1). Solved 10. Mass Spectrum of 4-tert-Butylcyclohexanol The two. Retrieved from [Link]

  • Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy. Retrieved from [Link]

  • PubChem. (n.d.). 4-tert-amylcyclohexanol, cis-. Retrieved from [Link]

  • Kline, P. (2020, March 18). 4-tert-Butylcyclohexanol - J values. Retrieved from [Link]

  • Clark, J. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

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Exploratory

The Synthesis and Stereochemistry of 4-tert-Amylcyclohexanol: A Technical Guide

An In-depth Exploration of the Discovery, Synthesis, and Physicochemical Properties of a Key Industrial Intermediate Introduction 4-tert-Amylcyclohexanol, a substituted cycloaliphatic alcohol, holds a significant positio...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Exploration of the Discovery, Synthesis, and Physicochemical Properties of a Key Industrial Intermediate

Introduction

4-tert-Amylcyclohexanol, a substituted cycloaliphatic alcohol, holds a significant position in the landscape of industrial chemistry. Its unique molecular architecture, characterized by a bulky tert-amyl group appended to a cyclohexanol ring, imparts a range of desirable physicochemical properties. This has led to its widespread application, most notably as a versatile fragrance ingredient, and as a valuable intermediate in the synthesis of more complex molecules. This technical guide provides a comprehensive overview of the discovery, historical development, synthesis, and characterization of 4-tert-amylcyclohexanol, with a particular focus on the stereochemical intricacies that define its utility.

The presence of two stereoisomers, cis and trans, arising from the relative orientation of the hydroxyl and tert-amyl groups on the cyclohexane ring, is a central theme in the chemistry of this compound. The distinct properties of these diastereomers have driven the development of stereoselective synthetic methodologies, a critical aspect for tailoring the molecule to specific applications. This guide will delve into the evolution of these synthetic strategies, from early catalytic hydrogenations to more refined modern techniques.

Aimed at researchers, scientists, and professionals in drug development and the chemical industry, this document synthesizes key findings from historical patents and contemporary scientific literature to provide a detailed and authoritative resource on 4-tert-amylcyclohexanol.

Discovery and Historical Context

The development of 4-tert-amylcyclohexanol is intrinsically linked to the pioneering work in industrial organic chemistry during the early 20th century, a period marked by extensive research into the catalytic hydrogenation of aromatic compounds. While pinpointing the exact moment of its first synthesis is challenging, the intellectual property landscape of the time, particularly the patents filed by the German chemical conglomerate I.G. Farbenindustrie, provides crucial insights. This era saw a surge in the exploration of alkylated phenols and their hydrogenated derivatives for a variety of applications, including solvents, plasticizers, and fragrances.

The foundational chemistry for producing 4-tert-amylcyclohexanol lies in the alkylation of phenol followed by the reduction of the aromatic ring. Early patents from the 1920s and 1930s by entities like I.G. Farbenindustrie describe the production of various alkylated phenols and their subsequent hydrogenation, laying the groundwork for the synthesis of compounds like 4-tert-amylcyclohexanol. Though specific documentation for the tert-amyl variant from this early period is scarce, the well-documented synthesis of its close analog, 4-tert-butylcyclohexanol, provides a strong parallel for its likely developmental trajectory. The first definitive synthesis of 4-tert-butylcyclohexanol can be traced back to this period, with its value in the fragrance industry being quickly recognized. It is highly probable that 4-tert-amylcyclohexanol was synthesized and characterized shortly thereafter, given the similar synthetic pathways and the continuous search for novel fragrance molecules.

Synthesis of 4-tert-Amylcyclohexanol

The primary and most industrially significant route to 4-tert-amylcyclohexanol is the catalytic hydrogenation of its precursor, 4-tert-amylphenol. This process involves the reduction of the aromatic ring of the phenol to the corresponding cyclohexane ring. The choice of catalyst, solvent, and reaction conditions plays a pivotal role in determining the overall yield and, crucially, the stereoselectivity of the reaction, i.e., the ratio of cis to trans isomers in the final product.

Catalytic Hydrogenation of 4-tert-Amylphenol

The hydrogenation of 4-tert-amylphenol is typically carried out using a heterogeneous catalyst, most commonly a noble metal such as rhodium, ruthenium, or palladium, supported on a high-surface-area material like carbon or alumina.

Reaction Scheme:

Figure 1: General reaction scheme for the catalytic hydrogenation of 4-tert-amylphenol.

The stereochemical outcome of the hydrogenation is highly dependent on the reaction conditions. For instance, hydrogenation in acidic media tends to favor the formation of the cis isomer, while basic conditions often lead to a higher proportion of the trans isomer[1]. The choice of catalyst also plays a significant role; rhodium-based catalysts are often employed to achieve high cis selectivity.

Stereoselective Synthesis of cis- and trans-4-tert-Amylcyclohexanol

The distinct organoleptic properties and reactivities of the cis and trans isomers of 4-tert-amylcyclohexanol have necessitated the development of stereoselective synthetic methods.

High cis selectivity can be achieved through the hydrogenation of 4-tert-amylphenol using specific catalytic systems. For example, rhodium on a support like alumina or carbon, in the presence of an acidic promoter, has been shown to produce a high proportion of the cis isomer.

A well-documented method for the synthesis of the analogous cis-4-tert-butylcyclohexanol, which can be adapted for the tert-amyl derivative, involves the reduction of 4-tert-butylcyclohexanone with a ruthenium-aminophosphine complex catalyst in the presence of a base[2]. This method offers high yields and excellent stereoselectivity for the cis product.

The trans isomer is often the thermodynamically more stable product and its formation can be favored under certain conditions. One common laboratory method for the preparation of trans-4-tert-butylcyclohexanol, adaptable for the tert-amyl analog, is the reduction of the corresponding cyclohexanone with lithium aluminum hydride (LiAlH₄) in diethyl ether[3].

Experimental Protocol: Synthesis of trans-4-tert-Amylcyclohexanol (adapted from the synthesis of trans-4-tert-butylcyclohexanol)

  • Preparation of the Reducing Agent: In a flame-dried, three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, a suspension of lithium aluminum hydride in anhydrous diethyl ether is prepared under an inert atmosphere.

  • Reduction: A solution of 4-tert-amylcyclohexanone in anhydrous diethyl ether is added dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is refluxed for an additional 2 hours.

  • Work-up: The reaction is carefully quenched by the successive addition of water and 10% sulfuric acid. The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

  • Purification: The combined organic extracts are washed with water, dried over anhydrous magnesium sulfate, and the solvent is removed by distillation. The crude product can be purified by recrystallization from a suitable solvent like petroleum ether to yield pure trans-4-tert-amylcyclohexanol.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 4-tert-amylcyclohexanol are influenced by its isomeric form. The following table summarizes key physicochemical data for the mixture of isomers.

PropertyValueSource
Molecular Formula C₁₁H₂₂O
Molecular Weight 170.29 g/mol
Melting Point 24-27 °C
Boiling Point 154-155 °C at 40 mmHg
Flash Point 113 °C
Solubility Soluble in alcohol; sparingly soluble in water
Spectroscopic Characterization

¹H and ¹³C NMR spectroscopy are powerful tools for distinguishing between the cis and trans isomers. The chemical shift and coupling constants of the proton attached to the carbon bearing the hydroxyl group (H-1) are particularly diagnostic.

  • In the trans isomer, the hydroxyl and tert-amyl groups are typically in equatorial positions in the more stable chair conformation. This places the H-1 proton in an axial position, leading to large axial-axial coupling constants (J ≈ 10-13 Hz) with the adjacent axial protons. The H-1 signal for trans-4-tert-butylcyclohexanol appears as a triplet of triplets around 3.5 ppm.

  • In the cis isomer, with an equatorial tert-amyl group, the hydroxyl group is in an axial position. Consequently, the H-1 proton is equatorial, resulting in smaller equatorial-axial and equatorial-equatorial coupling constants (J ≈ 2-5 Hz). The H-1 signal for cis-4-tert-butylcyclohexanol is a broad multiplet appearing further downfield at around 4.0 ppm.

G cluster_0 NMR Analysis Workflow A Obtain ¹H NMR Spectrum of 4-tert-Amylcyclohexanol Mixture B Identify H-1 Proton Signals (methine proton on C-OH) A->B C Analyze Signal at ~3.5 ppm B->C D Analyze Signal at ~4.0 ppm B->D E Observe Large Coupling Constants (J ≈ 10-13 Hz) 'triplet of triplets' C->E F Observe Small Coupling Constants (J ≈ 2-5 Hz) 'broad multiplet' D->F G Assign as trans Isomer E->G H Assign as cis Isomer F->H

Figure 2: Workflow for distinguishing cis and trans isomers of 4-tert-alkylcyclohexanol using ¹H NMR.

The IR spectrum of 4-tert-amylcyclohexanol is characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the alcohol functional group. The C-H stretching vibrations of the cyclohexane ring and the tert-amyl group appear in the 2850-3000 cm⁻¹ region. A prominent C-O stretching vibration is also observed around 1050-1150 cm⁻¹.

In the mass spectrum of 4-tert-amylcyclohexanol, the molecular ion peak (M⁺) is expected at m/z 170. Common fragmentation patterns for cyclic alcohols include the loss of a water molecule (M-18), leading to a peak at m/z 152. Alpha-cleavage next to the hydroxyl group can also occur. A significant fragmentation pathway involves the loss of the tert-amyl group, resulting in a prominent peak at m/z 99.

Applications of 4-tert-Amylcyclohexanol

The primary application of 4-tert-amylcyclohexanol is in the fragrance and perfumery industry . Its woody, camphor-like, and floral notes make it a valuable component in a wide range of consumer products, including perfumes, soaps, detergents, and cosmetics. The different isomers can contribute distinct olfactory characteristics.

Beyond its use as a fragrance, 4-tert-amylcyclohexanol serves as a chemical intermediate in the synthesis of other valuable compounds. Its hydroxyl group can be readily functionalized to produce esters, ethers, and other derivatives. For instance, its acetate ester is also a known fragrance ingredient.

There is also potential for its use in the polymer and materials science field. The bulky tert-amyl group can impart specific properties such as increased solubility in organic solvents and altered thermal properties when incorporated into polymer backbones or as a plasticizer.

In the realm of pharmaceuticals , while less common than its tert-butyl analog, the 4-tert-amylcyclohexyl moiety can be employed as a rigid scaffold in the design of new drug candidates[1]. The conformational locking provided by the bulky alkyl group can be advantageous in achieving specific binding to biological targets.

Conclusion

4-tert-Amylcyclohexanol stands as a testament to the enduring legacy of early 20th-century industrial chemistry. Its synthesis, primarily through the catalytic hydrogenation of 4-tert-amylphenol, is a process that has been refined over decades to allow for control over its stereochemical outcome. The distinct properties of the cis and trans isomers have driven much of the research into this compound, leading to the development of stereoselective synthetic methods that are crucial for its application in the fragrance industry and beyond.

This technical guide has provided a comprehensive overview of the history, synthesis, characterization, and applications of 4-tert-amylcyclohexanol. By synthesizing information from a range of sources, it offers a valuable resource for researchers and professionals seeking a deeper understanding of this important industrial chemical. The continued exploration of its properties and the development of more efficient and sustainable synthetic routes will undoubtedly expand its utility in the years to come.

References

  • Kalantar Neyestanaki, A., Hernández Carucci, J. R., Mäki-Arvela, P., Salmi, T., & Murzin, D. (n.d.). Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. ResearchGate. Retrieved from [Link]

  • Eliel, E. L., & Nasipuri, D. (1966). trans-4-t-BUTYLCYCLOHEXANOL. Organic Syntheses, 46, 103. doi:10.15227/orgsyn.046.0103
  • (2010). Method for the preparation of cis-4-tert-butylcyclohexanol. Google Patents.
  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

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Foundational

Unraveling the Biological Significance of 4-tert-amylcyclohexanol: An Analysis of Current Scientific Understanding

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist Abstract 4-tert-amylcyclohexanol is a synthetic fragrance ingredient widely ut...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

4-tert-amylcyclohexanol is a synthetic fragrance ingredient widely utilized in consumer products for its characteristic woody and floral scent. While its olfactory properties and safety profile as a fragrance component are well-documented, a comprehensive understanding of its specific mechanism of action in biological systems from a pharmacological or therapeutic perspective remains largely unexplored in publicly available scientific literature. This technical guide synthesizes the current state of knowledge regarding 4-tert-amylcyclohexanol, focusing on its known biological interactions, and highlights the significant gaps in the understanding of its molecular mechanisms. This analysis is intended to provide a foundational resource for researchers and professionals in drug development and a starting point for future investigations into the potential bioactivity of this compound and its analogs.

Introduction: The Chemical and Commercial Landscape of 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol is a saturated monocyclic tertiary alcohol. It exists as a mixture of cis and trans isomers, with the trans-isomer, known as Coniferan, being particularly valued for its potent scent. The compound is synthesized industrially and is a key component in a wide array of fragranced products, including perfumes, soaps, and detergents. Its widespread use necessitates a thorough understanding of its potential interactions with biological systems beyond its intended olfactory function. The International Fragrance Association (IFRA) has established standards for its use to ensure consumer safety.

Chemical Identity:

Identifier Value
IUPAC Name 4-(2-methylbutan-2-yl)cyclohexan-1-ol
CAS Number 93-92-5
Molecular Formula C11H22O
Synonyms Coniferan, 4-tert-pentylcyclohexanol, AMBEROL

Current Understanding of Biological Interactions: A Focus on Safety and Olfaction

The majority of scientific research on 4-tert-amylcyclohexanol has been driven by its application in the fragrance industry. Consequently, the available data primarily addresses its safety and olfactory receptor interactions.

Olfactory Receptor Engagement

The primary and intended biological interaction of 4-tert-amylcyclohexanol is with olfactory receptors in the nasal epithelium. Like other volatile organic compounds, it binds to specific G-protein coupled receptors, initiating a signaling cascade that results in the perception of its characteristic scent. The precise combination of olfactory receptors activated by 4-tert-amylcyclohexanol and its isomers determines its unique odor profile. However, detailed studies mapping its specific receptor-ligand interactions are not extensively available in the public domain.

Safety and Toxicological Profile

Extensive safety assessments have been conducted on 4-tert-amylcyclohexanol to support its use in consumer products. These studies have generally found it to be non-genotoxic and have established concentration limits for its use in various product types to minimize the risk of skin sensitization. The European Food Safety Authority (EFSA) has also evaluated it as a feed additive for certain animal species, concluding it is safe under specific conditions of use. These toxicological studies provide broad indications of its biological effects at high concentrations but do not elucidate a specific pharmacological mechanism of action.

The Unexplored Frontier: The Paucity of Mechanistic Pharmacological Data

A thorough review of the scientific literature reveals a significant gap in the understanding of the specific molecular mechanisms of action of 4-tert-amylcyclohexanol beyond its role as a fragrance. Searches for its activity on specific receptor systems (e.g., nuclear receptors, ion channels) or its potential as an enzyme inhibitor have not yielded substantial findings. This lack of data presents both a challenge and an opportunity for the research and drug development community.

Potential Avenues for Future Research

Given the structural similarities of 4-tert-amylcyclohexanol to other cyclic alcohols and terpenes with known biological activities, several avenues for future investigation could be considered:

  • Nuclear Receptor Modulation: The lipophilic nature of the molecule suggests it could potentially interact with nuclear receptors, such as the estrogen or androgen receptors. Screening assays could be employed to investigate this possibility.

  • Ion Channel Interactions: Certain cyclic alcohols have been shown to modulate the activity of ion channels. Electrophysiological studies could explore the effects of 4-tert-amylcyclohexanol on various ion channels.

  • Enzyme Inhibition/Activation: The compound could potentially interact with the active or allosteric sites of various enzymes. High-throughput screening against a panel of enzymes could reveal unexpected activities.

Experimental Protocols for Investigating Bioactivity

For researchers interested in exploring the potential biological mechanisms of 4-tert-amylcyclohexanol, the following experimental workflows provide a logical starting point.

Workflow for Initial Bioactivity Screening

This workflow outlines a broad-based approach to identify potential biological targets of 4-tert-amylcyclohexanol.

G cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: Hit Validation & Mechanism Elucidation A Compound Procurement & Purity Analysis B Cell Viability Assays (e.g., MTT, LDH) A->B C High-Throughput Screening (HTS) against Receptor & Enzyme Panels B->C D Data Analysis & Hit Identification C->D E Dose-Response Studies on Identified Hits D->E Promising Hits F Secondary Assays (e.g., Binding Assays, Functional Assays) E->F G Initial Structure-Activity Relationship (SAR) Studies with Analogs F->G H Pathway Analysis & Target Deconvolution G->H

Exploratory

theoretical modeling of 4-tert-amylcyclohexanol conformations

An In-depth Technical Guide to the Theoretical Modeling of 4-tert-amylcyclohexanol Conformations Abstract The conformational landscape of substituted cyclohexanes is a cornerstone of stereochemistry, with profound implic...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Theoretical Modeling of 4-tert-amylcyclohexanol Conformations

Abstract

The conformational landscape of substituted cyclohexanes is a cornerstone of stereochemistry, with profound implications in drug design and materials science. 4-tert-amylcyclohexanol presents a particularly illustrative case study due to the interplay between the sterically demanding tert-amyl group and the polar hydroxyl substituent. This technical guide provides a comprehensive framework for the theoretical modeling of its cis and trans diastereomers. We will delve into the foundational principles of conformational analysis, outline a robust computational workflow using Density Functional Theory (DFT), and detail the interpretation of the resulting energetic and geometric data. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply high-fidelity modeling techniques to understand and predict the behavior of complex alicyclic systems.

Introduction: The Significance of Conformational Preference

The three-dimensional structure of a molecule is intrinsically linked to its function. For cyclic molecules like cyclohexane derivatives, this structure is not static but exists as an equilibrium of interconverting conformations.[1] The relative stability of these conformers dictates the molecule's overall properties, including its reactivity, spectroscopic signatures, and, crucially in a pharmaceutical context, its ability to bind to a biological target.

4-tert-amylcyclohexanol is an excellent model system for exploring these concepts. It possesses two key features:

  • A Bulky Anchoring Group: The tert-amyl group, (CH3)2(C2H5)C-, is a large, sterically demanding substituent. Its significant steric bulk creates a strong energetic preference for occupying the equatorial position on the cyclohexane ring, thereby "locking" the ring in a preferred chair conformation.[2][3] This simplifies the conformational analysis by reducing the number of significantly populated conformers.

  • A Polar Functional Group: The hydroxyl (-OH) group can be positioned either cis or trans relative to the tert-amyl group, giving rise to two distinct diastereomers.[4] The orientation of this hydroxyl group (axial vs. equatorial) in the most stable conformer can dramatically influence the molecule's polarity, hydrogen bonding capability, and chemical reactivity.[2][3]

Understanding the energetic penalty associated with placing these groups in axial positions is paramount for predicting the molecule's behavior. Theoretical modeling provides a powerful, atomistically-detailed lens through which we can quantify these energy differences and gain insight into the dominant structures at equilibrium.

Foundational Concepts in Cyclohexane Stereochemistry

To model this system effectively, a firm grasp of the underlying principles is essential. The cyclohexane ring is not a flat hexagon; it adopts puckered conformations to relieve angle strain, with the chair conformation being the most stable by a significant margin.[1] In this conformation, the twelve substituents on the ring are divided into two distinct sets:

  • Axial: Six substituents point straight up or down, parallel to the principal axis of the ring.

  • Equatorial: Six substituents point out from the "equator" of the ring.

Through a process called "ring flip," one chair conformation can interconvert to another, causing all axial substituents to become equatorial and vice-versa.[5] For a substituted cyclohexane, the two chair conformers are often not equal in energy. The primary source of instability for an axial substituent is the 1,3-diaxial interaction , a steric clash with the other two axial substituents on the same side of the ring.[6]

The energetic cost of placing a substituent in the axial position is quantified by its A-value , which is the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers.[2] Larger groups have larger A-values, indicating a stronger preference for the equatorial position.

SubstituentA-value (kcal/mol)Rationale for Equatorial Preference
-OH0.6 - 0.9Moderate steric bulk.[7]
-CH31.74Significant 1,3-diaxial interactions.[2]
-CH(CH3)2 (isopropyl)2.15Increased steric hindrance over methyl.[8]
-C(CH3)3 (tert-butyl)~4.9Extreme steric hindrance makes the axial position highly unfavorable.[8]
-C(CH3)2(C2H5) (tert-amyl) > 4.5 (estimated) Similar in steric demand to tert-butyl, acts as a conformational lock.

Table 1: A-values for common cyclohexane substituents. The A-value for the tert-amyl group is estimated to be very large and comparable to the tert-butyl group, effectively forcing it into an equatorial position.

Theoretical Modeling: A Self-Validating Protocol

Our objective is to determine the lowest energy conformation for both cis- and trans-4-tert-amylcyclohexanol and to quantify the energy differences between all possible chair conformers. We will employ Density Functional Theory (DFT), which offers an excellent balance of computational accuracy and efficiency for systems of this size.[9]

The logic of this protocol is self-validating: by modeling all four potential chair conformers (two for the cis isomer, two for the trans isomer), the results should align with fundamental chemical principles. Specifically, we expect any conformation with an axial tert-amyl group to be significantly higher in energy. This provides an internal check on the validity of our computational approach.

Workflow for Conformational Analysis

Below is a diagram outlining the computational workflow.

G cluster_0 Structure Preparation cluster_1 Quantum Mechanical Calculation cluster_2 Analysis Build_cis Build cis-Isomer (ax-OH, eq-tAm) Opt Geometry Optimization (e.g., B3LYP/6-31G(d)) Build_cis->Opt Build_cis_flip Build cis-Isomer (flipped) (eq-OH, ax-tAm) Build_cis_flip->Opt Build_trans Build trans-Isomer (eq-OH, eq-tAm) Build_trans->Opt Build_trans_flip Build trans-Isomer (flipped) (ax-OH, ax-tAm) Build_trans_flip->Opt Freq Frequency Calculation (Verify Minima, Obtain ZPVE) Opt->Freq For all 4 structures Energy Calculate Relative Energies (ΔE_ZPVE) Freq->Energy Compare Compare Conformational Stabilities Energy->Compare

Caption: Computational workflow for determining the conformational energies of 4-tert-amylcyclohexanol isomers.

Step-by-Step Methodology

1. Initial Structure Generation:

  • Using a molecular modeling program (e.g., Avogadro, ChemDraw 3D), construct the four initial chair conformations.[10]

    • trans-diaxial: Hydroxyl (ax) and tert-amyl (ax).

    • trans-diequatorial: Hydroxyl (eq) and tert-amyl (eq). This is the flipped conformer of the diaxial structure.

    • cis-axial-equatorial: Hydroxyl (ax) and tert-amyl (eq).

    • cis-equatorial-axial: Hydroxyl (eq) and tert-amyl (ax). This is the flipped conformer of the previous structure.

  • Perform a preliminary geometry cleanup using a molecular mechanics force field (e.g., MMFF94) to generate reasonable starting geometries.

2. Geometry Optimization:

  • Causality: The goal is to find the lowest energy structure (stationary point) on the potential energy surface for each starting conformer.

  • Protocol:

    • Method: Density Functional Theory (DFT).

    • Functional: B3LYP. This hybrid functional is a workhorse in computational organic chemistry, known for providing reliable geometries and relative energies.

    • Basis Set: 6-31G(d). This Pople-style basis set is a good starting point, including polarization functions (d) on heavy atoms, which are essential for describing bonding and stereoelectronic effects accurately.

    • Input: The coordinates from the four initial structures.

    • Output: Optimized 3D coordinates and the final electronic energy (E_elec) for each conformer.

3. Frequency Calculation:

  • Causality: This step is critical for two reasons:

    • Verification of Minima: A true energy minimum will have zero imaginary frequencies. The presence of an imaginary frequency indicates a transition state, not a stable conformer.

    • Thermodynamic Correction: This calculation provides the Zero-Point Vibrational Energy (ZPVE), which is a quantum mechanical correction to the electronic energy. The sum of E_elec + ZPVE gives a more accurate measure of the molecule's total energy at 0 K.[9]

  • Protocol:

    • Method: Use the same level of theory (B3LYP/6-31G(d)) as the optimization.

    • Input: The optimized coordinates from Step 2.

    • Output: A list of vibrational frequencies and the ZPVE value for each conformer. Confirm that no imaginary frequencies are present.

4. Relative Energy Calculation:

  • Causality: To compare the stabilities of the conformers, we calculate their energies relative to the most stable conformer (the global minimum).

  • Protocol:

    • For each of the four optimized structures, calculate the ZPVE-corrected energy: E_total = E_elec + ZPVE.

    • Identify the structure with the lowest E_total. This is the global minimum energy conformer.

    • Calculate the relative energy (ΔE) for each of the other conformers using the formula: ΔE = (E_total_conformer - E_total_global_minimum). Convert units from Hartrees (atomic units) to kcal/mol or kJ/mol for easier interpretation.

Data Presentation and Interpretation

The calculations described above yield quantitative data that can be summarized for clear interpretation.

Conformational Isomers and Equilibria

The relationship between the isomers and their respective chair conformations is depicted below. The equilibrium arrows conceptually represent the relative energies that the DFT calculations will determine.

G cluster_cis cis-4-tert-amylcyclohexanol cluster_trans trans-4-tert-amylcyclohexanol Cis_axOH ax-OH, eq-tAm Cis_eqOH eq-OH, ax-tAm Cis_axOH->Cis_eqOH Ring Flip Trans_eqOH eq-OH, eq-tAm Trans_axOH ax-OH, ax-tAm Trans_eqOH->Trans_axOH Ring Flip

Caption: Chair-chair interconversion (ring flip) for cis and trans isomers of 4-tert-amylcyclohexanol.

Calculated Relative Energies

The results of the DFT calculations can be compiled into a clear, comparative table.

IsomerSubstituent Orientation (OH, t-Amyl)Calculated Relative Energy (ΔE, kcal/mol)Expected Stability
trans (equatorial, equatorial) 0.00 (Global Minimum) Most Stable
cis(axial, equatorial)0.75Less stable than trans-diequatorial
trans(axial, axial)5.80Highly Unstable
cis(equatorial, axial)6.55Most Unstable

Table 2: Hypothetical B3LYP/6-31G(d) calculated relative energies for the four chair conformers of 4-tert-amylcyclohexanol. The values demonstrate the strong energetic penalty for placing the tert-amyl group in an axial position.

Interpretation of Results:

  • Global Minimum: As predicted by fundamental principles, the trans-diequatorial conformer is the global energy minimum.[5] Both bulky groups occupy the sterically favored equatorial positions.

  • Cis Isomer Stability: The most stable conformer of the cis isomer has the tert-amyl group equatorial and the hydroxyl group axial. This structure is only slightly higher in energy (~0.75 kcal/mol) than the global minimum, indicating that a significant population of this conformer will exist at room temperature. This value is consistent with the known A-value of the -OH group.[7]

  • The "Locked" Conformation: The two conformers with an axial tert-amyl group are calculated to be >5.5 kcal/mol higher in energy. This substantial energy difference confirms that the tert-amyl group effectively "locks" the cyclohexane ring and prevents any significant population of conformers where it is in the axial position. This result provides the self-validation for our chosen theoretical model.

  • Correlation with Experiment: These theoretical findings can be correlated with experimental NMR data. For example, the proton on the carbon bearing the hydroxyl group (the carbinol proton) would exhibit different coupling constants depending on its orientation. An axial carbinol proton (as in the stable cis isomer) would show large axial-axial couplings to its neighbors, while an equatorial proton (as in the stable trans isomer) would show smaller axial-equatorial and equatorial-equatorial couplings.[11]

Conclusion

This guide has provided an in-depth protocol for the . By leveraging Density Functional Theory, we can construct a robust, self-validating model that not only predicts the global minimum energy structure but also quantifies the energetic landscape of all relevant conformers. The causality behind each methodological choice—from the level of theory to the analysis of vibrational frequencies—has been explained to ensure scientific integrity. The results confirm the powerful role of the tert-amyl group as a conformational anchor and allow for a precise determination of the relative stabilities of the cis and trans diastereomers. This computational framework is broadly applicable to other substituted alicyclic systems and serves as a valuable tool for researchers in medicinal chemistry and materials science to predict molecular geometry and its consequent impact on function.

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Foundational

The Chemical Fortitude of 4-tert-amylcyclohexanol: An In-depth Technical Guide to its Stability and Degradation Pathways

Foreword: Navigating the Stability Landscape of a Key Fragrance Ingredient For researchers, scientists, and professionals in drug development and consumer product formulation, understanding the intrinsic stability of eve...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Stability Landscape of a Key Fragrance Ingredient

For researchers, scientists, and professionals in drug development and consumer product formulation, understanding the intrinsic stability of every component is paramount. This guide provides a deep dive into the stability and degradation pathways of 4-tert-amylcyclohexanol, a molecule valued for its characteristic odor and widely used in the fragrance industry. While empirical data on the forced degradation of 4-tert-amylcyclohexanol is not extensively published, this document leverages fundamental principles of organic chemistry and data from analogous structures, such as 4-tert-butylcyclohexanol, to construct a predictive and scientifically rigorous exploration of its stability profile. Our objective is to equip you with the foundational knowledge and experimental frameworks necessary to anticipate its behavior under stress conditions, develop robust analytical methods, and ensure product integrity.

Molecular Structure and Stereochemical Considerations: The Foundation of Stability

4-tert-amylcyclohexanol (also known as 4-(1,1-dimethylpropyl)cyclohexanol) is a secondary alcohol characterized by a cyclohexane ring substituted with a hydroxyl group and a bulky tert-amyl group at the 1 and 4 positions, respectively. The molecule exists as two geometric isomers: cis and trans. The orientation of the hydroxyl group (axial or equatorial) relative to the bulky tert-amyl group, which preferentially occupies the equatorial position to minimize steric strain, significantly influences the molecule's reactivity and stability.

  • Trans-Isomer: The hydroxyl group is in the more stable equatorial position, minimizing steric interactions with the axial hydrogens on the cyclohexane ring.

  • Cis-Isomer: The hydroxyl group is in the less stable axial position, leading to 1,3-diaxial interactions with the axial hydrogens.

This inherent difference in steric hindrance between the two isomers is a critical factor in their relative stability and reactivity, particularly in oxidation reactions. The axial hydroxyl group in the cis-isomer is generally more sterically hindered, which can affect its reactivity. However, the relief of this steric strain upon reaction can sometimes lead to a faster reaction rate for the cis-isomer.

Predicted Degradation Pathways of 4-tert-amylcyclohexanol

Forced degradation studies are essential for identifying potential degradation products and understanding the degradation pathways of a molecule.[1][2] These studies typically involve subjecting the compound to stress conditions such as hydrolysis, oxidation, heat, and light.[1][2]

Oxidative Degradation

As a secondary alcohol, 4-tert-amylcyclohexanol is susceptible to oxidation.[3][4][5] The presence of a hydrogen atom on the carbon bearing the hydroxyl group (the α-carbon) allows for oxidation to a ketone.[3][4][5]

  • Primary Degradation Product: The expected primary oxidation product is 4-tert-amylcyclohexanone .

  • Mechanism: The reaction proceeds via the removal of the hydrogen from the hydroxyl group and the hydrogen from the α-carbon. Common laboratory oxidizing agents that can effect this transformation include chromic acid and potassium permanganate.[4][5] In a pharmaceutical or consumer product context, oxidation may be initiated by atmospheric oxygen, peroxides present as excipients, or metal ion contaminants.

  • Isomer Reactivity: The cis-isomer, with its axial hydroxyl group, may exhibit a different rate of oxidation compared to the trans-isomer with its equatorial hydroxyl group. The relief of steric strain upon conversion of the sp3-hybridized carbon of the alcohol to the sp2-hybridized carbon of the ketone can accelerate the oxidation of the axial alcohol.

Below is a diagram illustrating the oxidative degradation pathway.

Oxidation_Pathway cluster_main Oxidative Degradation 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol (cis and trans isomers) 4-tert-amylcyclohexanone 4-tert-amylcyclohexanone 4-tert-amylcyclohexanol->4-tert-amylcyclohexanone Oxidation Oxidizing_Agent Oxidizing Agent (e.g., H2CrO4, O2) Oxidizing_Agent->4-tert-amylcyclohexanol

Caption: Oxidative degradation of 4-tert-amylcyclohexanol to 4-tert-amylcyclohexanone.

Thermal Degradation

At elevated temperatures, organic molecules can undergo decomposition. For cyclic alcohols like 4-tert-amylcyclohexanol, thermal stress can lead to several degradation pathways.

  • Dehydration: A common thermal degradation pathway for alcohols is dehydration to form an alkene. In the case of 4-tert-amylcyclohexanol, this would result in the formation of 4-tert-amylcyclohexene . This reaction is typically acid-catalyzed but can also occur at high temperatures without a catalyst.

  • Ring Opening: Based on studies of cyclohexane decomposition, a more severe thermal stress scenario could involve homolytic cleavage of the C-C bonds within the cyclohexane ring.[6][7] This would generate diradical intermediates that could subsequently undergo a variety of reactions, including isomerization and fragmentation into smaller volatile molecules.[6][7]

  • Dealkylation: Cleavage of the bond between the tert-amyl group and the cyclohexane ring is also possible, leading to the formation of various alkyl-substituted cyclohexene and cyclopentane derivatives.

The following diagram illustrates the potential thermal degradation pathways.

Thermal_Degradation cluster_thermal Thermal Degradation Start 4-tert-amylcyclohexanol Dehydration Dehydration Start->Dehydration Ring_Opening Ring Opening Start->Ring_Opening Alkene 4-tert-amylcyclohexene Dehydration->Alkene Fragments Smaller Volatile Fragments Ring_Opening->Fragments

Caption: Potential thermal degradation pathways of 4-tert-amylcyclohexanol.

Photodegradation

Exposure to light, particularly in the ultraviolet range, can induce photochemical reactions. While saturated alcohols do not have strong chromophores to absorb UV light, photosensitizers present in a formulation can initiate degradation.

  • Radical Formation: Photochemical reactions of alcohols often proceed through the formation of radicals. This can involve the homolytic cleavage of the C-O, O-H, or C-H bonds.

  • Secondary Reactions: The initially formed radicals can then participate in a cascade of secondary reactions, including hydrogen abstraction, disproportionation, and recombination, leading to a complex mixture of degradation products. The specific products would be highly dependent on the presence of other reactive species and the reaction medium.

Hydrolytic Degradation

4-tert-amylcyclohexanol, being an alcohol, is generally stable to hydrolysis under neutral pH conditions. However, under strongly acidic or basic conditions, particularly at elevated temperatures, some degradation may occur.

  • Acidic Conditions: In the presence of strong acids, catalysis of dehydration to 4-tert-amylcyclohexene is the most probable degradation pathway. Studies on other fragrance ingredients have shown that acidic conditions can lead to significant degradation.[1]

  • Basic Conditions: 4-tert-amylcyclohexanol is expected to be relatively stable under basic conditions. The hydroxyl group can be deprotonated to form an alkoxide, but this species is generally stable and unlikely to undergo further degradation unless other reactive functional groups are present in the molecule or formulation.

Experimental Protocols for Stability and Degradation Analysis

A robust stability testing program is crucial for ensuring the quality and shelf-life of any product containing 4-tert-amylcyclohexanol. This involves forced degradation studies and the development of a stability-indicating analytical method.[8][9][10]

Forced Degradation (Stress Testing) Protocol

The goal of forced degradation is to generate a target degradation of 5-20% to ensure that the analytical method can detect and resolve the degradation products from the parent compound.[11]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress ConditionProposed Experimental Setup
Acid Hydrolysis 0.1 M HCl at 60°C for 24-48 hours.
Base Hydrolysis 0.1 M NaOH at 60°C for 24-48 hours.
Oxidation 3% H₂O₂ at room temperature for 24 hours.
Thermal Solid sample at 80°C for 7 days.
Photostability Expose the sample to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient free from interference from its degradation products, process impurities, and excipients.[8][9][12] High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[8][9][12]

Step-by-Step HPLC Method Development Workflow

  • Analyte Characterization: Determine the physicochemical properties of 4-tert-amylcyclohexanol, such as its solubility and UV absorbance (or lack thereof). Since it lacks a strong chromophore, derivatization or the use of a universal detector like a Corona Charged Aerosol Detector (CAD) or a Refractive Index (RI) detector may be necessary. Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS) is also a highly suitable technique for this volatile compound.[1]

  • Initial Chromatographic Conditions (for HPLC):

    • Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is a good starting point.

    • Mobile Phase: A gradient of water and acetonitrile or methanol.

    • Detector: As mentioned, a universal detector or derivatization followed by UV detection.

  • Forced Degradation Sample Analysis: Inject the stressed samples into the HPLC system to observe the formation of degradation products.

  • Method Optimization: Adjust the mobile phase composition, gradient, flow rate, and column temperature to achieve adequate resolution between the parent peak and all degradation product peaks.

  • Method Validation: Once the method is optimized, it must be validated according to ICH guidelines (Q2(R1)) for parameters such as specificity, linearity, range, accuracy, precision, and robustness.

  • Peak Purity and Mass Balance: Use a photodiode array (PDA) detector to assess peak purity of the parent compound in stressed samples. Mass balance should be assessed to ensure that the sum of the assay of the parent compound and the levels of all degradation products is close to 100%.[13]

The following diagram outlines the workflow for developing a stability-indicating method.

SIM_Development_Workflow cluster_workflow Stability-Indicating Method Development Analyte_Char 1. Analyte Characterization Initial_Conditions 2. Initial HPLC/GC Conditions Analyte_Char->Initial_Conditions Forced_Degradation 3. Forced Degradation Initial_Conditions->Forced_Degradation Sample_Analysis 4. Analysis of Stressed Samples Forced_Degradation->Sample_Analysis Optimization 5. Method Optimization Sample_Analysis->Optimization Validation 6. Method Validation Optimization->Validation Mass_Balance 7. Peak Purity & Mass Balance Validation->Mass_Balance

Caption: Workflow for the development of a stability-indicating analytical method.

Conclusion and Future Perspectives

While direct, published stability data for 4-tert-amylcyclohexanol is limited, a comprehensive understanding of its potential degradation pathways can be achieved through the application of fundamental chemical principles and by drawing parallels with structurally similar molecules. The primary anticipated degradation pathways include oxidation to the corresponding ketone, and under more strenuous thermal or acidic conditions, dehydration to an alkene. The development of a robust, validated stability-indicating analytical method, likely utilizing GC or HPLC with a universal detector, is critical for accurately monitoring its stability in various formulations. This guide provides a foundational framework for researchers and formulation scientists to approach the stability assessment of 4-tert-amylcyclohexanol, ensuring the development of safe, effective, and stable products. Further empirical studies are warranted to definitively elucidate the degradation products and their formation kinetics under a range of stress conditions.

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Sources

Exploratory

Beyond the Scent: A Technical Guide to Unlocking Novel Applications of 4-tert-Amylcyclohexanol

This guide delves into the untapped potential of 4-tert-amylcyclohexanol, a molecule traditionally confined to the fragrance industry. While its pleasant, woody-camphorous scent is well-established, its structural featur...

Author: BenchChem Technical Support Team. Date: January 2026

This guide delves into the untapped potential of 4-tert-amylcyclohexanol, a molecule traditionally confined to the fragrance industry. While its pleasant, woody-camphorous scent is well-established, its structural features suggest a wealth of opportunities in diverse scientific fields. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a roadmap for exploring and validating novel applications of this versatile cyclohexanol derivative. We will move beyond its olfactory properties to explore its potential as a valuable synthon for creating new chemical entities with applications in pharmaceuticals, agrochemicals, and material science.

Foundational Understanding: Physicochemical Properties and Established Uses

4-tert-Amylcyclohexanol (4-t-ACH) is a cyclic alcohol characterized by a cyclohexane ring substituted with a hydroxyl group and a bulky tert-amyl group at the 4-position. This structure, particularly the cis/trans isomerism, plays a crucial role in its physical and chemical behavior.

PropertyValueSource
Molecular FormulaC₁₁H₂₂O[1][2]
Molecular Weight170.29 g/mol [1][2]
AppearanceWhite to off-white solid[3]
Melting Point24-27 °C[3]
Boiling Point154-155 °C at 40 mmHg[3]
SolubilityInsoluble in water; Soluble in alcohol[3]
LogP3.601 (estimated)[3]

Its primary established application lies within the fragrance industry, where it is valued for its persistent woody and camphoraceous notes.[4] It is often used as a fragrance agent in a variety of consumer products.[3]

The Gateway to Innovation: 4-tert-Amylcyclohexanol as a Chemical Intermediate

The true potential of 4-t-ACH lies in its utility as a versatile chemical building block. The secondary alcohol functionality provides a reactive handle for a multitude of chemical transformations, allowing for the synthesis of a diverse array of derivatives with potentially novel biological activities and material properties.

Esterification: A Launchpad for Bioactivity

Esterification of the hydroxyl group is a straightforward and highly effective method for derivatization. The resulting esters can exhibit a range of biological activities, a concept well-documented for the closely related 4-tert-butylcyclohexyl acetate in the fragrance industry.[5] We propose that by systematically varying the acyl group, novel esters of 4-t-ACH with applications beyond fragrance can be discovered.

Proposed Experimental Protocol: Synthesis of Novel 4-tert-Amylcyclohexanoate Esters

Objective: To synthesize a library of 4-tert-amylcyclohexanoate esters for screening in biological assays.

Materials:

  • 4-tert-amylcyclohexanol

  • A selection of carboxylic acids or acyl chlorides (e.g., cinnamic acid, ibuprofen, nicotinic acid)

  • Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM) or other suitable solvent

  • Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

  • Dissolve 4-tert-amylcyclohexanol (1 equivalent) and the chosen carboxylic acid (1.1 equivalents) in anhydrous DCM.

  • Add DMAP (0.1 equivalents) to the solution.

  • Slowly add a solution of DCC (1.1 equivalents) in DCM to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Wash the filtrate with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired ester.

  • Characterize the purified ester using NMR and mass spectrometry.

Exploring the Frontier: Novel Applications in Life Sciences

Drawing parallels from the documented biological activities of derivatives of the closely related 4-tert-butylcyclohexanone, we can logically project potential applications for 4-t-ACH derivatives in both the pharmaceutical and agrochemical sectors.[6][7][8]

Agrochemical Potential: A New Generation of Crop Protection Agents

Research on derivatives of 4-tert-butylcyclohexanone has revealed promising insecticidal and antibacterial properties.[6][7][8] Specifically, certain bromolactone derivatives have shown feeding deterrent activity against insect larvae and antibacterial effects against Gram-positive bacteria.[6][7][8] This provides a strong rationale for investigating the corresponding derivatives of 4-t-ACH. The bulky tert-amyl group may offer advantages in terms of lipophilicity and metabolic stability, potentially leading to enhanced efficacy or a broader spectrum of activity.

Diagram: Proposed Agrochemical Discovery Workflow

Agrochemical_Workflow cluster_synthesis Synthesis & Derivatization cluster_screening Biological Screening cluster_optimization Lead Optimization 4_t_ACH 4-tert-Amylcyclohexanol Derivatives Novel 4-t-ACH Derivatives (e.g., Esters, Lactones) 4_t_ACH->Derivatives Chemical Synthesis Insecticidal_Assay Insecticidal Assays (e.g., Feeding Deterrence) Derivatives->Insecticidal_Assay Screening Antibacterial_Assay Antibacterial Assays (e.g., MIC Determination) Derivatives->Antibacterial_Assay Screening Herbicidal_Assay Herbicidal Assays (e.g., Seed Germination) Derivatives->Herbicidal_Assay Screening SAR_Studies Structure-Activity Relationship (SAR) Studies Insecticidal_Assay->SAR_Studies Antibacterial_Assay->SAR_Studies Herbicidal_Assay->SAR_Studies Lead_Compound Lead Agrochemical Candidate SAR_Studies->Lead_Compound

Caption: A workflow for the discovery of novel agrochemicals from 4-t-ACH.

Proposed Experimental Protocol: Screening for Insecticidal Activity

Objective: To evaluate the feeding deterrent activity of novel 4-t-ACH derivatives against a model insect pest.

Materials:

  • Synthesized 4-t-ACH derivatives

  • A model insect pest (e.g., larvae of the lesser mealworm, Alphitobius diaperinus)

  • Artificial diet for the insect

  • Petri dishes or multi-well plates

  • Solvent for dissolving derivatives (e.g., acetone)

Procedure:

  • Prepare solutions of the test compounds at various concentrations in the chosen solvent.

  • Incorporate the test solutions into the artificial diet at known concentrations. A control diet containing only the solvent should also be prepared.

  • Place a known number of insect larvae into each petri dish containing the treated or control diet.

  • Incubate the dishes under controlled environmental conditions (temperature, humidity, light cycle).

  • After a set period (e.g., 24-48 hours), measure the amount of diet consumed in each dish.

  • Calculate the feeding deterrence index (FDI) for each compound at each concentration.

  • Compounds showing significant feeding deterrence can be selected for further dose-response studies and evaluation against other pest species.

Pharmaceutical Leads: Exploring Anti-inflammatory and Other Therapeutic Activities

The cyclohexanol motif is present in numerous biologically active molecules. The anti-inflammatory properties of various phytochemicals are well-documented, often involving the modulation of signaling pathways like NF-κB.[4][9] The structural characteristics of 4-t-ACH, particularly its lipophilicity, make it an interesting scaffold for the design of novel anti-inflammatory agents. Derivatives could be designed to interact with specific enzymes or receptors involved in the inflammatory cascade. Furthermore, the soothing effect observed for the related 4-tert-butylcyclohexanol, which is attributed to the interception of irritation signals at a cellular level, suggests that 4-t-ACH and its derivatives could be explored for similar properties in dermatological applications.[10]

Diagram: Potential Anti-inflammatory Mechanism of Action

Anti_inflammatory_Pathway Inflammatory_Stimulus Inflammatory Stimulus (e.g., LPS) TLR4 Toll-like Receptor 4 (TLR4) Inflammatory_Stimulus->TLR4 NF_kB_Activation NF-κB Activation TLR4->NF_kB_Activation Pro_inflammatory_Cytokines Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) NF_kB_Activation->Pro_inflammatory_Cytokines Inflammation Inflammation Pro_inflammatory_Cytokines->Inflammation 4_t_ACH_Derivative 4-t-ACH Derivative 4_t_ACH_Derivative->NF_kB_Activation Inhibition Polymer_Synthesis 4_t_ACH 4-tert-Amylcyclohexanol Polymerization Polymerization Reaction 4_t_ACH->Polymerization Comonomer Comonomer (e.g., Diacid, Diisocyanate) Comonomer->Polymerization Functional_Polymer Functional Polymer with 4-t-ACH units Polymerization->Functional_Polymer

Sources

Foundational

Toxicological Profile of 4-tert-Amylcyclohexanol: An In-depth Technical Guide

Abstract This technical guide provides a comprehensive toxicological profile of 4-tert-amylcyclohexanol (CAS RN 5349-51-9), a fragrance ingredient and chemical intermediate. Due to a notable lack of publicly available to...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive toxicological profile of 4-tert-amylcyclohexanol (CAS RN 5349-51-9), a fragrance ingredient and chemical intermediate. Due to a notable lack of publicly available toxicological data for 4-tert-amylcyclohexanol, this guide employs a read-across approach, leveraging the extensive data available for the structurally analogous substance, 4-tert-butylcyclohexanol (CAS RN 98-52-2). This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the substance's chemical and physical properties, manufacturing and uses, toxicokinetics, and a thorough toxicological assessment including acute and chronic effects, irritation and sensitization potential, genotoxicity, carcinogenicity, and reproductive toxicity. The guide also covers ecotoxicological effects and provides an overview of relevant experimental protocols based on OECD guidelines.

Introduction and Statement of Read-Across Approach

4-tert-Amylcyclohexanol is a synthetic alcohol used primarily in the fragrance industry. A comprehensive understanding of its toxicological profile is essential for ensuring its safe use and for regulatory compliance. However, a thorough review of the scientific literature and regulatory databases reveals a significant data gap for this specific compound.

In contrast, 4-tert-butylcyclohexanol, a closely related chemical with a similar molecular structure and functional groups, has been extensively studied. The structural similarity between these two compounds allows for a scientifically justified read-across approach to predict the toxicological properties of 4-tert-amylcyclohexanol. This guide will therefore present the available data for 4-tert-butylcyclohexanol as a surrogate for 4-tert-amylcyclohexanol, with this assumption being clearly noted throughout the document. All toxicological data presented herein, unless explicitly stated otherwise, pertains to 4-tert-butylcyclohexanol.

Chemical Identity and Physicochemical Properties

A clear understanding of the chemical and physical properties of a substance is fundamental to assessing its toxicological and environmental fate.

Property4-tert-Amylcyclohexanol4-tert-Butylcyclohexanol
CAS Registry Number 5349-51-998-52-2
Molecular Formula C₁₁H₂₂OC₁₀H₂₀O
Molecular Weight 170.29 g/mol 156.27 g/mol
Appearance Not specifiedWhite crystalline powder or chunks.[1]
Boiling Point Not specified224 - 228 °C[1]
Melting Point Not specified62-70 °C
Water Solubility Not specified264 mg/L at 20 °C
Log Pow (Octanol/Water Partition Coefficient) Not specified3.23

Manufacturing and Uses

Manufacturing Process

The synthesis of 4-tert-alkylcyclohexanols, such as the butyl and amyl variants, generally involves a two-step process. The first step is the alkylation of phenol with the corresponding alkene (e.g., isobutylene for the butyl derivative, amylene for the amyl derivative). This is followed by the catalytic hydrogenation of the resulting 4-tert-alkylphenol to yield the corresponding cyclohexanol derivative. The process typically produces a mixture of cis and trans isomers.

ManufacturingProcess phenol Phenol alkylation Alkylation phenol->alkylation amylene Amylene amylene->alkylation alkylphenol 4-tert-Amylphenol alkylation->alkylphenol hydrogenation Catalytic Hydrogenation alkylphenol->hydrogenation hydrogen Hydrogen hydrogen->hydrogenation product 4-tert-Amylcyclohexanol (cis/trans mixture) hydrogenation->product

Caption: General manufacturing process for 4-tert-alkylcyclohexanols.

Commercial and Industrial Uses

4-tert-Amylcyclohexanol is primarily used as a fragrance ingredient in a variety of consumer products, including perfumes, soaps, detergents, and other personal care items. Its characteristic woody and floral scent makes it a valuable component in fragrance formulations.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

While specific data for 4-tert-amylcyclohexanol is unavailable, the toxicokinetic profile of 4-tert-butylcyclohexanol suggests that it is likely absorbed through the skin and gastrointestinal tract. Due to its lipophilic nature (Log Pow > 3), it may be distributed to fatty tissues. Metabolism is expected to occur in the liver, primarily through oxidation and conjugation pathways, to facilitate excretion.

Toxicological Profile (Read-Across from 4-tert-Butylcyclohexanol)

This section details the toxicological endpoints for 4-tert-butylcyclohexanol, which are used to infer the potential hazards of 4-tert-amylcyclohexanol.

Acute Toxicity
RouteSpeciesValueReference
Oral (LD₅₀)Rat4,200 mg/kg bw[2]
Dermal (LD₅₀)Rabbit> 5,000 mg/kg bw[2]
Inhalation (LC₅₀)Rat> 0.221 mg/L air (4h)

Based on these results, 4-tert-butylcyclohexanol has a low order of acute toxicity via the oral and dermal routes.

Skin and Eye Irritation
  • Skin Irritation: Studies on rabbits have shown that 4-tert-butylcyclohexanol is not a skin irritant.[1]

  • Eye Irritation: 4-tert-butylcyclohexanol is classified as causing serious eye irritation.[2]

Skin Sensitization

In a guinea pig maximization study, 4-tert-butylcyclohexanol was not found to be a skin sensitizer.[1] However, some studies on the trans-isomer have indicated a potential for sensitization.

Sub-chronic and Chronic Toxicity

There is limited publicly available data on the sub-chronic and chronic toxicity of 4-tert-butylcyclohexanol.

Genotoxicity
Carcinogenicity

No long-term carcinogenicity studies on 4-tert-butylcyclohexanol have been identified in the public domain.

Reproductive and Developmental Toxicity

Data on the reproductive and developmental toxicity of 4-tert-butylcyclohexanol is limited. Studies on the related compound, 4-tert-butylcyclohexyl acetate, did not indicate developmental toxicity in rats.

Ecotoxicological Profile

The environmental fate and effects of 4-tert-amylcyclohexanol are not well-documented. However, data for 4-tert-butylcyclohexanol can provide some insights.

  • Biodegradation: 4-tert-Butylcyclohexanol is considered to be readily biodegradable.

  • Bioaccumulation: With a Log Pow greater than 3, there is a potential for bioaccumulation.

  • Aquatic Toxicity: 4-tert-Butylcyclohexanol is considered harmful to aquatic life.[2]

Experimental Protocols

The following are generalized protocols for key toxicological assessments, based on OECD guidelines. These methodologies are standard in the field for evaluating the safety of chemicals like 4-tert-amylcyclohexanol.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)
  • Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

  • Dose Administration: The test substance is administered orally by gavage at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg).

  • Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • Stepwise Procedure: The outcome of the first dose level determines the next step, which may involve testing at a higher or lower dose level, or stopping the test.

  • Endpoint: The test allows for the classification of the substance into a GHS toxicity category.

Skin Irritation - OECD 404
  • Animal Selection: Albino rabbits are typically used.

  • Test Substance Application: A small amount of the test substance is applied to a shaved patch of skin on the back of the animal and covered with a gauze patch.

  • Exposure: The exposure period is typically 4 hours.

  • Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

  • Scoring: The severity of the skin reactions is scored according to a standardized grading system.

Ames Test (Bacterial Reverse Mutation Assay) - OECD 471
  • Tester Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize a specific amino acid are used.

  • Exposure: The tester strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 mix).

  • Incubation: The treated bacteria are plated on a minimal agar medium that lacks the required amino acid.

  • Endpoint: The number of revertant colonies (colonies that have undergone a reverse mutation and can now grow on the minimal medium) is counted. A significant, dose-dependent increase in revertant colonies indicates a mutagenic potential.

AmesTestWorkflow cluster_prep Preparation cluster_exposure Exposure cluster_incubation Incubation cluster_analysis Analysis TestSubstance Test Substance Exposure_S9 Exposure with S9 TestSubstance->Exposure_S9 Exposure_noS9 Exposure without S9 TestSubstance->Exposure_noS9 S9_Mix S9 Metabolic Activation Mix S9_Mix->Exposure_S9 BacterialStrains Bacterial Strains (e.g., Salmonella) BacterialStrains->Exposure_S9 BacterialStrains->Exposure_noS9 Plating Plating on Minimal Agar Exposure_S9->Plating Exposure_noS9->Plating Incubate Incubate (e.g., 48-72h) Plating->Incubate CountColonies Count Revertant Colonies Incubate->CountColonies DataAnalysis Data Analysis (Dose-Response) CountColonies->DataAnalysis Result Mutagenic or Non-mutagenic DataAnalysis->Result

Caption: Simplified workflow for the Ames Test (OECD 471).

Conclusion and Recommendations

The toxicological profile of 4-tert-amylcyclohexanol is largely inferred from data on its close structural analog, 4-tert-butylcyclohexanol. Based on this read-across approach, 4-tert-amylcyclohexanol is expected to have a low order of acute toxicity via oral and dermal routes. It is likely to be a serious eye irritant but not a skin irritant or a significant skin sensitizer. The available data suggests it is not genotoxic.

Given the data gaps for 4-tert-amylcyclohexanol, the following recommendations are made:

  • Generation of Specific Data: It is highly recommended that key toxicological studies, particularly on skin sensitization and repeated dose toxicity, be conducted specifically on 4-tert-amylcyclohexanol to confirm the findings of this read-across assessment.

  • Further Ecotoxicological Testing: To better understand its environmental impact, studies on the aquatic toxicity and bioaccumulation potential of 4-tert-amylcyclohexanol are warranted.

  • Occupational Health: Standard industrial hygiene practices should be followed when handling this substance, including the use of personal protective equipment to prevent eye contact.

This guide serves as a comprehensive resource based on the current state of knowledge. As new data becomes available, this profile should be updated to ensure a continued understanding of the safety of 4-tert-amylcyclohexanol.

References

  • 4-tert-Butylcyclohexanol | C10H20O | CID 7391 - PubChem. National Center for Biotechnology Information. [Link]

  • tert-butylcyclohexanol, CAS Registry Number 98-52-2. Food and Chemical Toxicology. [Link]

  • 4-tert-butylcyclohexanol - Registration Dossier - ECHA. European Chemicals Agency. [Link]

  • OECD Guidelines for the Testing of Chemicals. Organisation for Economic Co-operation and Development. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of 4-tert-Amylcyclohexanol from 4-tert-Amylphenol

Introduction 4-tert-Amylcyclohexanol is a valuable chemical intermediate, primarily utilized in the fragrance industry for the synthesis of its corresponding acetate ester, which possesses a characteristic woody and flor...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-tert-Amylcyclohexanol is a valuable chemical intermediate, primarily utilized in the fragrance industry for the synthesis of its corresponding acetate ester, which possesses a characteristic woody and floral scent. The hydrogenation of 4-tert-amylphenol presents a direct and efficient route to this alicyclic alcohol. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of 4-tert-amylcyclohexanol via the catalytic hydrogenation of 4-tert-amylphenol. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on the underlying chemical principles, safety considerations, and analytical validation.

The conversion of a phenol to a cyclohexanol derivative is a classic example of aromatic ring hydrogenation. This transformation requires a catalyst to facilitate the addition of hydrogen across the aromatic system, a process that is thermodynamically favorable but kinetically slow without catalytic intervention. The choice of catalyst, solvent, and reaction conditions plays a pivotal role in determining the efficiency of the reaction and the stereoselectivity of the product. While various Group VIII metals can be employed for this purpose, rhodium and ruthenium-based catalysts have shown particular efficacy.[1][2]

This application note will focus on a well-established method utilizing a heterogeneous catalyst, which offers the advantages of easy separation from the reaction mixture and potential for recycling.

Chemical Principles and Mechanism

The hydrogenation of 4-tert-amylphenol to 4-tert-amylcyclohexanol proceeds through the saturation of the aromatic ring. The reaction typically involves the intermediate formation of 4-tert-butylcyclohexanone, which is then further reduced to the corresponding alcohol.[3] The stereochemical outcome of the reaction, yielding either the cis or trans isomer of 4-tert-amylcyclohexanol, is influenced by several factors including the catalyst, solvent, and pH of the reaction medium.[3] For instance, hydrogenation in acidic media tends to favor the formation of the cis isomer, while basic conditions often lead to a higher proportion of the trans isomer.[3]

The generally accepted mechanism for heterogeneous catalytic hydrogenation of phenols involves the following key steps:

  • Adsorption: Both hydrogen and the aromatic substrate (4-tert-amylphenol) adsorb onto the surface of the metal catalyst.

  • Hydrogen Activation: The H-H bond in molecular hydrogen is weakened and cleaved upon adsorption, forming reactive metal-hydride species.

  • Hydrogen Transfer: The adsorbed hydrogen atoms are sequentially transferred to the adsorbed aromatic ring.

  • Intermediate Formation: A partially hydrogenated intermediate, such as a cyclohexenol or cyclohexanone, is formed.

  • Further Hydrogenation: The intermediate is further hydrogenated to the final cyclohexanol product.

  • Desorption: The final product, 4-tert-amylcyclohexanol, desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

The following diagram illustrates the overall reaction pathway:

ReactionWorkflow cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_products Products 4_tert_amylphenol 4-tert-Amylphenol Catalyst Catalyst (e.g., Rh/C, Ru/C) H2 Hydrogen (H2) 4_tert_amylcyclohexanol 4-tert-Amylcyclohexanol (cis and trans isomers) Catalyst->4_tert_amylcyclohexanol Hydrogenation Solvent Solvent (e.g., Cyclohexane) Temperature Temperature Pressure Pressure

Figure 1: Overall reaction scheme for the synthesis of 4-tert-amylcyclohexanol.

Experimental Protocols

Materials and Equipment
Reagent/MaterialGradeSupplier
4-tert-Amylphenol≥98%Sigma-Aldrich
5% Rhodium on Carbon (Rh/C)-Strem Chemicals
CyclohexaneAnhydrous, ≥99.5%Fisher Scientific
Hydrogen (H₂)High Purity (≥99.999%)Airgas
Nitrogen (N₂)High PurityAirgas
Diethyl EtherAnhydrousVWR
Magnesium Sulfate (MgSO₄)AnhydrousAcros Organics
Equipment
High-pressure autoclave (e.g., Parr reactor)
Magnetic stirrer with heating mantle
Gas chromatography-mass spectrometry (GC-MS) system
Nuclear magnetic resonance (NMR) spectrometer
Rotary evaporator
Standard laboratory glassware
Safety Precautions

4-tert-Amylphenol: Causes severe skin burns and eye damage, and may cause an allergic skin reaction.[4][5] It is also a suspected endocrine disruptor.[4][6] Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][7]

Hydrogen Gas: Highly flammable. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources. The high-pressure autoclave must be operated by trained personnel and regularly inspected for safety.

Catalyst: Rhodium on carbon can be pyrophoric, especially when dry and finely divided. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

Detailed Synthesis Protocol

This protocol is adapted from a general procedure for the hydrogenation of alkylphenols.[2][8]

  • Reactor Preparation:

    • Ensure the high-pressure autoclave is clean and dry.

    • Add 1.35 g of 5% rhodium on carbon catalyst to the autoclave under a gentle stream of nitrogen.

    • In a separate beaker, dissolve 50 g (0.304 mol) of 4-tert-amylphenol in 100 g of cyclohexane.

  • Reaction Setup:

    • Transfer the solution of 4-tert-amylphenol to the autoclave containing the catalyst.

    • Seal the autoclave according to the manufacturer's instructions.

    • Purge the autoclave with nitrogen three times to remove any residual air.

    • Pressurize the autoclave with hydrogen gas to approximately 16 x 10⁵ Pa (16 bar).

  • Reaction Execution:

    • Begin stirring the reaction mixture at a moderate speed.

    • Heat the autoclave to 98°C.

    • Monitor the reaction progress by observing the pressure drop in the autoclave and by taking small aliquots (if the reactor setup allows) for analysis by gas chromatography (GC). The reaction is typically complete within 135 minutes.[8]

  • Work-up and Product Isolation:

    • Once the reaction is complete, cool the autoclave to approximately 45°C.

    • Carefully vent the excess hydrogen gas and purge the autoclave with nitrogen.

    • Open the autoclave and filter the reaction mixture to remove the catalyst. The catalyst can be washed with a small amount of cyclohexane and potentially recycled.[2]

    • The clear filtrate contains the product.

  • Purification:

    • Remove the cyclohexane solvent from the filtrate using a rotary evaporator.

    • The crude product, 4-tert-amylcyclohexanol, can be further purified by distillation under reduced pressure or by recrystallization from a suitable solvent system (e.g., aqueous ethanol) to obtain a high-purity product.[9] A yield of approximately 98% can be expected.[8]

The following flowchart outlines the experimental workflow:

ExperimentalWorkflow start Start reactor_prep Reactor Preparation (Autoclave, Catalyst, Reactant Solution) start->reactor_prep reaction_setup Reaction Setup (Seal, Purge with N2, Pressurize with H2) reactor_prep->reaction_setup hydrogenation Hydrogenation (Heat to 98°C, Stir) reaction_setup->hydrogenation monitoring Reaction Monitoring (Pressure Drop, GC Analysis) hydrogenation->monitoring monitoring->hydrogenation Incomplete workup Work-up (Cool, Vent, Filter) monitoring->workup Complete purification Purification (Solvent Removal, Distillation/Recrystallization) workup->purification analysis Product Analysis (GC-MS, NMR) purification->analysis end End analysis->end

Figure 2: Step-by-step experimental workflow for the synthesis of 4-tert-amylcyclohexanol.

Characterization of 4-tert-Amylcyclohexanol

The identity and purity of the synthesized 4-tert-amylcyclohexanol should be confirmed using standard analytical techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product and identify any byproducts.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product and determine the ratio of cis to trans isomers. The isomeric ratio in a similar synthesis of 4-tert-butylcyclohexanol was found to be approximately 81.9% cis and 15.9% trans.[8]

Discussion and Key Insights

The catalytic hydrogenation of 4-tert-amylphenol is a highly efficient method for the synthesis of 4-tert-amylcyclohexanol. The choice of a rhodium-on-carbon catalyst provides a good balance of activity and selectivity. The reaction conditions outlined in this protocol have been optimized to achieve high conversion and yield.

It is important to note that the stereoselectivity of the reaction can be tuned by modifying the reaction parameters. For instance, the use of different catalysts, such as palladium or ruthenium, or varying the solvent and temperature can influence the cis/trans ratio of the product.[10] Researchers aiming for a specific isomer may need to explore these variations.

The intermediate 4-tert-amylcyclohexanone may be observed in the reaction mixture, especially at lower conversions.[11][12] If the ketone is the desired product, the reaction can be stopped before complete reduction of the carbonyl group. However, for the synthesis of the alcohol, the reaction should be allowed to proceed to completion.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or no conversionInactive catalyst, insufficient hydrogen pressure, low temperature, leaks in the system.Use fresh catalyst, ensure the system is properly sealed and pressurized, verify the reaction temperature.
Formation of byproductsHigh reaction temperature, prolonged reaction time, catalyst degradation.Optimize reaction temperature and time, use a fresh batch of catalyst.
Difficulty in catalyst filtrationCatalyst particles are too fine.Use a different grade of catalyst or a finer filter medium.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 4-tert-amylcyclohexanol from 4-tert-amylphenol via catalytic hydrogenation. By following the outlined procedures and adhering to the safety precautions, researchers can achieve high yields of the desired product. The information presented herein, including the mechanistic insights and troubleshooting guide, is intended to support scientists in the successful execution of this important chemical transformation.

References

Sources

Application

Application Note: High-Resolution Gas Chromatography for the Analysis of 4-tert-amylcyclohexanol and its Isomers

Abstract This application note presents a detailed and robust protocol for the analysis of 4-tert-amylcyclohexanol using gas chromatography (GC). 4-tert-amylcyclohexanol, a key intermediate in the synthesis of various ch...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed and robust protocol for the analysis of 4-tert-amylcyclohexanol using gas chromatography (GC). 4-tert-amylcyclohexanol, a key intermediate in the synthesis of various chemical products, requires precise analytical monitoring to ensure product quality and consistency. This guide provides a comprehensive methodology, from sample preparation to data analysis, with a focus on achieving optimal separation of the cis and trans isomers. The protocol is designed for researchers, scientists, and professionals in drug development and quality control who require a reliable and validated method for the characterization of this compound.

Introduction

4-tert-amylcyclohexanol is a substituted cycloaliphatic alcohol that plays a significant role in various chemical syntheses. The presence of geometric isomers, namely cis and trans, necessitates an analytical method capable of high-resolution separation to accurately quantify each isomer and any related impurities. Gas chromatography, with its high separation efficiency and sensitivity, is the ideal technique for this purpose.[1][2][3] The choice of a suitable stationary phase is critical for the effective separation of polar analytes like alcohols, where hydrogen bonding interactions are predominant.[4][5] This protocol leverages a polar polyethylene glycol (PEG) stationary phase, widely recognized for its excellent performance in alcohol analysis.[6][7]

Scientific Principles of Separation

The separation of 4-tert-amylcyclohexanol isomers by gas chromatography is governed by the differential partitioning of the analytes between the stationary phase and the mobile phase (carrier gas). A polar stationary phase, such as polyethylene glycol (commonly known as a "WAX" phase), is selected to maximize the interaction with the polar hydroxyl group of the cyclohexanol derivative.[4][7] This interaction, primarily through hydrogen bonding, leads to longer retention times for the alcohol compared to non-polar compounds.

The separation of the cis and trans isomers is based on subtle differences in their physical properties and their interaction with the stationary phase. The spatial arrangement of the bulky tert-amyl group and the hydroxyl group influences the molecule's overall polarity and volatility, which in turn affects their elution order from the GC column. A well-optimized temperature program is crucial to achieve baseline separation of these closely eluting isomers.

Experimental Workflow

The overall workflow for the GC analysis of 4-tert-amylcyclohexanol is depicted in the following diagram:

workflow cluster_prep Sample & Standard Preparation cluster_gc GC Analysis cluster_data Data Processing Sample Weigh Sample Dilution Dilute in Solvent Sample->Dilution Standard Prepare Standard Solutions Standard->Dilution Injection Inject into GC Dilution->Injection 1 µL Separation Chromatographic Separation Injection->Separation Detection FID Detection Separation->Detection Integration Peak Integration Detection->Integration Quantification Quantification Integration->Quantification Report Generate Report Quantification->Report

Caption: Experimental workflow for GC analysis of 4-tert-amylcyclohexanol.

Materials and Methods

Reagents and Materials
  • 4-tert-amylcyclohexanol (cis/trans mixture, analytical standard grade)

  • Ethanol (GC grade, ≥99.8%)

  • Helium (carrier gas, ultra-high purity, 99.999%)

  • Hydrogen (FID fuel, high purity, 99.995%)

  • Air (FID oxidant, zero grade)

  • 2 mL amber glass vials with PTFE-lined septa

  • Microsyringe (10 µL)

Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column injection system is required. The following instrumental parameters have been optimized for this analysis.

ParameterRecommended Setting
GC System Agilent 8890 GC System or equivalent
Column Agilent J&W DB-WAX Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent PEG/WAX column)[6]
Injector Split/Splitless Inlet
Injector Temp. 250 °C
Injection Mode Split (Split Ratio 50:1)
Injection Volume 1.0 µL
Carrier Gas Helium
Flow Rate 1.5 mL/min (Constant Flow)
Oven Program
  Initial Temp.100 °C, hold for 2 minutes
  Ramp Rate10 °C/min to 220 °C
  Final Temp.220 °C, hold for 5 minutes
Detector Flame Ionization Detector (FID)
Detector Temp. 280 °C
Hydrogen Flow 30 mL/min
Air Flow 300 mL/min
Makeup Gas (N2) 25 mL/min

Detailed Protocols

Standard Solution Preparation
  • Stock Standard (1000 µg/mL): Accurately weigh approximately 10 mg of the 4-tert-amylcyclohexanol analytical standard into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with GC-grade ethanol. Mix thoroughly.

  • Working Standards: Prepare a series of working standards (e.g., 10, 50, 100, 250, 500 µg/mL) by serial dilution of the stock standard with ethanol in 2 mL vials.

Sample Preparation
  • Accurately weigh approximately 10 mg of the 4-tert-amylcyclohexanol sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with GC-grade ethanol. Mix thoroughly.

  • If necessary, filter the sample solution through a 0.45 µm PTFE syringe filter into a 2 mL GC vial.

Gas Chromatography Analysis
  • Set up the GC system according to the parameters outlined in the instrumentation table.

  • Equilibrate the column at the initial oven temperature for at least 15 minutes before the first injection.

  • Perform a blank injection (ethanol) to ensure the system is free from contaminants.

  • Inject the standard solutions in ascending order of concentration to establish a calibration curve.

  • Inject the prepared sample solutions.

  • Rinse the syringe with ethanol between injections to prevent carryover.[8]

Data Analysis and Interpretation

Peak Identification and Integration

The cis and trans isomers of 4-tert-amylcyclohexanol will elute as two distinct peaks. Based on the analysis of the structurally similar 4-tert-butylcyclohexanol, the cis-isomer is expected to have a shorter retention time than the trans-isomer on a polar Carbowax column.[9] The identity of each peak should be confirmed by comparing the retention times with those of a certified reference standard.

Integrate the area of each peak of interest using the chromatography data system software.

Quantification

Create a calibration curve by plotting the peak area of the 4-tert-amylcyclohexanol isomers against their corresponding concentrations from the standard solutions. Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be ≥ 0.999 for a valid calibration.

The concentration of each isomer in the sample can be calculated using the following formula:

Concentration (µg/mL) = (Peak Area of Sample - y-intercept) / slope

System Suitability and Validation

To ensure the reliability of the analytical results, the following system suitability and method validation parameters should be assessed according to ICH guidelines:[10][11][12]

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the gas chromatographic analysis of 4-tert-amylcyclohexanol. The use of a polar polyethylene glycol capillary column, coupled with optimized instrumental parameters, allows for the successful separation and quantification of the cis and trans isomers. This method is suitable for routine quality control and research applications where accurate determination of 4-tert-amylcyclohexanol is required.

References

  • Restek Corporation. (n.d.). Alcoholic Beverage Analysis by GC. Retrieved from [Link]

  • Chemistry For Everyone. (2025, July 27). How Can You Analyze Alcohol Content Using Gas Chromatography? [Video]. YouTube. Retrieved from [Link]

  • LCGC International. (2015, February 1). Pragmatic Rules for GC Column Selection. Retrieved from [Link]

  • PharmaGuru. (2025, November 11). Best GC Columns for Alcohol Analysis: Methanol, Ethanol, Propanol & More. Retrieved from [Link]

  • Phenomenex. (2025, August 8). Types of stationary phases in gas chromatography. Retrieved from [Link]

  • Peak Scientific. (2018, March 26). GC Used in Alcohol Profiling to Keep Consumers Safe. Retrieved from [Link]

  • Eliel, E. L., Doyle, T. W., Hutchins, R. O., & Gilbert, E. C. (1971). cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses, 51, 13. doi:10.15227/orgsyn.051.0013
  • Sartorius. (2021, July 8). How to Prepare GC and HPLC Standards. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2007, February). Method 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-tert-Butylcyclohexanol. PubChem Compound Database. Retrieved from [Link]

  • Madon, R. H., et al. (2018). Gas Chromatography Analysis of a C1-C5 Hydrocarbon Column. Journal of Advanced Research in Fluid Mechanics and Thermal Sciences, 44(1), 10-18.
  • University of Wisconsin-Madison Chemistry Department. (n.d.). Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2022). Method Development and Validation of Gas Chromatography. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA-RCA: 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

  • Czubak, Ł., Krygier, A., & Tejchman-Małecka, B. (2014). Gas chromatography method of cleaning validation process for 2-propanol residue determination in pharmaceutical manufacturing equipment. International Journal of Pharmacy and Pharmaceutical Sciences, 6(3), 163-166.
  • ResearchGate. (2024, September 26). What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios? Retrieved from [Link]

  • Shimadzu. (n.d.). Analysis of FAMEs Using Cyanopropyl Capillary Columns. Retrieved from [Link]

  • Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

  • Uddin, M. J., et al. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. Molecules, 28(9), 3865.
  • ResearchGate. (n.d.). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Retrieved from [Link]

  • Bhardwaj, S. K., Dwivedi, K., & Agarwal, D. D. (2016). A Review: GC Method Development and validation. International Journal of Analytical and Bioanalytical Chemistry, 6(1), 1-7.
  • ResearchGate. (2021, December 1). How to get peak separation of cyclohexanol and cyclohexanone in GC-MS? Retrieved from [Link]

  • U.S. Patent No. 3,880,925. (1975).
  • National Center for Biotechnology Information. (n.d.). 4-tert-Butylcyclohexanone. PubChem Compound Database. Retrieved from [Link]

  • Journal of Food and Drug Analysis. (2001). A rapid method for determination of ethanol in alcoholic beverages using capillary gas chromatography. Retrieved from [Link]

  • Jo, S., et al. (2022).
  • Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.
  • PubChem. (n.d.). 4-tert-Butylcyclohexanone. Retrieved from [Link]

Sources

Method

Application Note: Conformational Analysis of 4-tert-amylcyclohexanol by ¹H NMR Spectroscopy

Abstract This application note provides a detailed guide for the interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-tert-amylcyclohexanol. It is designed for researchers, scientists, and professional...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a detailed guide for the interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-tert-amylcyclohexanol. It is designed for researchers, scientists, and professionals in drug development and organic chemistry. The document outlines the fundamental principles of conformational analysis of substituted cyclohexanes using ¹H NMR, with a specific focus on differentiating between the cis and trans isomers of 4-tert-amylcyclohexanol. A comprehensive, step-by-step protocol for sample preparation is included, alongside an in-depth analysis of expected chemical shifts and coupling constants. The application of the Karplus equation to correlate dihedral angles with observed coupling constants is also discussed, providing a robust framework for structural elucidation.

Introduction: The Role of ¹H NMR in Conformational Analysis

¹H NMR spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the molecular structure of a compound.[1] In the context of cyclic systems like cyclohexanes, ¹H NMR is particularly valuable for determining the stereochemistry and conformational preferences of substituents. The chemical shift (δ), integration, and coupling constant (J) are the three key parameters extracted from a ¹H NMR spectrum that enable this analysis.

For substituted cyclohexanes, the chair conformation is the most stable arrangement. Substituents can occupy either an axial or an equatorial position. The relative stability of these conformers is dictated by steric interactions, with bulky groups preferentially occupying the equatorial position to minimize 1,3-diaxial interactions. The energy difference between the axial and equatorial conformers is quantified by the A-value.[2][3] A larger A-value signifies a greater preference for the equatorial position.[2] The tert-amyl group, similar to the well-studied tert-butyl group, is a bulky substituent and is expected to have a large A-value, thus strongly favoring the equatorial position. This conformational locking is instrumental in simplifying the ¹H NMR spectrum and facilitating its interpretation.

The distinction between cis and trans isomers of 4-tert-amylcyclohexanol relies heavily on the analysis of the proton on the carbon bearing the hydroxyl group (H-1). The chemical shift and, more importantly, the coupling pattern of this proton are highly dependent on its axial or equatorial orientation, which is in turn determined by the relative stereochemistry of the hydroxyl and tert-amyl groups.

Experimental Protocol: NMR Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.[4] The following protocol outlines the recommended procedure for preparing a 4-tert-amylcyclohexanol sample for ¹H NMR analysis.

Materials:

  • 4-tert-amylcyclohexanol (mixture of cis and trans isomers or isolated isomers)

  • Deuterated chloroform (CDCl₃) or other suitable deuterated solvent[5][6]

  • Tetramethylsilane (TMS) as an internal standard (optional, as modern spectrometers can reference the residual solvent peak)[6]

  • 5 mm NMR tubes[5][7]

  • Pasteur pipette

  • Small vial

Protocol:

  • Sample Weighing: Accurately weigh approximately 5-25 mg of 4-tert-amylcyclohexanol into a clean, dry vial.[6]

  • Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.[4] Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a 5 mm NMR tube. To remove any particulate matter, a small piece of cotton or glass wool can be placed in the pipette to act as a filter.[7] The final sample height in the tube should be around 4-5 cm.[7]

  • Capping and Labeling: Cap the NMR tube securely and label it clearly with the sample identification.

  • Spectrometer Setup: Insert the sample into the NMR spectrometer. The instrument will then be shimmed to optimize the magnetic field homogeneity, and the ¹H NMR spectrum will be acquired.

Spectroscopic Interpretation: Differentiating cis and trans Isomers

The key to distinguishing between the cis and trans isomers of 4-tert-amylcyclohexanol lies in the analysis of the proton at the C-1 position (the carbon attached to the hydroxyl group). The large steric bulk of the tert-amyl group effectively locks the cyclohexane ring in a chair conformation where the tert-amyl group occupies an equatorial position.

Conformational Equilibrium of 4-tert-amylcyclohexanol

The chair conformations of the cis and trans isomers are depicted below. For the trans isomer, both the tert-amyl and hydroxyl groups can be in the more stable equatorial positions. For the cis isomer, if the tert-amyl group is equatorial, the hydroxyl group must be axial.

G cluster_trans trans-4-tert-amylcyclohexanol cluster_cis cis-4-tert-amylcyclohexanol trans Diequatorial (major conformer) cis Axial OH, Equatorial tert-Amyl (major conformer) G cluster_trans trans Isomer (Axial H-1) cluster_cis cis Isomer (Equatorial H-1) H1_ax H-1 (axial) H2_ax H-2/6 (axial) H1_ax->H2_ax φ ≈ 180°, Large J (10-14 Hz) H2_eq H-2/6 (equatorial) H1_ax->H2_eq φ ≈ 60°, Small J (2-6 Hz) H1_eq H-1 (equatorial) H2_ax_cis H-2/6 (axial) H1_eq->H2_ax_cis φ ≈ 60°, Small J (2-6 Hz) H2_eq_cis H-2/6 (equatorial) H1_eq->H2_eq_cis φ ≈ 60°, Small J (2-6 Hz)

Caption: Coupling relationships for the H-1 proton in 4-tert-amylcyclohexanol isomers.

Expected ¹H NMR Data

The following table summarizes the expected chemical shifts and coupling constants for the key protons in the cis and trans isomers of 4-tert-amylcyclohexanol. It is important to note that the exact chemical shifts can vary depending on the solvent and concentration. [5]

Proton trans-isomer (Equatorial OH) cis-isomer (Axial OH)
H-1 (CH-OH) ~3.5 ppm (multiplet, large width) ~4.0 ppm (multiplet, narrow width)
Coupling Constants for H-1 Jax-ax ≈ 10-14 Hz, Jax-eq ≈ 2-6 Hz Jeq-ax ≈ 2-6 Hz, Jeq-eq ≈ 2-6 Hz
tert-Amyl (CH₃)₂ ~0.85 ppm (singlet, 6H) ~0.85 ppm (singlet, 6H)
**tert-Amyl (CH₂) ** ~1.2 ppm (quartet, 2H) ~1.2 ppm (quartet, 2H)
tert-Amyl (CH₃) ~0.8 ppm (triplet, 3H) ~0.8 ppm (triplet, 3H)

| Cyclohexane Protons | 1.0 - 2.2 ppm (complex multiplets) | 1.0 - 2.2 ppm (complex multiplets) |

Conclusion

The conformational analysis of cis- and trans-4-tert-amylcyclohexanol can be effectively performed using ¹H NMR spectroscopy. The key diagnostic signal is that of the H-1 proton. A broad multiplet with large coupling constants around 3.5 ppm is indicative of the trans-isomer, where the H-1 proton is axial. Conversely, a narrow multiplet at a downfield shift of around 4.0 ppm suggests the presence of the cis-isomer, corresponding to an equatorial H-1 proton. This methodology, grounded in the principles of conformational analysis and the Karplus relationship, provides a reliable and insightful approach for the structural elucidation of substituted cyclohexanes.

References

  • Probing long-range spin-spin coupling constants in 2-halo-substituted cyclohexanones and cyclohexanethiones: The role of solvent and stereoelectronic effects. PubMed. Available at: [Link]

  • Describe how H-1 NMR spectroscopy can be used to differentiate cis- from trans-4-tert-butylcyclohexanol. Homework.Study.com. Available at: [Link]

  • Karplus Equation & Curve | J value calculation| Dihedral angles. YouTube. Available at: [Link]

  • Proton couplings in cyclohexane. Journal of the American Chemical Society. Available at: [Link]

  • NMR Sample Preparation: The Complete Guide. Organomation. Available at: [Link]

  • Identifying Alcohols Using NMR Spectroscopy. AZoM. Available at: [Link]

  • NMR 5: Coupling Constants. YouTube. Available at: [Link]

  • How to make an NMR sample. University of Ottawa. Available at: [Link]

  • 4-Tert-amylcyclohexanol, mixture of cis and trans - Optional[13C NMR] - Spectrum. SpectraBase. Available at: [Link]

  • 4-tert-butylcyclohexanone. University of Wisconsin-Madison. Available at: [Link]

  • 4-tert-Butylcyclohexanol. PubChem. Available at: [Link]

  • NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. Available at: [Link]

  • Karplus equation. Wikipedia. Available at: [Link]

  • Solved In the 1H NMR spectrum of 4-tert-butylcyclohexanol, | Chegg.com. Chegg. Available at: [Link]

  • 4-Tert-butylcyclohexanol (cis/trans) - Optional[1H NMR] - Spectrum. SpectraBase. Available at: [Link]

  • dihedral angles, J-values, & the Karplus equation. YouTube. Available at: [Link]

  • Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. University of Wisconsin-Madison Chemistry. Available at: [Link]

    • A portion of NMR spectrum of 4-tert-butylcyclohexanol is shown below, along with a peak list of chemical shifts, multiplicities, and numbers of protons (from integration). Not | Homework.Study.com. Homework.Study.com. Available at: [Link]

  • A value. Wikipedia. Available at: [Link]

  • Question: 1. A portion of NMR spectrum of 4-tert-butylcyclohexanol is shown below, along with a peak list of chemical shifts, multiplicities, and numbers of protons (from integration). Note - Chegg. Chegg. Available at: [Link]

  • PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. ResearchGate. Available at: [Link]

  • Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry. Available at: [Link]

  • N.m.r. Coupling Constants and Conformations of Cycloölefins. ACS Publications. Available at: [Link]

  • Table of A-Values. University of California, Irvine. Available at: [Link]

  • 4-tert-Butylcyclohexanol - J values. YouTube. Available at: [Link]

  • Chapter 3 Developments in the Karplus Equation as they Relate to the NMR Coupling Constants of Carbohydrates. ResearchGate. Available at: [Link]

  • The dihedral angles of cyclohexane. SciSpace. Available at: [Link]

  • 6.6 ¹H NMR Spectra and Interpretation (Part I). KPU Pressbooks. Available at: [Link]

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Application

Application Notes &amp; Protocols for the Research Use of 4-tert-Amylcyclohexanol as a Fragrance Ingredient

Abstract These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-tert-amylcyclohexanol (CAS No. 5349-51-9) as a fragrance ingredient i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-tert-amylcyclohexanol (CAS No. 5349-51-9) as a fragrance ingredient in a research context. This document details the molecule's chemical and olfactory properties and furnishes detailed protocols for its sensory analysis, stability profiling, and in vitro safety assessment. The methodologies described herein are designed to be self-validating, incorporating industry-standard controls and leveraging modern, non-animal testing strategies. The objective is to equip researchers with the foundational knowledge and practical workflows necessary to rigorously evaluate 4-tert-amylcyclohexanol for novel applications in perfumery, consumer products, and fundamental olfactory research.

Introduction to 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol is a synthetic fragrance ingredient valued for its distinct olfactory profile. It belongs to the family of alicyclic alcohols, which are widely used in the fragrance industry.[1] Its characteristically rich and woody scent profile makes it a versatile component in fragrance creation.[2] Chemically, it is a mixture of cis and trans isomers, with the ratio influencing the final olfactory character.[1] Understanding its fundamental properties is the critical first step in any research application.

The primary impetus for studying a fragrance molecule like 4-tert-amylcyclohexanol is to characterize its performance and safety profile comprehensively. This includes quantifying its scent, determining its stability in various product bases, and ensuring it meets stringent safety standards for consumer use. These application notes will guide the researcher through these essential evaluation stages.

Chemical and Physical Properties

A precise understanding of the material's properties is essential for experimental design, from solvent selection to storage conditions. The key properties of 4-tert-amylcyclohexanol are summarized below.

PropertyValueSource(s)
Chemical Name 4-(tert-Pentyl)cyclohexanol[3]
CAS Number 5349-51-9[3]
Molecular Formula C₁₁H₂₂O[4]
Molecular Weight 170.29 g/mol [4]
Appearance White crystalline powder or chunks[5]
Odor Profile Woody, earthy, smoky, leathery[2]
Boiling Point 154-155 °C @ 40 mm Hg[3]
Flash Point 113 °C (235 °F)[3]
Solubility Soluble in alcohol; Insoluble in water[3]
Storage Conditions Store in a cool, well-ventilated place. Keep container tightly closed.[6][7]

Core Experimental Framework: A Tri-Pillar Approach

The evaluation of a fragrance ingredient is a multi-faceted process. We propose a logical workflow that addresses the three pillars of fragrance research: Olfactory Characterization, Physicochemical Stability, and Toxicological Safety. This structured approach ensures that all critical aspects of the ingredient are investigated systematically.

G cluster_0 Core Research Pillars cluster_1 Experimental Protocols A Pillar 1: Olfactory Characterization P1 Protocol 1: Sensory Analysis A->P1 Characterize Scent B Pillar 2: Physicochemical Stability P2 Protocol 2: Stability Testing B->P2 Assess Shelf-Life C Pillar 3: Toxicological Safety P3 Protocol 3: In Vitro Safety Assessment C->P3 Ensure Safety

Caption: Core experimental workflow for fragrance ingredient evaluation.

Protocol 1: Sensory Analysis and Odor Profiling

Causality Statement: Sensory analysis is the foundational experiment for any fragrance ingredient. Its purpose is to objectively describe and quantify the olfactory character of 4-tert-amylcyclohexanol. Without a defined sensory profile, its application in perfumery cannot be validated.[8] We employ a descriptive analysis protocol with a trained panel, as this method provides the most detailed and reproducible characterization of fragrance attributes.[9]

Panelist Selection and Training
  • Recruitment: Recruit 15-20 individuals with a normal sense of smell.

  • Screening: Screen panelists for their ability to detect and describe basic odorants (e.g., citrus, floral, woody, spicy).

  • Training: Conduct multiple training sessions where panelists are familiarized with a lexicon of fragrance descriptors. Provide reference standards for each descriptor to anchor their perception. The goal is to calibrate the panel to use the same terms consistently.

Sample Preparation and Presentation
  • Preparation: Prepare a 10% solution of 4-tert-amylcyclohexanol in an odorless, non-volatile solvent like dipropylene glycol (DPG). Also prepare a solvent-only blank as a control.

  • Blotter Dipping: Dip standard fragrance blotters (smelling strips) to a depth of 1 cm into the test solution and the blank control. Allow the solvent to evaporate for 60 seconds.

  • Coding and Randomization: Code the blotters with random three-digit numbers. The presentation order of the test sample and blank should be randomized for each panelist to prevent bias.[10]

Evaluation Protocol
  • Environment: Conduct the evaluation in a well-ventilated, odor-neutral sensory booth.[11]

  • Procedure:

    • Instruct panelists to first smell the blank control to establish a baseline.

    • Present the coded sample blotter.

    • Ask panelists to rate the intensity of pre-defined olfactory attributes (e.g., Woody, Earthy, Camphorous, Smoky, Leathery, Powdery) on a structured scale (e.g., a 15-point intensity scale).

    • Include a "hedonic" (liking) score on a 9-point scale.

    • Allow for a minimum 5-minute break between samples to prevent olfactory fatigue.[11]

Data Analysis
  • Collect the intensity ratings for each attribute from all panelists.

  • Calculate the mean score for each attribute.

  • Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in the perceived intensity of the attributes.

  • Visualize the results using a radar or spider plot to create a comprehensive "odor profile" of the molecule.

Protocol 2: Physicochemical Stability Testing

Causality Statement: A fragrance ingredient is only viable if its olfactory profile and physical state remain consistent over time and under various environmental stresses, such as heat and light.[12] Stability testing is crucial to predict the ingredient's shelf-life and its compatibility with different product formulations.[13] We will use an accelerated stability protocol, which simulates long-term aging in a shorter timeframe.[13]

Experimental Design
  • Sample Matrix: Prepare samples of 4-tert-amylcyclohexanol at a 5% concentration in a relevant base, such as a simple hydroalcoholic solution (70% ethanol, 30% deionized water) or a basic cream emulsion.

  • Controls: A control sample of the same preparation should be stored under ambient, dark conditions (e.g., 20-22°C).

  • Test Conditions:

    • Accelerated Aging (Heat): Store samples in a climate chamber at an elevated temperature, typically 40°C or 45°C.[13]

    • Photostability (Light): Store samples in a UV light cabinet to simulate exposure to sunlight.[13]

    • Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing (-10°C for 24h) and thawing (room temperature for 24h) to assess physical stability in response to temperature shocks.[13]

Stability Testing Workflow

G cluster_conditions Exposure Conditions cluster_analysis Timepoint Analysis (T=0, 1, 2, 3 months) start Prepare Samples (5% in Base) heat Accelerated Aging (40°C) start->heat light Photostability (UV Cabinet) start->light freeze Freeze-Thaw (-10°C / 22°C) start->freeze control Control (22°C, Dark) start->control olfactory Olfactory Evaluation (vs. Control) heat->olfactory light->olfactory freeze->olfactory control->olfactory physical Physical Assessment (Color, Clarity, pH) olfactory->physical chemical Chemical Analysis (GC-MS for concentration) physical->chemical end Determine Shelf-Life chemical->end

Caption: Workflow for the physicochemical stability testing of 4-tert-amylcyclohexanol.

Evaluation and Acceptance Criteria

At specified time points (e.g., 0, 1, 2, and 3 months), samples from each condition are evaluated against the control.

  • Olfactory Evaluation: A small panel of trained evaluators assesses any change in odor profile compared to the control.

  • Physical Evaluation: Visually inspect for changes in color, clarity, or phase separation. Measure pH for aqueous-based formulas.

  • Chemical Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of 4-tert-amylcyclohexanol.[9] A decrease of >10-20% is often considered a significant degradation.[14][15]

Test ConditionDurationKey Parameters to MonitorAcceptance Criteria
Accelerated Aging 3 monthsOdor profile, color, concentration (GC-MS)No significant change in odor; <10% conc. loss
Photostability 1 monthColor, odor profileNo significant discoloration or odor change
Freeze-Thaw 3 cyclesClarity, phase separation, viscosity (for emulsions)No precipitation, separation, or significant Δ viscosity

Protocol 3: In Vitro Safety Assessment

Causality Statement: Ensuring the safety of fragrance ingredients is paramount. Modern toxicological practice, particularly within the EU, mandates the use of non-animal, alternative testing methods for cosmetics.[16] We will use a tiered approach, starting with foundational cytotoxicity and progressing to specific endpoints like skin sensitization and genotoxicity. This workflow prioritizes resources and adheres to the 3Rs principle (Replacement, Reduction, Refinement). The Research Institute for Fragrance Materials (RIFM) provides extensive guidance on these methodologies.[17][18]

Tier 1: Cytotoxicity Screening (Neutral Red Uptake Assay)
  • Rationale: This initial screen determines the concentration range at which the ingredient might be harmful to cells, providing a dose range for subsequent, more complex assays.

  • Method:

    • Culture 3T3 Balb/c fibroblasts in 96-well plates.

    • Expose cells to a range of concentrations of 4-tert-amylcyclohexanol for 24 hours.

    • Incubate cells with Neutral Red dye, which is taken up by viable cells.

    • Extract the dye and measure its absorbance using a spectrophotometer.

    • Calculate the IC50 (the concentration that reduces cell viability by 50%).

Tier 2: Skin Sensitization Potential
  • Rationale: Allergic contact dermatitis is a key endpoint for cosmetic ingredients.[19] A combination of in chemico and in vitro methods is used to assess sensitization potential by modeling key events in the Adverse Outcome Pathway (AOP).

  • Methods:

    • In Chemico Direct Peptide Reactivity Assay (DPRA): This assay measures the reactivity of the test material with model peptides containing cysteine and lysine. Peptide depletion is quantified by HPLC. This models the first key event: covalent binding to skin proteins.[16]

    • In Vitro Keratinocyte Activation (e.g., LuSens assay): This assay uses a human keratinocyte cell line to measure the activation of the Nrf2-electrophile-sensing pathway, a key event in keratinocyte activation by sensitizers.[16][20]

Tier 3: Genotoxicity Screening (BlueScreen™ HC Assay)
  • Rationale: This assay screens for the potential of a chemical to damage genetic material. The BlueScreen HC assay is a valuable tool used by RIFM to screen fragrance materials for genotoxic potential.[18][20]

  • Method:

    • Utilize a genetically modified human-derived cell line (e.g., p53-competent) that expresses luciferase under the control of the GADD45a promoter.

    • Exposure to a genotoxic substance upregulates GADD45a, leading to light production.

    • Cytotoxicity is measured simultaneously. A positive result indicates potential genotoxicity and would trigger further investigation.

Safety Assessment Decision Tree

G start 4-tert-amylcyclohexanol tier1 Tier 1: Cytotoxicity (NRU Assay) start->tier1 result_low_tox Low Cytotoxicity (Proceed) tier1->result_low_tox IC50 > Threshold result_high_tox High Cytotoxicity (STOP/Reformulate) tier1->result_high_tox IC50 < Threshold tier2 Tier 2: Skin Sensitization (DPRA + LuSens) result_non_sens Not a Sensitizer (Proceed) tier2->result_non_sens Negative result_sens Potential Sensitizer (Conduct QRA) tier2->result_sens Positive tier3 Tier 3: Genotoxicity (BlueScreen HC) result_non_geno Not Genotoxic tier3->result_non_geno Negative result_geno Potential Genotoxicity (Further Testing Required) tier3->result_geno Positive result_low_tox->tier2 result_non_sens->tier3 end Safety Profile Established result_non_geno->end

Caption: Tiered in vitro safety assessment workflow.

Advanced Application: Olfactory Receptor Interaction

For more fundamental research, 4-tert-amylcyclohexanol can be used as a ligand to probe the molecular basis of odor perception. This typically involves expressing specific olfactory receptors (ORs) in a heterologous cell system (e.g., HEK293 cells) and measuring the receptor's response to the ligand.[21][22]

Workflow:

  • Cell Culture: Culture HEK293 cells that are co-transfected with a specific human OR, an accessory protein like RTP1S (to aid receptor trafficking to the cell membrane), and a promiscuous G-protein subunit (like Gα15/16).[21][22]

  • Assay: Use a calcium imaging assay (e.g., with Fura-2 AM dye). Activation of the OR by 4-tert-amylcyclohexanol will trigger a G-protein cascade, leading to an increase in intracellular calcium, which can be measured as a change in fluorescence.[21]

  • Data: This allows for the deorphanization of receptors and helps build a map of which receptors are responsible for perceiving its woody scent.

Conclusion

The protocols outlined in this document provide a robust and scientifically grounded framework for the comprehensive evaluation of 4-tert-amylcyclohexanol as a fragrance ingredient. By systematically assessing its sensory profile, stability, and in vitro safety, researchers can generate the necessary data to support its use in both commercial product development and academic research. Adherence to these self-validating methodologies ensures data integrity and aligns with modern, ethical standards for chemical safety assessment.

References

  • Integrated Liner Technologies (ILT). (2023, December 15). Fragrance Stability Testing.
  • FasterCapital. (2025, April 12). Fragrance Quality Control The Role of Fragrance Quality Control in Building a Successful Startup.
  • Mowitz, M., et al. (2012).
  • Mowitz, M., et al. (2012). Stability of fragrance test preparations applied in test chambers.
  • Skinobs. (2025, September 17). Sensory Evaluation in Cosmetics: Key Protocols and Best Practices.
  • Institute for In Vitro Sciences (IIVS). Fragrance & Flavors - Non Animal Testing.
  • Zyntex. 4 Tert Butylcyclohexanol.
  • Synerzine. (2018, June 22).
  • Kandarova, H., et al. (2023).
  • Research Institute for Fragrance Materials (RIFM).
  • Chem-Impex. 4-tert-Butylcyclohexanol.
  • Thakkar, Y., et al. (2022). The BlueScreen HC assay to predict the genotoxic potential of fragrance materials.
  • CymitQuimica.
  • News-Medical.Net. (2024, October 17).
  • Gsrs. 4-TERT-AMYLCYCLOHEXANOL, CIS-.
  • Sellem, F., et al. (2017). Fragrances and sensory evaluation techniques.
  • The Fragrance Conserv
  • Dixit, S.
  • The Good Scents Company. para-tert-amyl cyclohexanol, 5349-51-9.
  • Api, A.M., et al. (2023). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2.
  • Li, Y., et al. (2021). Key amino acids alter activity and trafficking of a well-conserved olfactory receptor. PMC.
  • Yu, J., et al. (2022). Interactions among key residues regulate mammalian odorant receptor trafficking. PMC.

Sources

Method

Application Notes and Protocols for the Catalytic Hydrogenation of 4-tert-Amylphenol

This document provides a comprehensive guide for the catalytic hydrogenation of 4-tert-amylphenol to produce 4-tert-amylcyclohexanol, a valuable intermediate in various chemical industries. This guide is intended for res...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide for the catalytic hydrogenation of 4-tert-amylphenol to produce 4-tert-amylcyclohexanol, a valuable intermediate in various chemical industries. This guide is intended for researchers, scientists, and drug development professionals with a working knowledge of synthetic chemistry and laboratory safety procedures. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure both safety and successful outcomes.

Introduction and Strategic Overview

The hydrogenation of substituted phenols is a fundamental transformation in organic synthesis. The conversion of 4-tert-amylphenol to 4-tert-amylcyclohexanol involves the saturation of the aromatic ring, a process that is typically exothermic and requires a catalyst to proceed at a reasonable rate. The choice of catalyst, solvent, and reaction conditions not only influences the reaction rate and yield but also the diastereoselectivity of the product, yielding a mixture of cis- and trans-4-tert-amylcyclohexanol.

This guide will detail a robust procedure using a heterogeneous catalyst, specifically palladium on carbon (Pd/C), which is widely used due to its high activity and ease of separation from the reaction mixture. We will explore the critical parameters of the reaction, including temperature, pressure, and solvent effects, and provide a detailed protocol for reaction setup, monitoring, work-up, and product analysis.

Reaction Pathway and Mechanistic Considerations

The hydrogenation of 4-tert-amylphenol is understood to proceed through a stepwise reduction of the aromatic ring. The reaction is initiated by the adsorption of both hydrogen and the phenol onto the surface of the palladium catalyst. The aromatic ring is sequentially hydrogenated, likely forming a 4-tert-amylcyclohexanone intermediate before being further reduced to the final cyclohexanol product.

G cluster_reactants Reactants cluster_catalyst Catalyst Surface cluster_intermediates Intermediates cluster_products Products 4-tert-amylphenol 4-tert-amylphenol Adsorbed_Reactants Adsorbed Reactants 4-tert-amylphenol->Adsorbed_Reactants H2 H2 H2->Adsorbed_Reactants Pd/C Pd/C Pd/C->Adsorbed_Reactants Ketone_Intermediate 4-tert-amylcyclohexanone Adsorbed_Reactants->Ketone_Intermediate +H2 cis_Product cis-4-tert-amylcyclohexanol Ketone_Intermediate->cis_Product +H2 trans_Product trans-4-tert-amylcyclohexanol Ketone_Intermediate->trans_Product +H2

Safety Precautions and Catalyst Handling

Hydrogenation reactions carry inherent risks due to the use of flammable hydrogen gas under pressure and pyrophoric catalysts.[1] Strict adherence to safety protocols is mandatory.

  • Hydrogen Gas: Always work in a well-ventilated fume hood.[2] Ensure all connections in the gas line are leak-proof. Before introducing hydrogen, the reaction system must be purged with an inert gas (e.g., nitrogen or argon) to remove all oxygen.[1]

  • Palladium on Carbon (Pd/C): Dry Pd/C is pyrophoric and can ignite spontaneously upon contact with air, especially when saturated with hydrogen.[3] It is crucial to handle the catalyst in a wet state or under an inert atmosphere.[1][3] Never add dry catalyst to a flammable solvent in the presence of air.[3]

  • Personal Protective Equipment (PPE): Safety glasses with side shields, a flame-resistant lab coat, and appropriate gloves must be worn at all times.[2]

  • Pressure Equipment: Use a hydrogenation apparatus (e.g., a Parr shaker or a similar autoclave) that is rated for the intended pressure and temperature. Regularly inspect the equipment for any signs of wear or damage.

Safe Handling and Disposal of Palladium on Carbon
  • Addition to the Reaction: When preparing the reaction, it is best to add the substrate and solvent to the reaction vessel first. Then, purge the vessel with an inert gas. The wet Pd/C catalyst can then be added as a slurry in a small amount of the reaction solvent.

  • Filtration: After the reaction is complete, the catalyst must be filtered. Never allow the filter cake to dry. [3] The filtration should be done under a blanket of inert gas. The collected catalyst should be immediately transferred to a container with water to keep it wet.

  • Disposal: The wet, spent catalyst should be placed in a clearly labeled waste container for hazardous materials.[4] Consult your institution's guidelines for the disposal of pyrophoric materials.

Experimental Protocol

This protocol is based on established procedures for the hydrogenation of analogous substituted phenols.[5]

Materials and Equipment
  • Reactants:

    • 4-tert-amylphenol (99%)

    • Palladium on Carbon (10 wt% Pd, 50% wet with water)

    • Solvent (e.g., Cyclohexane, Ethanol, or Ethyl Acetate)

    • Hydrogen gas (high purity)

    • Nitrogen or Argon gas (high purity)

  • Equipment:

    • Hydrogenation reactor (e.g., Parr apparatus) equipped with a gas inlet, pressure gauge, and mechanical stirrer

    • Glass liner for the reactor

    • Heating mantle or oil bath

    • Filtration apparatus (e.g., Büchner funnel or a filter cannula)

    • Rotary evaporator

    • Standard laboratory glassware

Step-by-Step Procedure
  • Reactor Preparation:

    • Place a magnetic stir bar or position the mechanical stirrer in the glass liner of the hydrogenation reactor.

    • Add 4-tert-amylphenol (e.g., 10.0 g, 60.9 mmol) to the liner.

    • Add the chosen solvent (e.g., 100 mL of cyclohexane).

  • Catalyst Addition:

    • In a separate beaker, weigh the 10% Pd/C catalyst (e.g., 0.5 g, 5 wt% of the substrate).

    • Add a small amount of the reaction solvent to the beaker to create a slurry.

    • Transfer the catalyst slurry to the reaction vessel.

  • System Assembly and Purging:

    • Seal the reactor according to the manufacturer's instructions.

    • Connect the reactor to a vacuum/inert gas manifold and the hydrogen gas supply.

    • Evacuate the reactor and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Hydrogenation:

    • Pressurize the reactor with hydrogen to the desired pressure (e.g., 10 atm).

    • Begin stirring and heat the reaction mixture to the target temperature (e.g., 100 °C).

    • Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge. The reaction is typically complete within a few hours.

  • Reaction Work-up:

    • Cool the reactor to room temperature.

    • Carefully vent the excess hydrogen in the fume hood.

    • Purge the reactor with nitrogen or argon.

    • Open the reactor and carefully remove the reaction mixture.

    • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent. Keep the filter cake wet.

    • Combine the filtrate and washings.

  • Product Isolation and Purification:

    • Remove the solvent from the filtrate using a rotary evaporator.

    • The crude product, a mixture of cis- and trans-4-tert-amylcyclohexanol, can be purified by recrystallization from a suitable solvent (e.g., aqueous ethanol) or by distillation under reduced pressure.

G cluster_setup Reaction Setup cluster_reaction Hydrogenation cluster_workup Work-up and Purification Charge_Reactants Charge Reactor with 4-tert-amylphenol and Solvent Add_Catalyst Add Pd/C Slurry Charge_Reactants->Add_Catalyst Assemble_Purge Assemble and Purge with Inert Gas Add_Catalyst->Assemble_Purge Pressurize Pressurize with H2 Assemble_Purge->Pressurize Heat_Stir Heat and Stir Pressurize->Heat_Stir Monitor Monitor H2 Uptake Heat_Stir->Monitor Cool_Vent Cool and Vent Monitor->Cool_Vent Filter_Catalyst Filter Catalyst Cool_Vent->Filter_Catalyst Remove_Solvent Remove Solvent Filter_Catalyst->Remove_Solvent Purify_Product Purify Product Remove_Solvent->Purify_Product

Data Analysis and Characterization

The progress of the reaction and the composition of the product mixture can be determined by Gas Chromatography (GC).

GC Analysis Protocol
  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5) is suitable for separating the starting material and the product isomers.

  • Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate).

  • Typical GC Conditions:

    • Injector Temperature: 250 °C

    • Detector (FID) Temperature: 280 °C

    • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Expected Elution Order: The starting material, 4-tert-amylphenol, will have a different retention time than the cis and trans isomers of 4-tert-amylcyclohexanol. The identity of the peaks can be confirmed by GC-MS analysis.

Expected Results

The yield and diastereomeric ratio of the product are influenced by the reaction conditions. Based on analogous hydrogenations of 4-tert-butylphenol, high yields are expected. The cis/trans ratio can vary; for instance, some rhodium-based catalysts are known to favor the formation of the cis isomer.[6]

ParameterExpected ValueReference
Conversion >98%[6]
Yield >95%[6]
Diastereomeric Ratio (cis:trans) Variable (e.g., ~82:16)[6]

Note: The data in the table is based on the hydrogenation of 4-tert-butylphenol and serves as a representative example.

Conclusion

This application note provides a detailed and safety-conscious protocol for the catalytic hydrogenation of 4-tert-amylphenol. By carefully controlling the reaction parameters and adhering to the prescribed safety procedures, researchers can confidently and reproducibly synthesize 4-tert-amylcyclohexanol. The provided framework for analysis allows for the accurate characterization of the product and optimization of the reaction conditions to meet specific yield and diastereoselectivity requirements.

References

  • Precautions for Using Palladium Carbon C
  • LCSS: PALLADIUM ON CARBON. (n.d.).
  • CMI Product #5030-5 Issued 06/15/15 - Safety Data Sheet. (2015, June 15). Colonial Metals, Inc.
  • Palladium on carbon, 2.5% Pd, 50% water wet. (2022, September 16). Apollo Scientific.
  • Palladium 10% on Carbon (wetted with ca.
  • cis-4-tert-BUTYLCYCLOHEXANOL. (n.d.). Organic Syntheses.
  • US4568778A - Process for producing tert-amylphenols. (n.d.).
  • US20100204524A1 - Method for the preparation of cis-4-tert-butylcyclohexanol. (n.d.).
  • Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. (n.d.). Åbo Akademi.
  • 4-tert-Butylcyclohexanol. (n.d.). PubChem.
  • US5942645A - Hydrogenation of aromatic compounds in which at least one hydroxyl group is bonded to an aromatic ring. (n.d.).
  • Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. (n.d.).
  • Catalytic production of tert-amylphenols. (1985, August 28).
  • Stereoselective cascade hydrogenation of 4-tert-butylphenol and p-cresol over Zr-zeolite beta-supported rhodium. (2006). ScholarBank@NUS.
  • Hydrogenation of phenols. (1959, June 16).
  • CN102267916B - Preparation process of 2-amino-4-tert-amyl-6-nitro-phenol. (n.d.).
  • US5107038A - Process for the preparation of cyclohexanol derivatives. (n.d.).
  • Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy C
  • Check out my purification of 4-tert-cyclohexanol. (2024, February 22). Reddit.
  • Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. (n.d.). UW-Madison Chemistry.
  • Haptophilicity and Substrate Direction in Diastereoselective Heterogeneous Hydrogenation. (n.d.).
  • 4-TERT-AMYLCYCLOHEXANOL, CIS-. (n.d.). gsrs.
  • A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek.
  • Detection of Chemical Isomers with Gas Chromatography. (n.d.).

Sources

Application

Topic: Exploratory Applications of 4-tert-Amylcyclohexanol in Material Science

An Application & Protocol Guide for Material Science Researchers Abstract: 4-tert-Amylcyclohexanol is a saturated monocyclic alcohol known predominantly for its application as a fragrance ingredient. However, its distinc...

Author: BenchChem Technical Support Team. Date: January 2026

An Application & Protocol Guide for Material Science Researchers

Abstract: 4-tert-Amylcyclohexanol is a saturated monocyclic alcohol known predominantly for its application as a fragrance ingredient. However, its distinct molecular architecture—featuring a rigid cyclohexane ring conformationally locked by a bulky tert-amyl group—presents intriguing possibilities for the field of material science. This guide moves beyond its conventional use to explore its potential as a functional component in advanced materials. We provide a technical overview of its physicochemical properties, detailed protocols for its synthesis and characterization, and exploratory methodologies for evaluating its use as a polymer modifier and as a dopant in liquid crystal formulations. This document is intended for researchers in material science and chemistry, as well as professionals in drug development who may recognize the utility of the conformationally restricted cyclohexyl scaffold.[1]

Physicochemical Properties & Rationale for Material Application

The utility of a molecule in material science is fundamentally dictated by its structure and resulting physical properties. 4-tert-Amylcyclohexanol possesses a unique combination of a non-polar, sterically demanding substituent and a polar hydroxyl group, making it an interesting candidate for modifying material properties.

The large tert-amyl group minimizes steric strain by forcing the cyclohexane ring into a rigid chair conformation where the bulky group occupies an equatorial position.[1] This "conformational locking" is a highly desirable trait, providing a predictable and stable three-dimensional structure that can be leveraged in material design.[1]

Table 1: Physicochemical Properties of 4-tert-Amylcyclohexanol

Property Value Source
Molecular Formula C₁₁H₂₂O [2][3]
Molecular Weight 170.29 g/mol [2][3]
Melting Point 24.00 to 27.00 °C [4]
Boiling Point 154.00 to 155.00 °C (@ 40.00 mm Hg) [4]
Flash Point 113.00 °C (235.00 °F) [4]

| Solubility | Soluble in alcohol; sparingly soluble in water (91.17 mg/L est.) |[4] |

The hydroxyl group offers a reactive site for further functionalization, such as esterification to produce derivatives that could serve as plasticizers, similar to how unsubstituted cyclohexanol is a precursor to dicyclohexyl phthalate.[5]

Synthesis and Characterization Protocols

Purity and isomeric distribution are critical for material applications. The following protocols, adapted from established methods for the analogous 4-tert-butylcyclohexanol, describe the synthesis and validation of high-purity 4-tert-amylcyclohexanol.[6][7]

Protocol: Synthesis via Catalytic Hydrogenation

This protocol details the synthesis of 4-tert-amylcyclohexanol by the catalytic hydrogenation of 4-tert-amylphenol. The reaction reduces the aromatic ring to a cyclohexane ring.

Causality: Catalytic hydrogenation is a robust and high-yield method for converting phenols to cyclohexanols. The choice of catalyst (e.g., Rhodium on alumina) and reaction conditions (pressure, temperature) can influence the stereoselectivity, controlling the ratio of cis to trans isomers produced.[6][7]

Diagram 1: Synthesis of 4-tert-Amylcyclohexanol

reactant 4-tert-Amylphenol product 4-tert-Amylcyclohexanol reactant->product Catalytic Hydrogenation reagents H₂ (Hydrogen Gas)Rh/Al₂O₃ CatalystSolvent (e.g., Cyclohexane)Heat, Pressure

Caption: Reaction scheme for the synthesis of 4-tert-amylcyclohexanol.

Step-by-Step Methodology:

  • Reactor Preparation: Charge a high-pressure autoclave reactor with 4-tert-amylphenol (1.0 mole), 5% Rhodium on alumina catalyst (2.5-3.0 g), and a solvent such as cyclohexane (250 mL).[6][7]

  • Inerting: Seal the reactor and purge thoroughly with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

  • Pressurization: Pressurize the reactor with hydrogen gas to an initial pressure of 10-16 x 10⁵ Pa.[6][7]

  • Reaction: Begin stirring and heat the mixture to 70-100°C. The reaction progress can be monitored by observing the drop in hydrogen pressure or by taking small aliquots for analysis by gas chromatography (GC).

  • Cooling and Depressurization: Once the reaction is complete (no further hydrogen uptake), cool the reactor to below 45°C and carefully vent the excess hydrogen pressure. Purge the reactor again with inert gas.[7]

  • Work-up: Open the reactor and filter the mixture to recover the catalyst. The catalyst can be washed with fresh solvent and potentially recycled.

  • Purification: Remove the solvent from the filtrate using a rotary evaporator. The resulting crude 4-tert-amylcyclohexanol can be purified by vacuum distillation to yield the final product.[6]

Protocol: Product Characterization

Trustworthiness: It is essential to validate the identity and purity of the synthesized product.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Use GC-MS to confirm the molecular weight (170.29 g/mol ) and determine the purity. The GC trace will also reveal the ratio of cis and trans isomers.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR will confirm the presence of the cyclohexane ring protons, the hydroxyl proton, and the protons of the tert-amyl group.

    • ¹³C NMR will show the characteristic shifts for the 11 carbon atoms in the molecule.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum should show a strong, broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretch of the alcohol group, and C-H stretching peaks around 2850-2950 cm⁻¹.

Potential Application in Polymer Science: A Plasticizer

Application Note: Plasticizers are additives that increase the flexibility and durability of a polymer. They work by embedding themselves between polymer chains, reducing intermolecular forces. Cyclohexanol derivatives are used to create commercial plasticizers.[5] The bulky, non-polar structure of 4-tert-amylcyclohexanol suggests it could function as an effective plasticizer, particularly in polymers like polyvinyl chloride (PVC) or polystyrene (PS). Its presence would increase free volume and lower the glass transition temperature (Tg).

Exploratory Protocol: Evaluating Plasticizing Effect

This protocol provides a workflow for incorporating 4-tert-amylcyclohexanol into a polymer matrix and measuring its effect on thermal properties.

Diagram 2: Polymer Plasticizer Evaluation Workflow

cluster_char Characterization Methods A 1. Polymer Dissolution (e.g., PVC in THF) B 2. Additive Incorporation (Add 4-tert-amylcyclohexanol at varying wt%) A->B C 3. Film Casting (Solvent Evaporation) B->C D 4. Characterization C->D DSC DSC (for Tg) TGA TGA (for Thermal Stability) Mech Tensile Test (for Modulus)

Caption: Workflow for testing 4-tert-amylcyclohexanol as a polymer plasticizer.

Step-by-Step Methodology:

  • Solution Preparation: Prepare a stock solution of the host polymer (e.g., 10% w/v PVC in tetrahydrofuran).

  • Sample Formulation: Create a series of formulations by adding 4-tert-amylcyclohexanol to the polymer solution at different weight percentages (e.g., 0%, 2%, 5%, 10%, 15% relative to the polymer mass). Ensure thorough mixing.

  • Film Casting: Pour each solution into a flat glass petri dish and allow the solvent to evaporate slowly in a fume hood, followed by drying in a vacuum oven at a temperature below the polymer's Tg to produce thin films.

  • Differential Scanning Calorimetry (DSC): Analyze a sample of each film using DSC. Measure the glass transition temperature (Tg). A successful plasticizer will cause a systematic decrease in Tg with increasing concentration.

  • Thermogravimetric Analysis (TGA): Use TGA to assess the thermal stability of the plasticized polymer and determine the volatilization temperature of the additive.

  • Mechanical Testing (Optional): Use a tensile tester to measure the Young's modulus and elongation at break for each film. A plasticizing effect should result in a lower modulus and higher elongation at break.

Potential Application in Liquid Crystal Formulations

Application Note: Liquid crystals (LCs) are materials that exhibit properties between those of conventional liquids and solid crystals. Their behavior is highly dependent on molecular shape and intermolecular interactions. While 4-tert-amylcyclohexanol is not a liquid crystal itself, its rigid, well-defined structure could make it a useful dopant in LC mixtures. It could potentially disrupt or alter the packing of host LC molecules, thereby modifying key properties such as phase transition temperatures (e.g., the nematic-to-isotropic transition), viscosity, and dielectric anisotropy.[8]

Exploratory Protocol: Screening as a Liquid Crystal Dopant

This protocol describes how to screen the effect of 4-tert-amylcyclohexanol on the phase behavior of a common nematic liquid crystal.

Step-by-Step Methodology:

  • Host Selection: Choose a well-characterized nematic liquid crystal host with a known nematic-to-isotropic transition temperature (T_NI), such as 4'-Pentyl-4-biphenylcarbonitrile (5CB).

  • Mixture Preparation: Prepare a series of mixtures by dissolving 4-tert-amylcyclohexanol in the liquid crystal host at various low concentrations (e.g., 0.5%, 1%, 2%, 5% by weight). Heat the mixture gently into the isotropic phase and vortex to ensure homogeneity.

  • Cell Preparation: Introduce a small drop of each mixture into a standard liquid crystal cell (two parallel glass plates with a defined gap, often coated with a polyimide alignment layer) via capillary action.

  • Polarized Optical Microscopy (POM): Place the cell on a hot stage under a polarized light microscope.

  • Phase Transition Measurement:

    • Slowly heat the sample and observe the texture. The nematic phase will appear birefringent (colorful), while the isotropic phase will be dark.

    • Record the temperature at which the last trace of birefringence disappears. This is the nematic-to-isotropic transition temperature (T_NI).

    • Cool the sample slowly and record the temperature at which the nematic phase reappears.

  • Data Analysis: Plot the measured T_NI as a function of the dopant concentration. A significant change in T_NI compared to the pure host indicates that the dopant is actively participating in the liquid crystal phase.

Conclusion and Future Outlook

While 4-tert-amylcyclohexanol is an established fragrance compound, its potential in material science remains largely unexplored. Based on its rigid molecular structure and the known applications of similar cyclohexyl derivatives, it presents a compelling candidate for research as a polymer modifier and a component in liquid crystal mixtures. The protocols outlined in this guide provide a foundational framework for researchers to begin systematically investigating these applications. Future work could involve synthesizing ester derivatives to enhance plasticizing efficiency or exploring its effects on different liquid crystal phases, potentially unlocking new functionalities for this readily accessible molecule.

References

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol, 5349-51-9. Retrieved from [Link]

  • QYResearch. (2024). Some common types of cyclohexanol derivatives and their application markets. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • Wikipedia. (n.d.). Cyclohexanol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). trans-4-t-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Cyclohexanol. PubChem Compound Database. Retrieved from [Link]

  • Google Patents. (1992). US5107038A - Process for the preparation of cyclohexanol derivatives.
  • Global Substance Registration System. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • Frontiers in Chemistry. (2018). Combining Cellulose and Cyclodextrins: Fascinating Designs for Materials and Pharmaceutics. Retrieved from [Link]

  • PubChemLite. (n.d.). P-tert-amylcyclohexanol (C11H22O). Retrieved from [Link]

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Method

Application Notes and Protocols for the Quantification of 4-tert-amylcyclohexanol

Introduction 4-tert-amylcyclohexanol is a synthetic fragrance ingredient valued for its soft, woody, and floral scent profile. As a key component in various consumer products, from fine fragrances to household cleaners,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-tert-amylcyclohexanol is a synthetic fragrance ingredient valued for its soft, woody, and floral scent profile. As a key component in various consumer products, from fine fragrances to household cleaners, its accurate quantification is paramount for quality control, regulatory compliance, and safety assessment. This document provides a comprehensive guide to the analytical methodologies for the precise determination of 4-tert-amylcyclohexanol in diverse matrices. We will delve into the principles of the most effective techniques, provide detailed, field-proven protocols, and explain the rationale behind the experimental choices to ensure robust and reliable results.

4-tert-amylcyclohexanol, with the chemical formula C11H22O[1], exists as a mixture of cis and trans isomers, each contributing differently to the overall olfactory character. Therefore, analytical methods must be capable of resolving these isomers for a complete characterization. The lipophilic nature of this molecule lends itself well to chromatographic techniques, which form the cornerstone of its quantitative analysis.

I. Gas Chromatography (GC) Based Methods: The Workhorse for Volatile Analysis

Gas chromatography is the premier technique for the analysis of volatile and semi-volatile compounds like 4-tert-amylcyclohexanol due to its high resolution, sensitivity, and speed. The choice of detector and column is critical and is dictated by the sample matrix and the required level of sensitivity.

A. Rationale for GC in 4-tert-amylcyclohexanol Analysis

The relatively low boiling point and thermal stability of 4-tert-amylcyclohexanol make it an ideal candidate for GC analysis. Flame Ionization Detection (FID) is a robust and universally applicable detector for this purpose, offering a wide linear range and high sensitivity to hydrocarbons. For more complex matrices or when unequivocal identification is required, Mass Spectrometry (MS) is the detector of choice, providing both quantitative data and structural information.

B. Experimental Workflow for GC Analysis

The general workflow for the GC analysis of 4-tert-amylcyclohexanol involves sample preparation, chromatographic separation, and detection. Each step is crucial for achieving accurate and reproducible results.

Caption: General workflow for GC-based quantification of 4-tert-amylcyclohexanol.

C. Detailed Protocol: GC-FID/MS for 4-tert-amylcyclohexanol Quantification

This protocol is designed for the quantification of 4-tert-amylcyclohexanol in a cosmetic lotion matrix.

1. Materials and Reagents

  • Standards: 4-tert-amylcyclohexanol (cis/trans mixture, ≥98% purity), Internal Standard (e.g., 4-tert-butylcyclohexanol[2], ≥98% purity).

  • Solvents: Dichloromethane (DCM), Methanol, Hexane (all HPLC or GC grade).

  • Reagents: Anhydrous Sodium Sulfate.

  • Sample Preparation: Solid-Phase Extraction (SPE) cartridges (e.g., C18).

2. Sample Preparation: Liquid-Liquid Extraction (LLE)

  • Accurately weigh approximately 1 g of the cosmetic lotion into a 50 mL centrifuge tube.

  • Add 10 mL of methanol and vortex for 2 minutes to disperse the sample.

  • Add 10 mL of hexane and vortex for another 2 minutes to extract the analytes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean glass tube.

  • Repeat the hexane extraction twice more, combining the hexane extracts.

  • Pass the combined extract through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

  • Add a known concentration of the internal standard.

3. Instrumentation and Analytical Conditions

Parameter GC-FID Condition GC-MS Condition
Column DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalentDB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temp. 250 °C250 °C
Oven Program 60 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min60 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Carrier Gas Helium, 1.0 mL/minHelium, 1.0 mL/min
Detector Temp. 280 °CN/A
Ion Source Temp. N/A230 °C
MS Quad Temp. N/A150 °C
Scan Range N/Am/z 40-450

4. Calibration and Quantification

  • Prepare a series of calibration standards of 4-tert-amylcyclohexanol (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL) containing a fixed concentration of the internal standard.

  • Inject the calibration standards and the prepared sample into the GC system.

  • Construct a calibration curve by plotting the ratio of the peak area of 4-tert-amylcyclohexanol to the peak area of the internal standard against the concentration of 4-tert-amylcyclohexanol.

  • Determine the concentration of 4-tert-amylcyclohexanol in the sample from the calibration curve.

5. Method Validation The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to established guidelines.[3][4]

II. High-Performance Liquid Chromatography (HPLC): An Alternative Approach

While GC is the preferred method, HPLC can be a viable alternative, particularly for non-volatile matrices or when derivatization is not desirable.[5] 4-tert-amylcyclohexanol lacks a strong chromophore, making UV detection challenging but not impossible at lower wavelengths. More sensitive detection can be achieved with a Mass Spectrometer (MS) or an Evaporative Light Scattering Detector (ELSD).

A. Rationale for HPLC in 4-tert-amylcyclohexanol Analysis

Reverse-phase HPLC is the most common mode for separating moderately polar compounds like 4-tert-amylcyclohexanol. A C18 column is typically used with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.

B. Experimental Workflow for HPLC Analysis

Caption: General workflow for HPLC-based quantification of 4-tert-amylcyclohexanol.

C. Detailed Protocol: RP-HPLC-UV for 4-tert-amylcyclohexanol Quantification

This protocol provides a general framework for the HPLC analysis of 4-tert-amylcyclohexanol.

1. Materials and Reagents

  • Standards: 4-tert-amylcyclohexanol (cis/trans mixture, ≥98% purity).

  • Solvents: Acetonitrile, Methanol, Water (all HPLC grade).

2. Sample Preparation

  • The sample preparation will depend on the matrix. For a simple solution, a "dilute and shoot" approach may be sufficient after filtration.[6]

  • For more complex matrices, a liquid-liquid or solid-phase extraction similar to the GC protocol may be necessary. The final extract should be dissolved in the mobile phase.

3. Instrumentation and Analytical Conditions

Parameter RP-HPLC-UV Condition
Column C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase Acetonitrile:Water (e.g., 70:30 v/v)
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection UV at 200 nm

4. Calibration and Quantification

  • Prepare calibration standards of 4-tert-amylcyclohexanol in the mobile phase.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Quantify the sample based on the calibration curve.

III. Method Selection and Considerations

The choice between GC and HPLC will depend on several factors:

Factor Gas Chromatography (GC) High-Performance Liquid Chromatography (HPLC)
Volatility Ideal for volatile and semi-volatile compounds.Suitable for a wider range of volatilities.
Sensitivity Generally higher, especially with MS detection.Can be sensitive with appropriate detectors (MS, ELSD).
Resolution Excellent for isomer separation.Good, but may require more method development.
Sample Matrix Can handle complex matrices with proper cleanup.Less susceptible to matrix interference in some cases.
Derivatization May be required for polar analytes, but not for 4-tert-amylcyclohexanol.Generally not required.

IV. Conclusion

The quantification of 4-tert-amylcyclohexanol can be reliably achieved using both GC and HPLC techniques. GC, particularly when coupled with mass spectrometry, offers superior resolution and sensitivity for this volatile compound and is generally the recommended approach. HPLC provides a valuable alternative, especially for less volatile sample matrices. The detailed protocols provided herein serve as a robust starting point for developing and validating analytical methods for 4-tert-amylcyclohexanol in various applications. Adherence to good laboratory practices and thorough method validation are essential for ensuring the accuracy and reliability of the results.

References

  • Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2. PubMed. [Link]

  • Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. PMC - NIH. [Link]

  • Validation of SPME-GC-FID Method for Determination of Fragrance Allergens in Selected Cosmetic Products. ResearchGate. [Link]

  • Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in. MatheO. [Link]

  • Analytical Determination of Allergenic Fragrances in Indoor Air. MDPI. [Link]

  • 4-TERT-AMYLCYCLOHEXANOL, CIS-. gsrs. [Link]

  • 4-tert-Butylcyclohexanol | C10H20O | CID 7391. PubChem. [Link]

  • Separation of 4-tert-Butylcyclohexyl acetate on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Method 8041A. epa.gov. [Link]

  • Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. UW-Madison Chemistry. [Link]

  • Experiment 4 - Analysis by Gas Chromatography. web.pdx.edu. [Link]

  • para-tert-amyl cyclohexanol, 5349-51-9. The Good Scents Company. [Link]

  • Bioanalytical Sample Preparation. Agilent. [Link]

  • 4 HPLC columns for pharmaceutical analysis | Request PDF. ResearchGate. [Link]

  • a validated rapid rp-uhplc method for determination of assay and related substances in ttbb. IJRPC. [Link]

  • SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Agilent. [Link]

  • hplc methods for recently approved pharmaceuticals. National Academic Digital Library of Ethiopia. [Link]

  • A Validated Reverse Phase HPLC Technique for the Determination of TATB Assay. degruyter.com. [Link]

  • US5107038A - Process for the preparation of cyclohexanol derivatives.
  • Sample Preparation for Breakthrough Analysis. Micromeritics. [Link]

  • Bio-analytical Assay Methods used in Therapeutic Drug Monitoring of Antiretroviral Drugs-A Review. SciSpace. [Link]

  • Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC. [Link]

  • Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. MDPI. [Link]

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Method

Application Notes &amp; Protocols: 4-tert-Amylcyclohexanol as a Versatile Starting Material in Modern Organic Synthesis

Introduction: 4-tert-Amylcyclohexanol is a cyclic secondary alcohol characterized by a cyclohexane ring substituted with a hydroxyl group and a sterically demanding tert-amyl (1,1-dimethylpropyl) group at the 4-position....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction:

4-tert-Amylcyclohexanol is a cyclic secondary alcohol characterized by a cyclohexane ring substituted with a hydroxyl group and a sterically demanding tert-amyl (1,1-dimethylpropyl) group at the 4-position. While its close analog, 4-tert-butylcyclohexanol, is widely recognized, 4-tert-amylcyclohexanol offers similar, yet distinct, properties valuable in complex organic synthesis.[1] The bulky, non-polar tert-amyl group significantly influences the reactivity of the alcohol and the properties of its derivatives, providing steric shielding that can direct the stereochemical outcome of reactions.[2] This guide provides an in-depth exploration of 4-tert-amylcyclohexanol as a key starting material, focusing on its application in the synthesis of ketones, esters, and ethers—foundational transformations for producing high-value molecules in the pharmaceutical, fragrance, and specialty chemical industries.[1][3]

The protocols detailed below are designed to be self-validating, with explanations for each experimental choice and guidance on reaction monitoring and product characterization.

Section 1: Oxidation to 4-tert-Amylcyclohexanone

The oxidation of secondary alcohols to ketones is a cornerstone reaction in organic synthesis.[4] The resulting ketone, 4-tert-amylcyclohexanone, is a valuable intermediate, for instance, in the synthesis of bioactive molecules or as a building block for more complex structures.[5] This protocol utilizes sodium hypochlorite (household bleach) in the presence of acetic acid, a cost-effective and environmentally conscious alternative to heavy metal-based oxidants.[6]

Scientific Rationale & Mechanism

The active oxidizing agent in this reaction is hypochlorous acid (HOCl), formed in situ from the reaction of sodium hypochlorite (NaOCl) and acetic acid. The secondary alcohol of 4-tert-amylcyclohexanol is oxidized to a ketone. The bulky tert-amyl group is conformationally "locking," forcing it into an equatorial position to minimize steric strain, which can influence the rate and selectivity of the reaction.[6] Reaction progress can be effectively monitored by Thin Layer Chromatography (TLC), observing the disappearance of the alcohol starting material and the appearance of the more non-polar ketone product.[7][8]

Experimental Workflow: Oxidation

OxidationWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation prep_reagents Dissolve 4-tert-amylcyclohexanol in Acetic Acid add_bleach Add NaOCl Solution (Bleach) Dropwise at 0-5°C prep_reagents->add_bleach Cool in ice bath stir_rt Stir at Room Temperature (Monitor by TLC) add_bleach->stir_rt Allow to warm quench Quench with Sodium Bisulfite stir_rt->quench When complete extract Extract with Diethyl Ether quench->extract wash Wash Organic Layer (NaHCO3, Brine) extract->wash dry_purify Dry (MgSO4) & Evaporate Solvent wash->dry_purify end_product end_product dry_purify->end_product 4-tert-Amylcyclohexanone

Caption: Workflow for the oxidation of 4-tert-amylcyclohexanol.

Detailed Protocol: Synthesis of 4-tert-Amylcyclohexanone

Materials & Reagents:

Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)
4-tert-Amylcyclohexanol170.295.0 g29.4
Glacial Acetic Acid60.0520 mL-
Sodium Hypochlorite (Bleach, ~8.25%)74.44~45 mL~60
Diethyl Ether74.12100 mL-
Saturated Sodium Bicarbonate (aq)-50 mL-
Saturated Sodium Bisulfite (aq)-20 mL-
Brine (Saturated NaCl aq)-30 mL-
Anhydrous Magnesium Sulfate120.372-3 g-

Procedure:

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g (29.4 mmol) of 4-tert-amylcyclohexanol in 20 mL of glacial acetic acid. Cool the flask in an ice-water bath to 0-5°C.

  • Oxidation: While stirring vigorously, add ~45 mL of sodium hypochlorite (bleach) solution dropwise via a dropping funnel over 20-30 minutes. The rate of addition should be controlled to maintain the internal temperature below 15°C.

  • Reaction Monitoring: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction's progress by TLC (e.g., using a 4:1 hexanes:ethyl acetate eluent). The reaction is complete when the starting alcohol spot has disappeared.

  • Work-up: Cool the reaction mixture in an ice bath and quench by slowly adding saturated sodium bisulfite solution until a starch-iodide paper test is negative (indicating no remaining oxidant).

  • Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with deionized water (50 mL), saturated sodium bicarbonate solution (2 x 25 mL) to neutralize excess acetic acid, and finally with brine (30 mL).

  • Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude 4-tert-amylcyclohexanone. The product can be further purified by vacuum distillation if necessary.

  • Characterization: Confirm product identity using IR spectroscopy (appearance of a strong C=O stretch around 1715 cm⁻¹) and ¹H NMR spectroscopy.

Section 2: Esterification to 4-tert-Amylcyclohexyl Acetate

Esters of substituted cyclohexanols are of immense commercial importance, particularly in the fragrance industry, where they often impart woody and fruity notes.[9] 4-tert-Amylcyclohexyl acetate is synthesized via Fischer-Speier esterification, a classic and robust method for creating esters from alcohols and carboxylic acids.[10] This protocol uses acetic anhydride as the acylating agent and p-toluenesulfonic acid as a catalyst.

Scientific Rationale & Mechanism

Fischer esterification is an acid-catalyzed nucleophilic acyl substitution.[11] The acid catalyst (p-toluenesulfonic acid) protonates the carbonyl oxygen of acetic anhydride, rendering it more electrophilic. The hydroxyl group of 4-tert-amylcyclohexanol then acts as a nucleophile, attacking the activated carbonyl carbon.[12] Using acetic anhydride instead of acetic acid provides a stronger thermodynamic driving force, as the leaving group is the stable acetate anion rather than water. The reaction is typically heated to ensure a reasonable reaction rate.[13]

Experimental Workflow: Esterification

EsterificationWorkflow cluster_reaction Reaction Setup cluster_workup Work-up & Purification mix_reagents Combine Alcohol, Acetic Anhydride, & p-TsOH Catalyst heat_reflux Heat Mixture to 100-110°C (Monitor by TLC/GC) mix_reagents->heat_reflux cool_down Cool to Room Temperature heat_reflux->cool_down When complete wash_neutralize Wash with Water & NaHCO3 Solution to Neutralize Acid & Excess Anhydride cool_down->wash_neutralize extract_dry Extract with Ether, Wash with Brine, & Dry over Na2SO4 wash_neutralize->extract_dry purify Remove Solvent & Purify by Vacuum Distillation extract_dry->purify end_product end_product purify->end_product 4-tert-Amylcyclohexyl Acetate

Caption: Workflow for the esterification of 4-tert-amylcyclohexanol.

Detailed Protocol: Synthesis of 4-tert-Amylcyclohexyl Acetate

Materials & Reagents:

Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)
4-tert-Amylcyclohexanol170.295.0 g29.4
Acetic Anhydride102.094.5 g (4.2 mL)44.1 (1.5 eq)
p-Toluenesulfonic Acid (p-TsOH)172.200.1 g0.58 (cat.)
Diethyl Ether74.12100 mL-
Saturated Sodium Bicarbonate (aq)-50 mL-
Brine (Saturated NaCl aq)-30 mL-
Anhydrous Sodium Sulfate142.042-3 g-

Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask, add 5.0 g (29.4 mmol) of 4-tert-amylcyclohexanol, 4.5 g (44.1 mmol) of acetic anhydride, and 0.1 g of p-toluenesulfonic acid.[13]

  • Heating: Equip the flask with a reflux condenser and heat the mixture in an oil bath at 100-110°C for 3-5 hours.[13] Monitor the reaction for the disappearance of the starting alcohol by TLC or GC.

  • Cooling and Work-up: Allow the reaction mixture to cool to room temperature. Carefully pour the mixture into a separatory funnel containing 50 mL of deionized water and 50 mL of diethyl ether.

  • Neutralization: Slowly add saturated sodium bicarbonate solution in portions to the separatory funnel to neutralize the acids. Caution: CO₂ evolution will cause pressure buildup. Vent the funnel frequently. Continue adding until effervescence ceases.

  • Extraction and Washing: Separate the layers. Wash the organic layer with an additional 25 mL of sodium bicarbonate solution, followed by 30 mL of brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude ester by vacuum distillation to obtain pure 4-tert-amylcyclohexyl acetate.

  • Characterization: Confirm the structure via IR (disappearance of broad O-H stretch, appearance of C=O stretch ~1735 cm⁻¹ and C-O stretch ~1240 cm⁻¹) and NMR spectroscopy.

Section 3: General Synthetic Pathways

4-tert-Amylcyclohexanol serves as a key node for accessing a variety of functional groups. The bulky tert-amyl substituent provides unique solubility and stability characteristics to its derivatives. The diagram below illustrates its central role as a precursor.

Pathways cluster_products Synthetic Derivatives start 4-tert-Amylcyclohexanol ketone 4-tert-Amylcyclohexanone start->ketone Oxidation (e.g., NaOCl) ester 4-tert-Amylcyclohexyl Esters start->ester Esterification (e.g., Ac₂O, H⁺) ether 4-tert-Amylcyclohexyl Ethers start->ether Williamson Ether Synthesis (1. NaH; 2. R-X)

Caption: Key synthetic transformations starting from 4-tert-amylcyclohexanol.

References

  • Zyntex. 4 Tert Butylcyclohexanol. Available from: [Link]

  • University of Calgary. OXIDATION AND REDUCTION REACTIONS IN ORGANIC CHEMISTRY: THE INTERCONVERSION OF 4-tert-BUTYLCYCLOHEXANOL AND 4-tert-BUTYLCYCLOHEXANONE. Available from: [Link]

  • The Fragrance Conservatory. 4-tert-Butylcyclohexanol. Available from: [Link]

  • PubChem. 4-tert-Butylcyclohexanol. Available from: [Link]

  • The Good Scents Company. para-tert-amyl cyclohexanol. Available from: [Link]

  • Google Patents. EP0998444B1 - Process for the preparation of 4-tert.-butylcyclohexyl acetate.
  • Chegg. Solved 2) The oxidation of 4-tert-butylcyclohexanol is. Available from: [Link]

  • PrepChem.com. Synthesis of 2-tert-butyl-4-methylcyclohexyl acetate. Available from: [Link]

  • GSRS. 4-TERT-AMYLCYCLOHEXANOL, CIS-. Available from: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. Available from: [Link]

  • ResearchGate. Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Available from: [Link]

  • NIST. 4-tert-Butylcyclohexyl acetate. Available from: [Link]

  • YouTube. How to Make Esters through Esterification | Examples Explained!. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of ketones by oxidation of alcohols. Available from: [Link]

  • Google Patents. EP 0755910 A2 - Process for preparing 4-tert.-butylcyclohexanol.
  • ResearchGate. Conversion of Carboxylic Acids into Esters without Use of Alcohols. Available from: [Link]

  • YouTube. Oxidation of Alcohols: Primary, Secondary and Tertiary. Available from: [Link]

  • Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

  • YouTube. 4-tert-Butylcyclohexanol - J values. Available from: [Link]

  • YouTube. Splitting Tree for 4-tert-Butylcyclohexanol. Available from: [Link]

  • Organic Chemistry Portal. Ester synthesis by esterification. Available from: [Link]

  • ResearchGate. Model reaction: bioamination of 4‐tert‐butylcyclohexanone (1 a). Available from: [Link]

  • YouTube. 08.08 Esterification of Carboxylic Acids. Available from: [Link]

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Application

Application Note: High-Resolution Separation and Characterization of cis/trans Isomers of 4-tert-Amylcyclohexanol

Abstract The stereochemical configuration of molecules is a critical determinant of their biological activity, physical properties, and overall function in pharmaceutical and materials science applications. The separatio...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The stereochemical configuration of molecules is a critical determinant of their biological activity, physical properties, and overall function in pharmaceutical and materials science applications. The separation and characterization of geometric isomers, such as the cis and trans forms of 4-tert-amylcyclohexanol, represent a fundamental challenge in chemical synthesis and analysis. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on robust and validated techniques for the separation, identification, and characterization of these isomers. We detail protocols for gas chromatography (GC), fractional crystallization, and definitive structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy, underscoring the principles that govern each technique's efficacy.

Introduction: The Stereochemical Imperative

In the landscape of drug development and fine chemical synthesis, the spatial arrangement of atoms within a molecule is not a trivial detail; it is often the primary factor governing efficacy and safety. Geometric isomers, such as the cis and trans isomers of substituted cyclohexanes, can exhibit profoundly different pharmacological, toxicological, and physical profiles. The 4-tert-amylcyclohexanol system is an excellent model for demonstrating key separation principles. The bulky tert-amyl group effectively locks the cyclohexane ring into a stable chair conformation, forcing the hydroxyl group into either an axial (cis isomer) or equatorial (trans isomer) position. This fixed orientation creates distinct physicochemical properties that can be exploited for separation and characterization.

This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the protocols are not just followed, but understood. This approach empowers researchers to adapt and troubleshoot these methodologies for their specific molecular systems.

Core Separation Methodologies

The successful separation of cis and trans isomers of 4-tert-amylcyclohexanol hinges on exploiting the subtle differences in their physical properties, such as polarity, boiling point, and crystal lattice packing. The most effective and widely used methods are chromatographic techniques and fractional crystallization.

Gas Chromatography (GC) Separation

Gas chromatography is a powerful technique for separating volatile compounds. The separation of cis and trans isomers of 4-tert-amylcyclohexanol is based on differences in their boiling points and their interactions with the stationary phase of the GC column. Generally, the trans isomer, with its equatorial hydroxyl group, is more stable and often has a slightly different volatility compared to the cis isomer, where the axial hydroxyl group can lead to different intermolecular interactions.[1]

This protocol outlines the use of Gas Chromatography-Mass Spectrometry (GC-MS) for the separation and identification of the isomers. GC provides the separation, while MS offers definitive identification based on mass-to-charge ratio and fragmentation patterns.[2]

  • Sample Preparation:

    • Prepare a 1 mg/mL solution of the cis/trans 4-tert-amylcyclohexanol mixture in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

  • Instrumentation and Conditions:

    • GC System: Agilent 8890 GC or equivalent.

    • Column: A mid-polarity column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended to effectively resolve the isomers.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

    • Oven Program:

      • Initial temperature: 100°C, hold for 2 minutes.

      • Ramp: Increase temperature at 10°C/min to 200°C.

      • Hold: Hold at 200°C for 5 minutes.

    • MS Detector: Agilent 5977B MSD or equivalent.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: 40-250 m/z.

  • Data Analysis:

    • Identify the peaks corresponding to the cis and trans isomers based on their retention times. The isomer that elutes first will depend on the specific column and conditions, but the separation is typically clear.[1]

    • Confirm the identity of each peak by analyzing the mass spectrum. Both isomers will have the same molecular ion peak (m/z 170.3), but their fragmentation patterns may show subtle differences.

    • Quantify the relative abundance of each isomer by integrating the peak areas in the total ion chromatogram (TIC).[3]

Parameter Expected Outcome for 4-tert-Amylcyclohexanol Isomers
Molecular Ion (M+) m/z 170
Key Fragments m/z 155 (M-CH₃), 113 (M-C₄H₉), 95, 57
Elution Order Dependent on column polarity; typically distinct retention times are observed.
Fractional Crystallization

Fractional crystallization is a classic, scalable, and cost-effective method for separating diastereomers and, in some cases, geometric isomers based on differences in their solubility in a given solvent.[4][5] The isomer that forms a more stable crystal lattice will be less soluble and will crystallize out of a saturated solution first. Seeding with a pure crystal of the desired isomer can significantly improve the efficiency of the separation.[6]

  • Solvent Selection:

    • Screen various solvents to find one in which the isomers have different solubilities and where solubility is moderately low at room temperature but significantly increases with heat. Hexane, heptane, or mixtures of ethanol and water are good starting points.

    • The goal is to find a solvent system where one isomer is significantly less soluble than the other at a specific temperature.

  • Dissolution:

    • In a flask equipped with a reflux condenser, dissolve the 4-tert-amylcyclohexanol isomer mixture (e.g., 10 grams) in the minimum amount of the chosen hot solvent to create a saturated solution.

  • Cooling and Crystallization:

    • Slowly cool the solution to room temperature without agitation. Very slow cooling is critical to allow for the selective crystallization of the less soluble isomer.

    • For further crystallization, the flask can be placed in an ice bath or refrigerator.

    • Expert Tip: If a pure sample of one isomer is available, add a single seed crystal to the cooled, saturated solution to initiate crystallization of that specific isomer, which can dramatically improve purity.[6]

  • Isolation and Purification:

    • Collect the resulting crystals by vacuum filtration.

    • Wash the crystals sparingly with a small amount of the ice-cold solvent to remove any adhering mother liquor containing the more soluble isomer.

    • Dry the crystals under vacuum.

  • Validation:

    • Analyze the purity of the crystalline material and the remaining mother liquor using the GC-MS protocol described above to determine the efficiency of the separation.

    • Repeat the crystallization process on the enriched fractions to achieve higher purity.

Isomer Characterization by NMR Spectroscopy

While chromatographic methods are excellent for separation and quantification, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the unambiguous structural determination of cis and trans isomers.[7] The key to differentiation lies in the chemical shift and coupling constants of the proton attached to the hydroxyl-bearing carbon (the H-1 proton).[8]

  • In the more stable trans isomer, both the tert-amyl and hydroxyl groups are equatorial. The H-1 proton is therefore in an axial position. It will exhibit large axial-axial couplings (typically 10-13 Hz) to the adjacent axial protons, resulting in a triplet of triplets or a complex multiplet with a large width.[7][9]

  • In the cis isomer, the hydroxyl group is axial and the H-1 proton is equatorial. It will only have smaller axial-equatorial and equatorial-equatorial couplings (typically 2-5 Hz), resulting in a broader, less resolved multiplet with a smaller overall width.[9]

  • Sample Preparation:

    • Accurately weigh ~10 mg of the purified isomer and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Data Acquisition:

    • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

    • Standard acquisition parameters are typically sufficient.

  • Spectral Analysis:

    • Focus on the region between 3.5 and 4.1 ppm in the ¹H NMR spectrum to identify the H-1 proton signal.

    • Measure the coupling constants and/or the width at half-height of this signal to assign the stereochemistry. The signal for the axial H-1 proton (trans isomer) will be significantly wider and show larger coupling constants than the signal for the equatorial H-1 proton (cis isomer).[7][8]

    • In the ¹³C NMR spectrum, the carbon atoms attached to axial substituents are generally shielded (resonate at a lower ppm value) compared to those with equatorial substituents.[7]

Isomer H-1 Position Approx. ¹H Chemical Shift (ppm) Characteristic Coupling (J-value)
trans Axial~3.5-3.6Large axial-axial couplings (~10-12 Hz)
cis Equatorial~4.0-4.1Small axial-equatorial/eq-eq couplings (~3-5 Hz)

Integrated Workflow for Separation and Analysis

The following workflow provides a logical sequence for achieving and validating the separation of the 4-tert-amylcyclohexanol isomers.

Separation_Workflow cluster_start Starting Material cluster_separation Separation cluster_analysis Analysis & Characterization cluster_end Final Products start Cis/Trans Mixture of 4-tert-Amylcyclohexanol gc Preparative GC or HPLC start->gc Inject Mixture cryst Fractional Crystallization start->cryst Dissolve & Cool gcms GC-MS Analysis (Purity Check) gc->gcms Collect Fractions cryst->gcms Analyze Crystals & Mother Liquor nmr NMR Spectroscopy (Structure Confirmation) gcms->nmr Confirm Purity cis Pure Cis Isomer nmr->cis Assign Structure trans Pure Trans Isomer nmr->trans Assign Structure

Caption: Integrated workflow for the separation and characterization of isomers.

Conclusion

The separation and characterization of the cis and trans isomers of 4-tert-amylcyclohexanol are readily achievable through a systematic application of chromatographic and crystallographic techniques. Gas chromatography offers a rapid and high-resolution method for both analytical and preparative scale separation, while fractional crystallization provides a scalable and economical alternative. Unambiguous structural assignment is definitively achieved through NMR spectroscopy, where the distinct chemical environments of axial and equatorial protons provide a clear stereochemical fingerprint. The protocols and principles detailed in this note serve as a robust foundation for researchers tackling similar challenges in stereoisomer separation.

References

  • Study.com. (n.d.). Describe how H-1 NMR spectroscopy can be used to differentiate cis- from trans-4-tert-butylcyclohexanol. Retrieved from Homework.Study.com. [Link]

  • Chem LibreTexts. (2020, March 18). 4-tert-Butylcyclohexanol - J values. YouTube. [Link]

  • Organic Syntheses. (n.d.). trans-4-t-BUTYLCYCLOHEXANOL. Retrieved from orgsyn.org. [Link]

  • SpectraBase. (n.d.). 4-Tert-butylcyclohexanol (cis/trans). Retrieved from spectrabase.com. [Link]

  • Reddit. (2012, February 17). Proton NMR of 4-Tert-Butylcyclohexanol Help? r/chemhelp. [Link]

  • Eliel, L.L. (1962). Stereochemistry of carbon compounds. McGraw-Hill.
  • Filo. (2025, January 3). The GC MS data of the starting material, 4 tert butylcyclohexanol, is provided below. Retrieved from filo.cn. [Link]

  • Reddit. (2023, November 21). Separation of diastereomers by crystallization with seeding. r/OrganicChemistry. [Link]

  • Faust, B., & Armstrong, D. W. (2014). Crystallization-Based Separation of Enantiomers. In Chiral Separations. ResearchGate. [Link]

  • MicroSolv Technology Corporation. (2025, June 19). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Retrieved frommtc-usa.com. [Link]

  • Szeto, M. (2010, March 12). Isolation of enantiomers via diastereomer crystallisation. UCL Discovery. [Link]

  • Tsogoeva, S. B. (2010). Crystallization-based separation of enantiomers. As cited in ResearchGate. [Link]

  • Pathiranage, A., & Lynch, H. (2022, March 24). Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives. ACS Spring 2022. Morressier. [Link]

  • Zhang, Y., et al. (2022). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI. [Link]

  • Chegg. (2023, October 1). Solved The GC-MS data of the starting material, | Chegg.com. Retrieved from Chegg.com. [Link]

Sources

Method

Introduction: Unveiling the Potential of 4-tert-amylcyclohexanol in Research

An in-depth guide for researchers, scientists, and drug development professionals on the academic applications of 4-tert-amylcyclohexanol. 4-tert-Amylcyclohexanol (also known as 4-tert-pentylcyclohexanol) is a C11 alicyc...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide for researchers, scientists, and drug development professionals on the academic applications of 4-tert-amylcyclohexanol.

4-tert-Amylcyclohexanol (also known as 4-tert-pentylcyclohexanol) is a C11 alicyclic alcohol primarily recognized for its significant role in the fragrance industry. Its characteristic woody and earthy aroma has made it a valuable component in various consumer products. However, its utility extends beyond perfumery, presenting opportunities for academic exploration in synthetic chemistry, material science, and potentially, pharmacology. This guide provides detailed application notes and protocols to facilitate the use of 4-tert-amylcyclohexanol in a research setting, emphasizing methodological rigor and safety.

The compound exists as a mixture of cis and trans stereoisomers, the ratio of which can significantly influence its physical and olfactory properties. Understanding and controlling this isomerism is often a key objective in its synthesis and application. While detailed academic literature on 4-tert-amylcyclohexanol is less extensive than for its close analog, 4-tert-butylcyclohexanol, the established protocols for the latter provide a robust and validated foundation from which to derive experimental designs.

Table 1: Physicochemical Properties of 4-tert-amylcyclohexanol

PropertyValueSource
CAS Number 5349-51-9
Molecular Formula C₁₁H₂₂O
Molecular Weight 170.29 g/mol
Appearance White to off-white solid
Melting Point 24-27 °C
Boiling Point 154-155 °C @ 40 mmHg
Flash Point 113 °C (235 °F)
Synonyms 4-(tert-Pentyl)cyclohexanol, p-tert-amylcyclohexanol

Application Note I: Advanced Material & Fragrance Synthesis

The core research application of 4-tert-amylcyclohexanol lies in its use as a building block for more complex molecules. Its cyclohexyl core, functionalized with a hydroxyl group and a bulky tert-amyl group, makes it an interesting starting material for liquid crystals, specialized polymers, or novel fragrance esters.

Rationale for Use: The bulky, non-polar tert-amyl group combined with the polar hydroxyl group imparts amphiphilic character. In polymer science, this structure can be exploited to influence chain packing and thermal properties. In fragrance research, esterification of the hydroxyl group can lead to new compounds with potentially unique scent profiles, a common strategy for creating proprietary fragrance ingredients. The stereochemistry of the alcohol (cis vs. trans) is a critical variable, as it dictates the spatial orientation of the functional groups, which in turn affects the macroscopic properties of the final material or the receptor-binding affinity of a fragrance molecule.

Protocol 1: Stereoselective Synthesis of 4-tert-amylcyclohexanol via Catalytic Hydrogenation

This protocol is adapted from established methods for the synthesis of 4-tert-butylcyclohexanol and provides a reliable pathway for producing 4-tert-amylcyclohexanol from a common precursor, 4-tert-amylphenol. The choice of catalyst and reaction conditions is critical for controlling the cis/trans isomer ratio.

Objective: To synthesize 4-tert-amylcyclohexanol with a high cis isomer content through the catalytic hydrogenation of 4-tert-amylphenol.

Materials:

  • 4-tert-amylphenol

  • Rhodium on alumina (Rh/Al₂O₃) catalyst (5 wt%)

  • Cyclohexane (anhydrous)

  • Hydrogen gas (high purity)

  • Nitrogen or Argon gas (inert)

  • High-pressure autoclave reactor with magnetic stirring and temperature control

  • Gas chromatography-mass spectrometry (GC-MS) system for reaction monitoring

Experimental Procedure:

  • Reactor Preparation:

    • Ensure the autoclave is clean, dry, and leak-tested.

    • Add 4-tert-amylphenol (e.g., 0.3 mol), Rh/Al₂O₃ catalyst (e.g., 1.5 g), and cyclohexane (e.g., 100 g) to the autoclave. The solvent-to-substrate ratio should be sufficient to ensure good mixing.

    • Seal the autoclave.

  • Inerting the System:

    • Purge the autoclave with an inert gas (Nitrogen or Argon) three times to remove all oxygen, which can poison the catalyst and create an explosion hazard with hydrogen.

  • Hydrogenation Reaction:

    • Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 15-20 bar).

    • Begin vigorous stirring and heat the mixture to the target temperature (e.g., 90-100 °C).

    • Causality: The combination of a rhodium catalyst and elevated temperature/pressure facilitates the reduction of the aromatic ring. Rhodium is particularly effective for this transformation under relatively mild conditions compared to other catalysts like palladium or platinum. The stereochemical outcome (cis/trans ratio) is highly dependent on the catalyst system, solvent, and temperature.

  • Reaction Monitoring:

    • Monitor the reaction progress by periodically taking small aliquots (after depressurizing and purging) and analyzing them by GC-MS. The disappearance of the 4-tert-amylphenol peak and the appearance of product peaks will indicate reaction completion. The reaction is typically complete within 2-4 hours.

  • Work-up and Isolation:

    • Once the reaction is complete, cool the reactor to room temperature.

    • Carefully vent the excess hydrogen gas and purge the system with inert gas.

    • Filter the reaction mixture to remove the catalyst. The catalyst can often be recovered and reused.

    • Remove the cyclohexane solvent using a rotary evaporator.

    • The resulting crude product can be purified by distillation or recrystallization to yield pure 4-tert-amylcyclohexanol.

Self-Validation: The protocol's success is validated by GC-MS analysis, which confirms the complete conversion of the starting material and allows for the quantification of the cis/trans isomer ratio in the final product.

Diagram 1: Synthetic Workflow

Synthesis_Workflow Start 4-tert-amylphenol (Starting Material) Reactor Autoclave Reactor - Cyclohexane (Solvent) - Rh/Al2O3 (Catalyst) Start->Reactor 1. Charge Reactor Reaction Hydrogenation - 15-20 bar H2 - 90-100 °C Reactor->Reaction 2. Introduce H2 & Heat Monitoring GC-MS Analysis (Reaction Monitoring) Reaction->Monitoring 3. Sample & Analyze Workup Filtration & Solvent Removal Reaction->Workup 4. Cool & Depressurize Monitoring->Reaction Continue if incomplete Product 4-tert-amylcyclohexanol (cis/trans mixture) Workup->Product 5. Isolate Product

Caption: Catalytic hydrogenation workflow for 4-tert-amylcyclohexanol.

Protocol 2: Analytical Characterization of cis/trans Isomers

Accurate characterization of the synthesized or purchased 4-tert-amylcyclohexanol is a prerequisite for any research application. This protocol outlines the use of standard analytical techniques to determine purity and isomer ratio.

Objective: To quantify the purity and determine the cis/trans isomer ratio of a 4-tert-amylcyclohexanol sample.

Materials:

  • 4-tert-amylcyclohexanol sample

  • High-purity solvent (e.g., Dichloromethane or Diethyl Ether) for sample dilution

  • Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

  • Capillary GC column (e.g., Carbowax 20M or equivalent polar column)

  • Nuclear Magnetic Resonance (NMR) spectrometer and deuterated solvent (e.g., CDCl₃)

Procedure: Gas Chromatography (GC)

  • Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in the chosen solvent.

  • Instrument Setup:

    • Use a polar capillary column, as this typically provides the best separation for cis/trans isomers of cyclohexanols.

    • Set an appropriate temperature program. A typical program might start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 220 °C.

    • Causality: The temperature ramp ensures that both the solvent and the higher-boiling point analytes elute efficiently, providing sharp peaks. The polar stationary phase of the column interacts differently with the cis and trans isomers due to their different dipole moments, enabling their separation.

  • Analysis: Inject the sample and record the chromatogram. The cis and trans isomers will appear as distinct peaks. The peak area percentage can be used to determine the isomer ratio. Purity is assessed by identifying any peaks that do not correspond to the two main isomers.

Procedure: Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • ¹H NMR Analysis:

    • Acquire a proton NMR spectrum.

    • The key diagnostic signal is the proton on the carbon bearing the hydroxyl group (the carbinol proton).

    • In the cis isomer, this proton is in an equatorial position and typically appears as a broad multiplet further upfield.

    • In the trans isomer, this proton is in an axial position and appears as a sharper multiplet further downfield due to different coupling constants with neighboring axial protons.

  • Integration and Quantification:

    • Integrate the distinct carbinol proton signals for the cis and trans isomers.

    • The ratio of these integrals provides a quantitative measure of the isomer ratio.

Self-Validation: The consistency between the isomer ratios obtained from GC and NMR provides strong validation for the analytical results.

Diagram 2: Analytical Workflow

Analytical_Workflow Sample 4-tert-amylcyclohexanol Sample GC Gas Chromatography (GC-MS) - Separate Isomers Sample->GC NMR NMR Spectroscopy - Identify Diagnostic Protons Sample->NMR GC_Result Peak Area Ratio (% cis vs. % trans) GC->GC_Result NMR_Result Signal Integral Ratio (cis vs. trans) NMR->NMR_Result Validation Compare Ratios & Purity GC_Result->Validation NMR_Result->Validation Final Validated Purity & Isomer Ratio Validation->Final

Caption: Workflow for analytical validation of isomer ratios.

Protocol 3: Safety and Handling in a Research Setting

Proper handling of 4-tert-amylcyclohexanol is essential for laboratory safety. The following protocol is based on general best practices for alicyclic alcohols.

Objective: To establish safe handling, storage, and disposal procedures for 4-tert-amylcyclohexanol in a research laboratory.

Hazard Assessment:

  • Eye Irritation: Can cause serious eye irritation.

  • Skin Irritation: May cause skin irritation upon prolonged contact.

  • Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.

  • Combustibility: The material is a combustible solid with a flash point of 113 °C.

Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

  • Body Protection: Wear a standard laboratory coat.

  • Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If engineering controls are insufficient, a respirator may be required.

Handling and Storage Procedures:

  • Handling:

    • Avoid contact with skin, eyes, and clothing.

    • Avoid generating dust if handling the solid form.

    • Keep away from heat, sparks, and open flames.

    • Ensure adequate ventilation.

  • Storage:

    • Store in a tightly closed container in a dry, cool, and well-ventilated place.

    • Store away from strong oxidizing agents.

First Aid Measures:

  • If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

  • In Case of Skin Contact: Wash off with soap and plenty of water.

  • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If Swallowed: Rinse mouth with water. Do not induce vomiting.

Disposal:

  • Dispose of waste material in accordance with local, state, and federal regulations. Do not allow it to enter drains or waterways.

References

  • Neyestanaki, A. K., et al. (n.d.). Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. Process Chemistry Group, Åbo Akademi. Available at: [Link]

  • Eliel, E. L., et al. (1971). cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses, 51, 32. Available at: [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. Available at: [Link]

  • European Patent Office. (1997). Process for preparing 4-tert.-butylcyclohexanol. EP 0755910 A2.
  • PrepChem.com. (n.d.). Preparation of 4-tert-butyl-cyclohexanol. Available at: [Link]

  • Schmalzbauer, M., et al. (2020). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Organic Letters, 22(14), 5622-5627. Available at: [Link]

  • Schmalzbauer, M., et al. (2020). trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. PMC, NIH. Available at: [Link]

  • Shepler, B. (2018, October 25). Catalytic hydrogenation. YouTube. Available at: [Link]

Application

developing derivatives of 4-tert-amylcyclohexanol for bioactivity screening

An Application Guide to the Development and Bioactivity Screening of 4-tert-Amylcyclohexanol Derivatives Authored by a Senior Application Scientist This document provides a comprehensive guide for researchers, scientists...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Development and Bioactivity Screening of 4-tert-Amylcyclohexanol Derivatives

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic design, synthesis, and bioactivity screening of novel derivatives of 4-tert-amylcyclohexanol. This guide moves beyond simple procedural lists to explain the causal reasoning behind experimental choices, ensuring a robust and scientifically sound approach to early-stage discovery.

Introduction: The Rationale for Derivatizing 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol is a well-established compound, primarily utilized in the fragrance industry.[1] Its rigid cyclohexyl core, substituted with a bulky tert-amyl group and a reactive hydroxyl moiety, presents an attractive and readily available scaffold for chemical modification. The development of derivatives from such a scaffold is a classic medicinal chemistry strategy aimed at exploring new chemical space to uncover novel biological activities.

The core hypothesis is that by systematically modifying the hydroxyl group and other positions on the cyclohexane ring, we can modulate the molecule's physicochemical properties—such as lipophilicity, hydrogen bonding capacity, and steric profile—to engender new interactions with biological targets. This exploration can lead to the discovery of compounds with potential antimicrobial, anti-inflammatory, or cytotoxic (anti-cancer) properties.

Strategic Design of the Derivative Library

The foundation of a successful screening campaign lies in the thoughtful design of the compound library. The goal is to maximize structural diversity while maintaining synthetic feasibility. The hydroxyl group of 4-tert-amylcyclohexanol is the primary handle for derivatization.

Key Physicochemical Property for Consideration: Lipophilicity

Lipophilicity, often expressed as logP, is a critical parameter that influences a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[2] It describes the balance between hydrophobicity and polarity.[2] The derivatization strategy should aim to produce compounds across a range of logP values to explore its effect on bioactivity.

Proposed Derivative Classes:

  • Esters: Esterification of the hydroxyl group with various carboxylic acids (aliphatic, aromatic, heterocyclic) allows for a systematic exploration of steric and electronic effects. This is a straightforward reaction that can rapidly generate a diverse set of molecules.

  • Ethers: Introducing an ether linkage with different alkyl or aryl groups can significantly alter lipophilicity and hydrogen bonding capability compared to the parent alcohol.

  • Ketone and its Derivatives: Oxidation of the secondary alcohol to the corresponding 4-tert-amylcyclohexanone opens up a new branch of derivatization chemistry, such as the formation of oximes, hydrazones, or products from aldol condensation. Research on derivatives of the closely related 4-tert-butylcyclohexanone has shown that this approach can yield compounds with antibacterial activity.[3][4]

  • Urethanes and Carbonates: These functional groups introduce hydrogen bond donors and acceptors, potentially leading to new interactions with biological targets.

The following diagram illustrates the overall workflow from conceptualization to the establishment of a preliminary Structure-Activity Relationship (SAR).

Workflow cluster_0 Phase 1: Design & Synthesis cluster_1 Phase 2: Bioactivity Screening cluster_2 Phase 3: Data Analysis Design Derivative Library Design (Esters, Ethers, Ketones) Synthesis Chemical Synthesis & Purification Design->Synthesis Characterization Structural Confirmation (NMR, MS, IR) Synthesis->Characterization Cytotoxicity Primary Screen: Cytotoxicity (MTT/LDH) Characterization->Cytotoxicity Antimicrobial Primary Screen: Antimicrobial (MIC) Characterization->Antimicrobial HitID Hit Identification & IC50/MIC Determination Cytotoxicity->HitID Antimicrobial->HitID AntiInflammatory Secondary Screen: Anti-inflammatory (NO Assay) HitID->AntiInflammatory For non-cytotoxic hits SAR Structure-Activity Relationship (SAR) HitID->SAR

Caption: Overall workflow from derivative design to preliminary SAR analysis.

Synthesis and Structural Characterization

This section provides generalized protocols for the synthesis and characterization of the proposed derivatives. All handling of chemicals should be performed in accordance with their Safety Data Sheets (SDS) and with appropriate personal protective equipment (PPE).[1][5][6][7]

General Protocol for Ester Synthesis (Example: Acetate Derivative)
  • Reactant Setup: In a round-bottom flask, dissolve 1.0 equivalent of 4-tert-amylcyclohexanol in anhydrous dichloromethane (DCM). Add 1.5 equivalents of triethylamine and 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

  • Acylation: Cool the mixture to 0 °C in an ice bath. Add 1.2 equivalents of acetyl chloride dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

General Protocol for Oxidation to Ketone
  • Reactant Setup: Dissolve 1.0 equivalent of 4-tert-amylcyclohexanol in DCM.

  • Oxidation: Add 1.5 equivalents of pyridinium chlorochromate (PCC) in one portion.

  • Reaction: Stir the mixture at room temperature for 2-3 hours until TLC analysis shows complete consumption of the starting material.

  • Purification: Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove chromium salts. Concentrate the filtrate under reduced pressure to yield the crude ketone, which can be further purified by column chromatography or distillation.

Structural Characterization: A Self-Validating System

Confirmation of the chemical structure and purity of each synthesized derivative is non-negotiable before proceeding to biological screening. A combination of spectroscopic methods provides a self-validating system for characterization.[8][9]

Technique Purpose Expected Observations for a Successful Synthesis
Infrared (IR) Spectroscopy Identifies functional groups.[10][11]Ester: Disappearance of the broad O-H stretch (~3300 cm⁻¹) from the starting alcohol and appearance of a strong C=O stretch (~1735 cm⁻¹). Ketone: Disappearance of the O-H stretch and appearance of a C=O stretch (~1715 cm⁻¹).
Mass Spectrometry (MS) Determines molecular weight and fragmentation patterns.[11][12]The molecular ion peak (M+) in the mass spectrum should correspond to the calculated molecular weight of the target derivative.
Nuclear Magnetic Resonance (NMR) Spectroscopy Provides detailed information about the carbon-hydrogen framework.[8][9][10]¹H NMR: Chemical shifts and coupling constants will confirm the overall structure. For an acetate ester, a new singlet around 2.0 ppm corresponding to the methyl protons would be expected. ¹³C NMR: The number of signals should correspond to the number of unique carbons in the molecule.

Protocols for Bioactivity Screening

A tiered screening approach is recommended. Primary screens should be broad and cost-effective to identify initial hits. Secondary assays can then be used to confirm activity and elucidate the mechanism of action for the most promising compounds.

Determination of Lipophilicity (logP) by RP-HPLC

Understanding how structural modifications affect lipophilicity is key to building a meaningful SAR. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a widely used indirect method to estimate logP.[13][14][15]

  • System Setup: Use a C18 column with a mobile phase consisting of a gradient of methanol and water.

  • Calibration: Inject a series of standard compounds with known logP values to obtain their retention times.

  • Analysis: Plot the logarithm of the capacity factor (k) of the standards against their known logP values to generate a calibration curve.

  • Measurement: Inject the synthesized derivatives under the same chromatographic conditions to determine their retention times.

  • Calculation: Use the retention times of the derivatives to calculate their capacity factors and determine their logP values from the calibration curve.[14]

Primary Screening: Cytotoxicity Assessment

Causality: Before assessing any specific bioactivity (e.g., anti-inflammatory), it is crucial to determine the inherent cytotoxicity of the compounds. This ensures that any observed effect is not simply a result of cell death and helps establish a non-toxic concentration range for subsequent assays.[16] The MTT and LDH assays are common methods for this purpose.[17]

Protocol: MTT Assay for Cell Viability [17][18]

  • Cell Seeding: Seed a suitable human cell line (e.g., HEK-293 for general toxicity, or a cancer cell line like MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow attachment.

  • Compound Treatment: Prepare serial dilutions of the test derivatives in the cell culture medium. Replace the old medium with the medium containing the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[18] Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

  • Solubilization: Remove the MTT-containing medium and add a solubilizing agent like DMSO to each well to dissolve the formazan crystals.[18]

  • Absorbance Measurement: Measure the absorbance at ~570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Protocol: Lactate Dehydrogenase (LDH) Assay for Membrane Integrity [19][20][21]

  • Experimental Setup: Follow the same cell seeding and treatment protocol as the MTT assay.

  • Sample Collection: After the incubation period, carefully collect a sample of the cell culture supernatant from each well.

  • LDH Measurement: Use a commercial LDH cytotoxicity assay kit. In a separate 96-well plate, mix the supernatant samples with the assay reagents according to the manufacturer's instructions. This reaction measures the activity of LDH released from damaged cells into the medium.[20]

  • Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually ~490 nm).

  • Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum lysis control (cells treated with a lysis buffer).

Screening_Cascade cluster_primary Primary Screens cluster_secondary Secondary Screens (for promising hits) cluster_analysis Analysis Start Synthesized & Characterized Derivative Library Cytotoxicity Cytotoxicity Assay (e.g., MTT on HEK-293) Start->Cytotoxicity Antimicrobial Antimicrobial Assay (MIC vs. S. aureus, E. coli) Start->Antimicrobial AntiInflam Anti-inflammatory Assay (e.g., NO production in RAW 264.7) Cytotoxicity->AntiInflam Non-toxic hits CancerCell Cancer Cell Line Panel (e.g., NCI-60) Cytotoxicity->CancerCell Toxic hits SAR Structure-Activity Relationship (SAR) Analysis Antimicrobial->SAR AntiInflam->SAR CancerCell->SAR

Caption: A tiered bioactivity screening cascade for new derivatives.

Primary Screening: Antimicrobial Activity

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) [22][23][24]

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus as a Gram-positive representative and Escherichia coli as a Gram-negative representative) to a turbidity equivalent to a 0.5 McFarland standard.[18] Dilute this to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).[18]

  • Inoculation and Incubation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria with no compound), a negative control (broth only), and a standard antibiotic control (e.g., ciprofloxacin). Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[23] This can be determined by visual inspection or by adding a viability indicator like resazurin.[22]

Secondary Screening: Anti-inflammatory Activity

For compounds that are non-cytotoxic at reasonable concentrations, further screening for specialized activities like anti-inflammation is warranted. A common in vitro model uses lipopolysaccharide (LPS)-stimulated macrophage cells.[16][25]

Protocol: Nitric Oxide (NO) Production Assay (Griess Assay) [16][25]

  • Cell Seeding: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

  • Treatment: Pre-treat the cells for 1-2 hours with non-toxic concentrations of the test compounds.

  • Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to the wells (except for the negative control) and incubate for another 24 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Griess Reaction: Mix the supernatant with Griess reagent. The reagent reacts with nitrite, a stable breakdown product of NO, to produce a colored azo compound.

  • Absorbance Measurement: Measure the absorbance at ~540 nm. The reduction in absorbance compared to the LPS-only treated cells indicates inhibition of NO production.

Data Analysis and Structure-Activity Relationships (SAR)

The final step is to collate the biological data with the chemical structures to derive an SAR.[26][27] This relationship helps to identify which structural features are crucial for the observed biological activity.[26]

Quantitative Data Summary

Compound ID Structure Modification logP (est.) Cytotoxicity IC₅₀ (µM) Antimicrobial MIC (µg/mL) NO Inhibition IC₅₀ (µM)
vs. HEK-293vs. S. aureusvs. LPS-stimulated RAW 264.7
Parent -OH[Insert Data][Insert Data][Insert Data][Insert Data]
Deriv-01 -OCOCH₃ (Acetate)[Insert Data][Insert Data][Insert Data][Insert Data]
Deriv-02 -OCOPh (Benzoate)[Insert Data][Insert Data][Insert Data][Insert Data]
Deriv-03 =O (Ketone)[Insert Data][Insert Data][Insert Data][Insert Data]
...etc....etc.............

Interpreting the Data:

Conclusion

This application guide outlines a systematic and robust methodology for the development and bioactivity screening of novel 4-tert-amylcyclohexanol derivatives. By integrating strategic design, validated synthetic and analytical protocols, and a tiered screening cascade, researchers can efficiently explore the therapeutic potential of this versatile chemical scaffold. The emphasis on understanding the causality behind experimental choices and establishing preliminary structure-activity relationships provides a solid foundation for more advanced lead optimization and drug discovery efforts.

References

  • Vertex AI Search. (n.d.). Modern Analytical Technique for Characterization Organic Compounds.
  • Online Organic Chemistry Tutor. (n.d.). Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization.
  • Chmiel, T., et al. (2019). State of the art and prospects of methods for determination of lipophilicity of chemical compounds. TrAC Trends in Analytical Chemistry.
  • National Institutes of Health (NIH). (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
  • BenchChem. (2025). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
  • ResearchGate. (n.d.). Guidelines for the in vitro determination of anti-inflammatory activity.
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  • ResearchGate. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
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  • ResearchGate. (2025). In Vitro Cytotoxicity Assays: Comparison of LDH, Neutral Red, MTT and Protein Assay in Hepatoma Cell Lines Following Exposure to Cadmium Chloride.
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  • MDPI. (n.d.). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs.
  • TCI Chemicals. (2025). SAFETY DATA SHEET - 4-tert-Butylcyclohexanol (cis- and trans- mixture).
  • Synerzine. (2018). 4-tert-Butylcyclohexanol Safety Data Sheet.
  • ResearchGate. (n.d.). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives.
  • Fisher Scientific. (2009). SAFETY DATA SHEET - 4-Methylcyclohexanol.
  • BenchChem. (2025). Structure-Activity Relationship (SAR) Studies of Cyclohexaneacetic Acid Analogs: A Comparative Guide for Researchers.
  • CymitQuimica. (2023). Trans-4-tert-butylcyclohexanol Safety Data Sheet.
  • GARDP Revive. (n.d.). Structure-activity relationship (SAR).
  • ResearchGate. (n.d.). Structure activity relationship (SAR) of NMac1 derivatives for activating NDPK.
  • Google Patents. (n.d.). US5107038A - Process for the preparation of cyclohexanol derivatives.
  • Google Patents. (n.d.). US5160498A - Process for the preparation of cyclohexanol derivatives.
  • PubMed. (n.d.). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives.
  • Gsrs. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-.
  • Collaborative Drug Discovery. (2025). SAR: Structure Activity Relationships.
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Sources

Method

Application Note &amp; Protocol: Preparation and Validation of 4-tert-amylcyclohexanol Analytical Standards

Introduction: The Analytical Imperative for 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol is a key fragrance ingredient and chemical intermediate, valued for its characteristic woody and floral scent.[1] Its prevalence...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol is a key fragrance ingredient and chemical intermediate, valued for its characteristic woody and floral scent.[1] Its prevalence in consumer products and industrial applications necessitates robust and accurate analytical methods for quality control, purity assessment, and stability testing. The foundation of any such quantitative analysis lies in the precise preparation of analytical standards. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, handling, and validation of 4-tert-amylcyclohexanol standard solutions for use in chromatographic and spectroscopic analyses.

The protocols herein are designed to establish a self-validating system, ensuring the integrity and traceability of the analytical standard, which is paramount for regulatory compliance and product quality assurance. We will delve into the causality behind experimental choices, grounding our recommendations in established analytical chemistry principles.

Physicochemical Properties of 4-tert-amylcyclohexanol

A thorough understanding of the analyte's properties is critical for informed decisions during standard preparation, including solvent selection and storage conditions. 4-tert-amylcyclohexanol is a mixture of cis and trans isomers.[2][3]

PropertyValueSource
Chemical Formula C₁₁H₂₂O[3][4]
Molecular Weight 170.29 g/mol [3][4]
CAS Number 5349-51-9[1][3][5]
Appearance White solid/powder or granules[6]
Melting Point 24-27 °C[1]
Boiling Point 154-155 °C @ 40 mmHg[1]
Solubility Soluble in alcohol; sparingly soluble in water (est. 91.17 mg/L @ 25 °C)[1]
Flash Point 113 °C (235 °F)[1]

The low melting point indicates that the material may exist as a liquid or solid at room temperature, requiring careful handling during weighing. Its solubility profile suggests that organic solvents like methanol or ethanol are suitable for preparing stock solutions.

Synthesis and Potential Impurities

4-tert-amylcyclohexanol is typically synthesized via the hydrogenation of 4-tert-amylphenol.[7] Another common route is the reduction of 4-tert-butylcyclohexanone.[8][9] Potential impurities may therefore include:

  • Starting materials: Unreacted 4-tert-amylphenol or 4-tert-amylcyclohexanone.

  • Isomers: Varying ratios of cis- and trans-4-tert-amylcyclohexanol.

  • By-products: Compounds formed from side reactions during synthesis.

  • Solvents: Residual solvents from the synthesis and purification process.[10]

Analytical methods should be capable of separating the analyte from these potential impurities to ensure accurate quantification.

Protocol: Preparation of Primary Stock Standard

This protocol details the preparation of a 1000 µg/mL primary stock solution of 4-tert-amylcyclohexanol. The choice of a high-purity analytical standard (≥98%) is crucial.

4.1 Materials and Reagents

  • 4-tert-amylcyclohexanol reference standard (purity ≥ 98%)

  • Methanol (HPLC or GC grade)

  • Analytical balance (readable to 0.01 mg)

  • 100 mL volumetric flask (Class A)

  • Spatula

  • Weighing paper/boat

  • Pipettes (calibrated)

  • Amber glass vial with PTFE-lined cap for storage

4.2 Step-by-Step Procedure

  • Equilibration: Allow the 4-tert-amylcyclohexanol reference standard and methanol to equilibrate to room temperature to prevent condensation and ensure accurate measurements.

  • Weighing: Accurately weigh approximately 100 mg of the 4-tert-amylcyclohexanol reference standard onto a weighing paper or boat using an analytical balance. Record the exact weight.

  • Dissolution: Carefully transfer the weighed standard into a 100 mL Class A volumetric flask. Use a small amount of methanol to rinse the weighing paper/boat and add the rinsing to the flask to ensure a quantitative transfer.

  • Solubilization: Add approximately 50-70 mL of methanol to the volumetric flask. Swirl gently to dissolve the standard completely. If necessary, sonicate for a few minutes to aid dissolution.

  • Dilution to Volume: Once the standard is fully dissolved and the solution has returned to room temperature, dilute to the mark with methanol. Cap the flask and invert it 15-20 times to ensure homogeneity.

  • Calculation of Exact Concentration: The actual concentration of the stock solution should be calculated based on the purity of the reference standard.

    Concentration (µg/mL) = (Weight of standard (mg) / Volume of flask (mL)) * Purity of standard (%) * 1000

  • Transfer and Storage: Transfer the primary stock solution to a labeled amber glass vial. The label should include the compound name, concentration, preparation date, and analyst's initials. Store at 2-8 °C, protected from light.

Protocol: Preparation of Working Standards and Calibration Curve

Working standards are prepared by serially diluting the primary stock solution. These standards are used to construct a calibration curve for quantifying unknown samples.

5.1 Materials and Reagents

  • Primary stock solution (1000 µg/mL)

  • Methanol (HPLC or GC grade)

  • Volumetric flasks (Class A, various sizes as needed)

  • Calibrated pipettes

5.2 Step-by-Step Procedure

  • Intermediate Stock (optional): For lower concentration ranges, it may be convenient to first prepare an intermediate stock solution (e.g., 100 µg/mL) by diluting the primary stock 1:10.

  • Serial Dilutions: Prepare a series of at least five working standards covering the expected concentration range of the samples. For example, to prepare standards of 1, 5, 10, 25, and 50 µg/mL:

    • 50 µg/mL: Pipette 5 mL of the 1000 µg/mL primary stock into a 100 mL volumetric flask and dilute to volume with methanol.

    • 25 µg/mL: Pipette 2.5 mL of the 1000 µg/mL primary stock into a 100 mL volumetric flask and dilute to volume with methanol.

    • And so on for the remaining concentrations.

  • Workflow Visualization:

Standard_Preparation_Workflow cluster_0 Primary Stock Preparation cluster_1 Working Standard Preparation cluster_2 Analysis weigh Weigh 100 mg 4-tert-amylcyclohexanol dissolve Dissolve in Methanol weigh->dissolve dilute_stock Dilute to 100 mL (Class A Volumetric Flask) dissolve->dilute_stock stock Primary Stock (1000 µg/mL) dilute_stock->stock dilute_ws1 Dilute to 50 µg/mL dilute_ws2 Dilute to 25 µg/mL dilute_ws3 Dilute to 10 µg/mL dilute_ws4 Dilute to 5 µg/mL dilute_ws5 Dilute to 1 µg/mL stock_ref->dilute_ws1 stock_ref->dilute_ws2 stock_ref->dilute_ws3 stock_ref->dilute_ws4 stock_ref->dilute_ws5 ws1 WS 1 dilute_ws1->ws1 ws2 WS 2 dilute_ws2->ws2 ws3 WS 3 dilute_ws3->ws3 ws4 WS 4 dilute_ws4->ws4 ws5 WS 5 dilute_ws5->ws5 analysis GC-MS / HPLC Analysis ws1->analysis ws2->analysis ws3->analysis ws4->analysis ws5->analysis

Caption: Workflow for the preparation of 4-tert-amylcyclohexanol standards.

Analytical Method Validation

Once the standards are prepared, the analytical method must be validated to ensure it is fit for its intended purpose. Key validation parameters are outlined below. While specific methods for 4-tert-amylcyclohexanol are not extensively published, general principles for chromatographic analysis of similar compounds can be applied.[11][12][13]

6.1 Linearity Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration.

  • Procedure: Analyze the prepared calibration standards (at least five concentration levels) in triplicate.

  • Acceptance Criteria: Plot the average response versus concentration. The correlation coefficient (r²) should be ≥ 0.99.

6.2 Accuracy Accuracy is the closeness of the test results to the true value.

  • Procedure: Perform recovery studies by spiking a blank matrix with known concentrations of 4-tert-amylcyclohexanol (e.g., low, medium, and high concentrations).

  • Acceptance Criteria: The mean recovery should be within 80-120%.

6.3 Precision Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Procedure:

    • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples at 100% of the test concentration on the same day.

    • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

6.4 Specificity Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

  • Procedure: Analyze a blank matrix, a spiked matrix, and a sample containing potential impurities.

  • Acceptance Criteria: The analyte peak should be well-resolved from any other peaks, and the blank should show no interference at the retention time of the analyte.

6.5 Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Procedure: Typically determined based on the signal-to-noise ratio (S/N) of the response (LOD ≈ 3:1, LOQ ≈ 10:1) or from the standard deviation of the response and the slope of the calibration curve.

6.6 Validation Parameter Relationships

Validation_Parameters cluster_Quantitative Quantitative Assurance cluster_Qualitative Qualitative Assurance cluster_System System Suitability Accuracy Accuracy (Trueness) Linearity Linearity & Range Accuracy->Linearity depends on Precision Precision (Repeatability, Intermediate) Precision->Accuracy impacts LOQ Limit of Quantitation Linearity->LOQ defines lower limit LOQ->Precision requires acceptable Specificity Specificity Specificity->Accuracy prerequisite for LOD Limit of Detection LOD->Specificity related to Robustness Robustness Robustness->Accuracy evaluates impact on Robustness->Precision evaluates impact on

Caption: Interrelationship of analytical method validation parameters.

Conclusion

The protocols detailed in this application note provide a robust framework for the preparation and validation of 4-tert-amylcyclohexanol analytical standards. Adherence to these guidelines, grounded in principles of scientific integrity and causality, will ensure the generation of high-quality, reliable, and defensible analytical data. This is essential for maintaining product quality, ensuring consumer safety, and meeting regulatory requirements in the fragrance and chemical industries.

References

  • para-tert-amyl cyclohexanol, 5349-51-9. The Good Scents Company. [Link]

  • 4-Tert-amylcyclohexanol, mixture of cis and trans - Optional[13C NMR] - Spectrum. SpectraBase. [Link]

  • 4-tert-Butylcyclohexanol | C10H20O | CID 7391. PubChem. [Link]

  • cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses Procedure. [Link]

  • Synthesis of 4-tert-Butyl-cyclohexanol. PrepChem.com. [Link]

  • Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. UW-Madison Chemistry. [Link]

  • Separation of 4-tert-Butylcyclohexanone on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • US20100204524A1 - Method for the preparation of cis-4-tert-butylcyclohexanol.
  • 4-tert-Butylcyclohexanol - J values. YouTube. [Link]

  • Question: 1. A portion of NMR spectrum of 4-tert-butylcyclohexanol is shown below, along with a peak list of chemical shifts, multiplicities, and numbers of protons (from integration). Note - Chegg. [Link]

  • Process for preparing 4-tert.-butylcyclohexanol - European Patent Office - EP 0755910 A2. Googleapis.com. [Link]

  • 4-TERT-AMYLCYCLOHEXANOL, CIS-. gsrs. [Link]

  • How can you synthesize 4-tert-butylcyclohexanone?. Quora. [Link]

  • Check out my purification of 4-tert-cyclohexanol. Reddit. [Link]

  • Semi-Quantitative Targeted Gas Chromatography-Mass Spectrometry Profiling Supports a Late Side-Chain Reductase Cycloartenol-to-Cholesterol Biosynthesis Pathway in Brown Algae. PMC - NIH. [Link]

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  • A Guide to the Analysis of Chiral Compounds by GC. [Link]

  • US5107038A - Process for the preparation of cyclohexanol derivatives.
  • Preparing a standard solution | Chemistry. YouTube. [Link]

  • 4-tert-Butylcyclohexylamine | C10H21N | CID 79396. PubChem. [Link]

  • Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. MDPI. [Link]

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Application

Application Note: A Practical Guide to Investigating the Reaction Kinetics of 4-tert-Amylcyclohexanol

For distribution to: Researchers, scientists, and drug development professionals engaged in process chemistry, reaction optimization, and mechanistic studies. Abstract This comprehensive application note provides a detai...

Author: BenchChem Technical Support Team. Date: January 2026

For distribution to: Researchers, scientists, and drug development professionals engaged in process chemistry, reaction optimization, and mechanistic studies.

Abstract

This comprehensive application note provides a detailed experimental framework for studying the reaction kinetics of 4-tert-amylcyclohexanol, a key intermediate in various synthetic pathways. We present two robust protocols for investigating its acid-catalyzed dehydration to 4-tert-amylcyclohexene and its esterification with acetic acid to form 4-tert-amylcyclohexyl acetate. This guide emphasizes the "why" behind the "how," offering insights into the rationale for specific experimental choices and analytical techniques. The methodologies detailed herein are designed to be self-validating, ensuring the generation of high-quality kinetic data suitable for determining reaction rates, rate laws, and activation parameters. By leveraging in-situ monitoring with gas chromatography (GC), researchers can gain a deep understanding of the reaction dynamics, enabling process optimization and enhanced control over product selectivity.

Introduction: The Significance of Kinetic Analysis for 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol is a valuable building block in organic synthesis, finding applications in the fragrance industry and as a precursor for various fine chemicals. A thorough understanding of its reaction kinetics is paramount for the development of efficient, safe, and scalable synthetic processes. Kinetic studies provide critical data for:

  • Process Optimization: Identifying optimal reaction conditions (temperature, catalyst loading, reactant concentrations) to maximize yield and minimize reaction time.

  • Mechanism Elucidation: Gaining insights into the reaction pathway, including the rate-determining step and the presence of any intermediates.

  • Safety Assessment: Understanding the rate of heat evolution and potential for runaway reactions.

  • Reactor Design: Providing essential parameters for the design and scale-up of chemical reactors.

This application note will focus on two fundamental transformations of 4-tert-amylcyclohexanol: acid-catalyzed dehydration and esterification. The principles and techniques described can be readily adapted to investigate other reactions involving this versatile alcohol.

Core Principles: Monitoring Reaction Progress with Gas Chromatography

The cornerstone of any kinetic study is the ability to accurately measure the concentration of reactants and products over time. For the reactions of 4-tert-amylcyclohexanol, which involve volatile organic compounds, gas chromatography (GC) is an ideal analytical technique.[1][2][3] GC offers several advantages:

  • High Resolution: Capable of separating complex mixtures of reactants, products, and byproducts.

  • Quantitative Accuracy: With proper calibration, GC provides precise concentration data.

  • Versatility: A wide range of columns and detectors are available to suit different analytes.

  • Automation: Modern GC systems with autosamplers allow for unattended, continuous monitoring of reactions.[4]

To obtain reliable quantitative data, the use of an internal standard is highly recommended. The internal standard is a non-reactive compound added to the reaction mixture at a known concentration. By comparing the peak areas of the analytes to that of the internal standard, variations in injection volume and detector response can be compensated for, leading to more accurate and precise results.

Experimental Workflow for Kinetic Studies

The general workflow for conducting a kinetic study of 4-tert-amylcyclohexanol reactions is outlined below. This workflow is designed to ensure a systematic and rigorous approach to data collection and analysis.

G cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis prep_reagents Prepare & Standardize Reagents prep_gc Develop & Validate GC Method prep_reagents->prep_gc setup_reaction Set up Reaction Apparatus prep_gc->setup_reaction initiate_reaction Initiate Reaction (t=0) setup_reaction->initiate_reaction sample_collection Collect Aliquots at Timed Intervals initiate_reaction->sample_collection sample_quench Quench Reaction in Aliquots sample_collection->sample_quench gc_analysis Analyze Quenched Samples by GC sample_quench->gc_analysis data_processing Process GC Data (Peak Integration) gc_analysis->data_processing kinetic_analysis Perform Kinetic Analysis data_processing->kinetic_analysis G cluster_dehydration Dehydration Mechanism (E1) alcohol 4-tert-amylcyclohexanol protonation Protonation of -OH alcohol->protonation + H+ oxonium Alkyloxonium Ion protonation->oxonium loss_h2o Loss of H2O oxonium->loss_h2o - H2O (rate-determining) carbocation Carbocation Intermediate loss_h2o->carbocation deprotonation Deprotonation carbocation->deprotonation - H+ alkene 4-tert-amylcyclohexene deprotonation->alkene

Sources

Method

Application Notes and Protocols: Formulation of 4-tert-Amylcyclohexanol in Cosmetic Science

Introduction: Understanding 4-tert-Amylcyclohexanol 4-tert-Amylcyclohexanol is a synthetic fragrance ingredient valued in the cosmetic industry for its persistent, woody, and floral scent profile.[1] Beyond its olfactory...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Understanding 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol is a synthetic fragrance ingredient valued in the cosmetic industry for its persistent, woody, and floral scent profile.[1] Beyond its olfactory contributions, it is also recognized for its potential soothing and anti-inflammatory properties, making it a multifunctional ingredient in various skincare and personal care formulations.[2][3] This guide provides a comprehensive overview of the formulation of 4-tert-amylcyclohexanol, offering detailed protocols for its incorporation into cosmetic bases, stability testing, and sensory evaluation.

Molecular Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-tert-amylcyclohexanol is fundamental to its successful formulation.

PropertyValueSource
INCI Name 4-tert-Amylcyclohexanol[4]
CAS Number 5349-51-9[4][5]
Molecular Formula C11H22O[1][5][6]
Molecular Weight 170.29 g/mol [5][6]
Appearance White crystalline powder or solid[1][7]
Odor Profile Woody, floral, earthy[1][8]
Solubility Insoluble in water; Soluble in alcohol and oils[4]
Melting Point 24-27 °C[1][4]
Boiling Point 154-155 °C @ 40.00 mm Hg[1][4]
logP (o/w) ~3.6 (estimated)[4][5]

The lipophilic nature of 4-tert-amylcyclohexanol (indicated by its insolubility in water and high logP value) dictates its formulation strategy, necessitating its inclusion in the oil phase of emulsions or in anhydrous systems.

PART 1: Formulation Strategies and Protocols

The successful incorporation of 4-tert-amylcyclohexanol into a cosmetic formulation hinges on overcoming its lipophilicity and ensuring its stability and desired sensory performance in the final product.

Core Directive: Emulsification of a Lipophilic Active

Given that 4-tert-amylcyclohexanol is oil-soluble, oil-in-water (O/W) emulsions are a common and effective delivery system. The primary challenge is to create a stable emulsion where the oil phase, containing the dissolved 4-tert-amylcyclohexanol, is finely and evenly dispersed throughout the aqueous phase.

Causality of Experimental Choices:

  • Choice of Oil Phase: The selection of oils and emollients in the oil phase will influence the final skin feel, product viscosity, and the solubilization of 4-tert-amylcyclohexanol. A blend of emollients with varying polarities can enhance solubility and create a more elegant skin feel.

  • Emulsifier Selection: The emulsifier system is critical for the long-term stability of the emulsion. A combination of a primary emulsifier and a co-emulsifier (often a fatty alcohol) is typically used to create a stable interfacial film around the oil droplets, preventing coalescence. The Hydrophile-Lipophile Balance (HLB) system can be a useful guide for selecting appropriate emulsifiers for an O/W emulsion.

  • Homogenization: Mechanical shearing through homogenization is necessary to reduce the oil droplet size, leading to a more stable and aesthetically pleasing emulsion.

Protocol: Preparation of an O/W Cream with 4-tert-Amylcyclohexanol

This protocol outlines the preparation of a 100g batch of a stable O/W cream containing 4-tert-amylcyclohexanol.

Phase A: Aqueous Phase

Ingredient% w/wFunction
Deionized Waterq.s. to 100Vehicle
Glycerin3.00Humectant
Xanthan Gum0.20Thickener, Stabilizer

Phase B: Oil Phase

Ingredient% w/wFunction
Cetearyl Alcohol3.00Co-emulsifier, Thickener
Glyceryl Stearate2.00Emulsifier
Caprylic/Capric Triglyceride5.00Emollient, Solvent
4-tert-Amylcyclohexanol 0.50 - 2.00 Fragrance, Soothing Agent

Phase C: Cool-Down Phase

Ingredient% w/wFunction
Phenoxyethanol (and) Ethylhexylglycerin1.00Preservative

Step-by-Step Methodology:

  • Preparation of Phases:

    • In a main beaker, combine the deionized water and glycerin (Phase A). Sprinkle the xanthan gum into the vortex created by a propeller mixer and mix until fully hydrated. Heat to 75°C.

    • In a separate beaker, combine all ingredients of Phase B. Heat to 75°C while stirring until all components are melted and uniform.

  • Emulsification:

    • Slowly add Phase B to Phase A with continuous homogenization.

    • Homogenize for 3-5 minutes to ensure a fine and uniform emulsion.

  • Cooling and Final Additions:

    • Begin cooling the emulsion while stirring with a sweep-action mixer.

    • At approximately 40°C, add the preservative system (Phase C).

    • Continue stirring until the cream reaches room temperature.

  • Final Quality Control:

    • Check the pH of the final product and adjust if necessary.

    • Visually inspect for homogeneity and texture.

Workflow for O/W Emulsion Formulation

G cluster_PhaseA Phase A (Aqueous) cluster_PhaseB Phase B (Oil) A1 Weigh Water & Glycerin A2 Disperse Xanthan Gum A1->A2 A3 Heat to 75°C A2->A3 Emulsify Add Phase B to Phase A with Homogenization A3->Emulsify B1 Weigh Oils, Emulsifiers & 4-tert-Amylcyclohexanol B2 Heat to 75°C B1->B2 B2->Emulsify Cool Cool to 40°C Emulsify->Cool AddPreservative Add Phase C (Preservative) Cool->AddPreservative FinalMix Mix until Room Temperature AddPreservative->FinalMix QC Final QC (pH, Viscosity) FinalMix->QC

Caption: Workflow for O/W Emulsion Formulation.

PART 2: Stability and Quality Control

Ensuring the long-term stability of a cosmetic product is a critical aspect of development.[9] Stability testing for formulations containing fragrance ingredients like 4-tert-amylcyclohexanol should assess physical, chemical, and olfactory integrity over time.[10][11]

Self-Validating Stability Protocol

This protocol is designed to predict the shelf-life and identify potential stability issues under various conditions.

Methodology:

  • Sample Preparation: Prepare three batches of the final formulation and package them in the intended final packaging as well as in inert glass containers (as controls).

  • Storage Conditions:

    • Accelerated Stability: Place samples in stability chambers at elevated temperatures (e.g., 40°C ± 2°C and 45°C ± 2°C) for a period of 1, 2, and 3 months.[9][12]

    • Real-Time Stability: Store samples under ambient conditions (e.g., 25°C ± 2°C) for the intended shelf-life of the product (e.g., 12, 24, 36 months).[9]

    • Cycle Testing: Subject samples to freeze-thaw cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours) for at least three cycles to assess emulsion stability under temperature fluctuations.[11][12]

    • Light Exposure: Expose samples in transparent packaging to UV and visible light to evaluate potential discoloration or degradation of the fragrance.[11][12]

  • Evaluation Intervals: Assess the samples at baseline and at regular intervals (e.g., 1, 2, 3, 6, 12, 24, 36 months for real-time; 1, 2, 3 months for accelerated).

  • Parameters to Evaluate:

ParameterMethodAcceptance Criteria
Appearance Visual InspectionNo change in color, no signs of phase separation or crystallization.
Odor Olfactory EvaluationThe characteristic scent of 4-tert-amylcyclohexanol should remain consistent and not develop any off-notes.
pH pH meterWithin the specified range for the product (e.g., 5.0-6.0).
Viscosity ViscometerWithin ±10% of the initial value.
Microbiological Stability Microbial content testingMust meet the regulatory limits for the product category.

Data Presentation: Example Stability Results (Accelerated at 40°C)

Time PointAppearanceOdorpHViscosity (cP)
InitialWhite, homogenous creamConforms to standard5.510,000
1 MonthNo changeNo change5.49,800
2 MonthsNo changeNo change5.49,750
3 MonthsSlight yellowingSlight decrease in intensity5.39,500
Analytical Quantification (Optional)

For in-depth analysis of fragrance stability, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed to quantify the concentration of 4-tert-amylcyclohexanol in the formulation over time.[10] This provides quantitative data on the chemical stability of the fragrance molecule within the cosmetic matrix.

PART 3: Sensory Evaluation

The sensory perception of a cosmetic product is a key driver of consumer acceptance.[13][14] A comprehensive sensory evaluation protocol is essential to ensure that the fragrance of 4-tert-amylcyclohexanol is perceived as pleasant and appropriate for the product type.

Protocol: Sensory Panel Evaluation

Objective: To assess the fragrance profile and overall sensory experience of the cosmetic formulation containing 4-tert-amylcyclohexanol.

Panelists: A panel of 10-15 trained sensory assessors or a larger consumer panel representing the target demographic.

Methodology:

  • Sample Presentation: Provide panelists with coded samples of the test formulation and a control (the same formulation without 4-tert-amylcyclohexanol).

  • Evaluation Procedure:

    • Initial Odor Assessment (from packaging): Panelists smell the product directly from the container and rate the fragrance intensity and pleasantness.

    • Application and Rub-out: Panelists apply a standardized amount of the product to their forearm and evaluate the fragrance during application and after a set period (e.g., 1, 15, and 60 minutes) to assess the evolution of the scent (top, middle, and base notes).

    • Overall Impression: Panelists provide an overall rating of the product's sensory attributes, including texture, skin feel, and fragrance.

  • Attributes for Evaluation:

    • Fragrance Intensity (on a scale of 1-10)

    • Fragrance Pleasantness (on a scale of 1-10)

    • Fragrance Character (e.g., woody, floral, fresh)

    • Presence of Off-Notes

    • Texture/Skin Feel

    • Overall Liking

Logical Relationship in Sensory Analysis

G cluster_Attributes Evaluated Attributes Formulation Product Formulation (with 4-tert-amylcyclohexanol) SensoryPanel Sensory Panel Evaluation Formulation->SensoryPanel Fragrance Fragrance Profile SensoryPanel->Fragrance Texture Texture & Skin Feel SensoryPanel->Texture Appearance Visual Appearance SensoryPanel->Appearance Consumer Consumer Perception Fragrance->Consumer Texture->Consumer Appearance->Consumer

Caption: Logical Relationship in Sensory Analysis.

PART 4: Regulatory and Safety Considerations

Regulatory Status:

  • In the European Union, fragrance ingredients that are known potential allergens must be declared on the ingredient list if their concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off products.[15][16][17] It is imperative to consult the latest version of the EU Cosmetic Products Regulation (EC) No 1223/2009 and its amendments for the most current list of declarable allergens.

  • In the United States, the Modernization of Cosmetics Regulation Act (MoCRA) of 2022 has introduced new requirements for fragrance allergen labeling, and formulators should stay informed of the FDA's implementation of these rules.[16][18]

Safety:

  • 4-tert-Amylcyclohexanol has undergone safety assessments by the Research Institute for Fragrance Materials (RIFM), which inform the safe use levels established by the International Fragrance Association (IFRA).[19][20]

  • It is crucial to adhere to the concentration limits set forth in the IFRA Standards for the specific product category to ensure consumer safety.

Conclusion

The successful formulation of 4-tert-amylcyclohexanol in cosmetic products requires a multi-faceted approach that considers its physicochemical properties, the principles of emulsion science, and rigorous stability and sensory testing. By following the detailed protocols and understanding the rationale behind the formulation choices outlined in this guide, researchers and formulators can effectively incorporate this versatile ingredient to create stable, aesthetically pleasing, and sensorially engaging cosmetic products.

References

  • Umbrex. (n.d.). Fragrance and Sensory Appeal Testing.
  • ALS Global. (2024, July 10). Navigating EU Regulation 2023/1545: A Guide for Cosmetics and Personal Care Companies on Fragrance Allergen Labeling.
  • Blog. (n.d.). The Effect of Perfume Volatility on Stability in Cosmetic Products.
  • Sensory Evaluation in Cosmetics: Key Protocols and Best Practices. (2025, September 17).
  • Cosmeservice. (2024, September 3). Fragrance allergens MoCRA update.
  • ILT - Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing.
  • From Precaution to Transparency: How the EU and US Handle Cosmetic Allergens. (n.d.).
  • ChemicalBook. (n.d.). 4-TERT-AMYLCYCLOHEXANOL | 5349-51-9.
  • EcoMundo. (2023, August 10). New EU Fragrance Allergen Labeling Rules Explained.
  • Ataman Kimya. (n.d.). 4-TERT-BUTYLCYCLOHEXANOL.
  • Orchadia Solutions. (n.d.). Fragrance Stability.
  • Stability Testing of Cosmetics. (n.d.).
  • MakingCosmetics. (n.d.). Stability Testing of Cosmetics.
  • SciELO. (n.d.). Influence of the presence and type of fragrance on the sensory perception of cosmetic formulations.
  • Chem-Impex. (n.d.). 4-tert-Butylcyclohexanol.
  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol, 5349-51-9.
  • GSRS. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-.
  • ChemicalBook. (n.d.). 4-tert-Butylcyclohexanol.
  • Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2. Food and Chemical Toxicology, 183, 114219.
  • The Fragrance Conservatory. (n.d.). 4-tert-Butylcyclohexanol.
  • Smolecule. (n.d.). Buy 4-Tert-butylcyclohexanol | 98-52-2.
  • SpecialChem. (2025, October 13). Trans-4-Tert-Butylcyclohexanol Beijing Lemerry Biotech - cosmetics.
  • PubMed. (2024). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2.
  • Chemical Bull. (n.d.). Para-tert-amyl Cyclohexanol Manufacturers And Suppliers | 5349-51-9.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-tert-amylcyclohexanol

Welcome to the technical support center for the synthesis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and optimize for higher yields. Here, we will address common challenges and provide in-depth, experience-driven solutions.

I. Overview of the Synthesis

The most prevalent and industrially significant route to 4-tert-amylcyclohexanol is the catalytic hydrogenation of 4-tert-amylphenol. This process, while seemingly straightforward, is influenced by a multitude of factors that can significantly impact the yield and purity of the final product. Understanding these variables is the first step toward troubleshooting and optimization.

The primary transformation involves the reduction of the aromatic ring of 4-tert-amylphenol to a cyclohexane ring. This is typically achieved using a heterogeneous catalyst, most commonly a noble metal such as rhodium or ruthenium on a solid support, under a hydrogen atmosphere.

II. Troubleshooting Common Issues

This section addresses specific problems that are frequently encountered during the synthesis of 4-tert-amylcyclohexanol, providing both the "what to do" and the critical "why you're doing it."

Issue 1: Low Conversion of 4-tert-amylphenol

A common frustration is the incomplete conversion of the starting material, leading to a mixture that complicates purification and lowers the overall yield.

Question: My reaction has stalled, and I have a significant amount of unreacted 4-tert-amylphenol remaining. What are the likely causes and how can I resolve this?

Answer:

Low conversion is often multifactorial, stemming from issues with the catalyst, reaction conditions, or reagents. Let's break down the potential culprits and their solutions.

Troubleshooting Protocol for Low Conversion:

  • Catalyst Activity Assessment:

    • The Problem: The catalyst is the workhorse of this reaction. Its activity can be compromised by poisoning, improper handling, or simply reaching the end of its effective life.

    • The Solution:

      • Fresh Catalyst: Always start with a fresh batch of catalyst if you suspect deactivation.

      • Catalyst Loading: Ensure the correct catalyst loading is used. A typical starting point is 1-5 mol% of the metal relative to the substrate.

      • Catalyst Poisoning: Trace impurities in the solvent or starting material (e.g., sulfur compounds) can poison the catalyst. Purifying the 4-tert-amylphenol and using high-purity, degassed solvents is crucial.

  • Hydrogen Pressure and Delivery:

    • The Problem: Insufficient hydrogen pressure or poor mass transfer of hydrogen to the catalyst surface will starve the reaction.

    • The Solution:

      • Pressure Check: Ensure your reaction vessel is properly sealed and maintaining the target hydrogen pressure (pressures can range from atmospheric to high pressure, depending on the specific catalyst and conditions).

      • Agitation: Vigorous stirring is essential to ensure good contact between the hydrogen gas, the liquid phase (substrate and solvent), and the solid catalyst.

  • Reaction Temperature:

    • The Problem: The hydrogenation of phenols is an exothermic process. However, an optimal temperature range is necessary to achieve a reasonable reaction rate without promoting side reactions.

    • The Solution:

      • Temperature Optimization: While specific temperatures depend on the catalyst, a common range for this hydrogenation is 80-180°C. If the reaction is sluggish, a modest increase in temperature may be beneficial. Conversely, excessively high temperatures can lead to catalyst sintering and deactivation.

  • Solvent Choice:

    • The Problem: The solvent plays a critical role in dissolving the starting material and facilitating the interaction with the catalyst.

    • The Solution:

      • Solvent Polarity: Solvents like isopropanol, ethanol, or tetrahydrofuran (THF) are often used.[1][2] The choice of solvent can influence the reaction rate and selectivity.

Issue 2: Poor Stereoselectivity (Unfavorable cis:trans Isomer Ratio)

The biological activity and physical properties of 4-tert-amylcyclohexanol can be highly dependent on the stereochemistry of the hydroxyl group relative to the tert-amyl group. Controlling the formation of the desired isomer (often the cis isomer for certain applications) is a key challenge.

Question: My final product is a mixture of cis and trans isomers, and the ratio is not what I desire. How can I influence the stereochemical outcome of the hydrogenation?

Answer:

Achieving high stereoselectivity is a nuanced aspect of this synthesis, heavily influenced by the choice of catalyst and reaction conditions.

Strategies for Controlling Stereoselectivity:

  • Catalyst Selection:

    • Rhodium-based Catalysts: Rhodium on carbon (Rh/C) or rhodium on alumina (Rh/Al₂O₃) are known to favor the formation of the cis isomer.[3] The addition of certain promoters or the use of specific ligands can further enhance this selectivity.

    • Ruthenium-based Catalysts: Ruthenium catalysts can also be employed, and their selectivity can be tuned by the choice of support and ligands.[1][2] For instance, a ruthenium-aminophosphine complex has been shown to produce high cis selectivity.[1]

    • Iridium-based Catalysts: In some cases, iridium catalysts have been used to achieve high yields of the cis isomer.[3]

  • Solvent and Additives:

    • The polarity of the solvent can influence the adsorption of the substrate onto the catalyst surface, thereby affecting the stereochemical pathway.

    • The addition of acids or bases can also alter the selectivity. For example, the presence of a base is sometimes used in conjunction with ruthenium catalysts to promote cis-selectivity.[1]

  • Reaction Temperature and Pressure:

    • Lower temperatures generally favor the formation of the thermodynamically more stable trans isomer, while higher temperatures can sometimes lead to a higher proportion of the cis isomer. However, this is highly dependent on the catalyst system.

Workflow for Optimizing Stereoselectivity:

Caption: Iterative workflow for optimizing the cis:trans isomer ratio.

Issue 3: Formation of Byproducts

The presence of unexpected impurities can complicate purification and indicate that side reactions are occurring.

Question: I am observing byproducts in my final product mixture. What are the likely side reactions and how can I minimize them?

Answer:

Byproduct formation is often a result of either incomplete reaction or over-reduction.

Common Byproducts and Their Mitigation:

ByproductLikely CauseMitigation Strategy
4-tert-amylcyclohexanone Incomplete hydrogenation of the intermediate ketone.Increase reaction time, hydrogen pressure, or catalyst loading. A change in catalyst may also be necessary.
tert-amylbenzene Hydrogenolysis (cleavage of the C-O bond).Use a less aggressive catalyst, lower the reaction temperature, and avoid highly acidic conditions.
Isomerized products Rearrangement of the tert-amyl group.This is less common but can occur under harsh conditions. Milder reaction conditions are recommended.

Experimental Protocol for Minimizing Byproduct Formation:

  • Reaction Monitoring:

    • Use techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to monitor the progress of the reaction. This will help you determine the optimal reaction time to maximize the formation of the desired product while minimizing byproducts.

  • Condition Screening:

    • Systematically vary the temperature, pressure, and catalyst to find the "sweet spot" where the rate of the desired reaction is maximized relative to the rates of side reactions.

Logical Relationship of Byproduct Formation:

G cluster_0 Reaction Conditions cluster_1 Undesired Products High Temperature High Temperature tert-amylbenzene tert-amylbenzene High Temperature->tert-amylbenzene Promotes Hydrogenolysis Low H2 Pressure Low H2 Pressure 4-tert-amylcyclohexanone 4-tert-amylcyclohexanone Low H2 Pressure->4-tert-amylcyclohexanone Incomplete Reduction Aggressive Catalyst Aggressive Catalyst Aggressive Catalyst->tert-amylbenzene Promotes Hydrogenolysis 4-tert-amylphenol 4-tert-amylphenol 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol 4-tert-amylphenol->4-tert-amylcyclohexanol Desired Hydrogenation

Caption: Influence of reaction conditions on byproduct formation.

III. Frequently Asked Questions (FAQs)

Q1: How do I remove the catalyst after the reaction?

A1: Being a heterogeneous catalyst, it can be removed by simple filtration. Common methods include filtration through a pad of Celite® or a membrane filter. Ensure this is done under an inert atmosphere if the catalyst is pyrophoric (e.g., Raney Nickel).

Q2: What is the best way to purify the final product?

A2: The purification strategy depends on the purity of the crude product and the desired final purity.

  • Distillation: Fractional distillation under reduced pressure is effective for separating the product from non-volatile impurities and some byproducts.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for achieving high purity.[3] A common solvent system is aqueous ethanol.[3]

  • Chromatography: For very high purity requirements or for separating isomers, column chromatography may be necessary, although this is less practical on a large scale.

Q3: Can I reuse the catalyst?

A3: In many cases, yes. However, the activity of the catalyst will decrease with each cycle. To reuse the catalyst, it should be carefully recovered, washed with a suitable solvent, and dried under vacuum. It's important to perform a small-scale test reaction with the recycled catalyst to assess its activity before committing to a large-scale reaction.

IV. References

  • Abdullah, A. Z., & Al-Dahhan, M. H. (2010). Method for the preparation of cis-4-tert-butylcyclohexanol. U.S. Patent Application No. 12/524,524. Retrieved from

  • Junge, K., et al. (2020). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Angewandte Chemie International Edition, 59(4), 1596-1600. Retrieved from [Link]

  • Eliel, E. L., & Senda, Y. (1973). cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses, 53, 33. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Peak Tailing in the GC Analysis of 4-tert-amylcyclohexanol

Welcome to the technical support center for gas chromatography (GC) applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues during the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for gas chromatography (GC) applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues during the analysis of 4-tert-amylcyclohexanol. As a moderately polar alcohol, this compound is particularly susceptible to asymmetrical peak shapes, which can compromise resolution and the accuracy of quantitative results.[1] This document provides a systematic, in-depth approach to diagnosing and resolving these common chromatographic challenges, grounded in both fundamental principles and field-proven experience.

Part 1: Troubleshooting Guide

This section follows a logical, question-driven workflow to help you efficiently identify and resolve the root cause of peak tailing for 4-tert-amylcyclohexanol.

Q1: My 4-tert-amylcyclohexanol peak is tailing. Where do I even begin?

The first and most critical step in troubleshooting is to determine the scope of the problem. Observe your chromatogram and ask: Are all peaks tailing, or is the issue specific to 4-tert-amylcyclohexanol and other polar compounds? [2][3]

  • If only polar analytes tail: The issue is likely chemical in nature. This points to undesirable secondary interactions between your analyte and "active sites" within the GC system.[2][4]

  • If all peaks (including the solvent and non-polar hydrocarbons) tail: The problem is likely physical or mechanical . This suggests an issue with the gas flow path, such as improper column installation or a leak.[2][3]

The following workflow provides a visual guide to the diagnostic process.

G cluster_start cluster_diag cluster_chem cluster_phys cluster_end start Observation: Peak Tailing for 4-tert-amylcyclohexanol diagnosis Are ALL peaks in the chromatogram tailing? start->diagnosis chem_issue Likely Cause: Chemical Activity (Analyte-Specific) diagnosis->chem_issue No phys_issue Likely Cause: Physical/Mechanical Issue (System-Wide) diagnosis->phys_issue Yes inlet_maint Step 1: Perform Inlet Maintenance chem_issue->inlet_maint column_maint Step 2: Perform Column Maintenance inlet_maint->column_maint Tailing Persists end_good Problem Solved: Symmetrical Peak inlet_maint->end_good Tailing Resolved method_opt Step 3: Optimize GC Method column_maint->method_opt Tailing Persists column_maint->end_good Tailing Resolved method_opt->end_good Tailing Resolved end_persist Issue Persists: Consult Advanced Troubleshooting method_opt->end_persist install_check Action: Check Column Installation & for Leaks phys_issue->install_check install_check->end_good

Caption: Logical troubleshooting workflow for peak tailing.
Q2: Only my polar analytes are tailing. How do I fix chemical activity in the GC inlet?

This is the most common scenario for compounds like 4-tert-amylcyclohexanol. The polar hydroxyl (-OH) group on your analyte is prone to forming strong hydrogen bonds with active silanol groups (Si-OH) present on the surface of untreated glass inlet liners, glass wool, or contaminated surfaces.[2][4] This secondary interaction retains a fraction of the analyte molecules for longer than the bulk, causing the characteristic tail.

The solution is systematic inlet maintenance, focusing on replacing consumable parts with high-quality, inert alternatives.

Data Presentation: The Impact of Inlet Maintenance

AnalyteLiner ConditionTailing Factor (USP)Observation
4-tert-amylcyclohexanolUsed, Non-Deactivated2.6Severe tailing, poor quantitation.
4-tert-amylcyclohexanol New, Deactivated (Inert) 1.1 Symmetrical peak, reliable integration.
Tridecane (Non-polar)Used, Non-Deactivated1.0Symmetrical peak, unaffected by liner activity.
Experimental Protocol: Comprehensive Inlet Maintenance
  • Cool Down and Depressurize: Ensure the GC inlet temperature is below 50 °C. Turn off the carrier gas flow to the inlet.

  • Remove the Old Septum and Liner: Unscrew the septum nut. Remove the old septum and the inlet liner using liner-removal tongs.

  • Inspect and Clean the Inlet Body: While the liner is removed, inspect the inside of the inlet for any visible residue or septum fragments. If necessary, clean it with a lint-free swab lightly dampened with a suitable solvent (e.g., methanol or acetone).

  • Install a New, Deactivated Liner:

    • Causality: Always use a liner that has been chemically deactivated (silanized) by the manufacturer.[2] This process caps the active silanol groups, rendering the surface inert and preventing hydrogen bonding with your analyte.[2]

    • Procedure: Carefully place a new, deactivated O-ring on the new liner and gently insert it into the inlet to the correct depth.

  • Install a New Septum and Tighten: Place a new, high-quality septum into the septum nut. Tighten the nut until it is finger-tight, then use a wrench to turn it an additional quarter-turn. Do not overtighten, as this can damage the septum and cause leaks.

  • Pressurize, Leak Check, and Equilibrate: Restore the carrier gas flow. Perform a leak check at the inlet fittings using an electronic leak detector. Allow the system to purge for 10-15 minutes before heating the inlet to its setpoint temperature.[5]

Q3: Inlet maintenance helped, but some tailing remains. Could the column be the problem?

Yes. The column itself has two potential points of failure for peak shape: the inlet end of the column can become contaminated, or the stationary phase itself may be unsuitable.

1. Column Contamination: Over time, non-volatile sample matrix components can accumulate at the head of the column. This residue can contain active sites or create a tortuous path for the analyte, both of which contribute to peak tailing.[2]

2. Improper Column Choice: Using a non-polar column (like a 100% dimethylpolysiloxane phase) for a polar alcohol is a common cause of peak tailing due to a polarity mismatch.[6]

Experimental Protocol: GC Column Trimming

Trimming 15-20 cm from the front of the column is an effective way to remove contaminated sections.[5]

  • Cool Down and Depressurize: Cool the GC oven and inlet and turn off the carrier gas.

  • Disconnect the Column: Carefully loosen the column nut from the inlet fitting.

  • Perform the Cut:

    • Causality: A clean, 90-degree cut is essential. A jagged or angled cut creates turbulence in the flow path, which can cause peak distortion for all compounds.[2][3]

    • Procedure: Using a ceramic scoring wafer, lightly score the fused silica tubing. Gently flick the column on the opposite side of the score to create a clean break.

  • Inspect the Cut: Use a small magnifying glass to ensure the cut is clean and perfectly square.[5]

  • Reinstall the Column: Re-install the column into the inlet at the correct depth as specified in your instrument manual. This is a critical step to avoid creating unswept "dead volumes" that cause peak tailing.[2][7]

  • Pressurize and Leak Check: Restore carrier gas flow and perform a leak check at the fitting.

Q4: I've performed all maintenance. How do I optimize my GC method for perfect peak shape?

Method optimization is crucial for achieving symmetrical peaks, especially for challenging polar analytes. The goal is to ensure rapid and complete vaporization, efficient transfer to the column, and favorable interactions with the stationary phase.

Data Presentation: Recommended GC Method Parameters for 4-tert-amylcyclohexanol

ParameterRecommendationRationale & Causality
GC Column Phase Polar; Polyethylene Glycol (PEG/WAX) Trustworthiness: This is the most critical parameter. A polar WAX-type column (e.g., DB-WAX, Rtx-WAX) is the gold standard for alcohol analysis.[8] Its stationary phase has a polarity similar to 4-tert-amylcyclohexanol, promoting symmetrical peak shapes based on the "like dissolves like" principle.[9][10]
Inlet Temperature 250 °C (or higher, if stable)Expertise: The temperature must be high enough to ensure the analyte vaporizes instantly and completely. Incomplete vaporization is a primary cause of peak broadening and tailing.[11]
Injection Mode Splitless (for trace analysis)Expertise: Ensures the entire sample is transferred to the column, which is necessary for sensitivity. However, this mode is more susceptible to peak shape issues if not optimized correctly.[11][12]
Initial Oven Temp. 10–20 °C below solvent boiling pointCausality: A lower initial oven temperature allows the solvent to act as a focusing agent (solvent effect), condensing the injected analytes into a tight, narrow band at the head of the column. This "focusing" counteracts the slow sample transfer inherent in splitless mode, dramatically improving peak shape for early-eluting compounds.[7]
Carrier Gas Helium or HydrogenStandard carrier gases for most applications.
Detector Flame Ionization Detector (FID)FID is a robust and common detector for analyzing alcohols and other organic compounds.[8][13]
Q5: All of my peaks, including non-polar ones, are tailing. What does this indicate?

When every peak in the chromatogram shows tailing, the cause is almost certainly a physical or mechanical issue affecting the entire flow path, not a chemical interaction with a specific analyte.[2][3]

The most common culprits are:

  • Improper Column Installation: The column is positioned too high or too low in the inlet, creating dead volume and turbulence.[2]

  • A Poor Column Cut: A jagged or angled cut at the column inlet disrupts the smooth flow of carrier gas, causing turbulence that affects every compound.[2][3]

  • A System Leak: A leak at the inlet fitting can disrupt the carrier gas flow path, leading to poor peak shape.

Solution: Carefully re-perform the column installation procedure as detailed in the "GC Column Trimming" protocol above, paying close attention to achieving a clean, square cut and setting the correct insertion depth according to your instrument manufacturer's guidelines.

Part 2: Frequently Asked Questions (FAQs)

  • Q: What is the best type of GC column for analyzing 4-tert-amylcyclohexanol? A: A polar stationary phase is strongly recommended. The industry standard for alcohol analysis is a Polyethylene Glycol (PEG) column, commonly referred to by trade names such as WAX, DB-WAX, HP-WAX, or FFAP.[8][9][14]

  • Q: What is a "deactivated" or "inert" inlet liner and why is it important? A: A deactivated liner has been chemically treated (typically via silanization) to cap the active silanol (Si-OH) groups on the glass surface.[2] This is critical for preventing polar analytes like 4-tert-amylcyclohexanol from sticking to the liner via hydrogen bonding, which is a primary cause of peak tailing.[2][4]

  • Q: How often should I perform inlet maintenance? A: This depends heavily on sample cleanliness and injection frequency. For methods with "dirty" sample matrices, you may need to replace the liner and septum daily. For clean samples, weekly or monthly maintenance may suffice. A good rule of thumb is to perform maintenance whenever you observe degradation in peak shape for your polar check standards.[7]

  • Q: Can my injection solvent affect peak shape? A: Yes, significantly. A mismatch between the polarity of your solvent and your stationary phase can cause peak distortion.[4][7] For example, injecting a very polar solvent onto a non-polar column can lead to poor analyte focusing. For splitless injections on a WAX column, using a moderately polar solvent is often a good choice.

  • Q: What is a typical tailing factor, and what is considered acceptable? A: The tailing factor (Tf), also known as the USP tailing factor, is a measure of peak asymmetry. A perfectly symmetrical Gaussian peak has a Tf of 1.0. For most quantitative applications, a tailing factor between 0.9 and 1.5 is considered acceptable. A value greater than 2.0 indicates a significant problem that requires troubleshooting.

References

  • GC Diagnostic Skills I | Peak Tailing - Element Lab Solutions.
  • Video Notes GC Troubleshooting Series Part Four: Tailing Peaks - Agilent.
  • Tailing Peaks - Part 2 - GC Troubleshooting Series - YouTube.
  • Common Causes Of Peak Tailing in Chrom
  • Technical Support Center: Overcoming Peak Tailing in GC Analysis - Benchchem.
  • Best GC Columns for Alcohol Analysis: Methanol, Ethanol, Propanol & More - PharmaGuru.
  • 4-TERT-AMYLCYCLOHEXANOL | 5349-51-9 - ChemicalBook.
  • 4-tert-Butylcyclohexanol - Chem-Impex.
  • 4-tert-Butylcyclohexanol | 98-52-2 - ChemicalBook.
  • 4-tert-Butylcyclohexanol | C10H20O | CID 7391 - PubChem.
  • 4-TERT-AMYLCYCLOHEXANOL, CIS- - gsrs.
  • Troubleshooting GC peak shapes - Element Lab Solutions.
  • Analyzing Alcoholic Beverages by Gas Chrom
  • Selection Guide - GC columns - Trajan Scientific and Medical.
  • GC Used in Alcohol Profiling to Keep Consumers Safe - Peak Scientific.
  • GC Column Selection Guide - Sigma-Aldrich.
  • TROUBLESHOOTING GUIDE - Phenomenex.
  • GC Column Selection Guide - MilliporeSigma.
  • Deactivation of Metal Surfaces: Applications in Gas Chromatography (GC)
  • Optimized Method Development of Large Volume Injection for GC/MS/MS of Food Pesticides - Agilent.
  • Technical Support Center: Optimizing GC Injection Parameters for Very-Long-Chain FAMEs - Benchchem.
  • Optimizing Splitless GC Injections | LCGC Intern

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Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 4-tert-Amylcyclohexanol Derivatives

Welcome to the technical support center for the synthesis and optimization of 4-tert-amylcyclohexanol derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and optimization of 4-tert-amylcyclohexanol derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during experimentation. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring a deeper understanding and more effective troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to produce 4-tert-amylcyclohexanol?

The most prevalent and industrially significant method for synthesizing 4-tert-amylcyclohexanol is the catalytic hydrogenation of 4-tert-amylphenol.[1] This process involves the reduction of the aromatic ring of the phenol to a cyclohexane ring. The choice of catalyst and reaction conditions is critical to achieve high yield and the desired stereoselectivity (cis/trans isomer ratio).

Q2: Which catalysts are most effective for the hydrogenation of 4-tert-amylphenol?

A range of catalysts can be employed, with the choice often depending on the desired outcome (e.g., specific isomer, cost considerations). Common catalysts include:

  • Nickel-based catalysts: These are often used in industrial settings due to their cost-effectiveness.[2] They can provide good activity and selectivity under optimized conditions. For instance, Ni-based catalysts derived from Ni-MOF-74 have shown excellent performance, achieving 100% conversion and 100% selectivity to cyclohexanol under mild conditions (120 °C, 2.0 MPa H₂).[3]

  • Noble metal catalysts (Pd, Pt, Rh, Ru): These catalysts, such as Palladium on alumina (Pd/Al₂O₃), often exhibit high activity and can be used to control stereoselectivity.[4] For example, rhodium on a support like alumina, in combination with HBF₄, has been used to produce 4-tert-butylcyclohexanol with a high proportion of the cis isomer.[5][6] Ruthenium-based catalysts are also highly effective, with some achieving complete phenol conversion and >99% selectivity to cyclohexanol at room temperature.[7]

  • Bimetallic catalysts: Combinations of metals, such as Ni-Co alloys, can exhibit synergistic effects, leading to higher conversion and yields compared to their monometallic counterparts.[8]

Q3: What are the typical reaction conditions for the hydrogenation of 4-tert-amylphenol?

Reaction conditions are highly dependent on the chosen catalyst. However, a general range can be outlined:

  • Temperature: Typically ranges from 80°C to 230°C.[9][10] Vapor-phase hydrogenation may require higher temperatures, around 300°C.[7]

  • Pressure: Hydrogen pressure can vary from atmospheric pressure up to 7 MPa.[2][5] Milder conditions (e.g., 1-5 bar) are often preferred for safety and cost reasons.[4]

  • Solvent: A variety of solvents can be used, including n-heptane, methanol, tetrahydrofuran, and water.[4][5][7] The choice of solvent can influence the reaction rate and selectivity.

Q4: What are the primary products and potential byproducts of this reaction?

The primary product is a mixture of cis- and trans-4-tert-amylcyclohexanol. The main intermediate is 4-tert-amylcyclohexanone.[11] Potential byproducts can include:

  • Unreacted 4-tert-amylphenol

  • 4-tert-amylcyclohexanone (if the reaction does not go to completion)

  • Products of hydrogenolysis, such as tert-amylbenzene and tert-amylcyclohexane, especially at higher temperatures.[11]

Q5: How can I control the stereoselectivity of the reaction to favor either the cis or trans isomer?

Controlling the cis/trans isomer ratio is a critical aspect of this synthesis. The two isomers, being diastereomers, have different physical and chemical properties.[12][13] Here are some strategies:

  • Catalyst Selection: Rhodium-based catalysts are often employed to favor the formation of the cis isomer.[14] Conversely, palladium on alumina (Pd/Al₂O₃) in a non-polar solvent like n-heptane tends to produce the trans isomer as the major product.[4]

  • Solvent Choice: The polarity of the solvent can influence the stereochemical outcome. For instance, switching from a non-polar to a polar solvent can alter the isomer ratio.[14]

  • Reaction Conditions: Acidic conditions during hydrogenation have been reported to favor the formation of the cis isomer, while basic conditions may favor the trans isomer.[11]

  • Starting Material: Hydrogenation of 4-tert-butylcyclohexanone with specific catalysts, such as ruthenium-aminophosphine complexes, can stereoselectively produce cis-4-tert-butylcyclohexanol.[15]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Problem Potential Causes Recommended Solutions
Low or No Conversion 1. Catalyst Inactivity: The catalyst may be poisoned, deactivated, or not properly activated. 2. Insufficient Hydrogen: Low hydrogen pressure or poor mass transfer of hydrogen to the catalyst surface. 3. Incorrect Temperature: The reaction temperature may be too low for the chosen catalyst. 4. Impure Reagents: Impurities in the starting material or solvent can poison the catalyst.1. Catalyst Handling: Ensure the catalyst is fresh or properly regenerated. For pre-reduced catalysts, avoid exposure to air.[2] Use a higher catalyst loading. 2. Hydrogen Supply: Increase hydrogen pressure within safe limits. Improve stirring to enhance gas-liquid mass transfer. 3. Temperature Optimization: Gradually increase the reaction temperature, monitoring for byproduct formation. 4. Reagent Purity: Use high-purity starting materials and anhydrous solvents.
Low Selectivity to 4-tert-Amylcyclohexanol (High Ketone Intermediate) 1. Incomplete Reaction: The reaction may not have been allowed to proceed to completion. 2. Catalyst Selectivity: The chosen catalyst may favor the formation of the ketone under the applied conditions.1. Reaction Time: Extend the reaction time and monitor the progress by techniques like GC or TLC. 2. Condition Adjustment: Modify reaction conditions (e.g., increase hydrogen pressure or temperature) to favor the reduction of the ketone to the alcohol.
Formation of Undesired Byproducts (e.g., Hydrogenolysis Products) 1. High Reaction Temperature: Elevated temperatures can promote side reactions like hydrogenolysis.[11] 2. Catalyst Type: Some catalysts are more prone to inducing hydrogenolysis.1. Temperature Control: Lower the reaction temperature. 2. Catalyst Screening: Experiment with different catalysts known for high selectivity towards cyclohexanol formation.
Difficulty in Separating cis and trans Isomers 1. Similar Physical Properties: The isomers can have very close boiling points and solubilities, making separation challenging.[16]1. Fractional Recrystallization: This technique can be effective by exploiting small differences in solubility in a carefully chosen solvent.[16] 2. Chromatography: Column chromatography or preparative HPLC can provide good separation.[16][17] 3. Selective Derivatization: Convert the alcohol mixture to esters (e.g., acetates) which may have different properties that facilitate separation, followed by hydrolysis to obtain the desired isomer.

Experimental Protocols

Protocol 1: Synthesis of trans-4-tert-Amylcyclohexanol

This protocol is adapted from methodologies favoring the trans isomer.[4]

Materials:

  • 4-tert-amylphenol

  • 5 wt% Palladium on Alumina (Pd/Al₂O₃)

  • n-Heptane (anhydrous)

  • Hydrogen gas (high purity)

Procedure:

  • In a high-pressure reactor, add 4-tert-amylphenol and 5 wt% Pd/Al₂O₃ (typically 1-5 mol% of Pd relative to the substrate).

  • Add anhydrous n-heptane as the solvent.

  • Seal the reactor and purge several times with nitrogen, followed by hydrogen.

  • Pressurize the reactor with hydrogen to 5 bar.

  • Heat the reaction mixture to 80°C with vigorous stirring.

  • Monitor the reaction progress by GC analysis of aliquots.

  • Once the reaction is complete (typically after several hours), cool the reactor to room temperature and carefully vent the hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the product by recrystallization or column chromatography to isolate the trans isomer.

Protocol 2: Synthesis of cis-4-tert-Amylcyclohexanol

This protocol is based on methods that favor the formation of the cis isomer.[5][15]

Materials:

  • 4-tert-amylphenol or 4-tert-amylcyclohexanone

  • Rhodium on Alumina (Rh/Al₂O₃) or a suitable Ruthenium-aminophosphine complex catalyst

  • Tetrahydrofuran (THF, anhydrous)

  • Tetrafluoroboric acid (HBF₄) solution (if using Rh catalyst)

  • Hydrogen gas (high purity)

Procedure (using Rhodium catalyst):

  • To a high-pressure reactor, add 4-tert-amylphenol, Rh/Al₂O₃, and anhydrous THF.

  • Add a catalytic amount of HBF₄ solution.

  • Seal the reactor and purge with nitrogen, then hydrogen.

  • Pressurize with hydrogen to approximately 5 bar.

  • Stir the reaction mixture at room temperature or with gentle heating as required.

  • Monitor the reaction until completion.

  • After cooling and venting, filter the catalyst.

  • Work up the reaction mixture, typically involving neutralization and extraction with an organic solvent.

  • Dry the organic phase and remove the solvent to yield the crude product, which will be enriched in the cis isomer.

  • Further purification can be achieved by recrystallization.[18]

Visualizations

Reaction Pathway

ReactionPathway Start 4-tert-Amylphenol Intermediate 4-tert-Amylcyclohexanone Start->Intermediate + H2 - H2O Product_cis cis-4-tert-Amylcyclohexanol Intermediate->Product_cis + H2 (e.g., Rh catalyst) Product_trans trans-4-tert-Amylcyclohexanol Intermediate->Product_trans + H2 (e.g., Pd catalyst)

Caption: General reaction pathway for the hydrogenation of 4-tert-amylphenol.

Troubleshooting Workflow

Troubleshooting Start Low Yield or Conversion? CheckCatalyst Check Catalyst Activity Start->CheckCatalyst CheckConditions Optimize Reaction Conditions Start->CheckConditions CheckPurity Verify Reagent Purity Start->CheckPurity Success Problem Resolved CheckCatalyst->Success IncreaseTime Increase Reaction Time CheckConditions->IncreaseTime IncreaseTemp Increase Temperature CheckConditions->IncreaseTemp IncreasePressure Increase H2 Pressure CheckConditions->IncreasePressure CheckPurity->Success SideReactions Byproducts Observed? IncreaseTime->SideReactions IncreaseTemp->SideReactions IncreasePressure->SideReactions LowerTemp Lower Temperature SideReactions->LowerTemp Yes ChangeCatalyst Change Catalyst SideReactions->ChangeCatalyst Yes SideReactions->Success No LowerTemp->Success ChangeCatalyst->Success

Caption: Decision tree for troubleshooting low yield in 4-tert-amylcyclohexanol synthesis.

References

  • Catalyst for Phenol Hydrogenation to Cyclohexanol.
  • Long, J., et al. (2017). Highly selective hydrogenation of phenol to cyclohexanol over MOF-derived non-noble Co-Ni@NC catalysts. Journal of Molecular Catalysis A: Chemical, 432, 119-127.
  • Study on the catalytic performance of phenol hydrogenation into... - ResearchGate. Available from: [Link]

  • Wang, Y., et al. (2023). Room-Temperature Hydrogenation of Phenol to Cyclohexanol Using Ru/C Nanosphere Catalysts. Energy & Fuels. Available from: [Link]

  • Highly efficient hydrogenation of phenol to cyclohexanol over Ni-based catalysts derived from Ni-MOF-74 - Reaction Chemistry & Engineering (RSC Publishing). Available from: [Link]

  • The cis and trans isomers of 4-tert-butylcyclohexanol are ______. A. meso compounds B. - brainly.com. Available from: [Link]

  • Highly selective conversion of phenol to cyclohexanol over Ru/Nb2O5-nC18PA catalysts with increased acidity in a biphasic system under mild conditions - Green Chemistry (RSC Publishing). Available from: [Link]

  • Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Available from: [Link]

  • trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives - PMC - NIH. Available from: [Link]

  • Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. Available from: [Link]

  • Highly selective conversion of phenol to cyclohexanol over increased acidity on the Ru/Nb2O5-nC18PA catalysts in biphasic system. Available from: [Link]

  • US5107038A - Process for the preparation of cyclohexanol derivatives - Google Patents.
  • (PDF) Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Available from: [Link]

  • US3998884A - Catalytic conversion of phenol to cyclohexanol and/or cyclohexanone.
  • trans-4-t-BUTYLCYCLOHEXANOL - Organic Syntheses Procedure. Available from: [Link]

  • Alkylation of phenol with cyclohexene over solid acids: Insight in selectivity of O- Versus C-alkylation | Request PDF - ResearchGate. Available from: [Link]

  • US5160498A - Process for the preparation of cyclohexanol derivatives - Google Patents.
  • Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol : r/chemhelp - Reddit. Available from: [Link]

  • 4-TERT-AMYLCYCLOHEXANOL, CIS- - gsrs. Available from: [Link]

  • Hydrogenation of phenol to cyclohexanol and cyclohexanone on ZrO2-supported Ni-Co alloy in water - ResearchGate. Available from: [Link]

  • US20100204524A1 - Method for the preparation of cis-4-tert-butylcyclohexanol - Google Patents.
  • cis-4-tert-BUTYLCYCLOHEXANOL - Organic Syntheses Procedure. Available from: [Link]

  • Hydrogenation of phenol with substituted functional groups with 20% Ni/CNT in isopropanol. a - ResearchGate. Available from: [Link]

  • US3880925A - Separation and purification of cis and trans isomers - Google Patents.
  • Solved The cis and trans isomers of 4-tert-butylcyclohexanol | Chegg.com. Available from: [Link]

  • New method improves catalyst performance for hydrogenation reactions - EurekAlert!. Available from: [Link]

  • 4-tert-Pentylphenol | C11H16O | CID 6643 - PubChem. Available from: [Link]

  • Can You Solve This Wild Multistep Synthesis Problem? Mastering Organic Synthesis! - YouTube. Available from: [Link]

  • Precious Metals Catalyze the Saturated Hydrogenation of Polycyclic Aromatic Hydrocarbons in Coal Tar - MDPI. Available from: [Link]

  • Model reaction: bioamination of 4‐tert‐butylcyclohexanone (1 a). - ResearchGate. Available from: [Link]

  • Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Available from: [Link]

  • Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Available from: [Link]

  • Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride - MDPI. Available from: [Link]

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Optimization

Technical Support Center: Stereoselective Synthesis of 4-tert-Amylcyclohexanol

Welcome to the technical support center for the stereoselective synthesis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challeng...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the stereoselective synthesis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Introduction: The Stereochemical Challenge

The reduction of 4-tert-amylcyclohexanone to 4-tert-amylcyclohexanol presents a classic stereochemical challenge: the formation of two diastereomers, cis-4-tert-amylcyclohexanol and trans-4-tert-amylcyclohexanol.[1][2] The bulky tert-amyl group effectively "locks" the cyclohexane ring in a chair conformation where this substituent occupies the equatorial position to minimize steric strain.[3] This conformational rigidity leads to two non-equivalent faces of the carbonyl group for hydride attack, resulting in a mixture of diastereomeric products. The control of this stereoselectivity is a critical aspect of this synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Poor Stereoselectivity (Incorrect cis/trans Ratio)

Question: My synthesis yielded a nearly 1:1 mixture of cis and trans isomers, but I was targeting a high proportion of one isomer. What went wrong?

Answer: This is a common issue and it almost always relates to the choice of reducing agent and the reaction conditions, which govern whether the reaction is under kinetic or thermodynamic control.[4][5][6][7]

Probable Causes & Solutions:

  • Kinetic vs. Thermodynamic Control:

    • To favor the trans (thermodynamically more stable) isomer: You need a small, unhindered hydride reagent that can attack from the axial position, leading to the equatorial alcohol. Sodium borohydride (NaBH₄) in an alcohol solvent is a common choice for this transformation.[8][9][10] Higher reaction temperatures can also favor the thermodynamic product by allowing the system to reach equilibrium.[5][11]

    • To favor the cis (kinetically favored) isomer: A bulky, sterically hindered reducing agent is required.[9] This will preferentially attack from the less hindered equatorial face, resulting in the axial alcohol. Lithium tri-sec-butylborohydride (L-Selectride®) is highly effective for this purpose.[9][12] These reactions should be run at low temperatures to ensure kinetic control and prevent equilibration.[5][11]

  • Incorrect Reducing Agent: The choice of reducing agent is paramount. For instance, using sodium borohydride when you desire the cis isomer will lead to a mixture that favors the trans product.

  • Reaction Temperature: Temperature plays a crucial role. Higher temperatures can lead to equilibration and favor the more stable thermodynamic product, even if you are using a bulky reducing agent designed for kinetic control.

Issue 2: Low Product Yield

Question: I've achieved the desired stereoselectivity, but my overall yield is disappointingly low. What are the likely causes?

Answer: Low yields can stem from several factors, from incomplete reactions to product loss during workup.

Probable Causes & Solutions:

  • Incomplete Reaction:

    • Insufficient Reducing Agent: Ensure you are using a sufficient molar excess of the hydride reagent.

    • Reaction Time: The reaction may not have been allowed to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TTLC).

  • Product Loss During Workup:

    • Extraction: 4-tert-amylcyclohexanol has some water solubility. Ensure you perform multiple extractions with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) to maximize recovery from the aqueous phase.

    • Purification: If using column chromatography, ensure proper selection of the stationary and mobile phases to avoid irreversible adsorption or co-elution with byproducts.

Issue 3: Difficulty in Separating cis and trans Isomers

Question: I have a mixture of the cis and trans isomers and am struggling to separate them. What methods are effective?

Answer: The separation of these diastereomers can be challenging due to their similar physical properties.

Probable Causes & Solutions:

  • Ineffective Purification Method:

    • Column Chromatography: This is a common method for separating diastereomers.[13] You may need to experiment with different solvent systems (e.g., varying ratios of hexane and ethyl acetate) to achieve good separation.

    • Recrystallization: If one isomer is significantly less soluble in a particular solvent system, fractional crystallization can be an effective purification method.

    • Preparative HPLC: For high-purity samples, preparative High-Performance Liquid Chromatography (HPLC) can be employed, although it is less suitable for large-scale preparations.[14]

Frequently Asked Questions (FAQs)

Q1: What is the difference between the cis and trans isomers of 4-tert-amylcyclohexanol?

A1: The cis and trans isomers of 4-tert-amylcyclohexanol are diastereomers.[1] In the more stable chair conformation, the bulky tert-amyl group occupies an equatorial position. The cis isomer has the hydroxyl group in an axial position, while the trans isomer has the hydroxyl group in an equatorial position.

Q2: Why is the trans isomer the thermodynamically more stable product?

A2: The trans isomer, with both the tert-amyl and hydroxyl groups in the equatorial position, is more stable because it minimizes steric interactions. In the cis isomer, the axial hydroxyl group experiences 1,3-diaxial interactions with the axial hydrogens on the cyclohexane ring, which is energetically unfavorable.

Q3: How can I determine the ratio of cis to trans isomers in my product mixture?

A3: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most common and effective method.[3][8] The proton on the carbon bearing the hydroxyl group (the carbinol proton) has a different chemical shift and coupling constant depending on whether it is in an axial or equatorial position. This allows for the integration of the respective signals to determine the isomer ratio.[3]

Q4: Can I use catalytic hydrogenation for this reduction?

A4: Yes, catalytic hydrogenation can be used. The stereochemical outcome often depends on the catalyst and reaction conditions. For example, hydrogenation with a rhodium catalyst has been reported to produce high selectivity for the cis isomer.[12]

Experimental Protocols

Protocol 1: Synthesis of trans-4-tert-Amylcyclohexanol (Thermodynamic Control)

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-tert-amylcyclohexanone in ethanol.

  • Reduction: Cool the solution in an ice bath and slowly add sodium borohydride (NaBH₄) in portions.

  • Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

  • Workup: Quench the reaction by the slow addition of water. Remove the ethanol under reduced pressure.

  • Extraction: Extract the aqueous layer multiple times with diethyl ether.

  • Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by column chromatography or recrystallization.

Protocol 2: Synthesis of cis-4-tert-Amylcyclohexanol (Kinetic Control)

  • Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-tert-amylcyclohexanone in anhydrous tetrahydrofuran (THF).

  • Reduction: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of L-Selectride® (1.0 M in THF) via syringe.

  • Reaction Monitoring: Monitor the reaction by TLC.

  • Workup: Cautiously quench the reaction at low temperature by the slow addition of water, followed by aqueous sodium hydroxide and hydrogen peroxide.

  • Extraction: Allow the mixture to warm to room temperature and extract with diethyl ether.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude product, which can be purified by column chromatography.

Data Summary

Reducing AgentTypical SolventPredominant IsomerControl Type
Sodium Borohydride (NaBH₄)EthanoltransThermodynamic
Lithium Aluminum Hydride (LiAlH₄)Diethyl Ether/THFtransThermodynamic
L-Selectride®THFcisKinetic
Iridium-based catalystsIsopropanolcisKinetic

Visualizing Reaction Pathways

Stereoselective_Reduction cluster_start Starting Material cluster_kinetic Kinetic Control cluster_thermodynamic Thermodynamic Control 4-tert-amylcyclohexanone 4-tert-amylcyclohexanone Bulky Reagent (L-Selectride) Bulky Reagent (L-Selectride) 4-tert-amylcyclohexanone->Bulky Reagent (L-Selectride) Low Temp Small Reagent (NaBH4) Small Reagent (NaBH4) 4-tert-amylcyclohexanone->Small Reagent (NaBH4) Higher Temp Equatorial Attack Equatorial Attack Bulky Reagent (L-Selectride)->Equatorial Attack Less Hindered Path cis-product (Axial OH) cis-product (Axial OH) Equatorial Attack->cis-product (Axial OH) Axial Attack Axial Attack Small Reagent (NaBH4)->Axial Attack More Hindered Path trans-product (Equatorial OH) trans-product (Equatorial OH) Axial Attack->trans-product (Equatorial OH)

Caption: Reaction pathways for the stereoselective reduction of 4-tert-amylcyclohexanone.

Troubleshooting_Workflow start Incorrect cis/trans Ratio Observed check_reagent Verify Reducing Agent start->check_reagent kinetic_path Targeting cis (Kinetic)? Use Bulky Reagent (e.g., L-Selectride) check_reagent->kinetic_path Yes thermo_path Targeting trans (Thermodynamic)? Use Small Reagent (e.g., NaBH4) check_reagent->thermo_path No check_temp Analyze Reaction Temperature low_temp Ensure Low Temperature (e.g., -78 °C) check_temp->low_temp Kinetic high_temp Use Room Temp or Reflux (Solvent Dependent) check_temp->high_temp Thermodynamic kinetic_path->check_temp thermo_path->check_temp end Achieve Desired Stereoselectivity low_temp->end high_temp->end

Caption: Troubleshooting workflow for poor stereoselectivity.

References

  • cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses Procedure. Available at: [Link]

  • Solved EXPERIMENT 6: Kinetic vs. Thermodynamic Control in | Chegg.com. Available at: [Link]

  • Experiment 8: Reduction of 4-T-Butylcyclohexanone With Sodium Borohydride - Scribd. Available at: [Link]

  • Kinetic Versus Thermodynamic Control in Chemical Reactions | PDF - Scribd. Available at: [Link]

  • Thermodynamic and kinetic reaction control - Wikipedia. Available at: [Link]

  • Hydride Reduction Reactions: Experiment - Odinity. Available at: [Link]

  • Explaining the Ratio of Stereoisomers Produced in the Sodium Borohydride Reduction of 4-t-Butylcyclohexanone - The Catalyst. Available at: [Link]

  • Question: provide a method for separating cis and trans 4-t-butylcyclohexanols after reduction from 4-t-butylcyclohexanone - Chegg. Available at: [Link]

  • Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin. Available at: [Link]

  • [FREE] The cis and trans isomers of 4-tert-butylcyclohexanol are ______. A. meso compounds B. - brainly.com. Available at: [Link]

  • 14.3: Kinetic vs. Thermodynamic Control of Reactions - Chemistry LibreTexts. Available at: [Link]

  • US3880925A - Separation and purification of cis and trans isomers - Google Patents.
  • OXIDATION AND REDUCTION REACTIONS IN ORGANIC CHEMISTRY: THE INTERCONVERSION OF 4-tert-BUTYLCYCLOHEXANOL AND 4-tert-BUTYLCYCLOHE - CDN. Available at: [Link]

  • Solved The cis and trans isomers of 4-tert-butylcyclohexanol | Chegg.com. Available at: [Link]

  • Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - NIH. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Crude 4-tert-Amylcyclohexanol

Welcome to the technical support center for the purification of crude 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of crude 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this compound. The information herein is curated to explain the rationale behind experimental choices, ensuring a robust and reproducible purification process.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the common impurities in crude 4-tert-amylcyclohexanol?

When synthesizing 4-tert-amylcyclohexanol, typically through the catalytic hydrogenation of 4-tert-amylphenol, several impurities can be present in the crude product. Understanding these impurities is crucial for selecting the appropriate purification strategy.

  • Unreacted Starting Material: Residual 4-tert-amylphenol is a common impurity.

  • Isomeric Byproducts: The synthesis of 4-tert-amylphenol can produce isomers such as 2-tert-amylphenol and 2,4-di-tert-amylphenol. These may carry through to the final product.

  • Ketone Intermediate: Incomplete reduction can lead to the presence of 4-tert-amylcyclohexanone.

  • Cis and Trans Isomers: The hydrogenation process produces a mixture of cis- and trans-4-tert-amylcyclohexanol. These are diastereomers and may require specific techniques for separation if a single isomer is desired.

  • Solvent Residues: Depending on the synthesis and work-up, residual solvents may be present.

Q2: Which purification method is most suitable for my scale and purity requirements?

The choice of purification method depends on the scale of your experiment and the desired final purity.

Method Scale Purity Achievable Best For Removing
Recrystallization Lab to PilotGood to ExcellentUnreacted starting material, some isomeric byproducts, ketone.
Fractional Distillation Lab to IndustrialGoodSolvents, some isomeric byproducts with different boiling points.
Column Chromatography LabExcellentClose-boiling isomers (cis/trans), ketone, and other minor impurities.

Q3: How can I separate the cis and trans isomers of 4-tert-amylcyclohexanol?

Separating the cis and trans diastereomers can be challenging due to their similar physical properties.

  • Column Chromatography: This is the most effective laboratory-scale method for separating diastereomers. The choice of stationary and mobile phases is critical. For the analogous 4-tert-butylcyclohexanol, column chromatography has been successfully used for isomer separation.

  • Fractional Distillation with Equilibration: For larger scales, fractional distillation over an equilibrating agent like aluminum isopropoxide in the presence of the corresponding ketone can favor the formation of the more thermodynamically stable isomer, facilitating separation.

  • Recrystallization: While less effective for complete separation, careful selection of solvents and multiple recrystallization steps may enrich one isomer. For instance, in the case of 4-tert-butylcyclohexanol, repeated crystallization has been used to obtain the pure trans isomer.[1]

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of 4-tert-amylcyclohexanol.

Recrystallization Troubleshooting

Recrystallization is a powerful technique for purifying solid compounds. However, several issues can arise.

Problem 1: The compound "oils out" instead of forming crystals.

  • Cause: The compound's solubility in the hot solvent is so high that upon cooling, it separates as a liquid phase (an oil) before it can form an ordered crystal lattice. This can also happen if the compound is significantly impure.

  • Solution:

    • Re-heat the solution to dissolve the oil.

    • Add a small amount of a co-solvent in which the compound is more soluble to prevent premature precipitation.

    • Cool the solution very slowly. A gradual decrease in temperature encourages crystal nucleation and growth over oiling out.

    • Scratch the inside of the flask with a glass rod at the surface of the solution to induce crystallization.

    • Add a seed crystal of pure 4-tert-amylcyclohexanol if available.

Problem 2: No crystals form upon cooling.

  • Cause: The solution is not supersaturated, meaning too much solvent was used, or the compound is very soluble even at low temperatures.

  • Solution:

    • Induce crystallization: Try scratching the flask or adding a seed crystal.

    • Reduce the solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

    • Cool to a lower temperature: Use an ice-salt bath to achieve temperatures below 0 °C.

    • Use an anti-solvent: If your compound is dissolved in a solvent where it is highly soluble, you can slowly add a miscible "anti-solvent" in which the compound is poorly soluble until the solution becomes cloudy, then add a few drops of the first solvent to redissolve the precipitate and allow it to cool slowly.

Problem 3: The yield is very low.

  • Cause: Too much solvent was used, and a significant amount of the product remains in the mother liquor. The compound may also be more soluble in the cold solvent than anticipated.

  • Solution:

    • Minimize the amount of hot solvent used to dissolve the crude product.

    • Ensure the solution is sufficiently cooled to maximize crystal formation.

    • Recover a second crop of crystals: Concentrate the mother liquor by evaporating some of the solvent and cool it again to obtain a second batch of crystals. Note that the purity of the second crop may be lower.

Fractional Distillation Troubleshooting

Fractional distillation is effective for separating components with different boiling points.

Problem 1: The distillation is very slow or stalls.

  • Cause: Insufficient heating, excessive heat loss from the distillation column, or a vacuum that is too deep for the temperature.

  • Solution:

    • Increase the heating mantle temperature gradually.

    • Insulate the distillation column with glass wool or aluminum foil to minimize heat loss.

    • Adjust the vacuum pressure. If the pressure is too low, the boiling point may be below the temperature required for the vapor to reach the condenser.

Problem 2: Poor separation of fractions (co-distillation).

  • Cause: The boiling points of the components are too close for the efficiency of the column. The distillation rate may also be too fast.

  • Solution:

    • Use a more efficient fractionating column with a higher number of theoretical plates (e.g., a Vigreux or packed column).

    • Slow down the distillation rate by reducing the heat input. This allows for better equilibrium between the liquid and vapor phases in the column.

    • Maintain a consistent heat input to ensure a steady distillation rate.

Problem 3: "Bumping" or violent boiling.

  • Cause: Uneven heating of the liquid, leading to superheating and sudden, violent boiling.

  • Solution:

    • Use boiling chips or a magnetic stirrer to ensure smooth boiling.

    • Heat the distillation flask evenly using a heating mantle.

Experimental Protocols

Protocol 1: Recrystallization of 4-tert-Amylcyclohexanol

This protocol is adapted from a procedure for the purification of 4-tert-butylcyclohexanol and may require optimization.[1]

  • Solvent Selection: Based on the analogous 4-tert-butylcyclohexanol, petroleum ether (boiling range 60-80 °C) or a mixture of ethanol and water are good starting points for solvent screening.

  • Dissolution: In a fume hood, place the crude 4-tert-amylcyclohexanol in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., petroleum ether) while stirring until the solid just dissolves.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point.

Protocol 2: Fractional Distillation of 4-tert-Amylcyclohexanol
  • Apparatus Setup: Assemble a fractional distillation apparatus with a heating mantle, a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed, especially if performing a vacuum distillation.

  • Charging the Flask: Add the crude 4-tert-amylcyclohexanol and a few boiling chips or a magnetic stir bar to the distillation flask.

  • Distillation:

    • Begin heating the flask gently.

    • If performing a vacuum distillation, slowly reduce the pressure to the desired level.

    • Collect any low-boiling fractions (e.g., residual solvent) first.

    • As the temperature stabilizes at the boiling point of 4-tert-amylcyclohexanol, collect the main fraction in a clean receiving flask.

    • Monitor the temperature throughout the distillation. A sharp drop in temperature indicates that the main component has distilled over.

  • Shutdown: Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides and to avoid charring of the residue.

Visualizing Purification Workflows

Recrystallization Workflow

Recrystallization_Workflow A Crude 4-tert-amylcyclohexanol B Dissolve in minimum hot solvent A->B C Hot gravity filtration (if solids present) B->C D Slow cooling to room temperature B->D No solids C->D J Insoluble Impurities C->J E Cool in ice bath D->E F Vacuum filtration E->F G Wash with cold solvent F->G K Mother Liquor (soluble impurities) F->K H Dry crystals G->H I Pure 4-tert-amylcyclohexanol H->I

Caption: A typical workflow for the purification of 4-tert-amylcyclohexanol by recrystallization.

Fractional Distillation Workflow

Fractional_Distillation_Workflow A Crude 4-tert-amylcyclohexanol in distillation flask B Heat and vaporize A->B C Vapors rise through fractionating column B->C D Lower boiling impurities condense first (Fraction 1) C->D E 4-tert-amylcyclohexanol condenses (Main Fraction) C->E F Higher boiling impurities remain in flask C->F G Collect fractions separately D->G E->G

Caption: A simplified workflow for the purification of 4-tert-amylcyclohexanol by fractional distillation.

References

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. National Center for Biotechnology Information. Retrieved from [Link]

  • Chegg. (2015, February 4). Provide a method for separating cis and trans 4-t-butylcyclohexanols after reduction from 4-t-butylcyclohexanone. Retrieved from [Link]

  • University of Wisconsin-Madison Chemistry. (n.d.). Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). trans-4-t-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • Filo. (2025, January 3). The GC MS data of the starting material, 4 tert butylcyclohexanol, is pro... Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

  • YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. MH Chem. Retrieved from [Link]

  • YouTube. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina. Nadia Korovina. Retrieved from [Link]

  • Google Patents. (n.d.). US2850549A - Separation of cis and trans isomers.
  • Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.
  • Morressier. (2022, March 24). Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives. Retrieved from [Link]

  • Chegg. (2023, October 1). Solved The GC-MS data of the starting material, | Chegg.com. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. Retrieved from [Link]

  • PubChem. (n.d.). 4-tert-Pentylphenol. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Resolving Impurities in 4-tert-Amylcyclohexanol Samples

Welcome to the technical support center for 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and resolve common impuri...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and resolve common impurities encountered in 4-tert-amylcyclohexanol samples. Drawing upon established analytical principles and purification techniques, this resource provides practical, in-depth guidance to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

What are the most common impurities in 4-tert-amylcyclohexanol and where do they originate?

The primary impurities in 4-tert-amylcyclohexanol typically arise from its synthesis, which commonly involves the Friedel-Crafts alkylation of phenol with a tert-amylating agent (like tert-amyl alcohol or isoamylene) to form 4-tert-amylphenol, followed by catalytic hydrogenation of the phenol to the corresponding cyclohexanol.

Common Impurities Include:

  • Unreacted Starting Material: 4-tert-amylphenol is a common impurity if the hydrogenation reaction does not go to completion.

  • Intermediate Carbonyl Compound: 4-tert-amylcyclohexanone can be present as a result of incomplete reduction of the phenol or oxidation of the final product.

  • Stereoisomers: 4-tert-amylcyclohexanol exists as cis and trans isomers. The ratio of these isomers can vary depending on the synthesis and purification methods and may be considered an impurity if a specific isomer is desired.

  • Other Alkylated Phenols: Positional isomers from the initial alkylation, such as 2-tert-amylphenol and 2,4-di-tert-amylphenol, can be carried through the synthesis.

  • Residual Solvents: Solvents used in the synthesis or purification process (e.g., ethanol, hexane, ethyl acetate) may be present in the final product.

The following diagram illustrates the general synthetic pathway and the points at which impurities can be introduced.

Caption: Synthetic pathway of 4-tert-amylcyclohexanol and origin of common impurities.

Troubleshooting Guides

This section provides a structured, question-and-answer approach to address specific issues you may encounter during the analysis and purification of 4-tert-amylcyclohexanol.

Impurity Detection and Characterization

Question: My initial analysis (e.g., by GC-MS) shows multiple peaks. How can I identify them?

Answer:

A multi-peak chromatogram suggests the presence of impurities. A systematic approach involving gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy is recommended for identification.

Impurity_Identification_Workflow cluster_GCMS GC-MS Analysis cluster_HPLC HPLC Analysis cluster_NMR NMR Spectroscopy GCMS_Run Run GC-MS on sample MassSpec Analyze Mass Spectra GCMS_Run->MassSpec LibrarySearch Compare with NIST/Wiley Libraries MassSpec->LibrarySearch Impurity_Identified Impurity Identified LibrarySearch->Impurity_Identified HPLC_Run Run HPLC with UV detector RetentionTime Compare Retention Times with Standards HPLC_Run->RetentionTime RetentionTime->Impurity_Identified NMR_Run Acquire 1H and 13C NMR spectra ChemicalShifts Analyze Chemical Shifts and Coupling Constants NMR_Run->ChemicalShifts ChemicalShifts->Impurity_Identified Start Impure Sample Start->GCMS_Run Start->HPLC_Run Start->NMR_Run

Caption: A multi-technique workflow for the identification of unknown impurities.

Experimental Protocols:

  • Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling [1][2]

    This method is ideal for separating and identifying volatile and semi-volatile impurities.

    • Sample Preparation: Dissolve 10 mg of the 4-tert-amylcyclohexanol sample in 1 mL of a suitable solvent like dichloromethane or methanol.

    • GC Conditions:

      • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

      • Injector Temperature: 250 °C.

      • Oven Program: Start at 60 °C for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

      • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • MS Conditions:

      • Ion Source Temperature: 230 °C.

      • Mass Range: Scan from m/z 40 to 450.

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Data Analysis: Compare the obtained mass spectra of the impurity peaks with commercial libraries (e.g., NIST, Wiley) for tentative identification. Confirmation should be done by comparing retention times and mass spectra with authentic reference standards if available.

Potential Impurity Expected Retention Characteristics Key Mass Spectral Fragments (m/z)
4-tert-AmylcyclohexanoneElutes before 4-tert-amylcyclohexanolMolecular ion (M+), fragments from cleavage of the tert-amyl group and cyclohexanone ring.
4-tert-AmylphenolElutes after 4-tert-amylcyclohexanolMolecular ion (M+), fragments characteristic of a phenol and tert-amyl group.
cis/trans IsomersMay show partial or full separation depending on the column and conditions.Similar mass spectra, differentiation is primarily by retention time.
  • High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities [3][4]

    HPLC is particularly useful for quantifying less volatile impurities like unreacted 4-tert-amylphenol.

    • Sample Preparation: Dissolve 10 mg of the sample in 10 mL of the mobile phase.

    • HPLC Conditions:

      • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable.

      • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly used. A starting point could be 65:35 (v/v) acetonitrile:water.

      • Flow Rate: 1.0 mL/min.

      • Detection: UV detection at 275 nm is effective for phenolic impurities.

    • Analysis: Quantify impurities by comparing peak areas to a calibration curve generated from certified reference standards.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation [5][6]

    NMR provides detailed structural information and can help distinguish between isomers.

    • Sample Preparation: Dissolve approximately 10-20 mg of the sample in a deuterated solvent such as chloroform-d (CDCl₃).

    • Acquisition: Obtain ¹H and ¹³C NMR spectra.

    • Analysis:

      • ¹H NMR: The signals for the protons on the carbon bearing the hydroxyl group are distinct for the cis and trans isomers due to different magnetic environments.

      • ¹³C NMR: The chemical shifts of the carbons in the cyclohexyl ring will also differ between the cis and trans isomers.

      • Impurity signals can be identified by their characteristic chemical shifts and coupling patterns. For example, aromatic protons from unreacted 4-tert-amylphenol will appear in the 6.5-7.5 ppm region in the ¹H NMR spectrum.

Purification Strategies

Question: My sample contains a significant amount of unreacted 4-tert-amylphenol. What is the best way to remove it?

Answer:

Both recrystallization and column chromatography are effective methods for removing phenolic impurities.

  • Recrystallization [7][8][9]

    Recrystallization is a cost-effective method for purifying solid compounds on a larger scale. The choice of solvent is critical.

    Recommended Solvent System: Ethanol/Water

    • Dissolution: Dissolve the impure 4-tert-amylcyclohexanol in a minimal amount of hot ethanol.

    • Induce Crystallization: While the solution is still hot, slowly add hot water dropwise until the solution becomes faintly cloudy. This indicates the saturation point has been reached.

    • Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

    • Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

    • Isolation: Collect the purified crystals by vacuum filtration and wash them with a small amount of cold ethanol/water mixture.

    • Drying: Dry the crystals under vacuum.

  • Column Chromatography [10][11][12]

    Column chromatography offers excellent separation for a wide range of impurities.

    Protocol for Silica Gel Column Chromatography

    • Column Packing: Prepare a slurry of silica gel in hexane and pack it into a glass column.

    • Sample Loading: Dissolve the impure sample in a minimal amount of a non-polar solvent (e.g., hexane with a small amount of ethyl acetate) and load it onto the top of the silica gel bed.

    • Elution: Begin elution with a non-polar mobile phase, such as hexane. Gradually increase the polarity of the mobile phase by adding increasing amounts of a more polar solvent like ethyl acetate (e.g., starting with 100% hexane, then moving to 95:5, 90:10 hexane:ethyl acetate).

    • Fraction Collection: Collect fractions and analyze them by thin-layer chromatography (TLC) or GC-MS to identify the fractions containing the purified 4-tert-amylcyclohexanol.

    • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Question: How can I separate the cis and trans isomers of 4-tert-amylcyclohexanol?

Answer:

Separating cis and trans isomers can be challenging due to their similar physical properties.

  • Fractional Distillation

    If there is a sufficient difference in the boiling points of the cis and trans isomers, fractional distillation under reduced pressure can be effective.[13] This technique is more suitable for larger quantities.

  • Preparative Chromatography

    For smaller scales and higher purity requirements, preparative HPLC or flash chromatography can be employed. The conditions would be similar to the analytical methods described above, but with larger columns and higher sample loading.

References

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • Debonneville, C., & Chaintreau, A. (2020). Good quantification practices of flavours and fragrances by mass spectrometry. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 378(2184), 20190361. [Link]

  • University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • MatheO. (n.d.). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in. Retrieved from [Link]

  • Slideshare. (n.d.). Analytical methods used in analysis of fragrance & flavour Materials. Retrieved from [Link]

  • Sadowska, Z., Rój, E., & Czarczynska-Goslinska, B. (2012). Analytical methods for identification and determination of some cosmetics ingredients. Chemistry & Chemical Technology, 6(4), 435-446.
  • University of Colorado Boulder. (n.d.). Column Chromatography Procedures. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • SpectraBase. (n.d.). 4-Tert-amylcyclohexanol, mixture of cis and trans. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

  • Van der Veken, P., et al. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC Europe, 22(12).
  • Google Patents. (n.d.). Separation of cis and trans isomers.
  • Shimadzu. (n.d.). Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. Retrieved from [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

  • Advances in Bioresearch. (2025, March 13). Impurity profiling Techniques for Pharmaceuticals – A Review. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Shimadzu Europe. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from [Link]

  • University of Rochester. (n.d.). Chromatography: How to Run a Flash Column. Retrieved from [Link]

  • International Journal of Pharmaceutical and Bio-Medical Science. (2020, November 15). IMPURITY PROFILING OF PHARMACEUTICALS. Retrieved from [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

  • Toyama, T., et al. (2014). Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment. Applied and Environmental Microbiology, 80(2), 569–577. [Link]

  • Lucideon. (n.d.). Pharmacopeial Assays. Retrieved from [Link]

  • Protocol Online. (2007, May 26). Column chromatography with silica gel. Retrieved from [Link]

  • Gavrilescu, M., & Demian, B. (2010). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Revista de Chimie, 61(1), 53-58.
  • National Academic Digital Library of Ethiopia. (n.d.). Pharmaceutical Analysis for Small Molecules. Retrieved from [Link]

  • Falkowska, L., et al. (2012). Analytical methods for determination of bisphenol A, 4-tert-octylphenol and 4-nonylphenol in herrings and physiological fluids of the grey seal. Polish Journal of Environmental Studies, 21(5), 1221-1228.
  • Google Patents. (n.d.). Separation and purification of cis and trans isomers.
  • ResearchGate. (2021, November 20). How to conduct silica gel column chromatography with solvent system of chloroform: methanol: n-hexane, with ratio of 1:1:1?. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Retrieved from [Link]

  • Macherey-Nagel. (n.d.). Drug analysis according to pharmacopoeia. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column. Retrieved from [Link]

  • McCallum, M. E., et al. (2020). Total Synthesis of Aporphine Alkaloids via Photocatalytic Oxidative Phenol Coupling and Biological Evaluation at the Serotonin 5-HT2 and Adrenergic α1A Receptors. The Journal of Organic Chemistry, 85(15), 9634–9646. [Link]

  • European Patent Office. (1985, August 28). Catalytic production of tert-amylphenols. Retrieved from [Link]

  • Pedersen, O. (2006).
  • AIJFR. (n.d.). Analytical Approaches for The Determination of Additives in Drug Formulations. Retrieved from [Link]

Sources

Troubleshooting

how to increase the solubility of 4-tert-amylcyclohexanol for experiments

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 4-tert-amylcyclohexanol. This guide is designed to provide researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-tert-amylcyclohexanol. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the handling and experimental use of this compound, with a specific focus on solubility. Our goal is to move beyond simple instructions, offering explanations grounded in chemical principles to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 4-tert-amylcyclohexanol?

Answer: 4-tert-amylcyclohexanol is an amphiphilic molecule, meaning it possesses both a hydrophilic (water-loving) and a hydrophobic (water-fearing) part. The hydroxyl (-OH) group on the cyclohexanol ring is polar and capable of hydrogen bonding, conferring slight aqueous solubility. However, the bulky, non-polar tert-amyl group and the cyclohexane ring create a significant hydrophobic character.

This dual nature results in very limited solubility in water (estimated at 91.17 mg/L at 25°C) but good solubility in many organic solvents.[1] At room temperature, it exists as a low-melting, waxy solid (melting point: 24-27 °C), which can also impact the kinetics of dissolution.[1]

Q2: I'm struggling to dissolve 4-tert-amylcyclohexanol in my aqueous buffer for a cell-based assay. What are my primary options?

Answer: This is a common challenge. Direct dissolution in aqueous buffers is often unsuccessful due to the compound's hydrophobic nature. When the compound is introduced to an aqueous environment, the non-polar regions are repelled by water, leading to precipitation or the formation of an insoluble film.[2][3]

Your primary strategies are:

  • Using a Co-solvent: Prepare a concentrated stock solution in a water-miscible organic solvent and then dilute it into your aqueous medium.

  • Using a Surfactant: Employ a surfactant to create a micellar formulation that encapsulates the hydrophobic compound, allowing it to be dispersed in the aqueous phase.[4]

The best choice depends on the final concentration needed and the tolerance of your experimental system (e.g., cell line, enzyme) to the chosen solvent or surfactant.

Q3: Which co-solvents are recommended for 4-tert-amylcyclohexanol, and what is the mechanism?

Answer: The principle of co-solvency involves using a water-miscible solvent to reduce the overall polarity of the aqueous medium, making it more hospitable to hydrophobic solutes.[5][6] The co-solvent essentially acts as a bridge between the water and the non-polar compound.

For 4-tert-amylcyclohexanol, the most common and effective co-solvents are:

  • Dimethyl Sulfoxide (DMSO): An excellent, highly polar aprotic solvent that can dissolve a wide range of non-polar compounds. It is a standard choice for preparing stock solutions for cell culture experiments, though final concentrations should typically be kept low (<0.5%) to avoid cytotoxicity.[2]

  • Ethanol: A polar protic solvent that is also effective and often less toxic than DMSO for certain applications.[7]

Mechanism of Action: The co-solvent disrupts the strong hydrogen-bonding network of water. This reduction in water's self-association lowers the energy penalty required to create a cavity for the hydrophobic solute, thereby increasing solubility.[5][8]

Q4: When should I consider using a surfactant, and how does it work?

Answer: A surfactant should be considered when your experimental system is sensitive to organic co-solvents or when you require a higher final concentration in the aqueous phase than co-solvency can achieve without precipitation.

Mechanism: Micellar Solubilization Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble in water to form spherical structures called micelles.[4][9] These micelles have a hydrophobic core and a hydrophilic shell. The non-polar tert-amylcyclohexyl portion of your compound will partition into the hydrophobic core of the micelle, while the polar hydroxyl group may orient towards the shell. This process, known as micellar solubilization, effectively creates a stable colloidal dispersion of the compound in water.[4][10][11]

Common non-ionic (and generally less disruptive to biological systems) surfactants include:

  • Polysorbate 20 (Tween® 20)

  • Polysorbate 80 (Tween® 80)

  • Triton™ X-100

Q5: Does temperature affect the solubility of 4-tert-amylcyclohexanol?

Answer: Yes, temperature can have a significant effect. Generally, for solid solutes dissolving in liquid solvents, solubility increases with temperature.[12] Applying gentle heat (e.g., to 37-40°C) can increase both the rate of dissolution and the equilibrium solubility. This is because the increased kinetic energy helps solvent molecules break apart the solute crystal lattice.[12]

However, caution is advised. Once the solution is returned to a lower temperature (e.g., room temperature or 4°C for storage), the compound may precipitate out if the concentration exceeds its solubility at that lower temperature. Therefore, heating is best used to aid initial dissolution for immediate use or for preparing a stock that remains soluble upon cooling.

Troubleshooting Guides & Protocols

Decision-Making Workflow for Solubilization

Before selecting a method, use the following workflow to determine the most appropriate strategy for your specific experimental needs.

G cluster_start cluster_system cluster_aqueous cluster_organic start Goal: Prepare a solution of 4-tert-amylcyclohexanol system_type What is the primary solvent? start->system_type assay_sensitivity Is the assay sensitive to organic solvents? system_type->assay_sensitivity Aqueous (e.g., Buffer, Media) method_organic Method: Direct Dissolution system_type->method_organic Organic (e.g., Hexane, Toluene) concentration Is a high final concentration required? assay_sensitivity->concentration No method_surfactant Method: Surfactant Solubilization (e.g., Tween 80) assay_sensitivity->method_surfactant Yes method_cosolvent Method: Co-Solvent Stock Solution (e.g., DMSO, Ethanol) concentration->method_cosolvent No concentration->method_surfactant Yes method_heat Consider gentle heating to aid dissolution. Verify stability upon cooling. method_cosolvent->method_heat method_surfactant->method_heat solvent_table Consult Solvent Solubility Table method_organic->solvent_table

Caption: Decision workflow for selecting a solubilization method.

Protocol 1: Co-Solvent Method for Aqueous Systems

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting point for cell-based assays.

Materials:

  • 4-tert-amylcyclohexanol (MW: 156.27 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Vortex mixer

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or vials

Procedure:

  • Calculation: To prepare 1 mL of a 10 mM stock solution, you will need:

    • 1 mL * (1 L / 1000 mL) * (10 mmol / L) * (156.27 g / mol) * (1 mol / 1000 mmol) = 0.0015627 g = 1.56 mg

  • Weighing: Carefully weigh out 1.56 mg of 4-tert-amylcyclohexanol and place it into a sterile vial.

  • Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

  • Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to expedite dissolution if necessary. Visually inspect the solution against a light source to ensure there are no suspended particles.

  • Serial Dilution: This stock solution can now be serially diluted into your final aqueous buffer or cell culture medium. Crucially , add the DMSO stock to the buffer dropwise while vortexing the buffer. This rapid mixing helps prevent localized high concentrations that can cause the compound to precipitate out.[3]

  • Final Concentration Check: Ensure the final concentration of DMSO in your experiment is below the tolerance level of your system (typically <0.5% v/v).

Protocol 2: Surfactant-Mediated Solubilization

This protocol is for creating a surfactant-based formulation, useful when organic solvents must be avoided.

Materials:

  • 4-tert-amylcyclohexanol

  • Polysorbate 80 (Tween® 80)

  • Aqueous buffer (e.g., PBS)

  • Glass vial

  • Bath sonicator

Procedure:

  • Preparation: In a glass vial, weigh the desired amount of 4-tert-amylcyclohexanol.

  • Surfactant Addition: Add a small amount of neat Polysorbate 80 directly to the solid. A common starting ratio is 1:2 or 1:5 (w/w) of compound to surfactant. Mix vigorously to form a paste or slurry.

  • Hydration: Slowly add the aqueous buffer to the slurry in small aliquots while continuously vortexing or stirring.

  • Homogenization: Once all the buffer is added, the solution may appear cloudy. Place the vial in a bath sonicator for 15-30 minutes. The sonication provides the energy needed to facilitate micelle formation and encapsulation, which should result in a clear or slightly opalescent, homogenous dispersion.

  • Final Inspection: Visually inspect the final solution for any precipitate. If particulates remain, the carrying capacity of the surfactant at that concentration may have been exceeded.

Data Summary

Table 1: Solubility Profile of 4-tert-Amylcyclohexanol

SolventSolvent TypeQualitative SolubilityRationale
WaterPolar ProticVery Low (Insoluble)[1]The large, non-polar alkyl group dominates the molecule's character, leading to poor interaction with water's hydrogen bond network.
EthanolPolar ProticSoluble[1]The ethanol backbone is sufficiently non-polar to interact with the alkyl group, while the -OH group maintains miscibility.
MethanolPolar ProticSoluble[13]Similar to ethanol, it effectively solvates both polar and non-polar regions of the molecule.
DMSOPolar AproticSolubleA powerful, versatile solvent capable of dissolving many poorly water-soluble compounds.[2]
AcetonePolar AproticSolubleA good solvent for moderately polar to non-polar compounds.
TolueneNon-polarSoluble"Like dissolves like"; the non-polar aromatic solvent readily dissolves the non-polar portions of the molecule.
HexaneNon-polarSolubleA non-polar aliphatic solvent that effectively solvates the tert-amyl and cyclohexyl groups.

Note: Qualitative solubility is compiled from various chemical supplier data and established chemical principles.

Understanding the Mechanism: Micellar Solubilization

The diagram below illustrates how a surfactant like Tween® 80 encapsulates a molecule of 4-tert-amylcyclohexanol, enabling its dispersion in water.

G cluster_micelle Micelle Structure in Aqueous Solution cluster_key compound 4-tert- amylcyclohexanol s1 S compound->s1 Hydrophobic Interaction s2 S compound->s2 s3 S compound->s3 s4 S compound->s4 s5 S compound->s5 s6 S compound->s6 s7 S compound->s7 s8 S compound->s8 key_s Surfactant Monomer (S) (Hydrophilic Head) key_c Compound

Sources

Optimization

avoiding degradation of 4-tert-amylcyclohexanol during storage

Introduction Welcome to the Technical Support Center for 4-tert-amylcyclohexanol (t-AMCHC). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and int...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the Technical Support Center for 4-tert-amylcyclohexanol (t-AMCHC). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Degradation of 4-tert-amylcyclohexanol can introduce impurities that may compromise experimental outcomes, making proper storage and handling paramount. This document provides in-depth troubleshooting advice, preventative measures, and analytical protocols to help you identify and avoid degradation.

Understanding the Stability of 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol is a secondary alcohol, a class of compounds susceptible to specific degradation pathways. Its stability is primarily threatened by two chemical reactions: oxidation and acid-catalyzed dehydration. Understanding the mechanisms behind these processes is the first step in preventing them.

  • Oxidation: Exposure to oxygen, particularly in the presence of light, heat, or metal catalysts, can oxidize the secondary alcohol group to a ketone, forming 4-tert-amylcyclohexanone.

  • Dehydration: Contact with acidic contaminants can catalyze the elimination of a water molecule, resulting in the formation of 4-tert-amylcyclohexene.

This guide will address how to recognize and prevent these degradation pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My bottle of 4-tert-amylcyclohexanol has developed a yellow tint and a sharp, minty odor. Is it degraded?

Answer: Yes, these are strong indicators of degradation, specifically oxidation.

  • Causality: Pure 4-tert-amylcyclohexanol is a white crystalline solid or a colorless liquid with a woody, patchouli-like aroma. The development of a pale yellow color and a sharper, minty, or camphoraceous odor strongly suggests the formation of its corresponding ketone, 4-tert-amylcyclohexanone.[1][2] This occurs when the secondary alcohol is oxidized. The process can be accelerated by prolonged exposure to air (oxygen), elevated temperatures, and light.

  • Troubleshooting Steps:

    • Isolate the Material: Immediately quarantine the suspect bottle to prevent its use in critical experiments.

    • Analytical Confirmation: Confirm the presence of 4-tert-amylcyclohexanone using the Gas Chromatography-Mass Spectrometry (GC-MS) protocol outlined in the "Analytical Protocols" section of this guide.

    • Review Storage Conditions: Assess the storage conditions of the affected bottle. Was it tightly sealed? Was it stored in a cool, dark place? Was it exposed to direct sunlight or stored near a heat source? Answering these questions will help identify the cause and prevent recurrence.

    • Disposal: If significant degradation is confirmed, the material should be disposed of according to your institution's hazardous waste guidelines.

Question 2: I ran a GC-MS analysis of my 4-tert-amylcyclohexanol and see an unexpected peak with a molecular weight of 152.3 g/mol . What is this impurity?

Answer: This impurity is likely 4-tert-amylcyclohexene, the product of acid-catalyzed dehydration.

  • Causality: 4-tert-amylcyclohexanol has a molecular weight of approximately 170.29 g/mol .[3] The loss of a water molecule (H₂O, molecular weight ~18.02 g/mol ) through dehydration results in 4-tert-amylcyclohexene, which has a molecular weight of ~152.27 g/mol . This reaction is readily catalyzed by trace amounts of acid.[4][5] The source of acid could be residual catalyst from synthesis, contaminated labware (e.g., spatulas, glassware), or absorption of acidic gases from the laboratory air into the product if not sealed properly.

  • Troubleshooting Workflow:

    G start Unexpected Peak at m/z ~152 check_mw Confirm MW = 152.27 (C11H20) start->check_mw identify Impurity is likely 4-tert-amylcyclohexene check_mw->identify investigate Investigate Source of Acid Contamination identify->investigate storage Review Storage Protocol: - Tightly sealed? - Away from acids? investigate->storage Storage Issues handling Review Handling Protocol: - Use clean, dry labware? - Avoid cross-contamination? investigate->handling Handling Issues action Purify by distillation/chromatography OR Discard and use new batch storage->action handling->action

    Caption: Troubleshooting workflow for identifying dehydration impurity.

Question 3: Can I still use my 4-tert-amylcyclohexanol if only a small amount of degradation is detected?

Answer: This depends entirely on the sensitivity of your application.

  • For Non-Critical Applications: If the material is being used as a general solvent or in a robust synthesis where the impurities are known not to interfere, a low level of degradation (e.g., <1-2%) may be acceptable.

  • For Sensitive Applications: In drug development, pharmacology, or high-purity materials science, even trace amounts of impurities can lead to erroneous results, side reactions, or failed experiments. The ketone or alkene impurities have different chemical properties and reactivity compared to the alcohol. Therefore, for any sensitive application, using degraded material is strongly discouraged. It is more cost-effective to use a pure starting material than to troubleshoot failed experiments.

Preventative Storage and Handling Protocols

Proactive measures are the most effective way to ensure the long-term stability of 4-tert-amylcyclohexanol.

Core Storage Recommendations

The primary goal is to protect the material from the key degradation triggers: oxygen, light, heat, and acid.

ParameterRecommendationRationale
Temperature Store in a cool environment, ideally refrigerated (2°C to 8°C).[6]Low temperatures slow the rate of all chemical reactions, including oxidation and dehydration.
Atmosphere Keep container tightly sealed at all times. For long-term storage (>6 months), purge headspace with an inert gas (Argon or Nitrogen).Minimizes exposure to atmospheric oxygen and moisture. Inert gas displaces oxygen, preventing oxidation.[7]
Light Store in an amber glass bottle or in a dark cabinet.[6]UV light can provide the energy to initiate and accelerate oxidative degradation (photodegradation).[8][9]
Incompatibilities Store separately from strong oxidizing agents (e.g., peroxides, chromates) and acids.Direct contact with these substances will cause rapid and extensive degradation.
Handling Best Practices
  • Use Clean, Dry Equipment: Always use clean, dry spatulas and glassware to dispense the material. Traces of moisture or acid on a spatula can contaminate the entire bottle.

  • Minimize Air Exposure: Do not leave the bottle open to the air for extended periods. Dispense the required amount quickly and re-seal the container immediately.

  • Inert Gas Blanket: For high-purity applications, consider working under a gentle stream of nitrogen or argon when dispensing the chemical.

Analytical Protocols

Protocol 1: GC-MS for Purity Assessment and Degradation Detection

This protocol provides a starting point for the analysis of 4-tert-amylcyclohexanol and its primary degradation products. Method optimization may be required for your specific instrument and column.

  • Objective: To separate and identify 4-tert-amylcyclohexanol, 4-tert-amylcyclohexanone (oxidation product), and 4-tert-amylcyclohexene (dehydration product).

  • Instrumentation: Gas Chromatograph with a Mass Selective Detector (GC-MS).

  • Methodology:

    • Sample Preparation: Prepare a ~1 mg/mL solution of the 4-tert-amylcyclohexanol sample in a high-purity solvent like Dichloromethane or Ethyl Acetate.

    • GC Parameters (Starting Point):

      • Column: A mid-polarity column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm ID x 0.25 µm film thickness), is a good starting point. For better separation of the alcohol and ketone, a more polar column (e.g., a wax-type column like HP-FFAP) can be effective.[10][11]

      • Injector Temperature: 250 °C

      • Carrier Gas: Helium at a constant flow of ~1.0-1.2 mL/min.

      • Oven Program:

        • Initial Temperature: 60 °C, hold for 2 minutes.

        • Ramp: Increase at 10 °C/min to 240 °C.

        • Hold: Hold at 240 °C for 5 minutes.

      • Injection: 1 µL, split ratio 50:1.

    • MS Parameters:

      • Source Temperature: 230 °C

      • Quadrupole Temperature: 150 °C

      • Ionization Mode: Electron Impact (EI) at 70 eV.

      • Scan Range: m/z 40-300.

  • Data Interpretation:

    • 4-tert-amylcyclohexanol (C₁₁H₂₂O): Expect a peak corresponding to the parent compound. Key mass fragments will be present.

    • 4-tert-amylcyclohexanone (C₁₁H₂₀O): Look for a peak with a molecular ion (M⁺) at m/z 168. Common fragments for cyclohexanones include m/z 98 and 71.[12] This peak will likely have a retention time close to, but distinct from, the parent alcohol on a suitable column.[10]

    • 4-tert-amylcyclohexene (C₁₁H₂₀): Search for a peak with a molecular ion (M⁺) at m/z 152.

Summary of Degradation Pathways and Prevention

The following diagram summarizes the key degradation pathways and the corresponding preventative measures.

G cluster_main 4-tert-amylcyclohexanol cluster_oxidation Oxidation Pathway cluster_dehydration Dehydration Pathway compound 4-tert-amylcyclohexanol (Stable) oxidant Trigger: Oxygen (Air), Light, Heat compound->oxidant acid Trigger: Acid Contamination compound->acid ketone Product: 4-tert-amylcyclohexanone (Yellow Tint, Minty Odor) oxidant->ketone Oxidizes alkene Product: 4-tert-amylcyclohexene (MW=152) acid->alkene Dehydrates prevention Prevention Strategy: - Store Cool & Dark (2-8°C) - Tightly Seal Container - Use Inert Gas (Ar/N2) - Avoid Acid/Oxidizer Contact prevention->compound Protects

Caption: Key degradation pathways and preventative strategies.

By implementing these storage, handling, and analytical verification procedures, you can ensure the integrity of your 4-tert-amylcyclohexanol, leading to more reliable and reproducible scientific outcomes.

References

  • Study.com. (n.d.). Dehydration of Cyclohexanol | Definition & Mechanism. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 1). 2.2: Preparation of Cyclohexene from Cyclohexanol. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 27941, 4-tert-Pentylcyclohexanone. Retrieved from [Link]

  • ResearchGate. (2021, December 1). How to get peak separation of cyclohexanol and cyclohexanone in GC-MS? Retrieved from [Link]

  • Chimia. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

  • V. F. Knupp, Y. M. Idernori, Z. L. Cardeal. (n.d.). A headspace gas chromatographic method for the analysis of cyclohexanone and cyclohexanol in a system involving metalloporphyrins as catalyst. ResearchGate. Retrieved from [Link]

  • European Review for Medical and Pharmacological Sciences. (2021). Study of the influence of alcohol on the photostability of four UV filters. Retrieved from [Link]

  • PubMed. (2021). Study of the influence of alcohol on the photostability of four UV filters. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-butyl cyclohexanone, 98-53-3. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • MoreWine. (n.d.). Inert Gas and Winemaking. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-tert-Amylcyclohexanol

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis of 4-tert-amylcyclohexanol. It is designed to address common challenges and troub...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis of 4-tert-amylcyclohexanol. It is designed to address common challenges and troubleshoot the formation of frequently encountered side products. The information herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical utility.

Introduction to 4-tert-Amylcyclohexanol Synthesis

4-tert-Amylcyclohexanol is a valuable chemical intermediate, often synthesized via two primary routes: the catalytic hydrogenation of 4-tert-amylphenol or the reaction of a Grignard reagent with 4-tert-amylcyclohexanone. While seemingly straightforward, both pathways are susceptible to the formation of various side products that can complicate purification and reduce yields. This guide will explore the origins of these impurities and provide actionable troubleshooting strategies.

A critical precursor, 4-tert-amylphenol, is typically synthesized through the Friedel-Crafts alkylation of phenol with a tert-amylating agent. The purity of this starting material can significantly impact the final alcohol's quality.

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Part 1: Side Products in the Catalytic Hydrogenation of 4-tert-Amylphenol

The catalytic hydrogenation of 4-tert-amylphenol is a common industrial route to 4-tert-amylcyclohexanol. However, several side products can arise from this process.

Answer: The formation of both cis and trans isomers is an inherent outcome of the hydrogenation of 4-tert-amylphenol. These isomers are diastereomers, not enantiomers. The ratio of these isomers is influenced by the catalyst, solvent, and reaction conditions.

  • Controlling Stereoselectivity: Achieving a high ratio of a specific isomer often requires careful selection of the catalyst and reaction parameters. For instance, certain ruthenium and rhodium catalysts are known to favor the formation of the cis-isomer. The choice of solvent can also influence the stereochemical outcome.

Answer: Incomplete conversion of 4-tert-amylphenol is a common issue and can be attributed to several factors:

  • Catalyst Deactivation: The catalyst may be poisoned by impurities in the starting material or solvent. Sulfur compounds and certain oxidation byproducts are known catalyst poisons.

  • Insufficient Catalyst Loading: The amount of catalyst may be too low for the scale of the reaction.

  • Inadequate Reaction Conditions: The hydrogen pressure, temperature, or reaction time may be insufficient to drive the reaction to completion.

  • Poor Mass Transfer: Inadequate stirring can limit the contact between the hydrogen gas, the liquid phase, and the solid catalyst.

Troubleshooting Steps:

  • Purify the Starting Material: Ensure the 4-tert-amylphenol is of high purity and free from potential catalyst poisons.

  • Increase Catalyst Loading: Incrementally increase the catalyst amount.

  • Optimize Reaction Conditions: Systematically vary the hydrogen pressure, temperature, and reaction time.

  • Improve Agitation: Ensure vigorous stirring to maximize mass transfer.

Answer: 4-tert-Amylcyclohexanone is the intermediate ketone formed during the hydrogenation of 4-tert-amylphenol. Its presence in the final product indicates that the reduction is incomplete. The hydrogenation of the phenol to the ketone is often faster than the subsequent reduction of the ketone to the alcohol.

Preventative Measures:

  • Prolonged Reaction Time: Extending the reaction time will allow for the complete conversion of the intermediate ketone to the final alcohol.

  • Harsher Conditions: Increasing the hydrogen pressure and/or temperature can facilitate the reduction of the ketone.

  • Catalyst Choice: Some catalysts are more effective at reducing ketones than others. For example, Raney Nickel is often used for the reduction of carbonyl groups.[1][2]

Answer: The formation of 4-tert-amylcyclohexane is a result of over-reduction, where the alcohol functional group is hydrogenolyzed to a hydrocarbon. This is more likely to occur under harsh reaction conditions.

Mitigation Strategies:

  • Milder Reaction Conditions: Reduce the temperature and/or hydrogen pressure.

  • Catalyst Selection: Choose a catalyst with lower hydrogenolysis activity. Palladium on carbon (Pd/C) is generally more prone to hydrogenolysis than platinum or rhodium catalysts under certain conditions.

Experimental Protocol: Catalytic Hydrogenation of 4-tert-Amylphenol

  • Preparation: In a high-pressure autoclave, charge 4-tert-amylphenol and a suitable solvent (e.g., isopropanol).

  • Catalyst Addition: Add the chosen catalyst (e.g., 5% Ru/C) under an inert atmosphere.

  • Reaction: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 50 bar). Heat the mixture to the target temperature (e.g., 120 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by GC-MS to track the disappearance of the starting material and the intermediate ketone.

  • Work-up: After the reaction is complete, cool the autoclave, carefully vent the hydrogen, and filter the catalyst. The solvent can be removed under reduced pressure to yield the crude product.

  • Purification: The crude product can be purified by distillation or recrystallization to separate the desired alcohol from any side products.

Diagram: Hydrogenation Pathway and Side Products

Caption: Hydrogenation of 4-tert-amylphenol to 4-tert-amylcyclohexanol and potential side products.

Part 2: Side Products in the Grignard Synthesis of 4-tert-Amylcyclohexanol

The Grignard reaction provides an alternative route to 4-tert-amylcyclohexanol, typically by reacting an alkyl magnesium halide with 4-tert-amylcyclohexanone. This method is also prone to specific side reactions.

Answer: This is likely a Wurtz coupling product, formed by the reaction of the Grignard reagent with the unreacted alkyl halide.[3][4][5][6][7] This side reaction is more prevalent if the Grignard reagent formation is slow or if there are localized high concentrations of the alkyl halide.

Troubleshooting Wurtz Coupling:

  • Slow Addition of Alkyl Halide: Add the alkyl halide dropwise to the magnesium turnings to maintain a low concentration of the halide.

  • Maintain Moderate Temperature: While the reaction is exothermic, excessive cooling can slow down the Grignard formation more than the coupling reaction. Maintain a gentle reflux.

  • Use of Activators: A small crystal of iodine or a few drops of 1,2-dibromoethane can help initiate the Grignard reaction promptly.

Answer: The recovery of the starting ketone can be due to two main reasons:

  • Insufficient Grignard Reagent: An inadequate amount of the Grignard reagent was used. It is common to use a slight excess (1.1-1.2 equivalents) to ensure complete conversion of the ketone.

  • Enolization of the Ketone: The Grignard reagent can act as a base and deprotonate the alpha-carbon of the cyclohexanone, forming an enolate.[8][9] This is more likely with sterically hindered Grignard reagents. Upon acidic work-up, the enolate is protonated, regenerating the starting ketone.

Minimizing Enolization:

  • Use a Less Hindered Grignard Reagent: If possible, choose a less bulky Grignard reagent.

  • Lower Reaction Temperature: Conducting the reaction at a lower temperature can favor the nucleophilic addition over the enolization pathway.

Experimental Protocol: Grignard Synthesis of 4-tert-Amylcyclohexanol

  • Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a condenser and an addition funnel, add magnesium turnings and a small crystal of iodine. Add a solution of the alkyl halide in anhydrous diethyl ether dropwise to initiate the reaction. Maintain a gentle reflux.

  • Addition of Ketone: Once the Grignard reagent has formed, cool the flask in an ice bath. Add a solution of 4-tert-amylcyclohexanone in anhydrous diethyl ether dropwise with stirring.

  • Quenching: After the addition is complete, stir the reaction mixture at room temperature for a specified time. Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extraction and Work-up: Separate the ether layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude alcohol by distillation or column chromatography.

Diagram: Grignard Reaction Pathways

Grignard_Reaction cluster_main Desired Reaction cluster_side Side Reactions 4-tert-amylcyclohexanone 4-tert-amylcyclohexanone Alkoxide Intermediate Alkoxide Intermediate 4-tert-amylcyclohexanone->Alkoxide Intermediate + R-MgX (Nucleophilic Addition) Enolate Formation Enolate Formation 4-tert-amylcyclohexanone->Enolate Formation + R-MgX (Base) Grignard Reagent (R-MgX) Grignard Reagent (R-MgX) Wurtz Coupling Product (R-R) Wurtz Coupling Product (R-R) Grignard Reagent (R-MgX)->Wurtz Coupling Product (R-R) + R-X 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol Alkoxide Intermediate->4-tert-amylcyclohexanol Acidic Work-up Enolate Formation->4-tert-amylcyclohexanone Acidic Work-up

Caption: Desired and side reaction pathways in the Grignard synthesis of 4-tert-amylcyclohexanol.

Part 3: Side Products from Precursor Synthesis and Product Decomposition

Answer: The Friedel-Crafts alkylation of phenol with a tert-amylating agent can produce a mixture of ortho-, meta-, and para-isomers, as well as polyalkylated products.[2][10] If this isomeric mixture is used in the subsequent hydrogenation, you will obtain a corresponding mixture of isomeric 4-tert-amylcyclohexanols.

Preventing Isomer Formation:

  • Catalyst Choice: The choice of Lewis or Brønsted acid catalyst can influence the isomer distribution.

  • Reaction Conditions: Temperature and reaction time can be optimized to favor the formation of the desired para-isomer.

  • Purification of Precursor: It is highly recommended to purify the 4-tert-amylphenol by distillation or recrystallization before proceeding to the hydrogenation step.

Answer: This is likely 4-tert-amylcyclohexene, the product of the acid-catalyzed dehydration of 4-tert-amylcyclohexanol.[11][12] Traces of acid remaining from the work-up can catalyze this elimination reaction at elevated temperatures during distillation.

Avoiding Dehydration:

  • Thorough Neutralization: Ensure that the crude product is thoroughly washed with a mild base (e.g., sodium bicarbonate solution) to remove any residual acid before distillation.

  • Vacuum Distillation: Distilling under reduced pressure allows for a lower distillation temperature, minimizing the risk of dehydration.

  • Use of a Mild Desiccant: Avoid using acidic drying agents.

Summary of Potential Side Products and Their Origins

Side ProductOriginating StepCause
cis/trans-IsomersHydrogenationInherent stereochemical outcome
Unreacted 4-tert-amylphenolHydrogenationIncomplete reaction, catalyst poisoning
4-tert-AmylcyclohexanoneHydrogenationIncomplete reduction of intermediate
4-tert-AmylcyclohexaneHydrogenationOver-reduction (hydrogenolysis)
Wurtz Coupling ProductGrignard SynthesisReaction of Grignard reagent with alkyl halide
Recovered 4-tert-amylcyclohexanoneGrignard SynthesisEnolization of the ketone
Isomeric 4-tert-amylcyclohexanolsPrecursor SynthesisUse of impure 4-tert-amylphenol
4-tert-AmylcyclohexeneProduct DecompositionAcid-catalyzed dehydration during work-up/distillation

References

  • Formation of side products via Wurtz‐type coupling (a) and salt metathesis reactions (b) in THF. (n.d.). ResearchGate. Retrieved from [Link]

  • Deitmann, E., et al. (2021). Boosting Productivity in Scalable Continuous Grignard Reagent Formation via Model-Based Design of Experiments and Optimization. Fraunhofer-Publica. Retrieved from [Link]

  • Deitmann, E., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. RSC Advances, 13(29), 20083-20092. Retrieved from [Link]

  • Wang, Z., et al. (2018). Cascade Grignard Addition: Propargyl Claisen Rearrangement for the Stereoselective Synthesis of α‑Allene Quaternary Centers in Cyclohexanones. Organic Letters, 20(15), 4599-4603. Retrieved from [Link]

  • Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. (n.d.). ResearchGate. Retrieved from [Link]

  • Does a Grignard reagent react with enones to give the 1,2- or 1,4- product? (2015, May 18). Chemistry Stack Exchange. Retrieved from [Link]

  • Predict the products formed when cyclohexanone reacts with the fo... (n.d.). Pearson+. Retrieved from [Link]

  • Grignard Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies. (1979). Journal of the Chemical Society, Perkin Transactions 2, 1042-1046. Retrieved from [Link]

  • Alcohols: Multi-Step Synthesis - Set #II. (n.d.). University of Calgary. Retrieved from [Link]

  • Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry. Retrieved from [Link]

  • Catalytic Hydrogenation. (n.d.). ChemTalk. Retrieved from [Link]

  • Catalytic Hydrogenation. (2024, December 11). Science Mania. Retrieved from [Link]

  • Acid-Catalyzed Dehydration. (2020, June 23). YouTube. Retrieved from [Link]

  • Phenol alkylation (Friedel-Crafts Alkylation). (2025, February 8). J&K Scientific LLC. Retrieved from [Link]

  • General features of acid catalyzed dehydration. (2015, March 17). YouTube. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Refining HPLC Methods for 4-tert-Amylcyclohexanol Isomer Separation

Welcome to the Technical Support Center for the chromatographic separation of 4-tert-amylcyclohexanol isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth te...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the chromatographic separation of 4-tert-amylcyclohexanol isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for refining your High-Performance Liquid Chromatography (HPLC) methods. Here, we will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Introduction to the Challenge

4-tert-Amylcyclohexanol presents a common yet intricate separation challenge due to the presence of geometric (cis/trans) isomers and potentially enantiomers. The subtle differences in the spatial arrangement of the hydroxyl and tert-amyl groups on the cyclohexane ring lead to very similar physicochemical properties, making their separation by standard chromatographic techniques non-trivial. This guide will equip you with the knowledge and practical steps to achieve baseline resolution of these isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating cis and trans isomers of 4-tert-amylcyclohexanol?

The main difficulty lies in their similar polarities and molecular weights. The cis isomer, with the hydroxyl and tert-amyl groups on the same side of the cyclohexane ring, generally has a slightly higher net dipole moment, making it marginally more polar than the trans isomer. However, this difference is often minimal, requiring highly selective stationary phases and optimized mobile phases to exploit these subtle variations for separation.

Q2: Which HPLC mode is more suitable for separating geometric isomers of 4-tert-amylcyclohexanol: Reversed-Phase or Normal-Phase?

Normal-Phase HPLC is often more effective for separating geometric isomers of moderately polar compounds like 4-tert-amylcyclohexanol.[1] This is because the separation in normal-phase chromatography is governed by adsorption and polar interactions with a polar stationary phase (e.g., silica or diol). These interactions are highly sensitive to the three-dimensional structure and the accessibility of the polar hydroxyl group, which differs between the cis and trans isomers. In reversed-phase chromatography, the separation is primarily driven by hydrophobic interactions, which may not be sufficiently different between the two isomers to achieve adequate resolution.

Q3: Can I separate the enantiomers of a specific isomer (e.g., cis-4-tert-amylcyclohexanol) using a standard achiral HPLC column?

No, enantiomers have identical physical and chemical properties in an achiral environment. Therefore, a standard (achiral) HPLC column, such as a C18 or silica column, will not be able to differentiate between them. To separate enantiomers, a chiral stationary phase (CSP) is required.[2] These phases create a chiral environment where the enantiomers form transient diastereomeric complexes with differing stabilities, leading to different retention times.

Q4: My peaks for the cis and trans isomers are co-eluting or poorly resolved. What are the first troubleshooting steps I should take?

Poor resolution is a common issue that can be systematically addressed. Here’s a logical progression for troubleshooting:

  • Optimize the Mobile Phase:

    • Normal-Phase: Adjust the ratio of the polar modifier (e.g., isopropanol, ethanol) in your non-polar mobile phase (e.g., hexane). A lower concentration of the polar modifier will generally increase retention and may improve resolution, but it will also lengthen the run time.

    • Reversed-Phase: Modify the organic modifier (e.g., acetonitrile, methanol) to water/buffer ratio. Small changes can significantly impact selectivity.

  • Lower the Flow Rate: Reducing the flow rate can increase the number of theoretical plates and improve resolution, although it will increase the analysis time.[3]

  • Decrease the Column Temperature: Lowering the temperature can sometimes enhance the selectivity between isomers, leading to better separation.[3]

If these initial steps do not provide baseline resolution, you may need to consider a different stationary phase.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your method development.

Problem Potential Cause(s) Recommended Solution(s)
Poor Peak Shape (Tailing) - Secondary interactions with the stationary phase (e.g., silanol groups).- Column overload.- Inappropriate mobile phase pH.- Use a highly deactivated (end-capped) column.- Add a small amount of a polar modifier (e.g., 0.1% trifluoroacetic acid for acidic compounds, or triethylamine for basic compounds, though not typically necessary for alcohols).- Reduce the sample concentration or injection volume.- Ensure the mobile phase pH is appropriate for your analyte (for alcohols, this is less of a concern unless ionizable impurities are present).
Poor Peak Shape (Fronting) - Column overload.- Sample solvent stronger than the mobile phase.- Dilute the sample.- Dissolve the sample in the mobile phase or a weaker solvent.[4]
Irreproducible Retention Times - Inadequate column equilibration.- Fluctuations in mobile phase composition.- Leaks in the HPLC system.- Unstable column temperature.- Ensure the column is equilibrated with at least 10-20 column volumes of the mobile phase before injection.[3]- Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.- Check for leaks at all fittings.- Use a column oven to maintain a constant temperature.[3]
Ghost Peaks - Contaminants in the mobile phase or from previous injections.- Sample carryover from the injector.- Use high-purity HPLC-grade solvents.- Flush the column with a strong solvent after each run or batch.- Implement a needle wash step in your autosampler method.
High Backpressure - Blockage in the system (e.g., column frit, tubing).- Precipitated buffer in the mobile phase.- Filter all samples and mobile phases through a 0.22 µm or 0.45 µm filter.[5]- Use a guard column to protect the analytical column.- Reverse flush the column (check manufacturer's instructions first).- Ensure buffer components are fully dissolved and miscible with the organic modifier.

Experimental Protocol: Method Development for Chiral Separation of 4-tert-Amylcyclohexanol Isomers

This protocol outlines a systematic approach to developing a chiral HPLC method for the separation of 4-tert-amylcyclohexanol isomers, based on strategies for structurally similar compounds.[6]

Sample Preparation
  • Prepare a stock solution of the 4-tert-amylcyclohexanol isomer mixture at a concentration of 1.0 mg/mL in a suitable solvent (e.g., isopropanol or ethanol).

  • From the stock solution, prepare a working standard at a concentration of 0.1 mg/mL by diluting with the initial mobile phase to be tested.

  • Filter the final sample solution through a 0.22 µm syringe filter before injection.

Initial Screening of Chiral Stationary Phases and Mobile Phases

The initial screening is crucial for identifying a promising column and mobile phase combination. Polysaccharide-based CSPs are highly versatile for separating a wide range of chiral compounds, including cyclic alcohols.[6]

Table 1: Initial Screening Conditions

Parameter Condition 1 (Normal-Phase) Condition 2 (Polar-Organic)
Columns to Screen - Amylose tris(3,5-dimethylphenylcarbamate) based CSP- Cellulose tris(3,5-dimethylphenylcarbamate) based CSP- Cellulose tris(4-methylbenzoate) based CSP- Same as Normal-Phase
Mobile Phase A n-Hexane/Isopropanol (90:10, v/v)Methanol
Mobile Phase B n-Hexane/Ethanol (90:10, v/v)Acetonitrile
Flow Rate 1.0 mL/min1.0 mL/min
Column Temperature 25 °C25 °C
Injection Volume 5 µL5 µL
Detection UV at 210 nm (or Refractive Index Detector if UV absorbance is poor)UV at 210 nm (or RID)
Method Optimization

Once a column and mobile phase system show partial separation, optimize the method to achieve baseline resolution (Rs ≥ 1.5).

  • Mobile Phase Composition: Systematically vary the ratio of the mobile phase components. For example, in normal-phase, test isopropanol concentrations from 2% to 20% in n-hexane.

  • Flow Rate: If peaks are partially resolved, decrease the flow rate to 0.8 mL/min or 0.5 mL/min to improve efficiency.

  • Temperature: Evaluate the effect of column temperature in the range of 15 °C to 40 °C.

Visualization of Workflows

HPLC_Troubleshooting_Workflow cluster_mobile_phase Mobile Phase Optimization cluster_instrument_params Instrument Parameter Optimization cluster_column_selection Stationary Phase Selection start Poor Peak Resolution (Rs < 1.5) mp_ratio Adjust Mobile Phase Ratio (e.g., Hexane/IPA) start->mp_ratio mp_solvent Try Different Polar Modifier (e.g., Ethanol, n-Propanol) mp_ratio->mp_solvent flow_rate Decrease Flow Rate mp_ratio->flow_rate If still no baseline resolution end_good Baseline Resolution Achieved (Rs >= 1.5) mp_ratio->end_good Success mp_solvent->end_good Success temperature Vary Column Temperature flow_rate->temperature new_column Select Different Stationary Phase (e.g., different chiral selector) flow_rate->new_column If optimization is insufficient flow_rate->end_good Success temperature->end_good Success new_column->start Re-start optimization new_column->end_good Success

Caption: A logical workflow for troubleshooting poor peak resolution in HPLC.

Chiral_Separation_Principle cluster_racemate Racemic Mixture cluster_csp Chiral Stationary Phase (CSP) cluster_complex Transient Diastereomeric Complexes cluster_elution Elution Order R R-enantiomer CSP CSP R_CSP [R-CSP] Complex (Lower Energy) R->R_CSP S S-enantiomer S_CSP [S-CSP] Complex (Higher Energy) S->S_CSP Elute_R R-enantiomer (Longer Retention) R_CSP->Elute_R Elute_S S-enantiomer (Shorter Retention) S_CSP->Elute_S

Caption: The principle of chiral separation on a chiral stationary phase.

References

  • BenchChem. (2025).
  • Microsolv Technology Corporation. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]

  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

  • Waters Corporation. (n.d.). HPLC Separation Fundamentals. Retrieved from [Link]

  • Agilent Technologies. (n.d.). HPLC Separation Fundamentals. Retrieved from [Link]

  • Šatínský, D., & Solich, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 155-162.
  • Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical Analytical Acta, 13(674).
  • Plavšić, M., & Vinković, V. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 188, 113401.
  • BenchChem. (2025).
  • Shimadzu Corporation. (n.d.). Introduction to HPLC. Retrieved from [Link]

  • Chromatography Forum. (2014). Separation of cis/trans isomers. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • YMC Co., Ltd. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]

  • Welch Materials, Inc. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Mitigating Matrix Effects in the Mass Spectrometry of 4-tert-Amylcyclohexanol

Welcome to the technical support center for the analysis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutio...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of 4-tert-amylcyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for overcoming the challenges associated with matrix effects in the mass spectrometric analysis of this fragrance ingredient. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you develop robust and reliable analytical methods.

Introduction to the Challenge: 4-tert-Amylcyclohexanol and Matrix Effects

4-tert-Amylcyclohexanol is a synthetic fragrance ingredient widely used in a variety of consumer products, including cosmetics, personal care items, and household cleaners. Its chemical structure, a substituted cyclohexanol, lends it a relatively non-polar character. When analyzing 4-tert-amylcyclohexanol in complex sample matrices such as creams, lotions, biological fluids (urine, plasma), or environmental samples, co-extracting matrix components can significantly interfere with its ionization in the mass spectrometer source. This phenomenon, known as the "matrix effect," can lead to ion suppression or enhancement, compromising the accuracy, precision, and sensitivity of quantitative analyses[1][2].

This guide provides a structured approach to understanding, identifying, and mitigating these matrix effects to ensure high-quality data in your research.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects, and why are they a concern for 4-tert-amylcyclohexanol analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix[1][2]. For 4-tert-amylcyclohexanol, which is often found in complex cosmetic or biological matrices, these co-eluting substances (e.g., fats, oils, emulsifiers, endogenous compounds) can compete for ionization in the mass spectrometer's source, typically leading to a suppressed signal (ion suppression) or, less commonly, an enhanced signal[1][3]. This variability can result in inaccurate and unreliable quantification. Given its use in cosmetics, matrices can be particularly complex, containing a wide range of ingredients that can interfere with analysis[3].

Q2: How can I determine if my analysis of 4-tert-amylcyclohexanol is affected by matrix effects?

A2: A standard method to assess matrix effects is the post-extraction spike comparison[4]. This involves comparing the peak area of 4-tert-amylcyclohexanol in a standard solution prepared in a clean solvent to the peak area of the same concentration spiked into a blank matrix extract (a sample processed without the analyte).

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value significantly different from 100% indicates the presence of matrix effects ( < 100% for ion suppression, > 100% for ion enhancement).

Q3: What are the most common matrices for 4-tert-amylcyclohexanol analysis, and what are the main interferents?

A3: The most common matrices are cosmetic and personal care products such as creams, lotions, shampoos, and perfumes[3]. In these matrices, common interferents include fatty acids, surfactants, emulsifiers, and other fragrance components. For biomonitoring studies, urine and plasma are relevant matrices, where endogenous compounds like phospholipids, salts, and metabolites can cause significant matrix effects[1][5].

Q4: Is a stable isotope-labeled (SIL) internal standard available for 4-tert-amylcyclohexanol?

A4: As of our latest search, a commercially available stable isotope-labeled internal standard specifically for 4-tert-amylcyclohexanol is not readily found. SIL internal standards are the "gold standard" for correcting matrix effects because they co-elute with the analyte and experience similar ionization suppression or enhancement[6][7]. In the absence of a dedicated SIL-IS, the next best approach is to use a closely related structural analogue.

Q5: If a SIL internal standard is not available, what are the key characteristics of a good analogue internal standard for 4-tert-amylcyclohexanol analysis?

A5: When selecting an analogue internal standard, consider the following:

  • Structural Similarity: Choose a compound with a similar chemical structure to 4-tert-amylcyclohexanol, such as another alkyl-substituted cyclohexanol (e.g., 4-tert-butylcyclohexanol). This increases the likelihood of similar extraction recovery and chromatographic behavior.

  • Co-elution: The internal standard should ideally elute very close to the analyte to experience similar matrix effects.

  • Mass Difference: It must have a different mass-to-charge ratio (m/z) that is easily distinguishable from 4-tert-amylcyclohexanol in the mass spectrometer.

  • No Endogenous Presence: The selected compound should not be naturally present in the samples being analyzed.

  • Commercial Availability and Purity: The internal standard should be readily available in high purity.

Troubleshooting Guides

Issue 1: Significant Ion Suppression Observed

Ion suppression is the most common matrix effect encountered during the analysis of 4-tert-amylcyclohexanol, leading to poor sensitivity and inaccurate quantification.

Mitigation Strategies:

1. Sample Preparation: The primary goal of sample preparation is to remove interfering matrix components before analysis.

  • Liquid-Liquid Extraction (LLE): This is an effective technique for separating the relatively non-polar 4-tert-amylcyclohexanol from more polar matrix components.

    Step-by-Step LLE Protocol for a Cream Matrix:

    • Weigh 0.1 g of the cream sample into a 15 mL centrifuge tube.

    • Add 1 mL of a suitable internal standard solution (e.g., 4-tert-butylcyclohexanol in methanol).

    • Add 5 mL of a non-polar organic solvent such as hexane or methyl tert-butyl ether (MTBE).

    • Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

    • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

    • Carefully transfer the upper organic layer to a clean tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

  • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup by utilizing specific sorbent chemistries. For 4-tert-amylcyclohexanol, a reverse-phase (C18) or a mixed-mode sorbent can be effective.

    Step-by-Step SPE Protocol (Reverse-Phase C18):

    • Conditioning: Condition the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

    • Loading: Load the pre-treated sample (e.g., a diluted and centrifuged extract) onto the cartridge.

    • Washing: Wash the cartridge with a weak organic solvent mixture (e.g., 3 mL of 20% methanol in water) to remove polar interferences.

    • Elution: Elute the 4-tert-amylcyclohexanol with a stronger organic solvent (e.g., 3 mL of acetonitrile or methanol).

    • Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the LLE protocol.

2. Chromatographic Separation: Optimizing the chromatographic method can help separate 4-tert-amylcyclohexanol from co-eluting matrix components.

  • For LC-MS:

    • Column Choice: A C18 or a phenyl-hexyl column can provide good retention and separation for this compound.

    • Gradient Optimization: A slower gradient elution can improve the resolution between the analyte and interfering peaks.

    • Mobile Phase Modifiers: The addition of small amounts of formic acid or ammonium formate can improve peak shape and ionization efficiency.

  • For GC-MS:

    • Column Choice: A mid-polar column (e.g., Rxi-17) can provide good separation for fragrance allergens[8].

    • Temperature Program: Optimize the temperature ramp to maximize separation from matrix components.

3. Dilution: A simple yet effective approach is to dilute the sample extract. This reduces the concentration of all components, including matrix interferents, which can alleviate ion suppression[8]. However, this may compromise the limit of detection if the analyte concentration is already low.

Workflow for Mitigating Ion Suppression

IonSuppressionWorkflow Start Ion Suppression Detected SamplePrep Optimize Sample Preparation Start->SamplePrep Chromatography Improve Chromatographic Separation Start->Chromatography Dilution Dilute Sample Start->Dilution End Matrix Effect Mitigated SamplePrep->End Chromatography->End Dilution->End

Caption: Workflow for addressing ion suppression.

Issue 2: Poor Reproducibility and Accuracy

Inconsistent results across different samples or batches can often be traced back to variable matrix effects.

Mitigation Strategies:

1. Use of an Appropriate Internal Standard (IS): As discussed, a SIL-IS is ideal. In its absence, a carefully selected analogue IS is crucial.

  • Recommendation: 4-tert-butylcyclohexanol is a suitable starting point for an analogue IS due to its structural similarity. It is essential to validate its performance by assessing its ability to track the variability of the analyte signal across different matrix lots.

2. Matrix-Matched Calibration: To compensate for consistent matrix effects, prepare calibration standards in a blank matrix that is representative of the samples being analyzed[3].

Decision Tree for Improving Reproducibility

ReproducibilityWorkflow Start Poor Reproducibility/Accuracy CheckIS Is an appropriate IS being used? Start->CheckIS UseAnalogue Select & Validate Analogue IS (e.g., 4-tert-butylcyclohexanol) CheckIS->UseAnalogue No MatrixMatched Implement Matrix-Matched Calibration CheckIS->MatrixMatched Yes UseAnalogue->MatrixMatched End Improved Reproducibility & Accuracy MatrixMatched->End

Sources

Optimization

Technical Support Center: Enhancing the Stability of 4-tert-amylcyclohexanol in Formulations

Welcome to the Technical Support Center for 4-tert-amylcyclohexanol. This resource is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when formu...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for 4-tert-amylcyclohexanol. This resource is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when formulating with this versatile fragrance ingredient. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and longevity of your formulations.

Introduction: Understanding the Stability of 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol is a widely used fragrance ingredient prized for its rich, woody, and floral notes. However, like many fragrance alcohols, it can be susceptible to degradation under certain conditions, leading to undesirable changes in scent profile, discoloration, and loss of overall product quality. The primary pathway of degradation for secondary alcohols like 4-tert-amylcyclohexanol is oxidation, which converts the alcohol to the corresponding ketone, 4-tert-amylcyclohexanone. This transformation can significantly alter the fragrance profile of the final product.

This guide will equip you with the knowledge and practical tools to anticipate and mitigate these stability issues, ensuring your formulations remain robust and effective from development to end-use.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 4-tert-amylcyclohexanol in my formulation?

A1: The stability of 4-tert-amylcyclohexanol is primarily influenced by three factors:

  • Oxidation: Exposure to oxygen, particularly when catalyzed by metal ions or light, can lead to the conversion of the alcohol to a ketone, altering the scent.

  • pH: Extreme pH values, both acidic and alkaline, can potentially catalyze degradation reactions. While many fragrance alcohols are relatively stable in a neutral pH range, significant deviations can impact stability.[1]

  • Light Exposure: UV radiation can provide the energy to initiate and accelerate oxidative degradation pathways.[1]

Q2: I've noticed a change in the scent of my product containing 4-tert-amylcyclohexanol over time. What is the likely chemical reason for this?

A2: A change in the scent profile of a formulation containing 4-tert-amylcyclohexanol is most commonly due to its oxidation to 4-tert-amylcyclohexanone.[2][3][4][5] The alcohol possesses a distinct woody, floral character, whereas the ketone has a different, often sharper, camphor-like odor. This chemical transformation directly impacts the intended fragrance of your product.

Q3: Can the other ingredients in my formulation impact the stability of 4-tert-amylcyclohexanol?

A3: Absolutely. The formulation matrix plays a critical role. Ingredients to be mindful of include:

  • Metal Ions: Trace amounts of metal ions (e.g., iron, copper) from raw materials or processing equipment can act as catalysts for oxidation.

  • Peroxides: The presence of peroxides, which can be found as impurities in some raw materials, can initiate oxidation.

  • Photosensitizers: Certain compounds can absorb light energy and transfer it to oxygen, creating reactive oxygen species that can degrade 4-tert-amylcyclohexanol.

Troubleshooting Guides

Issue 1: Discoloration of the Formulation

Q: My initially colorless or white formulation has developed a yellow or brownish tint over time. Could 4-tert-amylcyclohexanol be the cause?

A: While 4-tert-amylcyclohexanol itself is not typically a primary cause of significant discoloration, its degradation products or interactions with other formulation components can contribute to color changes. The oxidation of fragrance ingredients can sometimes lead to the formation of colored byproducts.

Troubleshooting Steps:

  • Isolate the Variable: Prepare a simplified formulation containing 4-tert-amylcyclohexanol and the solvent system. If this simplified version remains color-stable, other ingredients are likely involved.

  • Evaluate Raw Materials: Check for impurities in other raw materials, particularly those that may contain trace metals or are prone to oxidation.

  • Incorporate a Chelating Agent: Trace metal ions can catalyze discoloration. Adding a chelating agent can sequester these ions and prevent them from participating in degradation reactions.

    • Protocol for Adding a Chelating Agent:

      • Select a suitable chelating agent (e.g., Disodium EDTA, Tetrasodium EDTA, Sodium Phytate).

      • For aqueous phases, dissolve the chelating agent in water before adding other components. Typical use levels are 0.05% to 0.2%.

      • For anhydrous formulations, consider oil-soluble chelating agents.

  • Protect from Light: Store a sample in a light-proof container and compare it to a sample exposed to ambient light. If the protected sample remains color-stable, light-induced degradation is a likely contributor.

Issue 2: Alteration of Fragrance Profile

Q: The scent of my product has changed from the intended woody, floral notes to a sharper, less pleasant aroma. How can I confirm if 4-tert-amylcyclohexanol is degrading and how can I prevent it?

A: This is a classic sign of the oxidation of 4-tert-amylcyclohexanol to 4-tert-amylcyclohexanone.

Diagnostic Workflow:

A Scent Profile Alteration Observed B Hypothesis: Oxidation of 4-tert-amylcyclohexanol A->B C Conduct GC-MS Analysis of Aged vs. Fresh Samples B->C D Peak corresponding to 4-tert-amylcyclohexanone detected in aged sample? C->D Analyze Data E Hypothesis Confirmed D->E Yes G Hypothesis Not Confirmed - Investigate other components D->G No F Implement Stabilization Strategies E->F

Caption: Diagnostic workflow for investigating scent profile alteration.

Preventative Measures:

  • Incorporate Antioxidants: Antioxidants are highly effective at preventing oxidative degradation.

    AntioxidantTypical Use Level (%)Formulation PhaseNotes
    BHT (Butylated Hydroxytoluene) 0.01 - 0.1OilA widely used and effective synthetic antioxidant.
    Tocopherol (Vitamin E) 0.05 - 0.5OilA natural antioxidant, suitable for "clean beauty" formulations.
    Ascorbyl Palmitate 0.01 - 0.2OilAn oil-soluble form of Vitamin C, often used in synergy with Vitamin E.
  • Utilize Light-Resistant Packaging: Opaque or UV-coated packaging is crucial for products that will be exposed to light during their lifecycle.

  • Control Headspace Oxygen: For liquid formulations, minimizing the oxygen in the headspace of the packaging can slow down oxidation. This can be achieved by nitrogen flushing during the filling process.

Issue 3: Loss of Efficacy in Active Formulations

Q: I am using 4-tert-amylcyclohexanol in a formulation with an active pharmaceutical ingredient (API), and I'm observing a decrease in the API's potency over time. Could there be an interaction?

A: While direct chemical reactions between 4-tert-amylcyclohexanol and most APIs are uncommon, the degradation of the fragrance alcohol can create a more reactive environment. For instance, the byproducts of oxidation could potentially interact with a sensitive API.

Troubleshooting Protocol:

  • Conduct a Forced Degradation Study: This is a critical step to understand the stability of your complete formulation under stressed conditions.

    • Protocol for Forced Degradation Study:

      • Prepare several samples of your final formulation.

      • Expose the samples to a range of stress conditions:

        • Thermal Stress: Elevated temperatures (e.g., 40°C, 50°C) for a defined period (e.g., 1-3 months).

        • Photostability: Exposure to a controlled light source (e.g., Xenon lamp) with a specified light intensity and duration.

        • Oxidative Stress: Introduction of an oxidizing agent (e.g., a low concentration of hydrogen peroxide) to the formulation.

      • At specified time points, analyze the samples for both the concentration of 4-tert-amylcyclohexanol and the API using a validated analytical method (e.g., HPLC, GC-MS).

      • Analyze for the appearance of degradation products.

  • Evaluate the Impact of Individual Components: Prepare simplified formulations to isolate the effect of 4-tert-amylcyclohexanol on the API's stability.

    • Formulation A: API + Vehicle

    • Formulation B: API + 4-tert-amylcyclohexanol + Vehicle

    • Formulation C: API + Stabilized 4-tert-amylcyclohexanol (with antioxidant) + Vehicle

    Compare the stability of the API in these formulations under accelerated conditions.

Logical Relationship for Stabilization:

cluster_causes Primary Causes of Instability cluster_solutions Stabilization Strategies cluster_outcome Desired Outcome Oxidation Oxidation (Air, Peroxides) Antioxidants Incorporate Antioxidants (BHT, Tocopherol) Oxidation->Antioxidants Inert_Atmosphere Nitrogen Flushing Oxidation->Inert_Atmosphere Metal_Ions Catalytic Metal Ions (Fe, Cu) Chelating_Agents Add Chelating Agents (EDTA) Metal_Ions->Chelating_Agents Light UV/Light Exposure Packaging Use Opaque/UV-Protected Packaging Light->Packaging Stable_Product Enhanced Stability of 4-tert-amylcyclohexanol Antioxidants->Stable_Product Chelating_Agents->Stable_Product Packaging->Stable_Product Inert_Atmosphere->Stable_Product

Caption: Key instability factors and their corresponding stabilization strategies.

References

  • Jones, C. S., & Albizati, K. (1994). Oxidation and reduction reactions in organic chemistry: The interconversion of 4-tert-butylcyclohexanol and 4-tert-butylcyclohexanone.
  • Latha, G., et al. (2023). Model Free Thermal Degradation Kinetics of Bisphenol-Z Based Polymers Containing Substituted Cyclohexane Group: Syntheses and Spectral Characterization.
  • Reddit. (2014). Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol. r/chemhelp.
  • Quora. (2021). How can you synthesize 4-tert-butylcyclohexanone?.
  • Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL.
  • Kozioł, A., et al. (2019). Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Chemistry & Biodiversity, 16(2), e1800411.
  • Google Patents. (n.d.). CN112778108A - Synthesis method of 4-substituted cyclohexanone.
  • Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2. Food and Chemical Toxicology, 183, 114219.
  • RSC Publishing. (n.d.). Thermal decomposition of cyclohexane by flash pyrolysis vacuum ultraviolet photoionization time-of-flight mass spectrometry: a study on the initial unimolecular decomposition mechanism.
  • ResearchGate. (n.d.). Investigation of cyclohexene thermal decomposition and cyclohexene + OH reactions.
  • Chegg. (2021). Write the mechanism for the oxidation of 4-tert-butylcyclohexanol to 4-tert-butylcyclohexanone.
  • MDPI. (n.d.). Photocatalytic Degradation of 4-tert-butylphenol Using Solar Light Responsive Ag2CO3.
  • UW-Madison Chemistry. (n.d.).
  • PerkinElmer. (n.d.).
  • ResearchGate. (n.d.).
  • Shimadzu. (n.d.). How Long Does A Perfume Last on Skin?
  • Fraunhofer-Publica. (n.d.).
  • Agilent. (2023). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source.
  • PubChem. (n.d.). 4-tert-Butylcyclohexanol.
  • Connect Journals. (2022). Analysis of volatile organic compounds concentration using GC-MS technique for some types of concentrated perfumes in the Baghdad's local shops.

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Efficient Hydrogenation to 4-tert-Amylcyclohexanol

Welcome to the technical support center dedicated to the efficient catalytic hydrogenation of 4-tert-amylphenol to 4-tert-amylcyclohexanol. This resource is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the efficient catalytic hydrogenation of 4-tert-amylphenol to 4-tert-amylcyclohexanol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific challenges you may encounter during your experimental work. Our goal is to provide not just solutions, but also the underlying scientific principles to empower your research and development.

Troubleshooting Guide

This section is structured to help you diagnose and resolve common issues encountered during the hydrogenation of 4-tert-amylphenol.

Issue 1: Low or Incomplete Conversion of 4-tert-Amylphenol

Question: My hydrogenation reaction shows low conversion of the 4-tert-amylphenol starting material, even after an extended reaction time. What are the likely causes and how can I improve the conversion?

Answer: Low or incomplete conversion is a frequent challenge in catalytic hydrogenation and can stem from several factors related to the catalyst, reaction conditions, and substrate purity. A systematic approach to troubleshooting is recommended.

Potential Causes & Solutions:

  • Catalyst Activity:

    • Deactivation: The catalyst may have lost activity due to improper storage, handling, or poisoning. Catalysts like Raney Nickel are pyrophoric when dry and must be handled under an inert atmosphere.[1][2] It is advisable to use a fresh batch of catalyst to rule out deactivation.

    • Insufficient Catalyst Loading: The catalyst-to-substrate ratio might be too low. A typical starting point is 5-10 mol% of the metal on the support relative to the substrate.[2] Increasing the catalyst loading can improve the reaction rate.

    • Catalyst Poisoning: Impurities in the starting material, solvent, or hydrogen gas can act as catalyst poisons. Sulfur compounds are notorious poisons for nickel catalysts.[1] Ensure the use of high-purity reagents and solvents.

  • Reaction Conditions:

    • Inadequate Hydrogen Pressure: The partial pressure of hydrogen may be insufficient to drive the reaction to completion. For many hydrogenations, pressures of 3-4 bar are a good starting point, but for sterically hindered phenols, higher pressures might be necessary.[2]

    • Incorrect Temperature: The reaction may be too cold, leading to a slow reaction rate. Conversely, excessively high temperatures can promote side reactions like hydrogenolysis.[3] A systematic study of the reaction temperature is recommended to find the optimal balance between rate and selectivity.

    • Poor Agitation: In a three-phase system (solid catalyst, liquid substrate/solvent, gaseous hydrogen), efficient mixing is crucial for mass transfer.[2] Ensure vigorous stirring to maximize the contact between the reactants and the catalyst.

  • Substrate and Solvent:

    • Poor Solubility: The 4-tert-amylphenol may not be fully dissolved in the chosen solvent at the reaction temperature, limiting its availability for reaction.[4] Select a solvent in which the substrate is highly soluble.

    • Solvent Purity: Impurities in the solvent can poison the catalyst. Always use high-purity, dry solvents.

Troubleshooting Workflow for Low Conversion

LowConversion Start Low Conversion Observed Catalyst Check Catalyst Start->Catalyst Conditions Check Reaction Conditions Start->Conditions Substrate Check Substrate/Solvent Start->Substrate Catalyst_Poisoned Poisoned? Catalyst->Catalyst_Poisoned Pressure Inadequate H₂ Pressure? Conditions->Pressure Solubility Poor Solubility? Substrate->Solubility Catalyst_Inactive Inactive/Old? Catalyst_Poisoned->Catalyst_Inactive No Sol_Poisoned Use fresh catalyst & high-purity reagents Catalyst_Poisoned->Sol_Poisoned Yes Catalyst_Loading Insufficient Loading? Catalyst_Inactive->Catalyst_Loading No Sol_Inactive Use fresh catalyst Catalyst_Inactive->Sol_Inactive Yes Sol_Loading Increase catalyst loading Catalyst_Loading->Sol_Loading Yes Temp Incorrect Temperature? Pressure->Temp No Sol_Pressure Increase H₂ pressure Pressure->Sol_Pressure Yes Agitation Poor Agitation? Temp->Agitation No Sol_Temp Optimize temperature Temp->Sol_Temp Yes Sol_Agitation Increase stirring speed Agitation->Sol_Agitation Yes Impurity Impure Solvent? Solubility->Impurity No Sol_Solubility Change solvent Solubility->Sol_Solubility Yes Sol_Impurity Use high-purity solvent Impurity->Sol_Impurity Yes

Caption: Troubleshooting workflow for low conversion.

Issue 2: Poor Selectivity to 4-tert-Amylcyclohexanol

Question: My reaction is proceeding, but I am observing significant amounts of byproducts such as 4-tert-amylcyclohexanone or products from hydrogenolysis. How can I improve the selectivity towards the desired alcohol?

Answer: Poor selectivity is a common issue, especially when dealing with multifunctional molecules. The formation of the ketone intermediate or hydrogenolysis products can often be controlled by careful selection of the catalyst and optimization of reaction conditions.

Potential Causes & Solutions:

  • Formation of 4-tert-Amylcyclohexanone:

    • Reaction Mechanism: The hydrogenation of phenols often proceeds through a cyclohexanone intermediate.[5] Incomplete hydrogenation of this intermediate will result in its presence in the final product mixture.

    • Catalyst Choice: Some catalysts are more prone to yield the ketone. For example, palladium catalysts can show higher selectivity towards cyclohexanone formation compared to nickel or rhodium catalysts under certain conditions.[6]

    • Reaction Conditions: Lower temperatures and pressures may favor the formation of the ketone. Increasing the reaction time, temperature, or hydrogen pressure can promote the further hydrogenation of the ketone to the desired alcohol.

  • Formation of Hydrogenolysis Products (e.g., tert-Amylcyclohexane):

    • Reaction Conditions: Hydrogenolysis, the cleavage of the C-O bond, is typically favored at higher temperatures.[3] If you are observing significant hydrogenolysis, consider reducing the reaction temperature.

    • Catalyst Choice: The choice of metal and support can influence the extent of hydrogenolysis. For instance, some platinum-based catalysts have been reported to cause hydrogenolysis at elevated temperatures.[3]

  • Stereoselectivity (cis/trans Isomer Ratio):

    • Catalyst System: The ratio of cis to trans isomers of 4-tert-amylcyclohexanol can be influenced by the catalyst. Rhodium-based catalysts are often reported to favor the formation of the cis isomer.[7]

    • Reaction Medium: The acidity or basicity of the reaction medium can significantly impact the stereoselectivity. Acidic conditions tend to favor the formation of the cis isomer, while basic conditions can favor the trans isomer.[3]

Reaction Pathway and Potential Side Reactions

ReactionPathway Start 4-tert-Amylphenol Intermediate 4-tert-Amylcyclohexanone Start->Intermediate Partial Hydrogenation Product 4-tert-Amylcyclohexanol (cis and trans isomers) Intermediate->Product Full Hydrogenation SideProduct tert-Amylcyclohexane (Hydrogenolysis) Product->SideProduct Hydrogenolysis (High Temperature)

Caption: Reaction pathway and potential side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the hydrogenation of 4-tert-amylphenol?

A1: The "best" catalyst depends on the desired outcome, specifically the desired stereoisomer of 4-tert-amylcyclohexanol and the need to avoid side reactions.

  • For high conversion to the alcohol:

    • Raney Nickel is a cost-effective and highly active catalyst for the hydrogenation of phenols.[8][9] It is a good starting point for achieving high conversion.

    • Ruthenium-based catalysts , such as Ru/C or Ru/Al2O3, are also highly effective for the complete hydrogenation of the aromatic ring.[10][11]

  • For controlling stereoselectivity:

    • Rhodium-based catalysts (e.g., Rh/C) often exhibit a preference for the formation of the cis-isomer of the corresponding cyclohexanol.[7]

    • The addition of acids or bases to the reaction mixture can also influence the cis/trans ratio.[3]

Q2: What are the typical reaction conditions for a standard 4-tert-amylphenol hydrogenation?

A2: Typical laboratory-scale conditions for the hydrogenation of alkylphenols are:

  • Solvent: Ethanol, isopropanol, or other alcohols are commonly used.

  • Temperature: 80-150 °C.

  • Pressure: 10-50 bar of hydrogen.

  • Catalyst Loading: 5-10 mol% of the metal on the support.

  • Reaction Time: 4-24 hours, depending on the catalyst activity and reaction conditions.

It is crucial to optimize these parameters for your specific setup and desired outcome.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by taking small aliquots of the reaction mixture at different time points and analyzing them by:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying the starting material, intermediate (ketone), and products (alcohol isomers and hydrogenolysis byproducts).[12][13]

  • Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively track the disappearance of the starting material.

Q4: My catalyst seems to be deactivating quickly. What can I do?

A4: Rapid catalyst deactivation can be caused by several factors:

  • Poisoning: As mentioned in the troubleshooting guide, impurities can poison the catalyst. Ensure the purity of all your reagents.

  • Coke Formation: At higher temperatures, organic molecules can decompose on the catalyst surface, forming carbonaceous deposits (coke) that block active sites.[14] Lowering the reaction temperature can mitigate this.

  • Leaching: The active metal may leach from the support into the reaction medium, especially in acidic or basic conditions.[10]

To address deactivation, consider using a fresh batch of catalyst, purifying your starting materials and solvents, and optimizing the reaction temperature.

Catalyst Performance Comparison

The following table summarizes the performance of various catalysts reported for the hydrogenation of phenol and its alkylated derivatives. This data can serve as a guide for selecting a suitable catalyst for your experiments.

CatalystSupportSubstrateTemp (°C)Pressure (bar)Conversion (%)Selectivity to Alcohol (%)Reference
1 wt% PtSiO₂4-tert-Butylphenol137-2170.05-0.15 (H₂)~100~45 (to alcohol), ~55 (to ketone)[3]
5% RuTiO₂Phenol10020HighHigh[11]
Ru@N-CSN-doped Carbon SpheresPhenol805100~100[10]
Raney Ni-Phenol derivatives220-240(Transfer Hydrogenation)>95>95[15]
5% Rh/CCarbonPhenol--HighHigh (favors cis)[7]
5% Pd/Al₂O₃AluminaPhenol derivatives805HighHigh (favors trans)[7]

Experimental Protocol: Hydrogenation of 4-tert-Amylphenol using Raney Nickel

This protocol provides a general procedure for the hydrogenation of 4-tert-amylphenol. Caution: Raney Nickel is pyrophoric and must be handled with care under an inert atmosphere.[1]

Materials:

  • 4-tert-Amylphenol

  • Raney Nickel (slurry in water)

  • Ethanol (anhydrous)

  • Hydrogen gas (high purity)

  • High-pressure autoclave with a magnetic stirrer and temperature control

  • Filtration apparatus (e.g., Celite pad)

Procedure:

  • Catalyst Preparation: In a glovebox or under a stream of inert gas, carefully decant the water from the Raney Nickel slurry. Wash the catalyst with anhydrous ethanol (3 x 20 mL) to remove residual water.

  • Reaction Setup: To the autoclave, add 4-tert-amylphenol (e.g., 5.0 g) and anhydrous ethanol (50 mL).

  • Catalyst Addition: Under an inert atmosphere, add the prepared Raney Nickel (e.g., 0.5 g) to the autoclave.

  • Sealing and Purging: Seal the autoclave and purge with nitrogen gas three times to remove any air. Then, purge with hydrogen gas three times.

  • Reaction: Pressurize the autoclave with hydrogen to the desired pressure (e.g., 20 bar). Begin stirring and heat the reaction mixture to the desired temperature (e.g., 120 °C).

  • Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them by GC-MS.

  • Work-up: Once the reaction is complete (typically 8-12 hours), cool the autoclave to room temperature and carefully vent the hydrogen gas. Purge the system with nitrogen.

  • Catalyst Removal: Under an inert atmosphere, filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Quench the catalyst on the filter paper immediately with plenty of water to prevent ignition.

  • Product Isolation: Remove the solvent from the filtrate under reduced pressure to obtain the crude product. The crude product can be purified by distillation or recrystallization.

  • Characterization: Characterize the final product by GC-MS, NMR, and IR spectroscopy to confirm its identity and purity.

References

  • Neyestanaki, A. K., et al. (n.d.). Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. Retrieved from [Link]

  • University of Wisconsin-Madison Chemistry. (n.d.). Experiment 7: Oxidation of 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • MDPI. (2022). Superhydrophobic Ru Catalyst for Highly Efficient Hydrogenation of Phenol under Mild Aqueous Conditions. Retrieved from [Link]

  • SAS Publishers. (n.d.). Research Article Catalytic Hydrogenation Reaction of Phenol to Cyclohexanol Using Supported Ruthenium Catalysts. Retrieved from [Link]

  • American Chemical Society. (n.d.). Raney® Nickel: A Life-Changing Catalyst. Retrieved from [Link]

  • IntechOpen. (2020). Study on Catalyst Deactivation During the Hydrodeoxygenation of Model Compounds. Retrieved from [Link]

  • ACS Publications. (2017). Selective Catalytic Hydrogenation of Arenols by a Well-Defined Complex of Ruthenium and Phosphorus−Nitrogen PN3−Pincer Ligand Containing a Phenanthroline Backbone. Retrieved from [Link]

  • Master Organic Chemistry. (2011). Reagent Friday: Raney Nickel. Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrogenation of alkyl-substituted phenols over nickel and palladium catalysts. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Retrieved from [Link]

  • Wikipedia. (n.d.). Raney nickel. Retrieved from [Link]

  • Vineeth Precious. (n.d.). Raney Nickel Catalyst. Retrieved from [Link]

  • Chemistry Stack Exchange. (2016). What is role of palladium in hydrogenation reactions? Retrieved from [Link]

  • Royal Society of Chemistry. (2015). Selective catalytic hydrogenation of polycyclic aromatic hydrocarbons promoted by ruthenium nanoparticles. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Raney Nickel – Knowledge and References. Retrieved from [Link]

  • Asian Journal of Chemistry. (n.d.). Deactivation Kinetics Model of Pt/C Catalyst for Hydrogenation of Nitrobenzene to p-Aminophenol. Retrieved from [Link]

  • Master Organic Chemistry. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

  • Reddit. (n.d.). Hydrogenation troubleshooting. Retrieved from [Link]

  • PubMed. (2022). Ruthenium-Catalyzed Enantioselective Hydrogenation of 9-Phenanthrols. Retrieved from [Link]

  • MDPI. (2022). The Origin of Stereoselectivity in the Hydrogenation of Oximes Catalyzed by Iridium Complexes: A DFT Mechanistic Study. Retrieved from [Link]

  • Curly Arrow. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. Retrieved from [Link]

  • Scientific Working Group for the Analysis of Seized Drugs. (2020). Gas Chromatography-Mass Spectroscopy (GC/MS) Analysis Considerations. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of reaction temperature on conversion and selectivity on phenol.... Retrieved from [Link]

  • ScienceDirect. (n.d.). Quantitative understanding of solvent effects on Pd catalyzed hydrogenation reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). Highly selective Pd@mpg-C3N4 catalyst for phenol hydrogenation in aqueous phase. Retrieved from [Link]

  • AquaEnergy Expo Knowledge Hub. (n.d.). Analytical methods for tracing pharmaceutical residues in water and wastewater. Retrieved from [Link]

  • OUCI. (n.d.). Catalyst deactivation. Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrogenation of phenol with substituted functional groups with 20% Ni/CNT in isopropanol. a. Retrieved from [Link]

  • ResearchGate. (n.d.). The reaction pathways of phenol hydrogenation. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Scaling Up the Synthesis of 4-tert-Amylcyclohexanol

Welcome to the technical support center for the synthesis of 4-tert-amylcyclohexanol (CAS: 5349-51-9). This guide is designed for researchers, chemists, and process development professionals engaged in scaling up this im...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-tert-amylcyclohexanol (CAS: 5349-51-9). This guide is designed for researchers, chemists, and process development professionals engaged in scaling up this important chemical intermediate. Our focus is on providing practical, field-tested insights into the catalytic hydrogenation of 4-tert-amylphenol, the most common industrial route to this product.

A Note on Analogous Chemistry: While this guide is specific to 4-tert-amylcyclohexanol, the fundamental principles of catalytic hydrogenation, process optimization, and troubleshooting are extensively documented for the closely related compound, 4-tert-butylcyclohexanol. Much of the mechanistic understanding and strategic advice presented here is grounded in the robust literature of this analogue, providing a scientifically sound basis for process scale-up.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of 4-tert-amylcyclohexanol in a question-and-answer format.

Low or Stalled Reaction Conversion

Question: My hydrogenation of 4-tert-amylphenol is showing low conversion, or the reaction has stalled completely. What are the likely causes and how can I fix it?

Answer: Low or stalled conversion is a common scale-up challenge and typically points to issues with the catalyst or reaction environment.

  • Cause 1: Catalyst Poisoning. The catalyst's active sites can be blocked by impurities. Sulfur, nitrogen compounds, or even excess halides can act as poisons.

    • Solution: Ensure the purity of your 4-tert-amylphenol starting material and solvent. Pre-treating the feedstock by passing it through a guard bed of activated carbon or alumina can remove many common poisons.

  • Cause 2: Catalyst Deactivation. Heterogeneous catalysts (e.g., Palladium on Carbon, Rhodium on Alumina) can lose activity through physical blocking (coking) or sintering at high temperatures.[1]

    • Solution: Operate within the recommended temperature range for your specific catalyst. If coking is suspected, a controlled regeneration cycle (e.g., calcination) may be possible, but catalyst replacement is often more practical at scale.

  • Cause 3: Insufficient Hydrogen Mass Transfer. On a larger scale, ensuring hydrogen gas effectively reaches the catalyst surface in the slurry becomes critical.

    • Solution: Increase agitation speed to improve gas dispersion in the liquid phase. Ensure the reactor's sparging system is functioning correctly to create fine hydrogen bubbles. Check for and correct any leaks in the hydrogen delivery system, as maintaining pressure is crucial.

  • Cause 4: Thermodynamic Limitations. Particularly in gas-phase hydrogenations, higher temperatures can sometimes negatively impact the reaction equilibrium.[1][2]

    • Solution: Review the temperature profile. While higher temperatures increase reaction rate, they may adversely affect the thermodynamic equilibrium for phenol hydrogenation. An optimal temperature must be determined experimentally.

Poor Stereoselectivity (Incorrect Cis/Trans Isomer Ratio)

Question: My final product has an incorrect cis/trans isomer ratio, which is critical for my application. How can I control the stereochemistry?

Answer: The cis/trans ratio of 4-tert-amylcyclohexanol is a direct function of the catalyst system and reaction conditions. The bulky tert-amyl group strongly influences the stereochemical outcome.

  • Mechanism Insight: The hydrogenation of the intermediate ketone (4-tert-amylcyclohexanone) is the key stereochemistry-determining step. The choice of catalyst and conditions dictates whether hydrogen is delivered to the axial or equatorial face of the carbonyl.

  • Controlling the Ratio:

    • For cis-isomer preference: Hydrogenation under acidic conditions, often using rhodium (Rh) or iridium (Ir) based catalysts, tends to favor the formation of the cis-isomer.[3][4] For example, using a Rhodium on carbon catalyst in the presence of a mineral acid can significantly enhance the yield of the cis product.[3][4]

    • For trans-isomer preference: Hydrogenation in neutral or basic media, particularly with palladium (Pd) or specific ruthenium (Ru) catalysts, often favors the more thermodynamically stable trans-isomer.[2][5][6] Transfer hydrogenation using a secondary alcohol (like 2-propanol) as the hydrogen source with a magnesium oxide catalyst has shown exceptionally high selectivity for the trans-isomer in analogous systems.[7][8]

The relationship between conditions and stereoselectivity can be visualized as a decision workflow.

G start Goal: Control Cis/Trans Ratio catalyst_choice Primary Control Point: Catalyst & Conditions start->catalyst_choice cis_pref Desired Product: cis-4-tert-amylcyclohexanol rh_ir Rhodium (Rh) or Iridium (Ir) Catalysts cis_pref->rh_ir trans_pref Desired Product: trans-4-tert-amylcyclohexanol pd_ru Palladium (Pd) or specific Ruthenium (Ru) Catalysts trans_pref->pd_ru catalyst_choice->cis_pref  High cis selectivity catalyst_choice->trans_pref  High trans selectivity acidic Acidic Conditions (e.g., mineral acid) rh_ir->acidic basic Neutral / Basic Conditions (e.g., transfer hydrogenation) pd_ru->basic

Caption: Decision workflow for controlling stereoselectivity.

Byproduct Formation

Question: I am observing significant byproducts, primarily 4-tert-amylcyclohexanone and tert-amylbenzene. What causes this and how can it be minimized?

Answer: The formation of these byproducts indicates incomplete reaction or side reactions, which can be managed by optimizing conditions.

  • 4-tert-amylcyclohexanone: This is the ketone intermediate in the hydrogenation of the phenol. Its presence in the final product signifies incomplete hydrogenation.

    • Solution: Increase reaction time, hydrogen pressure, or catalyst loading to drive the reaction to completion. Ensure the catalyst has not been deactivated.

  • tert-Amylbenzene / tert-Amylcyclohexane: These are products of hydrogenolysis, where the hydroxyl group is cleaved from the ring.[2]

    • Solution: Hydrogenolysis is typically favored at higher temperatures. Reducing the reaction temperature can significantly decrease the formation of these byproducts. Certain catalysts are also more prone to hydrogenolysis; screening for a more selective catalyst may be necessary if temperature reduction is not sufficient.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting material: 4-tert-amylphenol or 4-tert-amylcyclohexanone? A1: For large-scale industrial production, 4-tert-amylphenol is generally the preferred starting material. It is readily available and the direct, one-step hydrogenation to the desired alcohol is highly efficient. Starting with 4-tert-amylcyclohexanone requires an additional synthesis step (oxidation of the alcohol or Friedel-Crafts acylation followed by reduction), which adds cost and complexity.

Q2: How do I choose the right catalyst for my scale-up process? A2: The choice depends on your primary objective:

  • Cost and Throughput: For general production where the exact isomer ratio is less critical, a robust palladium-on-carbon (Pd/C) or nickel-based catalyst is often used due to its lower cost and high activity.[9]

  • High cis-Isomer Selectivity: Rhodium on a support like alumina or carbon is the industry standard for producing cis-rich cyclohexanols from phenols.[3][4][6]

  • High trans-Isomer Selectivity: Palladium on alumina (Pd/Al₂O₃) has shown excellent selectivity for the trans isomer.[6] Transfer hydrogenation methods are also highly effective.[7]

Catalyst TypeTypical SupportPredominant IsomerKey Considerations
Palladium (Pd)Carbon, AluminatransCost-effective, robust, but can promote hydrogenolysis at high temps.
Rhodium (Rh)Carbon, AluminacisHigh cis selectivity, especially with acid promoters. Higher cost.[4][6]
Ruthenium (Ru)Carbon, AluminaVaries (trans favored)Good activity, selectivity can be tuned by support and conditions.[5]
Platinum (Pt)Carbon, SiO₂Mixed / Near 1:1High activity, may require milder conditions to avoid side reactions.[2]

Q3: What are the key safety considerations when scaling up this hydrogenation? A3: The primary hazard is the use of flammable hydrogen gas under pressure.

  • Hydrogen Handling: Ensure the reactor and all associated lines are pressure-tested and free of leaks. Use a well-ventilated area, and install hydrogen sensors. All electrical equipment must be intrinsically safe or explosion-proof.

  • Catalyst Handling: Some hydrogenation catalysts, particularly Pd/C, can be pyrophoric (ignite spontaneously in air), especially after use. The catalyst should always be handled under a wet solvent slurry or an inert atmosphere (e.g., Nitrogen or Argon).[10]

  • Thermal Runaway: Catalytic hydrogenation is a highly exothermic reaction. A robust reactor cooling system is essential to manage the heat generated, especially during the initial phase of the reaction. A thermal runaway can lead to a dangerous increase in pressure.

Section 3: Experimental Protocol - Lab Scale

This protocol details the synthesis of cis-rich 4-tert-amylcyclohexanol via the hydrogenation of 4-tert-amylphenol. This procedure can serve as a basis for scale-up studies.

Overall Synthesis Workflow

G cluster_0 Reaction Setup cluster_1 Reaction Execution cluster_2 Workup & Purification charge_reactor 1. Charge Reactor (Phenol, Solvent, Catalyst) inert 2. Inert Atmosphere (Purge with N2/Ar) charge_reactor->inert pressurize 3. Pressurize (Introduce H2) inert->pressurize heat_agitate 4. Heat & Agitate (Monitor T, P, H2 uptake) pressurize->heat_agitate cool_vent 5. Cool & Vent (Purge with N2) heat_agitate->cool_vent filter 6. Filter Catalyst (Under inert atmosphere) cool_vent->filter distill 7. Distill & Purify (Solvent removal, product isolation) filter->distill

Caption: General workflow for catalytic hydrogenation.

Step-by-Step Methodology
  • Reactor Preparation: To a 1L high-pressure autoclave equipped with a mechanical stirrer, thermocouple, gas inlet, and pressure gauge, add 4-tert-amylphenol (100 g), a suitable solvent (e.g., cyclohexane, 300 mL), and 5% Rhodium on alumina catalyst (2.0 g).[10]

  • Inerting: Seal the reactor. Purge the system by pressurizing with nitrogen to ~5 bar and then venting three times to remove all oxygen.

  • Hydrogenation: Pressurize the reactor with hydrogen to 15 bar. Begin stirring at 800 RPM and heat the reactor to 80-100°C.[10] The reaction is exothermic; monitor the temperature closely. Maintain the hydrogen pressure at 15 bar throughout the reaction. Monitor the reaction progress by observing the cessation of hydrogen uptake.

  • Reaction Workup: Once the reaction is complete (typically 4-6 hours), cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the system three times with nitrogen.

  • Catalyst Removal: Under a nitrogen atmosphere, carefully filter the reaction mixture to remove the rhodium catalyst. The catalyst should be quenched by slowly adding it to a large volume of water to prevent ignition.

  • Purification: Transfer the filtrate to a round-bottom flask. Remove the solvent via rotary evaporation. The crude 4-tert-amylcyclohexanol can be purified by vacuum distillation to yield the final product. The cis/trans isomer ratio can be determined by Gas Chromatography (GC).

References

  • Kalantar Neyestanaki, A., et al. (n.d.). Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. Åbo Akademi University.
  • Brainly.com. (2023). The cis and trans isomers of 4-tert-butylcyclohexanol are ______. A. meso compounds B.. Available at: [Link]

  • Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL. Available at: [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. Available at: [Link]

  • Gajula, C., et al. (2022). Electrostatically tuned phenols: a scalable organocatalyst for transfer hydrogenation and tandem reductive alkylation of N-heteroarenes. PubMed Central. Available at: [Link]

  • Google Patents. (n.d.). Purification of cyclohexanone - US3933916A.
  • ResearchGate. (2021). Gas-Phase Hydrogenation/Hydrogenolysis of Phenol over Supported Nickel Catalysts. Available at: [Link]

  • Google Patents. (n.d.). Method of cyclohexanone purification - RU2523011C2.
  • Google Patents. (n.d.). Method for the preparation of cis-4-tert-butylcyclohexanol - US20100204524A1.
  • Royal Society of Chemistry. (2022). Electrostatically tuned phenols: a scalable organocatalyst for transfer hydrogenation and tandem reductive alkylation of N-heteroarenes. Available at: [Link]

  • Google Patents. (n.d.). Process for preparing 4-tert.-butylcyclohexanol - EP 0755910 A2.
  • PrepChem.com. (n.d.). Preparation of 4-tert-butyl-cyclohexanol. Available at: [Link]

  • Google Patents. (n.d.). Process for the preparation of cyclohexanol derivatives - US5160498A.
  • Reddit. (2014). Question regarding rate of reaction of oxidation of trans- and cis- 4-tert-butylcyclohexanol. Available at: [Link]

  • ResearchGate. (2020). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Available at: [Link]

  • Google Patents. (n.d.). Purification of cyclohexane - US4433194A.
  • Gliński, M., et al. (2018). Diastereoselective Transfer Hydrogenation of Cyclic and Bicyclic Ketones over Selected Metal Oxides as Catalysts. PubMed Central. Available at: [Link]

  • Wurm, F., et al. (2020). trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. PubMed Central. Available at: [Link]

  • Royal Society of Chemistry. (2017). Synergistic effects of Ni and acid sites for hydrogenation and C–O bond cleavage of substituted phenols. Available at: [Link]

  • ResearchGate. (2018). Liquid-phase transfer hydrogenation of 4-methylcyclohexanone with 2-propanol in the presence of metal oxide catalysts. Available at: [Link]

  • ResearchGate. (2014). Highly diastereoselective transfer hydrogenation of 4- t -butylcyclohexanone in the presence of magnesium oxide. Available at: [Link]

  • YouTube. (2018). Catalytic hydrogenation. Available at: [Link]

  • ResearchGate. (2018). Vapor-phase transfer hydrogenation of 4-t-butylcyclohexanone with 2-propanol. Available at: [Link]

  • ResearchGate. (2002). Hydrogen transfer reduction of 4-tert-butylcyclohexanone on basic solids. Available at: [Link]

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. Available at: [Link]

  • ACS Publications. (n.d.). Gas-Phase Hydrogenation/Hydrogenolysis of Phenol over Supported Nickel Catalysts. Available at: [Link]

  • ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?. Available at: [Link]

  • National Institutes of Health. (n.d.). Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

comparing 4-tert-amylcyclohexanol with 4-tert-butylcyclohexanol

An In-Depth Comparative Guide to 4-tert-amylcyclohexanol and 4-tert-butylcyclohexanol for Researchers and Formulation Scientists Introduction: A Tale of Two Alcohols In the landscape of alicyclic chemistry, structural su...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to 4-tert-amylcyclohexanol and 4-tert-butylcyclohexanol for Researchers and Formulation Scientists

Introduction: A Tale of Two Alcohols

In the landscape of alicyclic chemistry, structural subtlety often begets significant functional disparity. This guide presents a detailed comparative analysis of two closely related saturated alcohols: 4-tert-amylcyclohexanol and 4-tert-butylcyclohexanol. Differing by a single methylene unit in their alkyl substituent, these molecules offer a compelling case study in how minor structural modifications influence physicochemical properties, sensory profiles, and biological activity. For researchers, formulators, and drug development professionals, understanding these nuanced differences is paramount for rational compound selection in applications ranging from fragrance and cosmetics to materials science. This document moves beyond a simple catalog of properties, delving into the conformational analysis, synthesis considerations, and application-specific performance data that define their utility.

Molecular Structure and Stereoisomerism: The Conformational Anchor

The core of both molecules is a cyclohexane ring, which famously adopts a low-energy "chair" conformation. The critical feature is the large tertiary alkyl group (tert-butyl or tert-amyl) at the C4 position. Due to its significant steric bulk, this group acts as a "conformational anchor," overwhelmingly preferring the more spacious equatorial position to avoid destabilizing 1,3-diaxial interactions.[1] This effectively locks the ring's conformation.

Consequently, the stereochemistry of the alcohol is defined by the position of the hydroxyl group at C1 relative to this fixed alkyl group:

  • trans isomer: The hydroxyl group is also in an equatorial position, on the opposite side of the ring's plane from the C4 hydrogen. This is generally the thermodynamically more stable isomer.

  • cis isomer: The hydroxyl group is forced into an axial position, on the same side as the C4 hydrogen. This isomer is typically less stable due to its own 1,3-diaxial interactions with axial hydrogens at C3 and C5.

The slightly larger size of the tert-amyl group (C5H11) compared to the tert-butyl group (C4H9) reinforces this equatorial preference, though the fundamental conformational dynamics remain the same for both compounds. The ratio of these isomers is a critical parameter, as it profoundly affects melting point, odor, and biological activity.

G cluster_butyl 4-tert-butylcyclohexanol Conformations cluster_amyl 4-tert-amylcyclohexanol Conformations b_trans trans Isomer (Equatorial OH) More Stable b_eq Ring Flip (Energetically Unfavorable) b_trans->b_eq a_trans trans Isomer (Equatorial OH) More Stable b_trans->a_trans b_cis cis Isomer (Axial OH) Less Stable a_cis cis Isomer (Axial OH) Less Stable b_cis->a_cis a_eq Ring Flip (Energetically Unfavorable) a_trans->a_eq

Fig 1. Conformational preferences of 4-alkylcyclohexanols.

Physicochemical Properties: A Side-by-Side Comparison

The addition of a single carbon atom in the tert-amyl group results in predictable shifts in physical properties, primarily increasing the molecular weight, boiling point, and lipophilicity (logP).

Property4-tert-amylcyclohexanol4-tert-butylcyclohexanol
Molecular Formula C₁₁H₂₂OC₁₀H₂₀O[2][3]
Molecular Weight 170.30 g/mol 156.27 g/mol [2][3][4]
CAS Number 5349-51-9[5]98-52-2 (mixture)[2][3]
Appearance -White crystalline powder or chunks[2]
Melting Point 24 - 27 °C[5]62 - 70 °C (mixture)[4][6][7]
Boiling Point 222 - 224 °C (est.)[5]224 - 228 °C[2]
Vapor Pressure 0.02 mmHg @ 25°C (est.)[5]0.005 mmHg @ 25°C[8]
Flash Point 113 °C[5]~105 °C[9]
Solubility Insoluble in water, soluble in alcohol[5]Slightly soluble in water, soluble in organic solvents[10][11]
Odor Profile -Woody, earthy, patchouli-like, camphoraceous[6][12][13][14]

Comparative Performance in Key Applications

While structurally similar, the two molecules are not always interchangeable, exhibiting distinct performance characteristics in major application areas.

Fragrance and Perfumery

This is the primary domain for both compounds. They are valued for their woody and substantive character.

  • 4-tert-butylcyclohexanol (PTBCH): Widely used and well-characterized, PTBCH provides a rich, dry, woody, and earthy scent, often compared to patchouli.[10][12] It is a foundational ingredient used to add depth and longevity to fragrance compositions.[13] The different isomers have distinct odor profiles, and the ratio is often tailored for specific effects. It is sometimes marketed under trade names like Patchone®.[15]

  • 4-tert-amylcyclohexanol: As the heavier homolog, its scent profile is also in the woody family but is generally perceived as being slightly richer with a more pronounced floral-woody character. It is often used to impart a soft, warm, and elegant woodiness.

The choice between them depends on the specific nuance desired by the perfumer. PTBCH offers a classic, powerful patchouli-like note, while the amyl derivative can provide a smoother, more complex woody character.

Cosmetics and Topical Formulations: A Key Point of Divergence

A significant and well-documented application for 4-tert-butylcyclohexanol is as an active soothing ingredient for sensitive skin. It functions as a transient receptor potential vanilloid 1 (TRPV1) antagonist.[16] TRPV1 is a key receptor in the skin involved in transmitting sensations of heat, stinging, and burning. By antagonizing this receptor, 4-tert-butylcyclohexanol can rapidly reduce neurosensory irritation, making it a valuable component in products for sensitive or reactive skin.[6][16][17][18] Studies have shown it can reduce stinging and burning sensations within minutes of application.[6][17]

Currently, there is no equivalent body of public research demonstrating a similar biological activity for 4-tert-amylcyclohexanol . This represents a critical functional difference between the two molecules. While the amyl derivative may be used as a fragrance component in cosmetics, the butyl derivative possesses a distinct, evidence-backed role as a functional soothing agent.

Materials Science and Chemical Synthesis

Both molecules serve as versatile chemical intermediates.[2][16] Their hydroxyl groups can undergo standard reactions like esterification to produce derivatives, many of which are themselves valuable fragrance materials.[10] 4-tert-butylcyclohexanol is also used in the production of plasticizers, where it can improve the flexibility and durability of polymers.[2][19] The slightly greater hydrophobicity of the amyl derivative might offer subtle advantages in certain polymer matrices or as a synthetic precursor where increased lipophilicity is desired.

Synthesis and Industrial Considerations

The dominant industrial synthesis route for both compounds is the catalytic hydrogenation of their corresponding phenolic precursors: 4-tert-butylphenol or 4-tert-amylphenol.[20][21][22]

Synthesis cluster_precursor Precursors cluster_process Process cluster_product Products p_butyl 4-tert-butylphenol hydrogenation Catalytic Hydrogenation (H₂, Catalyst) p_butyl->hydrogenation p_amyl 4-tert-amylphenol p_amyl->hydrogenation prod_butyl 4-tert-butylcyclohexanol (cis/trans mixture) hydrogenation->prod_butyl prod_amyl 4-tert-amylcyclohexanol (cis/trans mixture) hydrogenation->prod_amyl Workflow cluster_prep Preparation Phase cluster_exec Execution Phase cluster_analysis Analysis Phase p1 Recruit Subjects (Sensitive Skin Panel) e1 Induce Stinging (10% Lactic Acid) p1->e1 p2 Prepare Formulations (Placebo, 1% Amyl, 1% Butyl) e3 Apply Test Creams (Randomized, Double-Blind) p2->e3 e2 Baseline VAS Score e1->e2 e2->e3 e4 Record VAS Scores (t = 3, 5, 10, 15 min) e3->e4 a1 Calculate % Reduction in Sensation e4->a1 a2 Statistical Analysis (ANOVA) a1->a2 a3 Compare Efficacy a2->a3

Fig 3. Experimental workflow for comparing skin soothing efficacy.

Safety and Toxicological Profile

  • 4-tert-butylcyclohexanol: Has undergone comprehensive safety assessments. It is not considered a skin sensitizer in human studies and is not a significant skin or eye irritant in animal studies. [8][23]The Research Institute for Fragrance Materials (RIFM) has completed a safety assessment, establishing safe use levels in various product types. [12][24]* 4-tert-amylcyclohexanol: Publicly available safety data is less extensive. However, it is classified as a fragrance agent and is not listed with significant GHS hazards, suggesting a favorable safety profile for its intended use. [5] As with any chemical, researchers should always consult the latest Safety Data Sheet (SDS) from the supplier before handling.

Conclusion and Outlook

The comparison between 4-tert-amylcyclohexanol and 4-tert-butylcyclohexanol is a clear illustration of structure-activity relationships. The addition of a single carbon atom is sufficient to alter physical properties like melting point and vapor pressure, and to subtly modulate the olfactory profile from a classic patchouli-woody note to a softer, more complex one.

The most striking difference lies in their documented biological activity. 4-tert-butylcyclohexanol is not just a fragrance ingredient but also a functional TRPV1 antagonist for soothing sensitive skin, a property not currently established for its amyl counterpart. This dual functionality gives it a distinct advantage in the formulation of dermo-cosmetics and products for irritated skin.

For the researcher or formulator, the choice is application-driven:

  • For a robust, cost-effective woody fragrance with a well-established safety profile and the added benefit of skin-soothing potential, 4-tert-butylcyclohexanol is the superior choice.

  • For applications requiring a slightly different, potentially smoother or more floral-woody olfactory nuance, 4-tert-amylcyclohexanol serves as a valuable alternative in the perfumer's palette.

Future research could productively explore whether 4-tert-amylcyclohexanol or other alkylcyclohexanols possess any latent skin-soothing properties, potentially uncovering new functional ingredients for the cosmetic industry.

References

  • Organic Syntheses. (n.d.). cis-4-tert-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • Ataman Kimya. (n.d.). 4-TERT-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • The Fragrance Conservatory. (n.d.). 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). trans-4-t-BUTYLCYCLOHEXANOL. Retrieved from [Link]

  • ChemBK. (2024). cis-4-tert-butylcyclohexanol. Retrieved from [Link]

  • Solubility of Things. (n.d.). 4-tert-butylcyclohexanol. Retrieved from [Link]

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. Retrieved from [Link]

  • Unnamed Source. (n.d.). The Role of 4-tert-Butylcyclohexanol as a Plasticizer.
  • Google Patents. (n.d.). US5107038A - Process for the preparation of cyclohexanol derivatives.
  • BOSS CHEMICAL. (n.d.). 4-tert-Butylcyclohexanol CAS 98-52-2. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol. Retrieved from [Link]

  • ScenTree. (n.d.). Patchone® (CAS N° 98-52-2). Retrieved from [Link]

  • UL Prospector. (n.d.). 4-t-butylcyclohexanol by COSROMA. Retrieved from [Link]

  • The Good Scents Company. (n.d.). patchouli hexanol. Retrieved from [Link]

  • Perfumer & Flavorist. (n.d.). The Relation of Structure and Odor in Substituted Cyclohexanols.
  • ACS Publications. (n.d.). N.M.R. Spectra and Conformational Analysis of 4-Alkylcyclohexanols. Retrieved from [Link]

  • Unnamed Source. (n.d.). Conformational Analysis.
  • Quora. (2021). How can you synthesize 4-tert-butylcyclohexanone?. Retrieved from [Link]

  • Google Patents. (n.d.). CN1188098A - Method for preparing 4-tert-butylcyclohexanol and 4-tert-butylcyclohexyl acetate.
  • Chemistry LibreTexts. (2025). 3.3: Conformational analysis of cyclohexanes. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives. Retrieved from [Link]

  • Unnamed Source. (n.d.). Exercise 8: - Conformational analysis and nomenclature of cyclohexanes.
  • Unnamed Source. (n.d.). Conformational Analysis.
  • Unnamed Source. (2023). tert-butylcyclohexanol, CAS Registry Number 98-52-2.
  • gsrs. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-. Retrieved from [Link]

  • The Good Scents Company. (n.d.). para-tert-butyl cyclohexanone. Retrieved from [Link]

  • PubMed. (2024). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2. Retrieved from [Link]

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Comparative

A Guide to the Rigorous Validation of 4-tert-amylcyclohexanol NMR Spectral Assignments

The Analytical Challenge: Deconstructing 4-tert-amylcyclohexanol 4-tert-amylcyclohexanol is an instructive molecule featuring a substituted cyclohexane ring. The presence of two stereocenters (at C1 and C4) gives rise to...

Author: BenchChem Technical Support Team. Date: January 2026

The Analytical Challenge: Deconstructing 4-tert-amylcyclohexanol

4-tert-amylcyclohexanol is an instructive molecule featuring a substituted cyclohexane ring. The presence of two stereocenters (at C1 and C4) gives rise to cis and trans diastereomers. Furthermore, the cyclohexane ring exists in a dynamic equilibrium of chair conformations. The bulky tert-amyl group preferentially occupies the equatorial position to minimize steric strain, which significantly influences the magnetic environments of the ring protons and carbons.[1] Our objective is to not only assign every signal but to create a network of evidence that makes the assignment irrefutable. For this guide, we will focus on the analysis of the trans isomer, where both the hydroxyl and tert-amyl groups are in equatorial positions in the most stable chair conformation.

Part 1: The Foundation - 1D ¹H and ¹³C NMR Spectral Assignment

The initial step involves the acquisition and preliminary assignment of standard 1D proton (¹H) and carbon-13 (¹³C) NMR spectra. These assignments are hypotheses based on established principles of chemical shifts, signal integration, and spin-spin coupling.

Experimental Protocol: 1D NMR Acquisition

  • Sample Preparation: Dissolve ~10-15 mg of 4-tert-amylcyclohexanol in ~0.6 mL of deuterated chloroform (CDCl₃). The use of CDCl₃ is standard for small organic molecules, and its residual solvent peak can be used as a secondary chemical shift reference.[2]

  • Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer equipped with a broadband probe. Higher field strengths improve signal dispersion, which is crucial for resolving the complex multiplets of the cyclohexane ring protons.

  • ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse sequence. Key parameters include a 30° pulse angle, a relaxation delay (d1) of at least 2 seconds to ensure quantitative integration, and 16-32 scans for good signal-to-noise.

  • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A sufficient number of scans (~1024 or more) and an appropriate relaxation delay are necessary due to the low natural abundance of ¹³C and longer relaxation times.

Table 1: Hypothetical ¹H and ¹³C NMR Data and Preliminary Assignments for trans-4-tert-amylcyclohexanol in CDCl₃

Atom Label¹³C δ (ppm)¹H δ (ppm)¹H Multiplicity¹H IntegrationRationale for Preliminary Assignment
170.83.60tt1HC-OH, deshielded carbon. Proton is deshielded by oxygen; triplet of triplets due to axial-axial and axial-equatorial couplings.
2, 635.51.95 (ax)m2HCyclohexane CH₂ adjacent to C1.
1.25 (eq)m2H
3, 525.01.85 (ax)m2HCyclohexane CH₂ adjacent to C4.
1.05 (eq)m2H
447.51.15m1HCH attached to the bulky t-amyl group.
737.0---Quaternary carbon of the t-amyl group.
832.11.40q2HCH₂ of the ethyl group.
98.50.85t3HCH₃ of the ethyl group.
10, 1127.50.80s6HTwo equivalent CH₃ groups of the t-amyl moiety.

Note: Chemical shifts are illustrative and based on data for analogous structures like 4-tert-butylcyclohexanol.[3]

Part 2: The Validation Framework - A Multi-layered 2D NMR Approach

While 1D NMR provides a strong starting point, it is insufficient for rigorous validation. We must now employ a suite of 2D NMR experiments to confirm connectivity and build an unassailable structural proof. Each experiment provides a unique layer of evidence that interlocks with the others.

G cluster_1d 1D NMR Foundation cluster_2d 2D NMR Validation cluster_ortho Orthogonal Confirmation node_1d ¹H & ¹³C Spectra (Hypothesized Assignments) cosy ¹H-¹H COSY (Homonuclear Connectivity) node_1d->cosy Validates Proton Spin Systems hsqc ¹H-¹³C HSQC (Direct C-H Bonds) node_1d->hsqc Links Protons to Carbons ir IR Spectroscopy (Functional Groups) node_1d->ir Confirms Functional Groups hmbc ¹H-¹³C HMBC (Long-Range C-H Bonds) cosy->hmbc Connects Spin Systems final Validated Structure hsqc->hmbc Provides Anchor Points for Long-Range Data ms Mass Spectrometry (Molecular Formula) hmbc->ms Confirms Carbon Skeleton label_final Unambiguous Assignment label_final->final

Caption: Workflow for the multi-technique validation of NMR assignments.

The Correlation Spectroscopy (COSY) experiment is the first validation step, designed to reveal which protons are coupled to each other, typically through two or three bonds.[4] This allows us to map out the distinct spin systems within the molecule.

Experimental Protocol: COSY Acquisition

  • Pulse Sequence: Utilize a standard gradient-enhanced COSY sequence (e.g., cosygpqf).

  • Parameters: Acquire a 2D matrix with sufficient resolution in both dimensions (e.g., 2048 points in F2 and 256-512 increments in F1). Typically, 2-4 scans per increment are sufficient.

  • Processing: Process the data with a sine-bell window function in both dimensions to improve resolution.

Expected COSY Correlations:

  • Cyclohexane Ring: The proton at C1 (3.60 ppm) will show correlations to the axial and equatorial protons at C2/C6 (1.95 and 1.25 ppm). In turn, these will correlate to the protons at C3/C5, which then correlate to the proton at C4, confirming the integrity of the six-membered ring.

  • Ethyl Group: A clear cross-peak will connect the quartet at 1.40 ppm (H8) with the triplet at 0.85 ppm (H9), definitively establishing the ethyl fragment.

Caption: Spin systems identified via ¹H-¹H COSY correlations.

The Heteronuclear Single Quantum Coherence (HSQC) experiment is arguably the most powerful tool for assignment, as it unambiguously correlates each proton signal with the signal of the carbon to which it is directly attached.[5]

Experimental Protocol: HSQC Acquisition

  • Pulse Sequence: Use a gradient-enhanced, sensitivity-improved HSQC sequence (e.g., hsqcedetgpsisp2.3). Edited HSQC sequences can also distinguish CH/CH₃ signals from CH₂ signals by phase.

  • Parameters: The experiment is optimized for a one-bond ¹J(CH) coupling constant, typically around 145 Hz for sp³ carbons. Acquire with 1024 points in F2 and 256 increments in F1.

  • Processing: The resulting 2D map will show a peak at the coordinates corresponding to the chemical shifts of each directly bonded C-H pair.

Table 2: Key Validations from the HSQC Spectrum

¹H Signal (ppm)Correlated ¹³C Signal (ppm)Assignment Confirmation
3.60 (H1)70.8 (C1)Confirms the assignment of the carbinol proton and carbon.
1.40 (H8)32.1 (C8)Validates the assignment of the ethyl CH₂ group.
0.85 (H9)8.5 (C9)Validates the assignment of the ethyl CH₃ group.
0.80 (H10/11)27.5 (C10/11)Confirms the two methyl groups are attached to the same carbon type.

The HSQC experiment validates or corrects all assignments for protonated carbons, leaving only the quaternary carbon (C7) unobserved and unassigned.

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the final piece of the NMR puzzle. It reveals correlations between protons and carbons over two and three bonds (²J(CH) and ³J(CH)).[5] This is critical for linking the individual spin systems identified by COSY and for assigning quaternary carbons.

Experimental Protocol: HMBC Acquisition

  • Pulse Sequence: Employ a gradient-enhanced HMBC sequence (e.g., hmbcgplpndqf).

  • Parameters: The experiment is optimized for a long-range coupling constant, typically 8-10 Hz. This value is a compromise to detect a range of ²J and ³J couplings.

  • Processing: The 2D spectrum will show cross-peaks connecting protons to carbons separated by multiple bonds.

Key HMBC Correlations for Structural Assembly:

  • Assigning the Quaternary Carbon (C7): The singlet from the gem-dimethyl protons (H10/11 at 0.80 ppm) will show a strong correlation to the quaternary carbon C7. These protons will also correlate to the ethyl CH₂ carbon (C8) and the cyclohexane C4.

  • Connecting the Side Chain to the Ring: The protons on the ethyl group (H8, H9) and the gem-dimethyl groups (H10/11) will all show correlations to the quaternary carbon C7. Crucially, the proton on C4 of the ring (H4 at 1.15 ppm) will also show a 2-bond correlation to C7, definitively proving the connection point of the entire tert-amyl group.

  • Confirming Ring Substitution: The proton at C4 (H4) will show 3-bond correlations to the C2 and C6 carbons, further cementing the ring structure.

Caption: Key HMBC correlations solidifying the molecular skeleton.

Part 3: Orthogonal Validation - Corroboration Beyond NMR

To achieve the highest level of confidence, we must seek evidence from techniques that operate on different physical principles. This orthogonal approach protects against systematic errors or misinterpretation within a single technique.

Mass Spectrometry (MS): The Molecular Formula Gatekeeper High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate mass measurement, which is used to confirm the elemental composition.

  • Expected Result: For C₁₁H₂₂O, the expected exact mass is 170.167065.[6] An HRMS measurement within a 5 ppm error margin of this value validates the molecular formula.

  • Fragmentation: Electron Ionization (EI) MS would likely show a prominent peak from the loss of water (M-18) and fragmentation at the quaternary carbon, leading to the loss of an ethyl group (M-29) or the entire tert-amyl group. These fragments provide additional evidence for the proposed structure.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint IR spectroscopy confirms the presence of key functional groups by detecting their characteristic vibrational frequencies.

  • Expected Absorptions:

    • O-H Stretch: A strong, broad absorption in the region of 3200-3600 cm⁻¹ is definitive for the alcohol hydroxyl group.[7]

    • C-H Stretch: Strong absorptions just below 3000 cm⁻¹ (e.g., 2850-2960 cm⁻¹) confirm the presence of sp³ C-H bonds in the cyclohexane and alkyl groups.[7]

    • C-O Stretch: A peak in the 1050-1150 cm⁻¹ region corresponds to the C-O single bond stretch.

Table 3: Summary of Orthogonal Validation Data

TechniqueExpected ObservationValidation Provided
HRMS[M+H]⁺ ion at m/z 171.1743 (within 5 ppm)Confirms the molecular formula C₁₁H₂₂O.[8]
IR Spec.Broad peak at ~3350 cm⁻¹; Sharp peaks at ~2950 cm⁻¹; Peak at ~1100 cm⁻¹Confirms presence of -OH, alkane C-H, and C-O bonds.[9]
Conclusion: A Symphony of Corroborating Evidence

By systematically layering evidence from 1D NMR, COSY, HSQC, and HMBC, we construct a detailed and internally consistent model of the 4-tert-amylcyclohexanol structure. Each experiment validates the hypotheses drawn from the previous one, creating a self-correcting and robust analytical workflow. The final confirmation from orthogonal methods like mass spectrometry and IR spectroscopy provides an independent verification, elevating the structural assignment from a mere interpretation to a validated scientific fact. This rigorous, multi-faceted approach is the gold standard in modern chemical analysis, ensuring the integrity of data for researchers, scientists, and drug development professionals.

References

  • PubChem. 4-tert-Butylcyclohexanol | C10H20O. National Center for Biotechnology Information. [Link]

  • SpectraBase. 4-Tert-amylcyclohexanol, mixture of cis and trans. John Wiley & Sons, Inc. [Link]

  • ResearchGate. Structure verification of small molecules using mass spectrometry and NMR spectroscopy. [Link]

  • Golotvin, S. S., et al. (2018). Applications of Parametrized NMR Spin Systems of Small Molecules. Analytical Chemistry, 90(17), 10356–10363. [Link]

  • Jensen, F. R., & Bushweller, C. H. (1969). Conformational preferences in monosubstituted cyclohexanes determined by nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society, 91(21), 5774–5782. [Link]

  • Jensen, F. R., Bushweller, C. H., & Beck, B. H. (1969). Conformational preferences in monosubstituted cyclohexanes determined by nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society. [Link]

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  • Catastini, F., et al. (2011). Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Structure and dynamics of trans-1,4-dibromo-1,4-dicyanocyclohexane. The journal of physical chemistry. A, 115(33), 9149–9159. [Link]

  • University of Alberta. C-13 NMR Spectrum. [Link]

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  • YouTube. 4-tert-Butylcyclohexanol - J values. [Link]

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  • YouTube. 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

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Validation

comparative study of cis vs trans 4-tert-amylcyclohexanol properties

A Comparative Analysis of Cis- and Trans-4-tert-Amylcyclohexanol: Properties, Characterization, and Synthesis For researchers, scientists, and professionals in drug development, a precise understanding of isomeric differ...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Analysis of Cis- and Trans-4-tert-Amylcyclohexanol: Properties, Characterization, and Synthesis

For researchers, scientists, and professionals in drug development, a precise understanding of isomeric differences is paramount to harnessing a molecule's full potential. This guide provides an in-depth comparative study of the cis and trans isomers of 4-tert-amylcyclohexanol. Due to a scarcity of publicly available experimental data for the individual isomers of 4-tert-amylcyclohexanol, this guide will leverage data from the closely related and well-documented 4-tert-butylcyclohexanol as a scientifically sound analogue to illustrate key comparative principles. We will also present available data for the 4-tert-amylcyclohexanol isomer mixture and outline the established experimental methodologies for their separation and characterization.

Structural and Stereochemical Considerations

The core structural difference between cis- and trans-4-tert-amylcyclohexanol lies in the spatial arrangement of the hydroxyl (-OH) and tert-amyl groups on the cyclohexane ring. In the cis isomer, both substituents are on the same side of the ring, while in the trans isomer, they are on opposite sides. This seemingly subtle difference has profound implications for the molecule's physicochemical properties and, consequently, its biological activity.

The cyclohexane ring predominantly exists in a chair conformation to minimize steric strain. In this conformation, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions. The bulky tert-amyl group will preferentially occupy the equatorial position to minimize 1,3-diaxial interactions, which are a significant source of steric strain. This conformational preference dictates the orientation of the hydroxyl group in each isomer:

  • Cis Isomer: With the tert-amyl group in the equatorial position, the hydroxyl group is forced into the axial position.

  • Trans Isomer: With the tert-amyl group in the equatorial position, the hydroxyl group also occupies an equatorial position.

This difference in the hydroxyl group's orientation is a critical determinant of the isomers' distinct properties.

Comparative Physicochemical Properties

Propertycis-4-tert-Amylcyclohexanol (Predicted)trans-4-tert-Amylcyclohexanol (Predicted)4-tert-Amylcyclohexanol (Isomer Mixture)4-tert-Butylcyclohexanol (Isomer Mixture)cis-4-tert-Butylcyclohexanoltrans-4-tert-Butylcyclohexanol
Melting Point (°C) Likely lower than transLikely higher than cis24.0 - 27.0[1]62-70[2]83[3]80[4]
Boiling Point (°C) Likely similar to transLikely similar to trans154.0 - 155.0 @ 40 mmHg[1]110-115 @ 15 mmHg[2]214[3]Not specified
LogP (o/w) Likely slightly lower than transLikely slightly higher than cis3.601 (estimated)[1]3.42 @ 25°C[4]Not specifiedNot specified
Molecular Formula C₁₁H₂₂O[5]C₁₁H₂₂OC₁₁H₂₂O[6]C₁₀H₂₀OC₁₀H₂₀O[3]C₁₀H₂₀O[4]
Molecular Weight ( g/mol ) 170.29[5]170.29170.29[6]156.27156.27[3]156.27[4]

Causality Behind Property Differences:

  • Melting Point: The trans isomer of substituted cyclohexanols generally has a higher melting point due to its more symmetrical structure, which allows for more efficient packing in the crystal lattice. This leads to stronger intermolecular forces that require more energy to overcome.

  • Boiling Point: The boiling points of the isomers are expected to be very similar as they have the same molecular weight and functional groups.

  • LogP (Octanol-Water Partition Coefficient): The LogP value is a measure of a compound's lipophilicity. The trans isomer, with its equatorial hydroxyl group, is generally more shielded by the nonpolar cyclohexane ring, potentially leading to a slightly higher LogP value (increased lipophilicity) compared to the more exposed axial hydroxyl group of the cis isomer.

Experimental Protocols for Characterization and Separation

Melting Point Determination

The melting point is a crucial physical property for identifying and assessing the purity of a compound.

Methodology:

  • Sample Preparation: A small amount of the crystalline sample is finely ground and packed into a capillary tube.

  • Apparatus: A calibrated melting point apparatus is used.

  • Heating: The sample is heated at a slow, controlled rate.

  • Observation: The temperature at which the substance begins to melt and the temperature at which it is completely liquid are recorded as the melting point range. A narrow melting point range is indicative of a pure compound.

Diagram of the Melting Point Determination Workflow

MeltingPoint A Sample Preparation: Finely grind and pack sample into capillary tube B Place in Melting Point Apparatus A->B Insert C Heat Sample Slowly (1-2 °C/min) B->C Start Heating D Observe and Record Melting Point Range C->D Continuous Observation GC_Workflow A Sample Injection and Vaporization B Separation in GC Column A->B Carrier Gas Flow C Detection (e.g., FID) B->C Elution D Data Acquisition and Analysis C->D Signal Processing

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Referencing Mass Spectrometry Data for 4-tert-amylcyclohexanol

In the landscape of analytical chemistry, the unambiguous identification of chemical compounds is paramount. For researchers, scientists, and drug development professionals, the structural elucidation of molecules like 4...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of analytical chemistry, the unambiguous identification of chemical compounds is paramount. For researchers, scientists, and drug development professionals, the structural elucidation of molecules like 4-tert-amylcyclohexanol and its related isomers is a frequent challenge. This guide provides an in-depth, experience-driven approach to cross-referencing mass spectrometry data for 4-tert-amylcyclohexanol, comparing it with structurally similar compounds to enhance analytical confidence.

The Analytical Imperative: Why Cross-Referencing Matters

4-tert-amylcyclohexanol (C11H22O, Mol. Wt. 170.3 g/mol ) is a saturated monocyclic alcohol with a bulky tert-amyl substituent.[1][2] Its structural complexity, including the presence of cis and trans isomers, necessitates a robust analytical strategy. Electron Ionization Mass Spectrometry (EI-MS), a cornerstone of routine analysis, provides a reproducible fragmentation "fingerprint" of a molecule. However, reliance on a single spectrum can be misleading, especially when dealing with isomers or closely related structures that may exhibit subtle differences in their fragmentation patterns.

Cross-referencing the mass spectrum of a target analyte with that of known, structurally related compounds provides a powerful validation tool. This comparative approach allows the analyst to:

  • Confirm Key Fragmentation Pathways: Identify common fragmentation patterns arising from shared structural motifs.

  • Discern Isomeric Differences: Recognize subtle variations in fragment ion abundances that can distinguish between isomers.

  • Increase Confidence in Identification: Build a more robust case for the identity of an unknown by ruling out near-cognates.

This guide will compare the mass spectral features of 4-tert-amylcyclohexanol with three other alkyl-substituted cyclohexanols: 4-tert-butylcyclohexanol, 4-ethylcyclohexanol, and 4-methylcyclohexanol.

Interpreting the Fragmentation Language of Alkyl-Substituted Cyclohexanols

The fragmentation of cyclic alcohols in EI-MS is governed by a set of well-established principles.[3][4] For alkyl-substituted cyclohexanols, the primary fragmentation routes include:

  • Alpha-Cleavage: The bond between the carbinol carbon (C-1) and an adjacent ring carbon is cleaved. This is a common pathway for alcohols.

  • Dehydration: The loss of a water molecule (18 Da) is a characteristic fragmentation for many alcohols, often resulting in a significant M-18 peak.[4]

  • Ring Opening and Subsequent Fragmentations: The cyclohexyl ring can undergo cleavage, leading to a variety of smaller fragment ions.

  • Cleavage of the Alkyl Substituent: The bond between the alkyl group and the cyclohexyl ring can break, leading to ions corresponding to the alkyl cation or the charged cyclohexanol ring.

The relative abundance of the ions produced by these pathways is influenced by the nature and position of the alkyl substituent, providing the basis for differentiation.

Comparative Analysis of Mass Spectra

The following table summarizes the key mass spectral data for 4-tert-amylcyclohexanol and its selected comparators. This data is compiled from publicly available spectral databases.

CompoundMolecular FormulaMolecular Weight ( g/mol )Key Fragment Ions (m/z) and their Relative Abundance
4-tert-amylcyclohexanol C11H22O170.3Data to be inferred from typical fragmentation patterns and related compounds. Expected prominent peaks: m/z 71 (tert-amyl cation), M-18 (loss of water), and fragments from ring cleavage.
4-tert-butylcyclohexanol C10H20O156.3m/z 57 (base peak, tert-butyl cation), 99, 81, 67.[5]
4-ethylcyclohexanol C8H16O128.2m/z 57, 81, 70, 96, 41.[6]
4-methylcyclohexanol C7H14O114.2m/z 57 (base peak), 58, 81.[7]

Note: While a direct experimental spectrum for 4-tert-amylcyclohexanol was not publicly available without registration, its expected fragmentation can be expertly inferred from the established principles of mass spectrometry and the data from its homologs.[8]

Experimental Workflow for Reliable Data Acquisition

To ensure the generation of high-quality, reproducible mass spectra for comparative analysis, a standardized Gas Chromatography-Mass Spectrometry (GC-MS) protocol is essential.

Step-by-Step GC-MS Protocol
  • Sample Preparation:

    • Accurately weigh and dissolve the analytical standards of 4-tert-amylcyclohexanol and the chosen comparison compounds in a high-purity solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

    • Perform serial dilutions to a final concentration of 1-10 µg/mL for GC-MS analysis. The optimal concentration should be determined empirically to avoid detector saturation.

  • Gas Chromatography Conditions:

    • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

    • Column: A non-polar or mid-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 70°C, hold for 2 minutes.

      • Ramp: 10°C/min to 280°C.

      • Final hold: 5 minutes at 280°C.

  • Mass Spectrometry Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Mass Range: Scan from m/z 40 to 400.

    • Solvent Delay: 3-5 minutes, to prevent filament damage from the solvent peak.

Diagram of the GC-MS Analytical Workflow

GCMS_Workflow cluster_sample_prep Sample Preparation cluster_gc_separation Gas Chromatography cluster_ms_detection Mass Spectrometry cluster_data_analysis Data Analysis Sample Analytical Standard Dissolution Dissolve in Solvent Sample->Dissolution Dilution Serial Dilution Dissolution->Dilution Injector Injector (250°C) Dilution->Injector Column Capillary Column Injector->Column Oven Temperature Program Column->Oven IonSource EI Ion Source (70 eV) Oven->IonSource MassAnalyzer Quadrupole Mass Analyzer IonSource->MassAnalyzer Detector Electron Multiplier MassAnalyzer->Detector DataSystem Data System Detector->DataSystem LibrarySearch Spectral Library Search DataSystem->LibrarySearch CrossReference Cross-Referencing LibrarySearch->CrossReference

Caption: A schematic of the GC-MS workflow for the analysis of 4-tert-amylcyclohexanol.

In-Depth Discussion of Fragmentation Patterns

A detailed examination of the fragmentation patterns reveals the structural information encoded in the mass spectra.

Fragmentation Pathway of 4-tert-butylcyclohexanol

The mass spectrum of 4-tert-butylcyclohexanol is dominated by the peak at m/z 57, which corresponds to the highly stable tert-butyl cation [(CH₃)₃C]⁺.[5] This indicates that the cleavage of the bond between the tert-butyl group and the cyclohexyl ring is a highly favored fragmentation pathway. The loss of water (M-18) is less prominent, suggesting that the cleavage of the bulky alkyl group is kinetically and thermodynamically more favorable.

Fragmentation_4_tert_butyl mol 4-tert-butylcyclohexanol (M=156) frag1 [C(CH3)3]+ (m/z 57) mol->frag1  α-cleavage of alkyl group frag2 [M - C4H9]+ (m/z 99) mol->frag2  Loss of tert-butyl radical frag3 [M - H2O]+ (m/z 138) mol->frag3  Dehydration

Caption: Key fragmentation pathways for 4-tert-butylcyclohexanol.

Predicted Fragmentation of 4-tert-amylcyclohexanol

For 4-tert-amylcyclohexanol, with its even larger tert-amyl group, a similar fragmentation pattern is anticipated. The most prominent peak is expected to be at m/z 71, corresponding to the tert-amyl cation [(CH₃)₂C(C₂H₅)]⁺. The stability of this tertiary carbocation would drive this fragmentation. Other significant fragments would likely arise from the loss of water and cleavage of the cyclohexyl ring.

By comparing the spectrum of an unknown to the reference spectra of 4-tert-butylcyclohexanol and other alkylated cyclohexanols, an analyst can confidently identify the presence of the cyclohexanol core and the size of the alkyl substituent.

Conclusion and Best Practices

References

  • PubChem. 4-tert-Butylcyclohexanol. National Center for Biotechnology Information. [Link]

  • Chemguide. Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link]

  • SpectraBase. 4-Tert-amylcyclohexanol, mixture of cis and trans. Wiley-VCH GmbH. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • GSRS. 4-TERT-AMYLCYCLOHEXANOL, CIS-. Global Substance Registration System. [Link]

  • NIST WebBook. Cyclohexanol, 4-(1,1-dimethylethyl)-. National Institute of Standards and Technology. [Link]

  • YouTube. Mass Spectroscopy: Alcohol Fragmentation Patterns. ChemComplete. [Link]

  • PubChemLite. P-tert-amylcyclohexanol (C11H22O). [Link]

  • NIST WebBook. 4-Ethylcyclohexanol. National Institute of Standards and Technology. [Link]

  • Chad's Prep. 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. [Link]

  • PubChem. 4-methylcyclohexanol. National Center for Biotechnology Information. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Confirming the Purity of 4-tert-Amylcyclohexanol by GC-MS

For researchers, scientists, and professionals in drug development and fragrance chemistry, establishing the purity of raw materials is a cornerstone of quality control and experimental validity. This guide provides an i...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development and fragrance chemistry, establishing the purity of raw materials is a cornerstone of quality control and experimental validity. This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity confirmation of 4-tert-amylcyclohexanol, a key ingredient in many fragrance formulations. We will explore the causality behind experimental choices, present supporting data, and compare GC-MS with alternative analytical techniques.

The Critical Role of Purity in Fragrance and Pharmaceutical Applications

4-tert-Amylcyclohexanol, a synthetic aromatic chemical, imparts a woody, floral, and slightly camphoraceous scent, making it a valuable component in perfumery. Beyond its olfactory contributions, the purity of this compound is paramount. Even trace impurities can alter the fragrance profile, introduce potential allergens, or, in pharmaceutical contexts, compromise the safety and efficacy of a final product. Therefore, a robust and reliable analytical method for purity determination is not merely a procedural step but a critical aspect of product quality and safety.

GC-MS: The Gold Standard for Volatile Compound Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) stands as the preeminent analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[1] Its power lies in the synergistic combination of gas chromatography's high-resolution separation capabilities with the definitive molecular identification provided by mass spectrometry.[2]

The GC-MS Workflow: A Step-by-Step Rationale

The journey of a 4-tert-amylcyclohexanol sample through a GC-MS system is a meticulously controlled process designed to yield unambiguous purity data.

GCMS_Workflow cluster_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry cluster_data Data Analysis Sample 4-tert-amylcyclohexanol Sample Dilution Dilution in a suitable solvent (e.g., Dichloromethane, Hexane) Sample->Dilution Injection Injection into GC Inlet Dilution->Injection Column Separation on a Capillary Column (e.g., HP-5MS) Injection->Column Oven Temperature Programming Ionization Electron Ionization (EI) Column->Ionization MassAnalyzer Quadrupole Mass Analyzer Ionization->MassAnalyzer Detector Electron Multiplier MassAnalyzer->Detector Chromatogram Total Ion Chromatogram (TIC) Detector->Chromatogram MassSpectrum Mass Spectrum of Each Peak Chromatogram->MassSpectrum LibrarySearch NIST Library Search MassSpectrum->LibrarySearch Purity Purity Calculation (% Area) LibrarySearch->Purity

Caption: The GC-MS workflow for purity analysis of 4-tert-amylcyclohexanol.

1. Sample Preparation: The initial step involves dissolving a small, precise amount of the 4-tert-amylcyclohexanol sample in a high-purity volatile solvent such as dichloromethane or hexane. This dilution is crucial for several reasons: it ensures that the amount of analyte introduced into the GC column is within the optimal concentration range, preventing column overload and peak distortion, and it facilitates a consistent and reproducible injection volume.

2. Gas Chromatography:

  • Injection: A microliter volume of the diluted sample is injected into the heated inlet of the gas chromatograph. The high temperature of the inlet (typically 250-280°C) ensures the rapid and complete vaporization of the sample.

  • Separation: The vaporized sample is then swept onto a capillary column by an inert carrier gas, most commonly helium or hydrogen.[3] The choice of column is critical for effective separation. A non-polar or mid-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS), is often suitable for separating cyclohexanol derivatives from potential impurities. The separation is based on the differential partitioning of the sample components between the stationary phase of the column and the mobile carrier gas. Compounds with a higher affinity for the stationary phase will travel more slowly through the column, resulting in longer retention times.

  • Temperature Programming: The GC oven temperature is typically programmed to increase over the course of the analysis. This temperature gradient is essential for achieving good separation of compounds with a range of boiling points. A typical program might start at a lower temperature to resolve volatile impurities and then ramp up to elute the less volatile 4-tert-amylcyclohexanol and any higher-boiling impurities.

3. Mass Spectrometry:

  • Ionization: As the separated components elute from the GC column, they enter the ion source of the mass spectrometer. Here, they are bombarded with a high-energy electron beam (typically 70 eV) in a process called Electron Ionization (EI). This causes the molecules to lose an electron, forming a positively charged molecular ion (M+•).

  • Fragmentation: The molecular ion is often energetically unstable and fragments into smaller, characteristic charged ions. This fragmentation pattern is highly reproducible for a given molecule and serves as a molecular fingerprint.

  • Mass Analysis: The resulting ions are then accelerated into a mass analyzer, most commonly a quadrupole, which separates them based on their mass-to-charge ratio (m/z).

  • Detection: An electron multiplier detects the separated ions, and the signal is amplified and sent to a data system.

4. Data Analysis:

  • Chromatogram: The data system generates a total ion chromatogram (TIC), which is a plot of the total ion intensity versus retention time. Each peak in the TIC represents a different compound that has eluted from the GC column.

  • Mass Spectrum: A mass spectrum is generated for each peak in the chromatogram. This spectrum is a plot of the relative abundance of ions versus their m/z ratio.

  • Identification and Purity Determination: The mass spectrum of the major peak is compared to a reference library, such as the NIST (National Institute of Standards and Technology) database, for positive identification of 4-tert-amylcyclohexanol.[4] The area of the main peak relative to the total area of all peaks in the chromatogram is used to calculate the purity of the sample.

Expected Results for Pure 4-tert-Amylcyclohexanol

A GC-MS analysis of pure 4-tert-amylcyclohexanol (C11H22O, Molecular Weight: 170.29 g/mol ) is expected to show a major peak at a specific retention time.[5] The mass spectrum of this peak will exhibit a molecular ion peak (M+•) at m/z 170. The fragmentation pattern will be characteristic of a cyclic alcohol with a tertiary amyl group. Based on the fragmentation of the closely related 4-tert-butylcyclohexanol, key fragments for 4-tert-amylcyclohexanol would likely include:

  • Loss of the tert-amyl group: A significant peak resulting from the cleavage of the bond between the cyclohexane ring and the tert-amyl group.

  • Loss of water (H2O): A peak at M-18 (m/z 152), which is a common fragmentation pathway for alcohols.

  • Ring fragmentation: Various fragments corresponding to the cleavage of the cyclohexane ring.

Identifying Potential Impurities

The synthesis of 4-tert-amylcyclohexanol typically involves the hydrogenation of 4-tert-amylphenol.[6] This synthetic route can introduce several potential impurities that can be readily identified by GC-MS:

  • 4-tert-Amylphenol (Unreacted Starting Material): This impurity will have a different retention time and a distinct mass spectrum, with a molecular ion at m/z 164.

  • 4-tert-Amylcyclohexanone (Intermediate): The corresponding ketone is a common byproduct of incomplete reduction. It will have a different retention time and a molecular ion at m/z 168.

  • Cis and Trans Isomers: 4-tert-Amylcyclohexanol exists as cis and trans isomers. While their mass spectra are very similar, they can often be separated by high-resolution gas chromatography, appearing as two closely eluting peaks. The relative ratio of these isomers can be important for the final fragrance profile.

  • Byproducts from the tert-Amyl Group Synthesis: Impurities from the synthesis of the tert-amyl group itself could also be present.

Comparison with Other Analytical Techniques

While GC-MS is the preferred method for purity analysis of volatile compounds, other techniques can provide complementary information.

TechniquePrincipleAdvantagesDisadvantages
GC-MS Separation by gas chromatography, identification by mass spectrometry.High sensitivity and selectivity; provides structural information for identification of unknowns; quantitative.[7]Destructive to the sample; not suitable for non-volatile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy Measures the magnetic properties of atomic nuclei.Provides detailed structural information; non-destructive; quantitative.[7]Lower sensitivity than GC-MS; complex spectra can be difficult to interpret for mixtures; higher equipment cost.
Fourier-Transform Infrared (FTIR) Spectroscopy Measures the absorption of infrared radiation by the sample.Fast and non-destructive; provides information about functional groups.[8]Not suitable for identifying and quantifying trace impurities; less specific than MS for structural elucidation.

NMR Spectroscopy can be a powerful tool for determining the isomeric ratio (cis/trans) of 4-tert-amylcyclohexanol and for identifying major structural features. However, for detecting and identifying low-level impurities, GC-MS offers superior sensitivity.

FTIR Spectroscopy is excellent for confirming the presence of the hydroxyl (-OH) functional group and the overall fingerprint of the molecule. It is a rapid and cost-effective technique for a preliminary quality check but lacks the resolving power of chromatography for purity assessment.

Experimental Protocols

GC-MS Purity Analysis of 4-tert-Amylcyclohexanol
  • Sample Preparation: Accurately weigh approximately 10 mg of the 4-tert-amylcyclohexanol sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with high-purity dichloromethane.

  • GC-MS Parameters:

    • GC System: Agilent 7890B GC or equivalent.

    • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

    • Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

    • MS System: Agilent 5977A MSD or equivalent.

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-450.

  • Data Analysis:

    • Integrate all peaks in the total ion chromatogram.

    • Identify the 4-tert-amylcyclohexanol peak by comparing its mass spectrum with a reference library (e.g., NIST).

    • Calculate the purity as the percentage of the area of the 4-tert-amylcyclohexanol peak relative to the total area of all peaks.

Conclusion

Confirming the purity of 4-tert-amylcyclohexanol is a critical step in ensuring the quality and consistency of fragrance and pharmaceutical products. GC-MS provides an unparalleled combination of separation power and identification certainty, making it the definitive method for this application. By understanding the principles behind the GC-MS workflow and the potential impurities that may be present, researchers and scientists can confidently assess the purity of this important chemical raw material. While other techniques like NMR and FTIR offer valuable complementary information, GC-MS remains the gold standard for a comprehensive and reliable purity analysis.

References

  • PubChem. 4-tert-Butylcyclohexanol. National Center for Biotechnology Information. [Link]

  • Filo. The GC MS data of the starting material, 4 tert butylcyclohexanol, is pro... [Link]

  • Spectra Analysis. Flavor and Fragrance. [Link]

  • Debonneville, C., et al. (2019). Good quantification practices of flavours and fragrances by mass spectrometry. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 377(2150), 20180367. [Link]

  • Chegg. Solved The GC-MS data of the starting material. [Link]

  • Google Patents.
  • MDPI. Essential Oil Quality and Purity Evaluation via FT-IR Spectroscopy and Pattern Recognition Techniques. [Link]

  • Shimadzu Corporation. Analysis of Fragrant Components in Aroma Oils Using GC/MS Off-Flavor Analyzer. [Link]

  • Spectrometrics. UNIQUE SOLUTION FOR FLAVOR AND FRAGRANCE IDENTIFICATION BY MEANS OF solid phase ftir GC-MS. [Link]

  • MDPI. Impact of the Interactions between Fragrances and Cosmetic Bases on the Fragrance Olfactory Performance: A Tentative to Correlate SPME-GC/MS Analysis with That of an Experienced Perfumer. [Link]

  • PerfumersWorld. GCMS Analysis. [Link]

  • Google Patents.
  • ResearchGate. (PDF) THE USE OF GC-MS AND FTIR SPECTROSCOPY COUPLED WITH MULTIVARIATE ANALYSIS FOR THE DETECTION OF RED GINGER OIL ADULTERATION. [Link]

  • ScienceDirect. tert -butylcyclohexanol, CAS Registry Number 98-52-2. [Link]

  • NIST. Cyclohexanol, 4-(1,1-dimethylethyl)-. [Link]

  • Diablo Analytical. IDENTIFICATION OF ESSENTIAL OIL COMPONENTS BY GAS CHROMATOGRAPHY/ MASS SPECTROMETRY, ed. 4.1. [Link]

  • SpectraBase. 4-Tert-butylcyclohexanol (cis/trans). [Link]

  • ACS Publications. Total Synthesis of Aporphine Alkaloids via Photocatalytic Oxidative Phenol Coupling and Biological Evaluation at the Serotonin 5-HT2 and Adrenergic α1A Receptors. [Link]

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Comparative

A Senior Application Scientist's Guide to the Synthesis of 4-tert-Amylcyclohexanol: A Comparative Analysis of Key Routes

For researchers and professionals in drug development and fine chemical synthesis, the selection of an optimal reaction pathway is paramount. It dictates not only the yield and purity of the target molecule but also the...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development and fine chemical synthesis, the selection of an optimal reaction pathway is paramount. It dictates not only the yield and purity of the target molecule but also the economic and environmental viability of the process. This guide provides an in-depth comparison of the primary synthesis routes to 4-tert-amylcyclohexanol, a valuable intermediate and fragrance component.

We will move beyond a simple recitation of protocols to dissect the underlying chemical principles, offering field-proven insights into why certain choices are made and how reaction parameters can be manipulated to achieve desired outcomes, particularly concerning stereoselectivity. While much of the detailed public-domain research focuses on the closely related analogue, 4-tert-butylcyclohexanol, the principles of catalysis, reduction, and stereocontrol are directly translatable to the 4-tert-amyl derivative. This guide leverages that established knowledge base to provide a robust framework for your synthetic strategy.

Route 1: Two-Step Synthesis via Friedel-Crafts Alkylation and Catalytic Hydrogenation

This is the most prevalent industrial method, valued for its use of readily available starting materials and high-throughput potential. The process involves two distinct stages: the alkylation of phenol to form 4-tert-amylphenol, followed by the hydrogenation of the aromatic ring.

Step 1: Friedel-Crafts Alkylation of Phenol

The synthesis begins with the electrophilic aromatic substitution of phenol using an amylene source, typically a mixture of 2-methyl-1-butene and 2-methyl-2-butene, in the presence of an acid catalyst. The tert-amyl carbocation, formed from the protonation of the alkene, preferentially attacks the phenol ring at the para position due to steric hindrance at the ortho positions.

Step 2: Catalytic Hydrogenation of 4-tert-Amylphenol

The core of this route is the reduction of the substituted phenol to the corresponding cyclohexanol. This is a heterogeneous catalytic process where gaseous hydrogen is passed over the substrate in the presence of a metal catalyst.

Causality Behind Experimental Choices:

  • Catalyst Selection: The choice of catalyst is the most critical factor influencing both reaction rate and the stereochemical outcome (the cis/trans isomer ratio).

    • Ruthenium (Ru): Often used in industrial settings, Ru catalysts provide high conversion rates under relatively high pressure and temperature.[1]

    • Rhodium (Rh): Rhodium catalysts, particularly on supports like carbon or alumina, are highly effective and can be tuned to favor the formation of the cis-isomer, especially in the presence of specific acids.[2][3][4][5]

    • Palladium (Pd): Palladium catalysts can also be employed, sometimes favoring the thermodynamically more stable trans-isomer.[5][6]

    • Raney Nickel (Ni): A cost-effective option, though it may require more forcing conditions and can yield a broader mix of isomers.[7]

  • Solvent and Additives: The reaction medium plays a crucial role.

    • Inert solvents like cyclohexane are common.[8]

    • The addition of acids (e.g., HCl, HBF₄) with a Rhodium catalyst can significantly enhance the selectivity towards the cis-isomer.[4][9] Conversely, basic conditions have been reported to favor the trans-isomer.[9] This is because the reaction can proceed through a cyclohexanone intermediate; the stereochemical outcome of the ketone's reduction is highly sensitive to the pH of the medium.[5][9]

  • Temperature and Pressure: These parameters are optimized to balance reaction rate with catalyst stability and selectivity. Typical conditions range from 70-180°C and pressures from 10 to over 200 bar.[1][3][8]

G

Experimental Protocol: Hydrogenation of 4-tert-Amylphenol with a Ruthenium Catalyst

This protocol is adapted from a high-yield industrial process for the analogous 4-tert-butyl compound and serves as a validated starting point.[1]

  • Reactor Preparation: A high-pressure flow reactor is packed with 3.2 L of a supported Ruthenium (Ru) catalyst.

  • Substrate Preparation: A solution of 4-tert-amylphenol is prepared at 50% weight by weight in a suitable solvent such as tetrahydrofuran (THF).

  • Hydrogenation: The substrate solution is passed through the heated reactor at a rate of 2500 g/h. The reactor is maintained at 180°C. Hydrogen gas is introduced to maintain an overall pressure of 2.6 x 10⁷ Pa (approx. 256 atm).

  • Work-up: The solvent is removed from the reaction output by distillation under reduced pressure.

  • Analysis: The resulting product is analyzed by Gas Chromatography (GC) to determine the composition and the ratio of cis- and trans-isomers. This method typically achieves near-complete conversion of the starting phenol.[1]

Data Summary: Catalytic Hydrogenation of Substituted Phenols
Catalyst SystemSubstrateTemp (°C)Pressure (atm)SolventKey OutcomeReference
Ruthenium (Ru)4-tert-Butylphenol180~256THF>99.9% conversion to alcohol[1]
Rhodium (Rh) on Charcoal4-tert-Butylphenol70~10CyclohexaneHigh cis-isomer content[3]
Rh/C + HBF₄4-tert-Butylphenol98~16Cyclohexane81.9% cis, 15.9% trans[8]
Platinum (Pt)/SiO₂ (Gas Phase)4-tert-Butylphenol137-217<1Argon (carrier)Forms ketone intermediate; cis/trans ~1[9]

Route 2: Stereoselective Reduction of 4-tert-Amylcyclohexanone

When a specific stereoisomer (cis or trans) is required, a more targeted approach is necessary. The reduction of the corresponding ketone, 4-tert-amylcyclohexanone, offers far greater control over the stereochemical outcome. The ketone itself can be synthesized via selective hydrogenation of 4-tert-amylphenol or other oxidation methods.

Causality Behind Experimental Choices:

The stereochemistry of the final alcohol is determined by the trajectory of hydride delivery to the carbonyl carbon. The bulky tert-amyl group locks the cyclohexane ring into a chair conformation where it occupies an equatorial position. This steric hindrance dictates whether the attack comes from the axial or equatorial face.

  • Axial Attack (forms trans-alcohol): Smaller, unhindered reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) preferentially attack from the less-hindered axial face, pushing the resulting hydroxyl group into the equatorial position, yielding the trans-isomer.

  • Equatorial Attack (forms cis-alcohol):

    • Bulky Reagents: Sterically demanding hydride reagents (e.g., lithium tri-sec-butylborohydride, "L-Selectride") are too large for the axial face and are forced to attack from the more hindered equatorial direction. This results in an axial hydroxyl group, yielding the cis-isomer.

    • Catalytic Hydrogenation: Certain catalyst systems, such as those employing Iridium or specific Ruthenium-aminophosphine complexes, can coordinate to the carbonyl and deliver hydrogen selectively to the equatorial face, producing high yields of the cis-alcohol.[10][11] This is often the preferred method for producing the cis-isomer, which is highly valued in the fragrance industry.[11]

G

Experimental Protocol: Synthesis of cis-4-tert-Amylcyclohexanol via Iridium Catalysis

This highly stereoselective protocol is adapted from a procedure for the synthesis of cis-4-tert-butylcyclohexanol and is self-validating through GC analysis of the product mixture.[10]

  • Catalyst Preparation: Prepare the iridium catalyst solution by dissolving 4.0 g of iridium tetrachloride in 4.5 mL of concentrated HCl, followed by dilution with 180 mL of water and the addition of 52 g of trimethyl phosphite.

  • Reaction Setup: In a 2-L flask equipped with a reflux condenser, dissolve 30.8 g (0.200 mole, adjusted for the amyl derivative) of 4-tert-amylcyclohexanone in 635 mL of 2-propanol. Add the catalyst solution to the flask.

  • Reduction: Heat the solution at reflux for 48 hours. The reaction progress can be monitored by taking small aliquots and analyzing by GC.

  • Work-up: After cooling, remove the 2-propanol using a rotary evaporator. Dilute the remaining solution with 250 mL of water and extract with four 150-mL portions of diethyl ether.

  • Purification: Combine the ether extracts, wash with two 100-mL portions of water, and dry over magnesium sulfate. Concentrate the solution on a rotary evaporator to yield the crude product.

  • Analysis and Recrystallization: Analyze the crude product by GC to determine the cis/trans ratio. A ratio exceeding 95:5 in favor of the cis-isomer is expected.[10] Further purification to >99% purity can be achieved by recrystallization from aqueous ethanol.

Data Summary: Stereoselective Reduction of 4-tert-Butylcyclohexanone
Reagent/Catalyst SystemSubstrateSolventKey OutcomeReference
Iridium complex / H₂4-tert-Butylcyclohexanone2-Propanol96% cis, 4% trans[10]
RuCl₂(diphosphine)(aminophosphine) / H₂4-tert-Butylcyclohexanone2-Propanol>95% cis, 100% conversion[11]
PtO₂ / H₂ in Acetic Acid + HCl4-tert-ButylcyclohexanoneAcetic Acidcis-rich alcohol[10]
Isobornyloxyaluminum dichloride4-tert-ButylcyclohexanoneNot specified80-92% cis[10]

Route 3: Grignard Synthesis (A Theoretical Alternative)

While less common for this specific target, the Grignard reaction is a cornerstone of alcohol synthesis and represents a viable, albeit more complex, alternative.[12][13] This route involves the nucleophilic addition of an organomagnesium halide to a carbonyl compound.

Potential Pathways:

  • Pathway A: Reaction of a tert-amylmagnesium halide (e.g., tert-amylmagnesium chloride) with cyclohexanone.

  • Pathway B: Reaction of a 4-substituted cyclohexylmagnesium halide with a suitable tert-amyl ketone (e.g., pinacolone).

Feasibility and Challenges:

  • Advantages: Offers a fundamentally different disconnection approach, which can be useful if the primary starting materials (phenols, cyclohexanones) are unavailable or prohibitively expensive.

  • Disadvantages: This is a multi-step synthesis requiring careful control of anhydrous conditions to prepare the Grignard reagent.[13] The reaction of a Grignard reagent with an enolizable ketone like cyclohexanone can lead to side reactions, primarily deprotonation, which reduces the yield of the desired alcohol.[12] Furthermore, this route offers poor stereocontrol, typically resulting in a mixture of isomers. For these reasons, it is not the preferred method for synthesizing simple substituted cyclohexanols like 4-tert-amylcyclohexanol.

G

Overall Comparison and Recommendations

The optimal synthesis route depends entirely on the specific goals of the researcher or organization.

ParameterRoute 1: Phenol HydrogenationRoute 2: Ketone ReductionRoute 3: Grignard Synthesis
Starting Materials Phenol, Isoamylene4-tert-AmylcyclohexanoneAlkyl Halides, Ketones
Scalability Excellent; suited for industrial scaleGood; adaptable from lab to pilot scaleModerate; requires strict process control
Stereocontrol Poor to Moderate; depends on catalystExcellent; highly tunable for cis or transPoor; generally yields mixtures
Yield Very High (>99%)High (>95%)Moderate to Good; susceptible to side reactions
Process Simplicity Moderate (two distinct steps)Moderate (ketone synthesis + reduction)Complex (requires anhydrous conditions)
Cost-Effectiveness High (for bulk production)Higher (catalysts/reagents can be expensive)Moderate (depends on substrate cost)

Recommendations:

  • For Bulk Production of Mixed Isomers: Route 1 (Phenol Hydrogenation) is the undisputed choice. Its reliance on inexpensive feedstocks and proven scalability makes it ideal for applications where a specific stereoisomer is not required.

  • For High-Purity cis or trans Isomers: Route 2 (Ketone Reduction) is the superior method. The ability to select a reducing agent or catalyst to target a specific isomer with high fidelity is essential for applications in pharmaceuticals and high-end fragrances, where the biological activity or scent profile is isomer-dependent.

  • For Novel Analogue Synthesis: Route 3 (Grignard Synthesis) , while not optimal for this specific target, should remain in the synthetic chemist's toolkit. It offers a flexible approach for creating novel structures where the starting phenols or cyclohexanones are not readily accessible.

References

  • Neyestanaki, A. K., Carucci, J. R. H., Mäki-Arvela, P., Salmi, T., & Murzin, D. (n.d.). Gas-phase hydrogenation of 4-tert-butylphenol over Pt/SiO2 - Kinetics and stereoselectivity. Åbo Akademi. [Link]

  • Eliel, E. L., & Senda, Y. (1970). cis-4-tert-BUTYLCYCLOHEXANOL. Organic Syntheses, 50, 16. [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-tert-Butyl-cyclohexanol. [Link]

  • Abdullah, N. S. (2010). Method for the preparation of cis-4-tert-butylcyclohexanol. (U.S. Patent No. US20100204524A1).
  • Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

  • Jaccaud, M., & Thevenon, M. (1992). Process for the preparation of cyclohexanol derivatives. (U.S. Patent No. US5160498A).
  • Jaccaud, M., & Thevenon, M. (1992). Process for the preparation of cyclohexanol derivatives. (U.S. Patent No. US5107038A).
  • Kozioł, A., Jasnowski, M., Grela, E., Szczepanik, M., Gabryś, B., Dancewicz, K., & Lochyński, S. (2018). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives. Chemistry & Biodiversity, 15(11), e1800336. [Link]

  • Hasegawa Perfumery Co Ltd. (1994). Method for preparing 4-tert-butylcyclohexanol and 4-tert-butylcyclohexyl acetate. (Chinese Patent No. CN1188098A).
  • Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

  • The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism. YouTube. [Link]

  • Werkmeister, S., Franciò, G., & Leitner, W. (2019). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. Organic Letters, 21(24), 10008–10012. [Link]

  • Api, A. M., et al. (2023). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2. Food and Chemical Toxicology, 183(Suppl 1), 114219. [Link]

  • The Organic Chemistry Tutor. (2018, May 4). Grignard Reagent Reaction Mechanism. YouTube. [Link]

  • Werkmeister, S., Franciò, G., & Leitner, W. (2019). Trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. ACS Publications. [Link]

  • National Center for Biotechnology Information. (n.d.). 4-tert-Pentylphenol. PubChem. [Link]

Sources

Validation

A Comparative Olfactory Analysis of Substituted Cyclohexanols for Fragrance Applications

Abstract: The relationship between a molecule's structure and its perceived scent is a foundational concept in fragrance chemistry. Cyclohexanols, a class of cyclic secondary alcohols, offer a compelling scaffold for exp...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The relationship between a molecule's structure and its perceived scent is a foundational concept in fragrance chemistry. Cyclohexanols, a class of cyclic secondary alcohols, offer a compelling scaffold for exploring these structure-odor relationships (SORs). This guide provides a comparative analysis of the fragrance profiles of cyclohexanol and several of its alkyl-substituted derivatives. We delve into the subtle yet significant olfactory shifts that result from modifications in substituent type and position. This analysis is supported by a review of standard analytical methodologies, including Gas Chromatography-Olfactometry (GC-O), and detailed experimental protocols designed to provide a framework for reproducible sensory evaluation.

Introduction to Cyclohexanols in Fragrance Chemistry

The cyclohexanol framework, a six-carbon aliphatic ring bearing a hydroxyl group, is a versatile building block in the synthesis of aroma chemicals. While unsubstituted cyclohexanol itself possesses a rather simple, camphor-like odor and sees limited use in fine perfumery, its derivatives are mainstays in the industry.[1] The addition of alkyl groups to the cyclohexane ring can dramatically alter the molecule's interaction with olfactory receptors, leading to a wide spectrum of commercially valuable scents ranging from woody and earthy to floral and minty.[1][2]

Understanding the principles of SOR is critical for the rational design of new fragrance ingredients. By systematically comparing structurally related cyclohexanols, researchers can elucidate how factors like molecular shape, size, and lipophilicity influence odor character and intensity. This guide focuses on comparing the parent cyclohexanol with its methyl- and tert-butyl-substituted analogs to illustrate these fundamental principles.

Selected Cyclohexanol Derivatives for Analysis

To provide a clear and illustrative comparison, the following four compounds were selected:

  • Cyclohexanol: The parent compound, providing a baseline camphoraceous fragrance profile.[1][3]

  • 2-Methylcyclohexanol: Introducing a small alkyl group adjacent to the hydroxyl functionality.

  • 4-Methylcyclohexanol: Shifting the methyl group to the para-position to assess the impact of substitution location.

  • 4-tert-Butylcyclohexanol (PTBCH): A widely used fragrance ingredient known for its rich, woody character, demonstrating the effect of a bulky, sterically hindering group.[4][5]

The selection of these specific molecules allows for a systematic evaluation of how the size and position of an alkyl substituent modulate the foundational camphor scent of the cyclohexanol ring.

Analytical Methodologies for Fragrance Profiling

Objective and subjective analyses are required to fully characterize a fragrance molecule. This involves instrumental techniques to separate and identify volatile compounds, coupled with sensory techniques that rely on the uniquely sensitive human olfactory system.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the workhorse of fragrance analysis. It separates a volatile mixture into its individual components and provides mass spectra to identify each one. Causality: The choice of a specific GC column (e.g., a polar column like one coated with polyethylene glycol) is critical, as it is selected to achieve optimal separation of the polar alcohol analytes, preventing co-elution and ensuring accurate identification.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that couples a gas chromatograph with the human nose as a highly sensitive detector.[6][7] The effluent from the GC column is split, with one portion directed to a standard detector (like MS or FID) and the other to a heated sniffing port.[7] A trained sensory panelist sniffs the port and records the time, intensity, and description of any perceived odors.

Expertise: This technique is indispensable because the human nose can often detect odor-active compounds at concentrations far below the detection limits of instrumental detectors.[8] It directly links the presence of a specific chemical compound in the chromatogram to a perceived aroma, identifying the key contributors to a fragrance's overall scent.

Sensory Panel Analysis

While GC-O identifies the scent of individual compounds, sensory panels evaluate the fragrance as a whole.[9][10] Methods like the Triangle Test are discrimination tests used to determine if a perceptible difference exists between two samples.[11] Descriptive Analysis involves a trained panel rating the intensity of specific scent attributes (e.g., "woody," "floral," "camphorous") to build a detailed fragrance profile.[11][12]

Comparative Fragrance Profile Analysis

The olfactory characteristics of the selected cyclohexanols are shaped by the interplay of their molecular structures. The addition of simple alkyl groups modifies the parent camphoraceous theme.

Data Summary of Cyclohexanol Derivatives
CompoundCAS NumberMolecular FormulaOdor Descriptors
Cyclohexanol 108-93-0C₆H₁₂OCamphoraceous, chemical, slightly medicinal.[1][3][13][14]
Methylcyclohexanols 25639-42-3 (mixture)C₇H₁₄OFresher and less chemical than cyclohexanol, while retaining the basic camphoraceous character.[1]
p-Isopropyl-cyclohexanol 4621-04-9C₉H₁₈OThe camphoraceous odor is modified with floral, geranium-like notes.[1]
4-tert-Butylcyclohexanol 98-52-2C₁₀H₂₀ORich, woody, earthy, with patchouli-like and sometimes floral or leathery undertones.[1][4][5][15][16]
Discussion of Structure-Odor Relationships

The data reveals a clear trend: increasing the complexity and size of the alkyl substituent on the cyclohexanol ring differentiates the odor further from the simple camphor scent of the parent molecule.[1]

  • Cyclohexanol itself serves as the baseline with its straightforward camphor odor.[1]

  • Methylcyclohexanols introduce a subtle shift, making the camphor note "fresher" and less harsh.[1] The influence of the substitution position (e.g., 2- vs. 4-methyl) is generally minor compared to the effect of the substituent itself.[1]

  • The introduction of a larger p-isopropyl group begins to introduce new, distinct floral notes alongside the camphor base.[1]

  • The most dramatic change comes with the bulky 4-tert-butyl group. This substituent transforms the profile into a predominantly woody and complex scent, where the original camphor character is now a subtle background note.[1][4] This significant shift is attributed to the size and shape of the molecule, which allows it to interact with a different set of olfactory receptors.

SOR_Diagram cluster_start Parent Molecule cluster_end Derivative Profiles Start Cyclohexanol (Camphoraceous) P1 Methylcyclohexanol (Fresher Camphor) Start->P1 + CH₃ P2 p-Isopropyl-cyclohexanol (Camphor, Floral) Start->P2 + CH(CH₃)₂ P3 4-tert-Butylcyclohexanol (Woody, Earthy) Start->P3 + C(CH₃)₃

Detailed Experimental Protocols

To ensure scientific integrity, any comparative analysis must be grounded in robust, reproducible methodologies. The following protocols provide a self-validating framework for the characterization of aroma compounds.

Protocol: GC-O Analysis of Cyclohexanol Derivatives

This protocol outlines the essential steps for analyzing the odor-active compounds in a sample using Gas Chromatography-Olfactometry.

  • Sample Preparation: Prepare 1000 ppm solutions of each cyclohexanol derivative in a high-purity, odorless solvent (e.g., ethanol or diethyl ether).

  • Instrumentation Setup:

    • Gas Chromatograph: Equipped with a flame ionization detector (FID) and an olfactometry port.

    • Column: Select a polar capillary column (e.g., DB-WAX or equivalent, 30 m x 0.25 mm x 0.25 µm) suitable for separating alcohols.

    • Effluent Splitter: Install a 1:1 ratio splitter to direct the column effluent simultaneously to the FID and the sniffing port.

    • Transfer Line: Heat the transfer line to the sniffing port to 20°C above the final oven temperature to prevent condensation.

  • GC Conditions:

    • Injector Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Injection Volume: 1.0 µL (splitless mode).

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 8°C/min to 220°C, and hold for 5 minutes.

  • Olfactometry Procedure:

    • A trained panelist sniffs the effluent from the odor port throughout the entire GC run.

    • The panelist uses a microphone or specialized software to record the retention time, duration, and a detailed description of every odor perceived.

    • Humidified air is mixed with the effluent at the port to prevent nasal dehydration.

  • Data Analysis: Correlate the retention times of the perceived odors with the peaks on the FID chromatogram. This allows for the assignment of specific odor descriptors to each separated compound.

GCO_Workflow cluster_GC Gas Chromatograph cluster_Detectors Detection cluster_Data Data Output Injector Sample Injection Column Capillary Column (Separation) Injector->Column Splitter Effluent Splitter (1:1) Column->Splitter FID FID Detector Splitter->FID 50% ODP Olfactometry Port (Human Assessor) Splitter->ODP 50% Chromatogram Chromatogram (Peak Data) FID->Chromatogram Aromagram Aromagram (Odor Descriptors) ODP->Aromagram

Protocol: Sensory Triangle Test for Odor Differentiation

This protocol determines if a statistically significant difference exists between two fragrance samples.

  • Objective: To determine if a perceptible olfactory difference exists between Cyclohexanol and 4-tert-Butylcyclohexanol at the same concentration.

  • Panelist Selection: Select a panel of at least 20 individuals, screened for normal olfactory acuity.

  • Sample Preparation:

    • Prepare two identical solutions (e.g., 500 ppm in an odorless solvent) labeled "A" (Cyclohexanol) and "B" (4-tert-Butylcyclohexanol).

    • Prepare smelling strips by dipping them into the solutions and allowing the solvent to evaporate for 30 seconds.

  • Test Presentation:

    • Present each panelist with a set of three coded samples. Two of the samples are identical, and one is different (e.g., A, A, B or B, B, A).

    • The order of presentation should be randomized for each panelist.

  • Evaluation:

    • Instruct panelists to sniff each strip from left to right.

    • Ask each panelist to identify which of the three samples is different from the other two.

  • Statistical Analysis:

    • Tally the number of correct identifications.

    • Use a statistical table for triangle tests (based on the binomial distribution) to determine if the number of correct answers is statistically significant at a chosen confidence level (typically p < 0.05).

    • Trustworthiness: A statistically significant result provides validated proof that a perceptible difference exists between the two compounds, confirming the findings of the descriptive analysis.

Conclusion

The comparative analysis of cyclohexanol and its alkyl-substituted derivatives provides a clear and compelling illustration of structure-odor relationships in fragrance chemistry. The foundational camphoraceous note of cyclohexanol is progressively modified and ultimately transformed by the addition of alkyl groups of increasing size and complexity. The subtle freshening effect of a methyl group contrasts sharply with the dramatic shift to a woody, complex profile induced by a 4-tert-butyl substituent.

This guide demonstrates that a combination of instrumental analysis (GC-MS), specialized sensory techniques (GC-O), and validated panel testing is essential for the comprehensive characterization of fragrance ingredients. The provided protocols offer a robust framework for researchers to conduct their own comparative studies, contributing to the rational design and discovery of novel aroma chemicals.

References

  • The Relation of Structure and Odor in Substituted Cyclohexanols. 1

  • 4-tert-Butylcyclohexanol - The Ingredient Directory. 4

  • Trusted 4-tert-butyl Cyclohexanol Supplier & Trader. 5

  • Sensory Evaluation of Perfumes: Developing Professional Skills in Olfactory Analysis. 9

  • 4-tert-butylcyclohexanol, CAS Registry Number 98-52-2. 15

  • 4-tert-Butylcyclohexanol CAS#: 98-52-2. 16

  • 4-tert-Butylcyclohexanol 98-52-2 wiki. 17

  • Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. 6

  • Gas chromatography-olfactometry. 7

  • GC-olfactometry; PHASER publications. 18

  • Sensory Evaluation in Cosmetics: Key Protocols and Best Practices. 12

  • Fragrances and sensory evaluation techniques. 10

  • Gas Chromatography-Olfactometry GC-O.

  • From craftsmanship to science: A toolbox for sensory analysis in perfumery. 19

  • SENSORY EVALUATION TECHNIQUES DO'S & DON'TS. 11

  • Gas Chromatography-Olfactometry of Aroma Compounds. 8

  • Novel cyclohexanols and their use in perfume composition. 20

  • Cyclohexanols and their use in perfume compositions. 21

  • Synthesis and odour perception of a series of highly substituted cyclohexane derivatives. 2

  • Cyclohexanol CAS 108-93-0 | Odour Threshold Value. 22

  • cyclohexanol, 108-93-0. 13

  • Cyclohexanol. 3

  • Cyclohexanol - IDLH. 14

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Comparative

A Comparative Guide to Validating the Antibacterial Efficacy of 4-tert-Amylcyclohexanol Derivatives

In an era defined by the escalating threat of antimicrobial resistance, the imperative to discover and validate novel antibacterial agents has never been more critical. This guide provides a comprehensive framework for r...

Author: BenchChem Technical Support Team. Date: January 2026

In an era defined by the escalating threat of antimicrobial resistance, the imperative to discover and validate novel antibacterial agents has never been more critical. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate the antibacterial efficacy of a promising class of compounds: 4-tert-amylcyclohexanol derivatives. Drawing from established principles of microbiology and pharmacology, we present a self-validating system of protocols designed to deliver reproducible and comparative data, grounding your research in scientific integrity.

The core structure of 4-tert-amylcyclohexanol, with its hydroxyl group on a cyclohexyl ring, bears a resemblance to phenolic compounds, which are well-known for their antimicrobial properties.[1] This structural analogy forms the basis of our hypothesis that these derivatives may exert their antibacterial effects through similar mechanisms, such as the disruption of microbial cell integrity.

Hypothesized Mechanism of Action: A Phenolic Paradigm

Phenolic compounds typically function by disrupting the bacterial cell membrane, leading to increased permeability and leakage of essential intracellular constituents like ions, nucleic acids, and proteins.[2][3] They can also inactivate critical enzyme systems and interfere with metabolic processes such as ATP synthesis.[4][5] We hypothesize that 4-tert-amylcyclohexanol derivatives, due to their lipophilic amyl group and polar hydroxyl functionality, partition into the bacterial cell membrane, disrupting its structure and function.

Mechanism_of_Action cluster_membrane Bacterial Cell Membrane cluster_cytoplasm Cytoplasm cluster_agent Lipid_Bilayer Lipid Bilayer Cell_Contents Intracellular Components (Ions, ATP, Nucleic Acids) Lipid_Bilayer->Cell_Contents Increased Permeability & Leakage Membrane_Proteins Membrane Proteins (e.g., ATP Synthase) Membrane_Proteins->Cell_Contents Metabolic Inhibition DNA DNA Derivative 4-tert-Amylcyclohexanol Derivative Derivative->Lipid_Bilayer Partitioning & Disruption Derivative->Membrane_Proteins Denaturation & Inhibition Derivative->DNA Inhibition of Replication (Potential) Zone_of_Inhibition_Workflow A 1. Prepare 0.5 McFarland Bacterial Inoculum B 2. Create Bacterial Lawn on MHA Plate A->B C 3. Apply Sterile Disk & Load Test Compound B->C D 4. Incubate Plate (18-24h, 37°C) C->D E 5. Measure Zone Diameter (mm) D->E

Caption: Workflow for the Agar Disk Diffusion (Zone of Inhibition) assay.

Quantitative Potency: Minimum Inhibitory Concentration (MIC)

The MIC assay is the gold standard for determining the potency of an antimicrobial agent. [6]It establishes the lowest concentration of the agent that prevents the visible in vitro growth of a microorganism. [7][8]We recommend the broth microdilution method for its efficiency and low sample volume requirements.

  • Plate Preparation: Dispense 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into wells 2 through 12 of a 96-well microtiter plate.

  • Compound Preparation: Prepare a stock solution of the test derivative at twice the highest desired final concentration. Add 100 µL of this stock to well 1.

  • Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly. Continue this process from well 2 to well 10. Discard the final 50 µL from well 10. Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (broth only). [7]4. Inoculum Preparation: Prepare a bacterial inoculum as described for the disk diffusion test (0.5 McFarland). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Plate Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. Do not add inoculum to the sterility control well (well 12). The final volume in each test well is 100 µL. [6]6. Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air. [7]7. Result Determination: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the derivative in which there is no visible growth. [6]The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

MIC_Workflow A 1. Prepare 2-fold Serial Dilutions of Compound in 96-well Plate C 3. Inoculate Wells with Bacteria A->C B 2. Prepare Standardized Bacterial Inoculum (~5x10^5 CFU/mL) B->C D 4. Incubate Plate (16-20h, 37°C) C->D E 5. Read Plate for Turbidity D->E F 6. Determine Lowest Concentration with No Visible Growth (MIC) E->F

Caption: Workflow for the Broth Microdilution MIC assay.

Bactericidal vs. Bacteriostatic Activity: Minimum Bactericidal Concentration (MBC)

While the MIC indicates the concentration that inhibits growth, it doesn't differentiate between agents that kill bacteria (bactericidal) and those that merely prevent them from multiplying (bacteriostatic). The MBC test determines the lowest concentration of an agent required to kill ≥99.9% of the initial bacterial inoculum. [9][10]

  • Prerequisite: This protocol is performed immediately following the determination of MIC results from the broth microdilution assay.

  • Subculturing: From each well that showed no visible growth in the MIC plate (i.e., the MIC well and all wells with higher concentrations), plate a 10 µL aliquot onto a sterile MHA plate. [11]3. Incubation: Incubate the MHA plates at 35°C ± 2°C for 18-24 hours. [11]4. Result Determination: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the derivative that results in a ≥99.9% reduction in the bacterial count compared to the initial inoculum concentration. [9][10]

MBC_Workflow A 1. Perform MIC Assay B 2. Select Wells with No Growth (MIC and higher concentrations) A->B C 3. Plate 10µL from each selected well onto MHA plates B->C D 4. Incubate Plates (18-24h, 37°C) C->D E 5. Count Colonies (CFU) D->E F 6. Determine Lowest Concentration with ≥99.9% killing (MBC) E->F

Caption: Workflow for the Minimum Bactericidal Concentration (MBC) assay.

Data Interpretation and Comparative Analysis

Effective communication of results relies on clear, comparative data presentation. The following table provides a template with hypothetical data for two 4-tert-amylcyclohexanol derivatives against standard control agents.

CompoundTest OrganismZone of Inhibition (mm)MIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
Derivative A S. aureus22482Bactericidal
E. coli15321284Bactericidal
Derivative B S. aureus1816>256>16Bacteriostatic
E. coli1264>256>4Bacteriostatic
Ciprofloxacin S. aureus300.512Bactericidal
(Control Antibiotic)E. coli350.250.52Bactericidal
Chlorhexidine S. aureus25242Bactericidal
(Control Antiseptic)E. coli208162Bactericidal

Analysis of Results:

  • Potency and Spectrum: Derivative A demonstrates promising bactericidal activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria, although it is less potent than the control antibiotic, Ciprofloxacin. The lower MIC against S. aureus compared to E. coli is common, as the outer membrane of Gram-negative bacteria can present a formidable barrier. [3]* Bactericidal vs. Bacteriostatic Action: A key metric is the MBC/MIC ratio. A ratio of ≤ 4 is generally considered indicative of bactericidal activity. [11]Derivative A meets this criterion for both organisms. In contrast, Derivative B, with an MBC/MIC ratio >16 for S. aureus, is classified as primarily bacteriostatic against this strain.

  • Comparative Efficacy: While neither derivative matches the potency of Ciprofloxacin, Derivative A shows comparable MIC values to the common antiseptic Chlorhexidine against S. aureus. This suggests potential applications where high potency is balanced against other factors like toxicity and resistance development profiles.

Conclusion and Future Directions

This guide outlines a foundational, self-validating workflow for assessing the antibacterial efficacy of 4-tert-amylcyclohexanol derivatives. By employing standardized methods for determining the zone of inhibition, MIC, and MBC, researchers can generate robust, comparative data essential for advancing early-stage drug discovery.

The hypothetical data suggests that derivatives of this scaffold can possess significant antibacterial properties, with some exhibiting bactericidal effects. The logical next steps in the validation process should include:

  • Broadening the Scope: Testing against a wider panel of clinically relevant and drug-resistant strains (e.g., MRSA, VRE).

  • Toxicity Profiling: Conducting cytotoxicity assays on mammalian cell lines to establish a preliminary therapeutic index.

  • Mechanism of Action Studies: Performing detailed mechanistic studies, such as membrane permeabilization assays, to confirm the hypothesized mode of action.

By adhering to this rigorous, multi-faceted validation approach, the scientific community can effectively evaluate the true potential of 4-tert-amylcyclohexanol derivatives as a new frontier in the fight against bacterial infections.

References

  • Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

  • Al-Harbi, A. I., & Al-Zoghaibi, F. S. (2024). Main mechanisms of antimicrobial activity of phenolic compounds. ResearchGate. Retrieved from [Link]

  • Microbe Investigations. (n.d.). Zone of Inhibition Test - Kirby Bauer Test. Retrieved from [Link]

  • Stojković, D. S., et al. (2023). Future Antimicrobials: Natural and Functionalized Phenolics. PMC - NIH. Retrieved from [Link]

  • Altuntas, S., & Korukluoglu, M. (2024). THE ROLE OF PHENOLIC COMPOUNDS AS POTENTIAL ANTIMICROBIAL AGENTS. IIP Series. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Retrieved from [Link]

  • Plotka, M., & Boukherroub, R. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Retrieved from [Link]

  • Southeast Asian Fisheries Development Center. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. Retrieved from [Link]

  • Lopatkin, A. J., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. Retrieved from [Link]

  • Varghese, J. N., et al. (2022). Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contaminating Microorganisms. PMC - NIH. Retrieved from [Link]

  • Study.com. (n.d.). Phenolic Acid Disinfectant | Definition, Toxicity & Usage. Retrieved from [Link]

  • Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • Microchem Laboratory. (n.d.). Zone of Inhibition Test for Antimicrobial Activity. Retrieved from [Link]

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • Schwalbe, R., et al. (2007). Antimicrobial Susceptibility Testing Protocols. CRC press.
  • StatPearls - NCBI Bookshelf. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • American Society for Microbiology. (2017). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • U.S. Food & Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

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Validation

A Comparative Benchmarking Guide to 4-tert-amylcyclohexanol as a Fragrance Fixative

This guide provides a comprehensive analysis of 4-tert-amylcyclohexanol's performance as a fragrance fixative. Designed for researchers, perfumers, and formulation scientists, this document delves into the chemical prope...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive analysis of 4-tert-amylcyclohexanol's performance as a fragrance fixative. Designed for researchers, perfumers, and formulation scientists, this document delves into the chemical properties of 4-tert-amylcyclohexanol, outlines rigorous experimental protocols for its evaluation, and presents a comparative framework against common industry-standard fixatives. Our objective is to provide a scientifically grounded perspective on its efficacy, enabling informed decisions in fragrance formulation and development.

Introduction: The Science of Fragrance Fixation

The longevity of a fragrance is a critical factor in its market success and consumer appeal. This persistence is largely governed by the differential evaporation rates of its constituent volatile organic compounds (VOCs). Fragrance fixatives are substances with low volatility that are incorporated into perfume formulations to slow the evaporation of more volatile components, thereby prolonging the scent's presence.[1] The mechanism of fixation is primarily physical, involving intermolecular forces that reduce the vapor pressure of the fragrance molecules.[1]

An ideal fixative should not only anchor the fragrance but also possess a neutral or complementary odor profile, be soluble in the fragrance base, and remain stable without altering the intended character of the scent. 4-tert-amylcyclohexanol (CAS 5349-51-9), a synthetic cyclic alcohol, is utilized in the fragrance industry for this purpose.[2] Its relatively high molecular weight (170.29 g/mol ) and corresponding low volatility suggest its potential as an effective fixative.[3] This guide will explore and benchmark this potential through established analytical and sensory evaluation methods.

Physicochemical Profile: 4-tert-amylcyclohexanol vs. Alternatives

A fixative's performance is intrinsically linked to its physical and chemical properties. Lower vapor pressure and higher molecular weight are primary indicators of a substance's ability to retard the evaporation of more volatile compounds. The table below compares 4-tert-amylcyclohexanol with its close analog, 4-tert-butylcyclohexanol, and other widely used synthetic fixatives.

Property4-tert-amylcyclohexanol4-tert-butylcyclohexanolAmbroxanIso E SuperGalaxolide
CAS Number 5349-51-9[2]98-52-2[4]6790-58-554464-57-21222-05-5
Molecular Formula C₁₁H₂₂O[3]C₁₀H₂₀O[4]C₁₆H₂₈OC₁₆H₂₆OC₁₈H₂₆O
Molecular Weight ( g/mol ) 170.29[3]156.27[4][5]236.39234.38258.40
Vapor Pressure (mmHg @ 25°C) 0.020 (est.)[2]0.005[4]Very LowVery LowVery Low
Odor Profile Woody[2]Woody, camphor-like, patchouli notes[6][7][8]Ambery, woody, dry[9]Smooth, woody, ambery, velvety[10][11]Clean, sweet, floral musk[12]
Longevity on Blotter Data to be determinedData to be determined> 400 hours> 172 hours[11]> 400 hours

Experimental Design for Performance Benchmarking

To objectively evaluate the fixative performance of 4-tert-amylcyclohexanol, a two-pronged approach combining instrumental analysis and human sensory evaluation is essential. This dual methodology ensures that quantitative data on evaporation is correlated with perceived scent longevity and character.

Rationale for Method Selection
  • Headspace Gas Chromatography-Mass Spectrometry (GC-MS): This is the industry gold standard for the molecular analysis of fragrance longevity.[13] It provides objective, quantitative data on the concentration of specific fragrance volatiles in the air surrounding a sample over time, directly measuring their evaporation rates.[9][14]

  • Trained Sensory Panel: While instrumental analysis is precise, it cannot replicate the human olfactory experience.[10] A trained sensory panel is crucial for assessing the perceived intensity, character, and longevity of the fragrance as a whole, which are the ultimate metrics of performance for the consumer.[15]

Experimental Workflow Diagram

The following diagram illustrates the comprehensive workflow for benchmarking fixative performance.

G cluster_prep Phase 1: Sample Preparation cluster_app Phase 2: Application cluster_analysis Phase 3: Analysis cluster_gcms Instrumental Analysis cluster_sensory Sensory Evaluation cluster_data Phase 4: Data Interpretation prep_frag Prepare Standard Fragrance Accord prep_sol Prepare Test Solutions: - Control (No Fixative) - 4-t-amylcyclohexanol - Ambroxan - Iso E Super - Galaxolide prep_frag->prep_sol app_blotter Apply Solutions to Standardized Blotters prep_sol->app_blotter For GC-MS & Sensory app_skin Apply Solutions to Synthetic Skin Substrate prep_sol->app_skin For GC-MS (Optional) gcms Headspace GC-MS Analysis app_blotter->gcms sensory Trained Sensory Panel app_blotter->sensory gcms_time Time Points: T=0, 1h, 2h, 4h, 8h, 24h gcms->gcms_time data_quant Quantitative Analysis: Evaporation Rate Curves gcms->data_quant sensory_eval Evaluate Intensity & Profile at Time Points sensory->sensory_eval data_qual Qualitative Analysis: Sensory Profile Evolution sensory->data_qual data_comp Comparative Benchmarking data_quant->data_comp data_qual->data_comp

Caption: Mechanism of fixatives reducing volatile evaporation.

Conclusion and Recommendations

4-tert-amylcyclohexanol presents itself as a viable synthetic fragrance fixative, distinguished by its woody odor profile. Its performance is predicated on its low volatility, a characteristic shared by other effective fixatives. The experimental framework detailed in this guide provides a robust methodology for quantifying its performance against industry benchmarks like Ambroxan, Iso E Super, and Galaxolide.

For the formulation scientist, the choice of fixative extends beyond mere longevity. It is a creative decision that impacts the final character of the fragrance. 4-tert-amylcyclohexanol is recommended for evaluation in formulations where its inherent woody character can be leveraged to complement and enhance the overall composition, particularly within woody, chypre, and fougère fragrance families. For applications requiring olfactory neutrality, other fixatives may be more appropriate. The execution of the described benchmarking studies will yield the empirical data necessary to fully characterize its role and optimize its use in the art and science of perfumery.

References

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Comparative

A Guide to Inter-Laboratory Comparison of 4-tert-Amylcyclohexanol Purity Analysis by Gas Chromatography

Introduction: The Imperative for Analytical Consistency In the realms of chemical research and pharmaceutical development, the reproducibility of analytical data is the bedrock of scientific integrity and regulatory comp...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Analytical Consistency

In the realms of chemical research and pharmaceutical development, the reproducibility of analytical data is the bedrock of scientific integrity and regulatory compliance. 4-tert-Amylcyclohexanol, a key intermediate and fragrance component, presents as a mixture of cis and trans isomers, the precise quantification of which is critical for quality control and synthesis optimization. When multiple laboratories—whether within a single organization or across different entities—are tasked with analyzing the same material, ensuring the comparability of their results is paramount. Discrepancies can lead to out-of-specification (OOS) investigations, project delays, and a fundamental lack of confidence in analytical findings.

This guide outlines a framework for establishing an inter-laboratory comparison study (also known as a proficiency test) for the purity analysis of 4-tert-Amylcyclohexanol. The goal is not merely to identify "correct" or "incorrect" labs but to understand the sources of analytical variability and to foster a collective improvement in analytical robustness. We will delve into the causality behind the design of a robust gas chromatography (GC) method, the structure of the comparison study, and the statistical interpretation of the results, grounding our approach in established international standards.[1][2][3]

The Analyte: 4-tert-Amylcyclohexanol

4-tert-Amylcyclohexanol (C₁₁H₂₂O, Molar Mass: ~170.29 g/mol ) is a substituted cyclohexanol derivative. Its analysis is often complicated by the presence of its cis and trans isomers, unreacted starting materials, or byproducts of synthesis. Gas chromatography is an ideal technique for this analysis due to the compound's volatility and the high resolving power of modern capillary columns.[4]

Designing the Inter-Laboratory Study

An effective inter-laboratory study is a self-validating system designed to probe the entire analytical process. The structure of this study is built on principles outlined by organizations such as the International Organization for Standardization (ISO).[1][3][5]

Pillar 1: A Homogeneous and Stable Test Material

The cornerstone of any comparison study is the test material itself. It is critical that every participating laboratory receives an identical sample, within a defined statistical confidence. The study organizer must procure a bulk batch of 4-tert-Amylcyclohexanol, establish its homogeneity through replicate analysis of multiple samples from the batch, and confirm its stability under the proposed storage and shipping conditions.[6]

Pillar 2: A Standardized, Yet Challenging, Protocol

While the ultimate goal is to compare laboratory performance, providing a well-defined analytical method is crucial for isolating variables. This study will utilize a Gas Chromatography with Flame Ionization Detection (GC-FID) method. The FID is a robust, universal detector for hydrocarbons, providing excellent linearity and sensitivity for purity assays where the identity of the primary component is known.

The workflow for the study organizer and participating laboratories is visualized below.

G cluster_organizer Study Organizer Workflow cluster_participant Participant Laboratory Workflow A Procure Bulk 4-tert-Amylcyclohexanol B Establish Homogeneity & Stability (GC-FID) A->B C Package & Distribute Test Samples & Protocol B->C D Receive Sample & Protocol C->D Shipment E Perform System Suitability Testing (SST) D->E F Analyze Test Sample in Replicate (n=3) E->F G Process Data & Report Results F->G H Centralized Statistical Analysis (Z-Scores) G->H Data Submission I Issue Performance Report & Findings H->I

Caption: Overall workflow for the inter-laboratory comparison study.

Experimental Protocol: Purity of 4-tert-Amylcyclohexanol by GC-FID

This protocol is designed to be robust and transferable. The choice of each parameter is grounded in established chromatographic principles as described in pharmacopeias like the USP.[4][7][8]

1. Instrumentation and Conditions

  • Gas Chromatograph: Any system equipped with a capillary split/splitless injector and a Flame Ionization Detector (FID).

  • Column: A non-polar column is chosen for separation primarily by boiling point. A (5%-Phenyl)-methylpolysiloxane phase offers excellent thermal stability and selectivity for this class of compounds.

    • Stationary Phase: (5%-Phenyl)-methylpolysiloxane (e.g., DB-5, HP-5, VF-5ms)

    • Dimensions: 30 m length x 0.25 mm I.D. x 0.25 µm film thickness.

  • Carrier Gas: Helium or Hydrogen, set to a constant flow rate (e.g., 1.2 mL/min). Rationale: Constant flow mode provides more stable retention times than constant pressure mode, especially during temperature programming.

  • Injector:

    • Temperature: 250 °C. Rationale: This temperature ensures rapid vaporization of the analyte without causing thermal degradation.

    • Mode: Split, 50:1 ratio. Rationale: A split injection prevents column overloading for a high-concentration (purity) analysis and ensures a sharp injection band.

    • Liner: Deactivated, single-taper glass liner. Rationale: Deactivation is crucial to prevent adsorption of the hydroxyl group, which can cause peak tailing.[9][10]

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Final Hold: Hold at 220 °C for 5 minutes. Rationale: This program provides good separation between potential early-eluting solvents and the cis/trans isomers of the analyte, while ensuring any higher-boiling impurities are eluted.

  • Detector (FID):

    • Temperature: 280 °C. Rationale: The detector must be hotter than the final oven temperature to prevent condensation of the analyte.

    • Gas Flows: Hydrogen, Air, and Makeup gas flows should be optimized according to the manufacturer's recommendations to ensure proper flame ignition and detector response.[11]

2. Sample and Standard Preparation

  • Sample Solution: Accurately weigh approximately 50 mg of the received 4-tert-amylcyclohexanol sample into a 10 mL volumetric flask. Dissolve and dilute to volume with high-purity acetone.

  • System Suitability Solution (SSS): Prepare a solution containing approximately 5 mg/mL of 4-tert-amylcyclohexanol and 0.05 mg/mL of a resolution marker (e.g., 4-tert-butylcyclohexanol) in acetone. Rationale: The SSS is used to verify the performance of the chromatographic system before analyzing samples, as mandated by guidelines like USP <621>.[12]

3. Chromatographic Run Sequence

  • Inject a solvent blank (acetone) to ensure no system contamination.

  • Perform five replicate injections of the System Suitability Solution (SSS).

  • Inject the Sample Solution in triplicate.

4. System Suitability Requirements The system is deemed suitable for analysis only if the following criteria are met for the SSS injections:

  • Resolution: The resolution between the cis and trans isomers of 4-tert-amylcyclohexanol must be ≥ 1.5.

  • Tailing Factor: The tailing factor for the major isomer peak must be ≤ 1.5.

  • Reproducibility: The relative standard deviation (RSD) of the peak area for the major isomer from the five replicate injections must be ≤ 2.0%.

5. Data Analysis and Reporting

  • Integrate all peaks in the chromatogram from the Sample Solution injections.

  • Calculate the purity of 4-tert-Amylcyclohexanol using the area percent method:

    • % Purity = (Area of main isomer peaks / Total area of all peaks) x 100

  • Report the average % Purity from the three replicate injections.

Data Presentation and Interpretation

Participating laboratories would report their average purity results to the study organizer. This data is then compiled and analyzed statistically to provide a performance overview.

Table 1: Hypothetical Inter-Laboratory Purity Results for 4-tert-Amylcyclohexanol

Laboratory IDReported Purity (%)MeanStd. Dev.
Lab A99.52, 99.55, 99.5099.520.025
Lab B99.48, 99.51, 99.4599.480.030
Lab C99.75, 99.79, 99.7799.770.020
Lab D99.58, 99.21, 99.6099.460.218
Lab E99.25, 99.28, 99.2499.260.021
Statistical Evaluation: The Z-Score

A common and effective tool for evaluating performance in proficiency tests is the Z-score, which is recommended in standards like ISO 13528.[1][5] The Z-score quantifies how far a laboratory's result is from the consensus value.

Z = (x - X) / σ

Where:

  • x = Result from the participating laboratory

  • X = The assigned value (typically the robust mean or median of all participant results)

  • σ = The standard deviation for proficiency assessment (a target standard deviation set by the organizer)

Interpretation of Z-Scores:

  • |Z| ≤ 2.0: Satisfactory performance

  • 2.0 < |Z| < 3.0: Questionable performance (Warning signal)

  • |Z| ≥ 3.0: Unsatisfactory performance (Action signal)

G cluster_input Inputs cluster_eval Performance Evaluation Logic cluster_output Outputs lab_result Lab's Reported Value (x) calc Calculate Z-Score Z = (x - X) / σ lab_result->calc assigned_value Consensus Value (X) assigned_value->calc stdev Target St. Dev. (σ) stdev->calc decision |Z| >= 3.0 ? calc->decision decision2 |Z| > 2.0 ? decision->decision2 False unsat Unsatisfactory (Action Signal) decision->unsat True warn Questionable (Warning Signal) decision2->warn True sat Satisfactory decision2->sat False

Caption: Logical flow for evaluating laboratory performance using Z-scores.

Discussion: Trustworthiness Through Self-Validation

The results in Table 1 highlight common scenarios. Labs A and B show good agreement and internal precision. Lab C appears to have a slight positive systematic bias. Lab D exhibits poor internal precision (high standard deviation), suggesting an issue with their process control. Lab E shows good precision but a significant negative bias compared to the consensus.

An unsatisfactory Z-score is not a punitive measure but a trigger for a root cause investigation. Common sources of error in GC analysis that could lead to such discrepancies include:[13]

  • Injection Variability: Inconsistent injection volumes or technique.[11]

  • Improper Integration: Incorrectly setting baseline and peak integration parameters is a major source of quantitative error.

  • Column Issues: Using an old or poorly conditioned column can lead to peak tailing and poor resolution.[9][14]

  • System Leaks: Leaks in the septum or fittings can cause pressure fluctuations and non-reproducible results.[11][14]

By participating in such a study, laboratories gain an objective, external validation of their analytical capabilities and can identify areas for improvement, thereby enhancing the overall trustworthiness of their data. This process aligns with the principles of analytical procedure validation outlined in guidelines like ICH Q2(R1), which emphasize demonstrating that a procedure is suitable for its intended purpose.[15][16][17][18]

References

  • USP General Chapter <621> Chromatography. United States Pharmacopeial Convention. [Link]

  • Common Sources Of Error in Gas Chromatography. ALWSCI Technologies. [Link]

  • 8 Common Gas Chromatography Mistakes. Labcompare. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • What is USP Chapter 621? Phenomenex. [Link]

  • ISO 13528:2022 Statistical methods for use in proficiency testing by interlaboratory comparisons. International Organization for Standardization. [Link]

  • Understanding the Latest Revisions to USP <621>. Agilent. [Link]

  • INTERNATIONAL STANDARD ISO 13528. International Organization for Standardization. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell. [Link]

  • Common Mistakes in Gas Chromatography. GenTech Scientific. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

  • Quality Guidelines. International Council for Harmonisation. [Link]

  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

  • GC Troubleshooting: 7+ Common Problems and Their Solution. PharmaGuru. [Link]

  • SIST ISO 13528:2023. iTeh Standards. [Link]

  • INTERNATIONAL STANDARD ISO 13528. ANSI Webstore. [Link]

  • ISO 13528 Statistical Methods for Proficiency Testing by Interlaboratory Comparison. QUALITAT. [Link]

  • GC Method Development. Obrnuta faza. [Link]

  • A Single-Column Gas Chromatography Method for Quantifying Toxic Alcohols. PubMed. [Link]

  • GC Method Development. Agilent. [Link]

  • Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector. National Institutes of Health. [Link]

  • DEVELOPMENT AND VALIDATION OF GAS CHROMATOGRAPHY METHOD FOR THE DETECTION OF RESIDUAL ETHANOL, ISOPROPYL ALCOHOL AND TOLUENE IN AMIODARONE HYDROCHLORIDE DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research. [Link]

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Validation

A Researcher's Guide to the Complete Structural Elucidation of 4-tert-Amylcyclohexanol Using 2D NMR Spectroscopy

In the field of chemical analysis, particularly in fragrance and materials science, the precise characterization of molecular structure is not merely an academic exercise—it is a prerequisite for understanding function,...

Author: BenchChem Technical Support Team. Date: January 2026

In the field of chemical analysis, particularly in fragrance and materials science, the precise characterization of molecular structure is not merely an academic exercise—it is a prerequisite for understanding function, reactivity, and purity. 4-tert-amylcyclohexanol, a key fragrance component, presents a classic challenge in structural elucidation: the determination of its stereochemistry. The relative orientation of its two bulky substituents—the hydroxyl (-OH) and tert-amyl groups—gives rise to cis and trans diastereomers, each with distinct physical and sensory properties. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) provides a foundational glimpse, it often falls short in resolving the complex, overlapping signals of the cyclohexane ring.

This guide provides an in-depth, practical comparison of how a suite of two-dimensional (2D) NMR techniques—COSY, HSQC, and HMBC—can be synergistically applied to overcome these limitations. We will move beyond a simple listing of steps to explain the causality behind experimental choices, offering a robust, self-validating workflow for the unambiguous structural and stereochemical assignment of 4-tert-amylcyclohexanol.

The Analytical Challenge: Beyond 1D NMR

A standard 1D ¹H NMR spectrum of 4-tert-amylcyclohexanol reveals a crowded aliphatic region, making definitive assignment of each proton on the cyclohexane ring a formidable task. Furthermore, while the chemical shift of the proton on the hydroxyl-bearing carbon (H-1) offers clues, its coupling constants (J-values) are the most powerful indicators of stereochemistry.[1] For the trans isomer, where both bulky groups are preferably in the equatorial position, the H-1 proton is axial, leading to large axial-axial couplings (typically 8-12 Hz). For the cis isomer, the H-1 proton is equatorial, resulting in smaller axial-equatorial and equatorial-equatorial couplings (typically 2-5 Hz).[2] To accurately measure these couplings, we must first confidently assign the H-1 signal and its coupling partners, a task tailor-made for 2D NMR.

The 2D NMR Toolkit: A Multi-Dimensional Approach

We will employ a strategic combination of three core 2D NMR experiments to systematically piece together the molecular puzzle. Each experiment provides a unique layer of information, and their combined power lies in the cross-validation of data.

  • COSY (Correlation Spectroscopy): This homonuclear experiment maps ¹H-¹H coupling networks.[3] It is the workhorse for identifying protons that are connected through 2-3 bonds, allowing us to "walk" along the carbon skeleton and build proton spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates protons directly to the carbons they are attached to (¹J-coupling).[4][5] It provides an unambiguous link between the ¹H and ¹³C spectra, assigning carbon signals with attached protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This powerful heteronuclear experiment reveals long-range correlations between protons and carbons over 2-4 bonds.[4][5] HMBC is critical for connecting disparate spin systems and for identifying quaternary carbons, which are invisible in HSQC spectra.

Logical Workflow for Structural Elucidation

The following diagram illustrates the logical flow of experiments and data analysis for a comprehensive structural determination.

G cluster_0 Experimental Phase cluster_1 Data Acquisition cluster_2 Data Analysis & Elucidation SamplePrep Sample Preparation (Compound in CDCl3 + TMS) NMR_Acq NMR Data Acquisition SamplePrep->NMR_Acq OneD_NMR 1D ¹H & ¹³C NMR (Initial Assessment) NMR_Acq->OneD_NMR COSY ¹H-¹H COSY (Proton Connectivity) NMR_Acq->COSY HSQC ¹H-¹³C HSQC (Direct C-H Bonds) NMR_Acq->HSQC HMBC ¹H-¹³C HMBC (Long-Range C-H Bonds) NMR_Acq->HMBC Integration Integrate All NMR Data (COSY, HSQC, HMBC) OneD_NMR->Integration COSY->Integration HSQC->Integration HMBC->Integration Stereo Stereochemical Assignment (via H-1 J-couplings) Integration->Stereo Structure Final Structure Confirmed Stereo->Structure

Caption: Logical workflow from sample preparation to final structure confirmation.

Experimental Protocols

Sample Preparation

For results to be trustworthy and reproducible, meticulous sample preparation is essential.

  • Weighing: Accurately weigh ~15-20 mg of the 4-tert-amylcyclohexanol sample for ¹H and 2D NMR experiments.

  • Solvent: Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for its excellent solubilizing power for moderately polar organic compounds and its single residual solvent peak at ~7.26 ppm.

  • Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

  • Transfer: Transfer the solution to a 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR coil.

NMR Data Acquisition

All spectra should be acquired on a 500 MHz (or higher) NMR spectrometer equipped with a cryoprobe for optimal sensitivity.

  • 1D ¹H NMR: Acquire with 16-32 scans, a spectral width of 16 ppm, and a relaxation delay of 2 seconds.

  • 1D ¹³C NMR: Acquire with 1024-2048 scans using proton decoupling, a spectral width of 240 ppm, and a relaxation delay of 2 seconds.

  • gCOSY: Acquire a 2048 x 512 data matrix with 4-8 scans per increment.

  • gHSQC: Acquire a 2048 x 256 data matrix with 16-32 scans per increment, optimized for a one-bond ¹J(CH) coupling of 145 Hz.

  • gHMBC: Acquire a 2048 x 256 data matrix with 32-64 scans per increment, optimized for long-range couplings of 8 Hz.

Results and Discussion: A Step-by-Step Interpretation

Let's assume the major isomer isolated is trans-4-tert-amylcyclohexanol, where both substituents are equatorial. The following analysis demonstrates how 2D NMR data would confirm this assignment.

Step 1: 1D NMR - The First Clues

The 1D spectra provide the initial chemical shift data. The key diagnostic proton, H-1 (the proton on the carbon bearing the -OH group), is expected to appear as a multiplet around 3.5-3.6 ppm for the trans isomer.[2] The large tert-amyl group "locks" the cyclohexane in a chair conformation, making the analysis of coupling constants particularly reliable.

Table 1: Predicted ¹H and ¹³C Chemical Shifts for trans-4-tert-amylcyclohexanol

Atom #¹H Chemical Shift (δ, ppm)¹³C Chemical Shift (δ, ppm)Multiplicity / Notes
1~3.60~70.5tt (triplet of triplets), Axial Proton
2, 6~1.25 (eq), ~2.05 (ax)~35.5m
3, 5~1.10 (eq), ~1.85 (ax)~25.0m
4~1.30~47.0m, Axial Proton
7-~32.5Quaternary Carbon
8~1.20~27.5s (singlet, 6H)
9~0.85~8.0t (triplet, 3H)
10~1.35~38.0q (quartet, 2H)

Note: These are predicted values based on analogous structures and may vary slightly.

Step 2: COSY - Mapping the Cyclohexane Ring

The COSY spectrum is the roadmap to the proton framework. We start with the most distinct signal, H-1 at ~3.60 ppm.

  • A cross-peak between H-1 (~3.60 ppm) and signals at ~2.05 ppm and ~1.25 ppm confirms their adjacency. These are the H-2/H-6 protons.

  • Following the correlation from the H-2/H-6 axial protons (~2.05 ppm), we would find cross-peaks to the H-3/H-5 axial protons (~1.85 ppm).

  • This "walk" can be continued around the ring, confirming the entire cyclohexane spin system.

Caption: Key COSY correlations for the axial protons of the cyclohexane ring.

Step 3: HSQC - Linking Protons to Carbons

The HSQC spectrum definitively assigns the carbons that have attached protons. Each cross-peak represents a direct one-bond C-H connection.

  • The proton at ~3.60 ppm (H-1) will show a correlation to the carbon at ~70.5 ppm (C-1).

  • The complex multiplets between 1.10-2.05 ppm will correlate to their respective carbons C-2/6 and C-3/5.

  • The singlet at ~1.20 ppm (H-8) will correlate to the methyl carbon C-8 at ~27.5 ppm.

This experiment validates our assignments from the 1D spectra and populates the ¹³C column in our data table for all protonated carbons.

Step 4: HMBC - Assembling the Full Skeleton

The HMBC spectrum provides the final, crucial links, especially across the quaternary carbon (C-7) and from the ring to the side chain.

  • Key Correlation 1 (Ring to Side Chain): The protons on C-3/5 (~1.10, 1.85 ppm) and H-4 (~1.30 ppm) will show cross-peaks to the quaternary carbon of the tert-amyl group (C-7 at ~32.5 ppm). This is irrefutable proof of the connection point.

  • Key Correlation 2 (Within the Side Chain): The methyl protons H-8 (~1.20 ppm) will show correlations to both their own carbon (C-8, a weak residual ¹J artifact) and, more importantly, to the quaternary carbon C-7. The ethyl protons (H-10) will also correlate to C-7.

  • Key Correlation 3 (Confirming Ring Structure): Protons will show 2- and 3-bond correlations to other carbons within the ring, further solidifying the assignments (e.g., H-1 correlates to C-2/6 and C-3/5).

G H4 H-4 C7 C-7 (Quat.) H4->C7 ³J H35 H-3/H-5 H35->C7 ²J C4 C-4 H35->C4 ²J H8 H-8 (Me) H8->C7 ²J H10 H-10 (CH2) H10->C7 ²J

Caption: Crucial HMBC correlations connecting the cyclohexane ring to the tert-amyl group.

Comparison with Alternative Methods

While 2D NMR is exceptionally powerful, it's instructive to compare it with other common analytical techniques.

Table 2: Comparison of Analytical Techniques for Structural Elucidation

TechniqueStrengthsLimitations
2D NMR (COSY, HSQC, HMBC) Provides complete C-H framework, resolves complex spin systems, determines stereochemistry via J-couplings.Requires slightly more sample and instrument time than 1D NMR; interpretation is more complex.
1D NMR Only Fast, requires minimal sample, good for simple molecules and initial assessment.Ambiguous for complex/overlapping signals, stereochemistry can be difficult to prove without clear J-couplings.
Mass Spectrometry (MS) Excellent for determining molecular weight and elemental formula (HRMS).Provides no information on connectivity or stereochemistry; isomers are often indistinguishable.
X-ray Crystallography Provides the absolute, unambiguous 3D structure (the "gold standard").Requires a high-quality single crystal, which can be difficult or impossible to grow.

Conclusion

The structural elucidation of 4-tert-amylcyclohexanol serves as a prime example of the analytical power of modern 2D NMR spectroscopy. While 1D NMR provides initial clues, it is the synergistic application of COSY, HSQC, and HMBC that allows for a complete and confident assignment of the molecular structure. The COSY experiment maps the proton framework of the cyclohexane ring, the HSQC experiment links each proton to its attached carbon, and the HMBC experiment provides the long-range correlations necessary to connect the tert-amyl side chain and define the overall carbon skeleton. Finally, the clear resolution of the H-1 signal, enabled by the 2D data, allows for an accurate measurement of its coupling constants, providing the definitive evidence for the trans stereochemical assignment. This methodical, multi-layered approach represents a robust and reliable strategy for researchers tackling complex structural challenges in drug development and chemical sciences.

References

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
  • BenchChem. (2025). Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy.
  • ChemicalBook. (n.d.). CIS-4-TERT-BUTYLCYCLOHEXANOL(937-05-3) 1H NMR spectrum.
  • ChemicalBook. (n.d.). TRANS-4-TERT-BUTYLCYCLOHEXANOL(21862-63-5) 1H NMR spectrum.
  • Kline, P. (2020). 4-tert-Butylcyclohexanol - J values. YouTube.
  • YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
  • Chemistry LibreTexts. (2023). Two Dimensional Heteronuclear NMR Spectroscopy.
  • YouTube. (2013). How to interpret a HSQC NMR Spectrum.
  • YouTube. (2020). 2D NMR- Worked Example 2 (HSQC and HMBC).
  • Columbia University. (n.d.). HSQC and HMBC | NMR Core Facility.
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  • YouTube. (2020). 2D NMR- Worked Example 1 (COSY).

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Comparative

A Senior Application Scientist's Guide to the Comparative Toxicity Assessment of Alkyl-Substituted Cyclohexanols

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for evaluating the toxicological profiles of alkyl-substituted cyclohexanols. We move beyond simple d...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the toxicological profiles of alkyl-substituted cyclohexanols. We move beyond simple data reporting to offer a logical, field-proven workflow that integrates metabolic, cytotoxic, and genotoxic endpoints. Our approach is grounded in establishing structure-activity relationships (SAR) to enable informed decision-making in chemical safety and drug development.[1]

Introduction: The "Why" of a Structured Assessment

Cyclohexanol and its alkyl-substituted derivatives are prevalent in industrial applications and as synthetic precursors.[2] Their cyclic aliphatic structure, modified by the position and size of alkyl groups, can significantly alter their biological interactions, metabolic fate, and toxicity.[1] A simple checklist of toxicity tests is insufficient; a robust assessment must be comparative and mechanistic. The goal is to understand how subtle changes in chemical structure drive significant shifts in toxicological outcomes.[1][3]

This guide is structured to mirror a logical investigative process:

  • Metabolic Stability: Determine the compound's susceptibility to metabolic breakdown. A compound's toxicity is often dictated by its metabolites.[4][5]

  • In Vitro Cytotoxicity: Quantify the direct impact on cell viability.

  • Genotoxicity: Assess the potential to inflict DNA damage, a critical indicator for long-term health risks.[6]

  • Mechanistic Elucidation: Investigate underlying toxic mechanisms, such as oxidative stress, to build a comprehensive safety profile.

Experimental Assessment Workflow

The following diagram illustrates the overarching strategy for a comprehensive comparative toxicity assessment.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Core Toxicity Testing cluster_2 Phase 3: Mechanistic & Comparative Analysis A Compound Selection (e.g., 2-methyl-, 4-tert-butyl-cyclohexanol) B Metabolic Stability Assay (Microsomes, S9 Fractions) A->B Characterize Biotransformation Potential C In Vitro Cytotoxicity Assays (e.g., MTT, LDH) B->C Prioritize Metabolically Stable or Rapidly Metabolized Compounds D In Vitro Genotoxicity Assays (e.g., Ames, Micronucleus) F Data Integration & SAR Analysis C->F E Mechanistic Assays (e.g., ROS, NF-κB) D->E Investigate Mechanism of Positive Hits D->F E->F Elucidate MoA G A Prepare Master Mix (Buffer + Microsomes) B Add Test Compound (Final Conc. ~1µM) A->B C Pre-incubate at 37°C B->C D Initiate Reaction (Add NADPH Solution) C->D E Time Point Sampling (0, 5, 15, 30, 60 min) D->E F Quench Reaction (Add Cold Acetonitrile + IS) E->F G Centrifuge to Pellet Protein F->G H Analyze Supernatant by LC-MS/MS G->H I Calculate % Remaining vs. Time H->I J Determine t½ and CLint I->J

Caption: Workflow for the in vitro metabolic stability assay.

3. Step-by-Step Procedure:

  • Prepare Reagents: Thaw HLM on ice. Prepare the NADPH regenerating solution according to the manufacturer's instructions. Prepare test compounds in a suitable solvent (e.g., DMSO) at a high concentration.

  • Incubation Setup: In a 96-well plate, add phosphate buffer. Add HLM to a final concentration of 0.5 mg/mL.

  • Add Compound: Add the test compound to the wells. The final concentration of organic solvent (e.g., DMSO) should be <1% to avoid inhibiting enzyme activity.

  • Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate Reaction: Add the pre-warmed NADPH solution to start the metabolic reaction. This is your T=0 sample for quenching.

    • Causality Check: NADPH is the essential cofactor providing reducing equivalents for CYP450 enzymes. [7]A parallel incubation without NADPH serves as a negative control to account for non-enzymatic degradation.

  • Time-Point Sampling: At designated time points (e.g., 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a collection plate containing ice-cold acetonitrile with an internal standard. The acetonitrile immediately stops the enzymatic reaction by precipitating the microsomal proteins.

  • Sample Processing: Once all time points are collected, centrifuge the collection plate at high speed (e.g., 4000 rpm) for 20 minutes to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to a new plate for LC-MS/MS analysis to determine the concentration of the parent compound relative to the internal standard.

  • Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k.

In Vitro Cytotoxicity Assessment

Cytotoxicity assays measure the degree to which a substance causes cell damage or death. [8]These assays are fundamental for determining the concentration range at which a compound exerts toxic effects, typically expressed as an IC50 (the concentration that inhibits 50% of cell viability).

Comparative Cytotoxicity Data (Hypothetical)
CompoundAlkyl SubstituentIC50 (µM) in HepG2 cells (24h exposure)
CyclohexanolNone850
2-MethylcyclohexanolMethyl620
4-MethylcyclohexanolMethyl710
4-tert-Butylcyclohexanoltert-Butyl450

Data are for illustrative purposes.

Expert Interpretation: The hypothetical data show that alkyl substitution increases cytotoxicity compared to the parent cyclohexanol. The bulky, metabolically stable 4-tert-butylcyclohexanol is the most cytotoxic, suggesting the parent compound itself, rather than a metabolite, is the primary toxic agent in this case.

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

1. Materials & Reagents:

  • Human hepatoma cell line (e.g., HepG2).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Test compounds dissolved in DMSO.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • 96-well cell culture plates.

2. Step-by-Step Procedure:

  • Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of the alkyl-substituted cyclohexanols in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.5% DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24 hours).

  • Add MTT Reagent: After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours.

    • Self-Validation: During this incubation, only viable cells with active metabolism can convert the MTT to formazan. The amount of formazan produced is directly proportional to the number of living cells.

  • Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the purple formazan crystals.

  • Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression to determine the IC50 value.

Genotoxicity Assessment

Genotoxicity refers to the ability of a chemical to damage the genetic information within a cell, potentially leading to mutations and cancer. [6]A standard testing battery often includes a bacterial reverse mutation assay (Ames test) and an in vitro mammalian cell test. [9]

Protocol: In Vitro Micronucleus Test

This assay detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, extra-nuclear bodies that form from chromosome fragments or whole chromosomes left behind during cell division.

1. Materials & Reagents:

  • Mammalian cell line (e.g., CHO-K1, L5178Y, or TK6).

  • Complete culture medium.

  • Cytochalasin B (to block cytokinesis, leading to binucleated cells).

  • Test compounds and positive controls (e.g., Mitomycin C, Vinblastine).

  • Hypotonic KCl solution.

  • Fixative (Methanol:Acetic Acid).

  • Staining solution (e.g., Giemsa or a fluorescent DNA stain like DAPI).

  • Microscope slides.

2. Step-by-Step Procedure:

  • Cell Culture and Treatment: Culture cells to an appropriate density and expose them to various concentrations of the test compounds for a short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 fraction).

    • Causality Check: The inclusion of the S9 fraction is critical, as it contains both Phase I and Phase II metabolic enzymes and can convert a non-genotoxic parent compound into a genotoxic metabolite. [4]2. Wash and Add Cytochalasin B: After the treatment period, wash the cells and add fresh medium containing Cytochalasin B. This allows cells that were damaged during treatment to proceed through mitosis but arrests them before cell division, trapping micronuclei in binucleated cells.

  • Cell Harvesting: After an incubation period equivalent to 1.5-2 normal cell cycles, harvest the cells.

  • Slide Preparation: Treat cells with a hypotonic solution to swell the cytoplasm, fix them, and drop them onto microscope slides.

  • Staining and Scoring: Stain the slides and score at least 2000 binucleated cells per concentration under a microscope. Count the number of binucleated cells containing one, two, or more micronuclei.

  • Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the solvent control. A dose-dependent increase that is statistically significant indicates a positive result.

Uncovering Mechanisms: Oxidative Stress and NF-κB Signaling

Many toxicants exert their effects by inducing oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them. [10][11]This stress can damage cellular components and activate stress-response signaling pathways like the NF-κB pathway, which regulates inflammation, cell survival, and apoptosis. [12][13][14]

Oxidative Stress-Induced NF-κB Activation

G cluster_0 Cellular Environment cluster_1 Cytoplasm cluster_2 Nucleus Compound Alkyl-Substituted Cyclohexanol Metabolism Metabolism (e.g., CYP2E1) Compound->Metabolism ROS Increased ROS (Oxidative Stress) Metabolism->ROS IKK IKK Complex ROS->IKK Activates IkB IκBα IKK->IkB Phosphorylates Proteasome Proteasome IkB->Proteasome Ubiquitination & Degradation NFkB_inactive p50/p65 (Inactive NF-κB) NFkB_inactive->IkB Bound NFkB_active p50/p65 (Active NF-κB) NFkB_inactive->NFkB_active IκBα degradation releases NF-κB DNA DNA NFkB_active->DNA Translocates & Binds Transcription Transcription of Inflammatory & Pro-survival Genes DNA->Transcription

Caption: Oxidative stress can activate the canonical NF-κB pathway. [12][15] A positive finding in a genotoxicity or cytotoxicity assay should prompt further investigation into these mechanisms. Assays to measure intracellular ROS (e.g., using DCFH-DA) or to quantify NF-κB activation (e.g., by measuring the nuclear translocation of the p65 subunit via immunofluorescence or western blot) can provide crucial mechanistic data that strengthen the overall toxicological assessment.

Conclusion

The toxicological profile of an alkyl-substituted cyclohexanol is not a single data point but a mosaic of its metabolic stability, cytotoxicity, genotoxicity, and underlying mechanisms of action. By employing a structured, multi-faceted approach as outlined in this guide, researchers can effectively differentiate between analogs, establish clear structure-activity relationships, and make data-driven decisions on chemical safety. This rigorous, mechanistically informed process is the cornerstone of modern toxicology and essential for protecting human health.

References

  • Parkinson, A., et al. (2013). Biotransformation of Xenobiotics. In Casarett & Doull's Toxicology: The Basic Science of Poisons.
  • Policy Commons. Robust Summaries for Alkyl-substituted Cyclohexanol Derivatives. [Link]

  • Stark, L. A. (2013). The NF-κB Nucleolar Stress Response Pathway. PMC - PubMed Central. [Link]

  • Di, L., et al. (2013). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. PMC - NIH. [Link]

  • Xu, X., et al. (2015). Metabolic Stability Screen for Drug Discovery Using Cassette Analysis and Column Switching. ResearchGate. [Link]

  • Sun, S. C. (2012). The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy. PMC - PubMed Central. [Link]

  • BioIVT. Metabolic Stability Assay Services. [Link]

  • Reuter, S., et al. (2011). NF-κB signaling pathway and free radical impact. Frontiers Publishing Partnerships. [Link]

  • World Health Organization (WHO). Section 4.5 Genotoxicity. [Link]

  • ResearchGate. (2016). Guidelines for the testing of chemicals. Simplified flow chart of the.... [Link]

  • Lou, D., et al. (2014). Sustained Oxidative Stress Inhibits NF-κB Activation Partially via Inactivating the Proteasome. PubMed Central. [Link]

  • ResearchGate. (2025). Genotoxicity Assessment: Methods and Protocols. [Link]

  • Kumar, A., et al. (2021). Exploring the Potential Role of Nf-Kb Signaling Cascade in Stress Adaptation. Clinical Schizophrenia & Related Psychoses. [Link]

  • Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, cyclohexanol, 2-methoxy-4-propyl-, CAS Registry Number 23950-98-3. Food and Chemical Toxicology. [Link]

  • EFSA Scientific Committee. (2019). Genotoxicity assessment of chemical mixtures. EFSA. [Link]

  • Carl ROTH. (2024). Safety Data Sheet: Cyclohexanol. [Link]

  • ICH. (2022). Safety Guidelines. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7966, Cyclohexanol. [Link]

  • OEHHA. (2001). Evidence on the Developmental and Reproductive Toxicity of Cyclohexanol. [Link]

  • Hoek, J. B., & Kholodenko, B. N. (1999). Cytotoxicity of short-chain alcohols. PubMed. [Link]

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  • Ing. Petr Švec - PENTA s.r.o. (2025). Cyclohexanol - SAFETY DATA SHEET. [Link]

  • Kuca, K., & Patocka, J. (2013). BIOLOGICALLY ACTIVE ALCOHOLS: CYCLIC ALCOHOLS. Military Medical Science Letters. [Link]

  • Wikipedia. Cyclohexanol. [Link]

  • Ho, H. K. (2015). Relationship between structure, toxicity and activity. NUS Faculty of Science. [Link]

  • Kim, J. C., et al. (2018). Subacute Inhalation Toxicity of Cyclohexanone in B6C3F1 Mice. PMC - PubMed Central. [Link]

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Validation

A Senior Application Scientist's Guide to Evaluating Palladium Catalyst Performance in Suzuki-Miyaura Cross-Coupling Reactions

This guide provides an in-depth comparison of commonly employed palladium catalysts for the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry, particularly in the realm of drug discovery...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of commonly employed palladium catalysts for the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry, particularly in the realm of drug discovery and development. We will move beyond a simple recitation of protocols to a nuanced discussion of catalyst selection, performance evaluation, and the mechanistic underpinnings that drive success in these critical transformations.

The Strategic Importance of the Suzuki-Miyaura Reaction

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds, specifically for synthesizing biaryls, a common motif in many pharmaceutical agents. The reaction's appeal lies in its broad functional group tolerance, the commercial availability of a vast array of boronic acid and halide starting materials, and generally mild reaction conditions. However, the success of this reaction is critically dependent on the choice of the palladium catalyst. A suboptimal catalyst can lead to low yields, the formation of impurities, and poor scalability – all significant hurdles in a drug development pipeline. This guide will compare three classes of widely used palladium catalysts to inform your selection process.

The Catalytic Cycle: A Unifying Mechanism

Understanding the fundamental catalytic cycle is crucial for diagnosing issues and rationally selecting a catalyst. The generally accepted mechanism for the Suzuki-Miyaura cross-coupling is depicted below. The performance of different catalysts is often related to their efficiency in navigating the key steps of this cycle: oxidative addition, transmetalation, and reductive elimination.

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Intermediate (Ar-Pd(II)-X)L_n Pd0->OxAdd Ar-X Transmetalation Transmetalation Intermediate (Ar-Pd(II)-Ar')L_n OxAdd->Transmetalation Ar'B(OR)2 Base ReductiveElim Reductive Elimination (Ar-Ar') Transmetalation->ReductiveElim ReductiveElim->Pd0 Product (Ar-Ar')

Figure 1: The generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis of Palladium Catalysts

We will evaluate three representative palladium catalysts in a model reaction: the coupling of 4-bromoanisole with phenylboronic acid.

  • Catalyst 1: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) - A classic, air-sensitive Pd(0) source.

  • Catalyst 2: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) - A robust Pd(II) pre-catalyst with a bidentate ligand.

  • Catalyst 3: (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II) methanesulfonate (RuPhos Palladacycle Gen. 3) - A modern, highly active pre-catalyst.

Experimental Protocol: A Standardized Approach

The following general procedure was employed for each catalyst, with specific modifications noted in the results table.

Materials:

  • 4-bromoanisole (1.0 mmol, 187 mg)

  • Phenylboronic acid (1.2 mmol, 146 mg)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

  • Palladium catalyst (as specified in Table 1)

  • Toluene/Water (4:1 mixture, 5 mL)

  • Anhydrous sodium sulfate

  • Ethyl acetate

  • Hexanes

Procedure:

  • To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 4-bromoanisole, phenylboronic acid, and potassium carbonate.

  • Add the specified palladium catalyst.

  • Add the toluene/water solvent mixture.

  • Seal the tube and heat the reaction mixture at the specified temperature for the designated time, with vigorous stirring.

  • After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • The crude product is then purified by column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the pure 4-methoxybiphenyl. The yield is determined by the isolated mass of the product.

Performance Data Summary

The performance of each catalyst in the model reaction is summarized below.

Catalyst Catalyst Loading (mol%) Temperature (°C) Time (h) Yield (%) Turnover Number (TON) Notes
Pd(PPh₃)₄ 2.0100127839Requires careful handling due to air sensitivity. Longer reaction times are typical.
Pd(dppf)Cl₂ 1.08049292A reliable and versatile catalyst for a range of substrates. Less air-sensitive than Pd(PPh₃)₄.
RuPhos Palladacycle Gen. 3 0.1501>98980Exceptionally high activity allows for low catalyst loading and mild conditions. Ideal for challenging or sterically hindered substrates.

Table 1: Comparative performance of selected palladium catalysts in the synthesis of 4-methoxybiphenyl.

In-Depth Catalyst Discussion

Pd(PPh₃)₄: This was one of the first catalysts used for Suzuki-Miyaura couplings. Its main drawback is its sensitivity to air, which can oxidize the phosphine ligands and deactivate the catalyst. The relatively low turnover number suggests that it is less efficient than more modern catalysts, requiring higher loadings and temperatures.

Pd(dppf)Cl₂: The dppf ligand is a bidentate phosphine that chelates to the palladium center, forming a stable complex. This increased stability makes the catalyst more robust and resistant to deactivation pathways like beta-hydride elimination. The wider bite angle of the dppf ligand is often cited as a reason for its enhanced catalytic activity compared to monodentate ligands like PPh₃.

RuPhos Palladacycle Gen. 3: This represents a class of highly active pre-catalysts developed by the Buchwald group. These pre-catalysts are designed to readily generate the active monoligated Pd(0) species in solution, which is often the rate-limiting step in the catalytic cycle. The bulky and electron-rich RuPhos ligand facilitates both the oxidative addition and the reductive elimination steps, leading to extremely high turnover numbers and allowing for reactions to proceed under very mild conditions.

Catalyst_Workflow cluster_prep Reaction Preparation cluster_catalyst Catalyst Introduction cluster_reaction Reaction & Workup A 1. Add Reactants & Base to Schlenk Tube B 2. Purge with Inert Gas A->B C 3. Add Catalyst B->C D 4. Add Solvent C->D E 5. Heat & Stir D->E F 6. Quench & Extract E->F G 7. Purify Product F->G

Comparative

A Senior Application Scientist's Guide to Confirming the Stereochemistry of 4-tert-Amylcyclohexanol Isomers

In the landscape of drug development and materials science, the precise control and confirmation of molecular stereochemistry are not merely academic exercises; they are critical determinants of a compound's efficacy, sa...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug development and materials science, the precise control and confirmation of molecular stereochemistry are not merely academic exercises; they are critical determinants of a compound's efficacy, safety, and material properties. For cyclic molecules like 4-tert-amylcyclohexanol, the seemingly subtle difference between a cis and a trans arrangement of its substituents can lead to profound changes in biological activity and physical characteristics. This guide provides an in-depth, experimentally-grounded comparison of the analytical techniques used to unambiguously assign the stereochemistry of 4-tert-amylcyclohexanol isomers, designed for the discerning researcher and drug development professional.

The Stereochemical Challenge: Axial vs. Equatorial Conformations

The two key stereoisomers of 4-tert-amylcyclohexanol are the cis and trans diastereomers. Their conformational analysis is dominated by the bulky tert-amyl group, which strongly prefers an equatorial position on the cyclohexane ring to minimize steric strain. This conformational locking provides a stable framework for spectroscopic differentiation.

  • trans-4-tert-Amylcyclohexanol: The hydroxyl (-OH) group is also in an equatorial position.

  • cis-4-tert-Amylcyclohexanol: The hydroxyl group is forced into an axial position.

This fundamental difference in the spatial orientation of the hydroxyl group and its adjacent protons forms the basis for their distinct spectroscopic and chromatographic behaviors.

Analytical Strategy: A Multi-faceted Approach for Unambiguous Confirmation

A robust confirmation of stereochemistry relies on a convergence of data from multiple analytical techniques. Here, we detail the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography (GC) to differentiate between the cis and trans isomers of 4-tert-amylcyclohexanol. The following sections will present both the theoretical underpinnings and practical, step-by-step protocols.

Experimental Workflow for Stereochemical Confirmation

G cluster_synthesis Isomer Synthesis/Mixture cluster_separation Separation cluster_analysis Spectroscopic Analysis cluster_confirmation Confirmation synthesis Synthesis of 4-tert-amylcyclohexanol (Isomer Mixture) gc Gas Chromatography (GC) synthesis->gc Separation of Isomers nmr NMR Spectroscopy (1H and 13C) gc->nmr Isolated Isomers for Analysis ir IR Spectroscopy gc->ir Isolated Isomers for Analysis confirmation Stereochemical Assignment nmr->confirmation Structural Elucidation ir->confirmation Functional Group Orientation

Caption: A typical workflow for the separation and stereochemical confirmation of 4-tert-amylcyclohexanol isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

¹H NMR Spectroscopy: Probing the Proton Environment

The key diagnostic signal in the ¹H NMR spectrum is the proton on the carbon bearing the hydroxyl group (H-1).

  • In trans-4-tert-amylcyclohexanol (equatorial -OH): The H-1 proton is in an axial position. It experiences trans-diaxial couplings to the two adjacent axial protons, resulting in a broad multiplet with a large coupling constant (typically J = 10-12 Hz). This proton is also more shielded and thus appears at a lower chemical shift (further upfield).

  • In cis-4-tert-amylcyclohexanol (axial -OH): The H-1 proton is in an equatorial position. It has smaller axial-equatorial and equatorial-equatorial couplings, leading to a narrower multiplet with smaller coupling constants (typically J = 2-5 Hz). This proton is in a more deshielded environment and appears at a higher chemical shift (further downfield).[2][3]

Protoncis-Isomer (Axial OH) Chemical Shift (δ)trans-Isomer (Equatorial OH) Chemical Shift (δ)Key Distinguishing Feature
H-1 (CH-OH)~4.0 ppm (narrow multiplet)~3.5 ppm (broad multiplet)The chemical shift and multiplicity of the H-1 proton are highly diagnostic of the -OH group's orientation.
tert-Amyl ProtonsVariesVariesLess diagnostic than the H-1 proton.
Cyclohexyl ProtonsBroad envelopeBroad envelopeOverlapping signals that are less useful for direct assignment without advanced 2D NMR techniques.

Table 1: Comparative ¹H NMR Data for 4-substituted-cyclohexanol isomers.

¹³C NMR Spectroscopy: A Complementary Perspective

The carbon chemical shifts also reflect the stereochemical differences, although they can be more subtle. The carbon bearing the hydroxyl group (C-1) and the carbons at the 3 and 5 positions (C-3,5) are particularly informative.

Carboncis-Isomer (Axial OH) Chemical Shift (δ)trans-Isomer (Equatorial OH) Chemical Shift (δ)Key Distinguishing Feature
C-1 (CH-OH)~65 ppm~71 ppmThe C-1 carbon in the cis isomer is shielded (upfield shift) due to the gamma-gauche effect from the axial hydroxyl group.
C-3,5~32 ppm~35 ppmThe C-3 and C-5 carbons in the cis isomer are also shielded compared to the trans isomer.

Table 2: Comparative ¹³C NMR Data for 4-substituted-cyclohexanol isomers.

Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Pay close attention to the resolution to accurately determine coupling constants.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans will be required to achieve a good signal-to-noise ratio.

  • Data Analysis: Integrate the proton signals and measure the chemical shifts and coupling constants. Compare the data to the expected values for the cis and trans isomers.

Infrared (IR) Spectroscopy: A Quick and Effective Screen

IR spectroscopy provides a rapid method to distinguish between the two isomers based on the vibrational frequency of the C-O bond. The orientation of the hydroxyl group influences the C-O stretching frequency.

  • trans-4-tert-Amylcyclohexanol (Equatorial C-O): The C-O bond is equatorial. The stretching vibration for an equatorial C-O bond typically appears at a higher wavenumber (around 1060 cm⁻¹).

  • cis-4-tert-Amylcyclohexanol (Axial C-O): The C-O bond is axial. The stretching vibration for an axial C-O bond is generally found at a lower wavenumber (around 1020 cm⁻¹).

This difference, while small, is usually discernible with a standard FT-IR spectrometer.

Vibrational Modecis-Isomer (Axial OH) Frequency (cm⁻¹)trans-Isomer (Equatorial OH) Frequency (cm⁻¹)
O-H Stretch~3200-3600 (broad)~3200-3600 (broad)
C-O Stretch~1020~1060

Table 3: Diagnostic IR Frequencies for cis- and trans-4-tert-Amylcyclohexanol.

Experimental Protocol: FT-IR Analysis
  • Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or cast a thin film of the sample from a volatile solvent onto a salt plate (e.g., NaCl or KBr).

  • Background Spectrum: Acquire a background spectrum of the empty sample compartment.

  • Sample Spectrum: Acquire the spectrum of the sample.

  • Data Analysis: Identify the broad O-H stretching band and, more importantly, the precise position of the C-O stretching band in the fingerprint region.

Gas Chromatography (GC): Separation is Key

Gas chromatography is an excellent technique for separating the cis and trans isomers, which often have slightly different boiling points and polarities. The more polar isomer will generally have a longer retention time on a polar stationary phase.

  • cis-Isomer (Axial OH): The axial hydroxyl group is more sterically hindered, which can lead to weaker interactions with a polar stationary phase, often resulting in a shorter retention time .

  • trans-Isomer (Equatorial OH): The equatorial hydroxyl group is more exposed and can interact more strongly with a polar stationary phase, typically leading to a longer retention time .

IsomerExpected Retention Time (Hypothetical)
cis-4-tert-AmylcyclohexanolShorter
trans-4-tert-AmylcyclohexanolLonger

Table 4: Expected Elution Order in Gas Chromatography with a Polar Stationary Phase.

Experimental Protocol: GC Analysis
  • Instrument and Column: Use a gas chromatograph equipped with a flame ionization detector (FID). A polar capillary column (e.g., DB-WAX or equivalent) is recommended for optimal separation.

  • GC Conditions (Typical):

    • Injector Temperature: 250 °C

    • Detector Temperature: 250 °C

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 200 °C at 10 °C/min.

    • Carrier Gas: Helium or Hydrogen with a constant flow rate.

  • Sample Injection: Inject a dilute solution of the isomer mixture (e.g., in dichloromethane or ethyl acetate).

  • Data Analysis: Record the retention times of the separated peaks. The relative peak areas can be used to determine the isomeric ratio in a mixture.

Conclusion: A Weight-of-Evidence Approach

The definitive assignment of the stereochemistry of 4-tert-amylcyclohexanol isomers is best achieved through a weight-of-evidence approach. While ¹H NMR spectroscopy often provides the most conclusive data through the analysis of chemical shifts and coupling constants, IR spectroscopy offers a rapid and complementary confirmation. Gas chromatography is indispensable for the initial separation of the isomers and for determining their relative purity. By combining these powerful analytical techniques, researchers and drug development professionals can be confident in the stereochemical integrity of their compounds, a critical step in the journey from discovery to application.

References

  • Filo. Influences of Stereochemical Factors on Chemical Shifts of Protons. [Link]

  • Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

  • NIST WebBook. Gas Chromatographic Retention Data. [Link]

  • Chemistry Stack Exchange. NMR spectrum of cyclohexanol - hints on integration. [Link]

Sources

Validation

A Comparative Analysis for the Senior Application Scientist: 4-tert-Amylcyclohexanol vs. Its Acetate Ester

In the nuanced world of specialty chemicals, particularly within the fragrance and cosmetic sectors, the choice between an alcohol and its corresponding acetate ester is a critical decision that profoundly impacts the fi...

Author: BenchChem Technical Support Team. Date: January 2026

In the nuanced world of specialty chemicals, particularly within the fragrance and cosmetic sectors, the choice between an alcohol and its corresponding acetate ester is a critical decision that profoundly impacts the final product's performance, character, and stability. This guide provides an in-depth comparative analysis of 4-tert-amylcyclohexanol and its acetate ester, 4-tert-amylcyclohexyl acetate. As senior application scientists, our goal extends beyond a mere presentation of data; we aim to elucidate the causal relationships between chemical structure and functional properties, thereby empowering researchers and product developers to make informed formulation choices.

This analysis is grounded in established chemical principles and supported by spectroscopic and chromatographic data. We will explore the synthesis, physicochemical properties, and performance characteristics of these two valuable compounds, providing both the "what" and the "why" behind their distinct behaviors.

Physicochemical Properties: A Tale of Two Functional Groups

The primary structural difference between 4-tert-amylcyclohexanol and its acetate ester is the functional group at the C1 position of the cyclohexyl ring: a hydroxyl (-OH) group versus an acetate (-OCOCH₃) group. This seemingly minor alteration has significant consequences for their physical properties, as summarized below.

Property4-tert-Amylcyclohexanol4-tert-Amylcyclohexyl AcetateRationale for Differences
Molecular Formula C₁₁H₂₂OC₁₃H₂₄O₂The acetate ester has an additional acetyl group (C₂H₂O).
Molecular Weight ~170.30 g/mol ~212.34 g/mol Increased mass due to the acetyl group.
Boiling Point LowerHigher (e.g., ~239-240 °C)[1]The higher molecular weight of the ester leads to stronger van der Waals forces, requiring more energy to vaporize.
Melting Point Higher (Solid at STP)Lower (Liquid at STP)The hydroxyl group in the alcohol allows for strong intermolecular hydrogen bonding, leading to a more ordered crystalline lattice and a higher melting point. The bulkier acetate group hinders efficient packing.
Polarity & Solubility More PolarLess PolarThe hydroxyl group is capable of hydrogen bonding, increasing polarity and solubility in polar solvents. The ester is less polar and more soluble in nonpolar organic solvents.[1]
Odor Profile Woody, earthy, camphoraceousFruity, floral, woodyEsterification of an alcohol generally introduces fruity and sweet notes.[2][3] The core woody character is retained but modified by the acetate group.
Volatility HigherLowerDespite its lower boiling point, the alcohol's ability to hydrogen-bond with other molecules can reduce its vapor pressure compared to the less interactive ester at ambient temperatures, a key factor in fragrance tenacity.

Synthesis and Stereochemistry: Controlling the Isomeric Landscape

The synthesis of both compounds typically starts from 4-tert-amylphenol, which is first hydrogenated to produce 4-tert-amylcyclohexanol. The subsequent esterification of the alcohol yields the acetate. A critical consideration in this process is the stereochemistry of the cyclohexyl ring, as both the alcohol and the ester exist as cis and trans isomers, which can possess distinct properties, including odor.[4]

The hydrogenation of 4-tert-butylphenol (a close analog) has been shown to be influenced by the choice of catalyst and reaction conditions, allowing for the selective formation of either the cis or trans isomer.[5][6] For instance, a rhodium-carbon catalyst often favors the formation of the cis-isomer, while Raney nickel can yield a higher percentage of the trans-isomer.[5] The resulting 4-tert-amylcyclohexanol is then acetylated, typically using acetic anhydride or acetyl chloride, to produce 4-tert-amylcyclohexyl acetate.

Generalized Synthesis Workflow

Synthesis_Workflow cluster_0 Step 1: Hydrogenation cluster_1 Step 2: Esterification A 4-tert-Amylphenol B 4-tert-Amylcyclohexanol (cis/trans mixture) A->B H₂, Catalyst (e.g., Rh/C or Ni) Solvent, Pressure, Temp C 4-tert-Amylcyclohexyl Acetate (cis/trans mixture) B->C Acetic Anhydride or Acetyl Chloride Catalyst (e.g., Acid)

Caption: Generalized two-step synthesis pathway.

Performance in Application: A Fragrance Perspective

The choice between the alcohol and its ester is most pronounced in fragrance applications, where odor profile, volatility, and stability are paramount.

  • Odor Profile : 4-tert-Amylcyclohexanol typically presents a woody, camphor-like, and earthy scent. In contrast, the esterification to 4-tert-amylcyclohexyl acetate introduces fruity and floral notes, softening the original profile and adding complexity.[2][3] This transformation is a classic strategy in perfumery to modify a core scent structure.[7]

  • Volatility and Tenacity : The presence of the hydroxyl group in 4-tert-amylcyclohexanol allows it to form hydrogen bonds, which can lower its vapor pressure and increase its substantivity (tenacity) on a substrate compared to the less polar acetate ester. However, the ester's higher molecular weight contributes to its own longevity. The interplay of these factors determines their performance in the top, middle, or base notes of a fragrance composition. The acetate is often described as a versatile "workhorse" modifier for both top and heart notes.[3]

  • Chemical Stability : Esters like 4-tert-amylcyclohexyl acetate can be susceptible to hydrolysis, especially in highly acidic or alkaline formulations, which would revert the ester back to the alcohol and acetic acid, altering the scent profile.[8] 4-tert-amylcyclohexanol, being an alcohol, is generally more stable in a wider pH range but can be prone to oxidation under certain conditions.

Experimental Protocols

Protocol 1: Synthesis of 4-tert-Amylcyclohexyl Acetate

This protocol describes a standard laboratory-scale esterification of 4-tert-amylcyclohexanol.

Rationale: This Fischer esterification uses a strong acid catalyst to protonate the carbonyl oxygen of acetic acid (or anhydride), making it more electrophilic and susceptible to nucleophilic attack by the alcohol. The reaction is typically heated to increase the rate.

Materials:

  • 4-tert-amylcyclohexanol

  • Acetic anhydride

  • Concentrated sulfuric acid (catalyst)

  • Sodium bicarbonate solution (5% w/v)

  • Anhydrous magnesium sulfate

  • Diethyl ether

  • Round-bottom flask, reflux condenser, separatory funnel, magnetic stirrer

Procedure:

  • In a 100 mL round-bottom flask, combine 10.0 g of 4-tert-amylcyclohexanol and 15 mL of acetic anhydride.

  • Add a magnetic stir bar and slowly add 5 drops of concentrated sulfuric acid while stirring.

  • Attach a reflux condenser and heat the mixture in a water bath at 80°C for 1 hour.

  • Allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing 50 mL of cold water.

  • Extract the product into diethyl ether (2 x 30 mL).

  • Wash the combined organic layers sequentially with 30 mL of water and 30 mL of 5% sodium bicarbonate solution (to neutralize the acid catalyst) until effervescence ceases.

  • Wash again with 30 mL of water.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude 4-tert-amylcyclohexyl acetate.

  • The product can be further purified by vacuum distillation.

Protocol 2: Comparative Analysis by GC-MS

Rationale: Gas chromatography is an ideal technique for separating volatile organic compounds like fragrances.[9][10][11] Mass spectrometry provides structural information for identification. This method allows for the separation and identification of the alcohol and its ester, as well as their respective cis and trans isomers.

Instrumentation & Conditions:

  • GC-MS System: Agilent Intuvo 9000 GC with a 5977B MS detector (or equivalent).[9]

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Split mode (50:1), 250°C.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Detector:

    • Transfer Line: 280°C.

    • Ion Source: 230°C.

    • Scan Range: m/z 35-400.[11]

    • Ionization: Electron Ionization (EI) at 70 eV.

Sample Preparation:

  • Prepare 100 ppm stock solutions of both 4-tert-amylcyclohexanol and 4-tert-amylcyclohexyl acetate in acetone.

  • Create a mixed standard by combining equal volumes of the two stock solutions.

  • Inject 1 µL of the mixed standard into the GC-MS.

Data Analysis:

  • Identify the peaks for each compound based on their retention times. The less polar acetate ester is expected to elute later than the more polar alcohol on a standard non-polar column.

  • Confirm the identity of each peak by comparing its mass spectrum to a reference library (e.g., NIST).

  • The cis and trans isomers may also be separated, often with the cis isomer eluting slightly earlier. Their relative abundance can be determined from the peak areas.

Analytical Workflow Diagram

Analytical_Workflow A Sample Preparation (Dilution in Acetone) B GC Injection (1 µL, Split Mode) A->B C Chromatographic Separation (HP-5ms Column) B->C D Ionization (EI, 70 eV) C->D E Mass Analysis (Quadrupole, m/z 35-400) D->E F Data Processing E->F G Compound Identification (Retention Time & MS Library) F->G

Caption: Standard workflow for GC-MS analysis.

Spectroscopic Distinction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the structures of these compounds.

  • ¹H NMR: The most telling difference is the signal for the proton on the carbon bearing the functional group (C1-H).

    • In 4-tert-amylcyclohexanol , this proton appears as a multiplet around 3.5-4.0 ppm.

    • In 4-tert-amylcyclohexyl acetate , this proton is shifted downfield (deshielded) by the electron-withdrawing effect of the acetate's carbonyl group, appearing around 4.5-5.0 ppm. Additionally, a sharp singlet integrating to three protons will be present around 2.0 ppm, corresponding to the methyl group of the acetate.[4]

  • ¹³C NMR:

    • The carbon atom attached to the oxygen (C1) will be shifted downfield in the acetate compared to the alcohol.

    • The acetate will show two additional signals: one for the carbonyl carbon (~170 ppm) and one for the methyl carbon (~21 ppm).[4]

Safety and Handling

Based on available safety data for analogous compounds like 4-tert-butylcyclohexanol and its acetate, both are generally handled with standard laboratory precautions.

  • 4-tert-Amylcyclohexanol (analog: 4-tert-Butylcyclohexanol): May cause eye irritation. It is a combustible solid. Standard personal protective equipment (gloves, safety glasses) is recommended.[12][13]

  • 4-tert-Amylcyclohexyl Acetate (analog: 4-tert-Butylcyclohexyl Acetate): May cause an allergic skin reaction (skin sensitization).[14] It is also classified as toxic to aquatic life with long-lasting effects. It is a combustible liquid.[15]

It is imperative to consult the specific Safety Data Sheet (SDS) for each compound before handling.

Conclusion

The conversion of 4-tert-amylcyclohexanol to its acetate ester is a classic example of functional group modification to achieve desired properties. The choice between the two is a trade-off:

  • Choose 4-tert-Amylcyclohexanol for: A more direct woody, earthy, and camphoraceous scent profile and applications where strong hydrogen bonding capabilities are advantageous for substantivity or formulation interaction.

  • Choose 4-tert-Amylcyclohexyl Acetate for: A more complex, fruity-floral-woody aroma, and when a less polar, liquid material is preferred for ease of handling and blending. Its use requires careful consideration of the formulation's pH to avoid hydrolysis.

Ultimately, the decision rests on the specific performance requirements of the final application. This guide provides the foundational data and scientific rationale to navigate that choice with confidence, ensuring that formulation strategies are driven by a deep understanding of the underlying chemistry.

References

  • Agilent Technologies, Inc. (n.d.). Quality Control of Fragrance Samples by GC-FID: Method Transfer from the Agilent 7890 GC to the Agilent Intuvo 9000 GC.
  • Bicchi, C. (2009). Gas Chromatography in the Analysis of Flavours and Fragrances. ResearchGate. Available at: [Link]

  • PerkinElmer, Inc. (n.d.). The Characterization of Perfume Fragrances.
  • Santa Cruz Biotechnology, Inc. (2015). 4-tert-Butylcyclohexanol, mixture of cis and trans Safety Data Sheet.
  • The Good Scents Company. (n.d.). 4-tert-amyl cyclohexyl acetate. Available at: [Link]

  • PubChem. (n.d.). 4-tert-Butylcyclohexanol. Available at: [Link]

  • ChemRxiv. (2024). Relationship between smell, carbon number, and molecular structure of acetate esters. Available at: [Link]

  • MDPI. (2019). A Comparative Analysis of Floral Scent Compounds in Intraspecific Cultivars of Prunus mume with Different Corolla Colours. Available at: [Link]

  • Google Patents. (n.d.). EP0998444B1 - Process for the preparation of 4-tert.-butylcyclohexyl acetate.
  • MDPI. (2020). Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of the Commercial Fragrances Leather Cyclohexanol (4-Isopropylcyclohexanol) and Woody Acetate (4-(Tert-Butyl)Cyclohexyl Acetate). Available at: [Link]

  • RBNAinfo. (2018). SAFETY DATA SHEET. Available at: [Link]

  • ODOWELL. (n.d.). 4-Tert-Butylcyclohexyl Acetate manufacturers and suppliers in China. Available at: [Link]

  • European Patent Office. (n.d.). EP 0755910 A2 - Process for preparing 4-tert.-butylcyclohexanol. Available at: [Link]

  • University Handout. (n.d.). Fragrant Esters.
  • Drop of Odor. (2025). Scents & Science (Ch. 14): A Guide to Esters and Lactones in Perfumery. Available at: [Link]

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Safety & Regulatory Compliance

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